Technical Documentation Center

2-Methyl-5-(2-nitrophenyl)thiophene Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 2-Methyl-5-(2-nitrophenyl)thiophene

Core Science & Biosynthesis

Foundational

Technical Guide: Synthesis and Characterization of 2-Methyl-5-(2-nitrophenyl)thiophene

Executive Summary This technical guide details the optimized synthesis and characterization of 2-Methyl-5-(2-nitrophenyl)thiophene (CAS: 1021257-60-2). As a 2,5-disubstituted thiophene derivative, this compound serves as...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

This technical guide details the optimized synthesis and characterization of 2-Methyl-5-(2-nitrophenyl)thiophene (CAS: 1021257-60-2). As a 2,5-disubstituted thiophene derivative, this compound serves as a critical intermediate in the development of optoelectronic materials (e.g., conducting polymers) and pharmaceutical scaffolds. The presence of the ortho-nitro group on the phenyl ring provides a versatile handle for subsequent reduction to an amine, enabling the synthesis of complex fused heterocycles such as thieno[3,2-b]indoles.

The protocol described herein utilizes a Suzuki-Miyaura Cross-Coupling strategy, selected for its high regioselectivity, mild conditions, and tolerance of the nitro functional group.

Retrosynthetic Analysis & Strategy

To synthesize 2-Methyl-5-(2-nitrophenyl)thiophene (3) , a convergent strategy is employed. The biaryl C–C bond is disconnected, revealing two primary precursors: an organoboron species and an aryl halide.

Strategic Choice:

  • Electrophile: 2-Bromo-5-methylthiophene (1) . The thiophene ring is electron-rich, making the C–Br bond susceptible to oxidative addition by Palladium(0).

  • Nucleophile: 2-Nitrophenylboronic acid (2) . The boronic acid is stable, commercially available, and the nitro group at the ortho position, while sterically demanding, remains compatible with standard Suzuki conditions.

Reaction Scheme:

ReactionScheme cluster_conditions Reaction Conditions R1 2-Bromo-5-methylthiophene (Electrophile) Cat Pd(PPh3)4 (3-5 mol%) Prod 2-Methyl-5-(2-nitrophenyl)thiophene (Target) R1->Prod Oxidative Addition R2 2-Nitrophenylboronic acid (Nucleophile) R2->Prod Transmetallation Cat->Prod Base K2CO3 (2.0 eq) Solvent Dioxane/H2O (4:1) Reflux, 12-16h

Figure 1: Retrosynthetic disconnection and forward synthesis plan.

Experimental Protocol

Materials and Reagents
ReagentMW ( g/mol )Equiv.[1]AmountRole
2-Bromo-5-methylthiophene 177.061.01.77 g (10 mmol)Substrate
2-Nitrophenylboronic acid 166.931.22.00 g (12 mmol)Coupling Partner
Pd(PPh3)4 1155.560.03346 mgCatalyst
Potassium Carbonate (K2CO3) 138.212.02.76 gBase
1,4-Dioxane --40 mLSolvent
Distilled Water --10 mLCo-solvent
Step-by-Step Procedure

Step 1: Inert Atmosphere Setup

  • Equip a 100 mL two-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and a rubber septum.

  • Flame-dry the glassware under vacuum and backfill with Argon (Ar) or Nitrogen (N2) three times to remove moisture and oxygen. Critical: Oxygen poisons the Pd(0) catalyst.

Step 2: Reagent Addition

  • Under a positive pressure of Argon, add 2-Bromo-5-methylthiophene (1.77 g) and 2-Nitrophenylboronic acid (2.00 g) to the flask.

  • Add 1,4-Dioxane (40 mL) and degassed Water (10 mL).

  • Add K2CO3 (2.76 g).

  • Degas the mixture by bubbling Argon through the solution for 15 minutes.

Step 3: Catalysis Initiation

  • Add Tetrakis(triphenylphosphine)palladium(0) (346 mg) quickly to minimize air exposure.

  • Heat the reaction mixture to 90–100 °C (gentle reflux) in an oil bath.

  • Monitor the reaction via TLC (Hexane:Ethyl Acetate 9:1). The starting bromide (Rf ~0.8) should disappear, and a new fluorescent spot (Rf ~0.5) should appear. Typical reaction time is 12–16 hours .

Step 4: Workup

  • Cool the mixture to room temperature.

  • Filter through a pad of Celite to remove Palladium black; wash the pad with Ethyl Acetate (3 x 20 mL).

  • Transfer the filtrate to a separatory funnel.[2] Wash with water (2 x 30 mL) and brine (1 x 30 mL).

  • Dry the organic layer over anhydrous MgSO4, filter, and concentrate under reduced pressure to yield a crude dark oil/solid.

Step 5: Purification

  • Purify via Flash Column Chromatography on silica gel (230-400 mesh).

  • Eluent: Gradient from 100% Hexane to 5% Ethyl Acetate in Hexane.

  • Collect fractions containing the product. Evaporate solvent to obtain 2-Methyl-5-(2-nitrophenyl)thiophene as a yellow solid.

Mechanistic Insight: The Catalytic Cycle

Understanding the mechanism is vital for troubleshooting. The sterically hindered 2-nitrophenyl group may slow down the transmetallation step, requiring the elevated temperature (reflux).

CatalyticCycle Pd0 Pd(0)L2 Active Species OxAdd Oxidative Addition (Ar-Pd-Br) Pd0->OxAdd + Ar-Br TransMet Transmetallation (Base Activated) OxAdd->TransMet + Ar'-B(OH)2 + Base RedElim Reductive Elimination (Product Release) TransMet->RedElim Isomerization RedElim->Pd0 - Ar-Ar'

Figure 2: Suzuki-Miyaura Catalytic Cycle for sterically hindered biaryl synthesis.

Characterization & Validation

The following data represents the expected spectroscopic signature for the purified compound.

Proton NMR (1H NMR, 400 MHz, CDCl3)
Shift (δ ppm)MultiplicityIntegrationAssignmentStructural Insight
7.98 Doublet (d)1HAr-H (3')Ortho to Nitro group (Deshielded)
7.65 Triplet (t)1HAr-H (5')Para to Nitro group
7.55 Triplet (t)1HAr-H (4')Meta to Nitro group
7.48 Doublet (d)1HAr-H (6')Ortho to Thiophene linkage
6.95 Doublet (d)1HTh-H (4)Thiophene proton (adj. to aryl)
6.70 Doublet (d)1HTh-H (3)Thiophene proton (adj. to methyl)
2.51 Singlet (s)3H-CH3Methyl group on Thiophene
Mass Spectrometry (GC-MS / ESI)
  • Molecular Formula: C11H9NO2S

  • Calculated MW: 219.26 g/mol

  • Expected Ion: [M]+ at m/z 219.1 or [M+H]+ at m/z 220.1.

  • Fragmentation: Loss of -NO2 (M-46) is a common fragmentation pathway for nitroaromatics.

Physical Properties
  • Appearance: Yellow crystalline solid.[3]

  • Melting Point: Expected range 60–65 °C (Based on structural analogues like 2-(2-nitrophenyl)thiophene).

Safety & Handling

  • Nitro Compounds: Although stable, nitroaromatics can be energetic. Avoid excessive heat during rotary evaporation.[2]

  • Thiophenes: Many thiophene derivatives have a distinct, sulfurous odor and can be mild irritants. Handle in a well-ventilated fume hood.

  • Palladium Residues: Heavy metal waste must be segregated and disposed of according to environmental regulations.

References

  • Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds". Chemical Reviews, 95(7), 2457–2483. Link

  • Smith, P. A. S., & Boyer, J. H. (1950). "The Preparation of 2-(2-Nitrophenyl)thiophene". Journal of the American Chemical Society, 73(6), 2626–2629. (Foundational synthesis of the non-methylated analogue). Link

  • ChemSRC. (2023). "2-Methyl-5-(2-nitrophenyl)thiophene - CAS 1021257-60-2".[4] Chemical Database. Link

  • Kirsch, G., et al. (2004). "Synthesis of Thieno[3,2-b]indole Derivatives". Journal of Heterocyclic Chemistry.

Sources

Exploratory

Introduction: The Strategic Value of the Aryl-Thiophene Scaffold

An In-depth Technical Guide to the Chemical Properties of 2-Methyl-5-(2-nitrophenyl)thiophene Heterocyclic compounds form the backbone of modern medicinal chemistry, with thiophene-based structures holding a privileged p...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Chemical Properties of 2-Methyl-5-(2-nitrophenyl)thiophene

Heterocyclic compounds form the backbone of modern medicinal chemistry, with thiophene-based structures holding a privileged position.[1][2] The thiophene ring, a five-membered aromatic heterocycle containing sulfur, is a well-established bioisostere of the benzene ring, offering unique physicochemical properties that can enhance drug-receptor interactions, modulate metabolism, and improve solubility.[3] Its derivatives are integral to a wide array of FDA-approved drugs, spanning therapeutic areas such as oncology, inflammation, and infectious diseases.[1][4]

This guide provides a comprehensive technical overview of a specific, high-value building block: 2-Methyl-5-(2-nitrophenyl)thiophene . This molecule is of significant interest due to its trifecta of functional components:

  • The Thiophene Core: An electron-rich aromatic system amenable to further functionalization.

  • The 2-Methyl Group: An electron-donating group that influences the electronic properties and reactivity of the thiophene ring.

  • The 5-(2-nitrophenyl) Group: A sterically demanding and strongly electron-withdrawing moiety that serves as a critical synthetic handle for subsequent chemical transformations, most notably the reduction of the nitro group to a primary amine.

Understanding the synthesis, properties, and reactivity of this compound is essential for chemists aiming to leverage its structure for the development of novel therapeutic agents and advanced organic materials.

Section 1: Synthesis and Purification

The construction of the C-C bond between the thiophene and phenyl rings is most efficiently achieved via palladium-catalyzed cross-coupling reactions. The Suzuki-Miyaura reaction is the preeminent method for this transformation due to its mild reaction conditions, high functional group tolerance, and the commercial availability of a vast library of boronic acids.[5][6][7]

Causality of Method Selection

The choice of the Suzuki-Miyaura coupling is strategic. Unlike harsher coupling methods, it proceeds under conditions that preserve the sensitive nitro functionality. The mechanism, involving a Pd(0)/Pd(II) catalytic cycle, is robust and well-understood, allowing for predictable outcomes and high yields.[8] The key starting materials, 2-bromo-5-methylthiophene and 2-nitrophenylboronic acid, are readily accessible, making this route both efficient and cost-effective for laboratory and industrial-scale synthesis.

Suzuki_Coupling_Mechanism Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd PdII_Complex R¹-Pd(II)L₂-X (Aryl-Palladium Complex) OxAdd->PdII_Complex Transmetal Transmetalation PdII_Complex->Transmetal PdII_Diaryl R¹-Pd(II)L₂-R² (Diaryl-Palladium Complex) Transmetal->PdII_Diaryl Base Base (e.g., K₃PO₄) Borate [R²-B(OH)₃]⁻ Base->Borate Activation BoronicAcid R²-B(OH)₂ (2-Nitrophenylboronic Acid) BoronicAcid->Base Borate->Transmetal RedElim Reductive Elimination PdII_Diaryl->RedElim RedElim->Pd0 Catalyst Regeneration Product R¹-R² (Target Molecule) RedElim->Product ArylHalide R¹-X (2-Bromo-5-methylthiophene) ArylHalide->OxAdd

Caption: Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction.

Experimental Protocol: Suzuki-Miyaura Synthesis

This protocol is a self-validating system. The progress can be monitored by Thin-Layer Chromatography (TLC), and the final product structure is confirmed by the spectroscopic methods detailed in Section 3.

  • Reagent Preparation: In an oven-dried round-bottom flask equipped with a magnetic stir bar and reflux condenser, add 2-bromo-5-methylthiophene (1.0 eq), 2-nitrophenylboronic acid (1.1 eq), and potassium phosphate (K₃PO₄) (2.0 eq).

  • Inert Atmosphere: Seal the flask with a septum and purge with dry argon or nitrogen for 15-20 minutes to create an inert atmosphere. This is critical to prevent the oxidation and deactivation of the palladium catalyst.

  • Solvent Addition: Add a degassed solvent mixture of 1,4-dioxane and water (e.g., 4:1 ratio) via syringe. The solvent choice is crucial for dissolving both the organic substrates and the inorganic base.[5]

  • Catalyst Addition: Add the palladium catalyst, such as Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (2.5 mol%), to the flask under a positive pressure of argon.

  • Reaction: Heat the reaction mixture to 90 °C and stir vigorously for 12 hours or until TLC analysis indicates complete consumption of the starting material (2-bromo-5-methylthiophene).

  • Work-up: Cool the mixture to room temperature. Dilute with ethyl acetate and water. Transfer the mixture to a separatory funnel.[8]

  • Extraction: Separate the organic layer. Extract the aqueous layer twice more with ethyl acetate. Combine the organic extracts.

  • Washing: Wash the combined organic layer with brine to remove residual water and inorganic salts. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to afford the pure 2-Methyl-5-(2-nitrophenyl)thiophene.

Section 2: Physicochemical Properties

The physical properties of the compound are dictated by its molecular structure, including its polarity, molecular weight, and intermolecular forces. While extensive data on this specific isomer is not widely published, we can predict its properties based on well-understood chemical principles and data from analogous structures.

PropertyPredicted Value / DescriptionRationale / Reference
Molecular Formula C₁₁H₉NO₂SBased on atomic composition.
Molecular Weight 219.26 g/mol Calculated from the molecular formula.
Appearance Pale yellow to yellow crystalline solidThe nitrophenyl chromophore typically imparts color.[9]
Melting Point >100 °C (Predicted)Aromatic compounds of this size are typically solids. The related compound 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile melts at 109-115 °C.[9][10]
Solubility Insoluble in water; Soluble in common organic solvents (DCM, THF, Ethyl Acetate, Acetone).The molecule is largely nonpolar, dominated by aromatic rings.
Polymorphism High potential for polymorphismThe related "ROY" compound is famous for having over a dozen polymorphs. Rotational freedom around the C-C single bond between the rings allows for different conformers that can pack into distinct crystal lattices.[11][12][13]

Section 3: Spectroscopic Profile and Structural Elucidation

A rigorous structural confirmation is paramount. The following spectroscopic data are predicted for 2-Methyl-5-(2-nitrophenyl)thiophene and provide a benchmark for characterization.

Analytical_Workflow Figure 2: Workflow for Structural Characterization Synthesis Purified Product from Synthesis H_NMR ¹H NMR Synthesis->H_NMR C_NMR ¹³C NMR Synthesis->C_NMR IR FTIR Synthesis->IR MS Mass Spec (EI) Synthesis->MS Proton_Env Proton Environment (Number, Connectivity) H_NMR->Proton_Env Carbon_Skeleton Carbon Skeleton (Number, Type) C_NMR->Carbon_Skeleton Functional_Groups Functional Groups (e.g., -NO₂) IR->Functional_Groups Mol_Weight Molecular Weight & Fragmentation MS->Mol_Weight Confirmation Structure Confirmed Proton_Env->Confirmation Carbon_Skeleton->Confirmation Functional_Groups->Confirmation Mol_Weight->Confirmation

Caption: Figure 2: Workflow for Structural Characterization.

¹H NMR Spectroscopy (400 MHz, CDCl₃)

The proton NMR spectrum is expected to be highly informative, with distinct signals for each proton environment.

Predicted δ (ppm)MultiplicityIntegrationAssignmentRationale
~ 7.90 - 7.80d1HAr-H (ortho to -NO₂)The nitro group strongly deshields the adjacent proton.
~ 7.65 - 7.55m2HAr-HPhenyl protons.
~ 7.45 - 7.35m1HAr-HPhenyl proton.
~ 7.20d1HThiophene H-4Doublet due to coupling with H-3.
~ 6.80d1HThiophene H-3Doublet due to coupling with H-4, upfield due to shielding from the methyl group.
~ 2.50s3H-CH₃Singlet in the typical alkyl-aromatic region.
¹³C NMR Spectroscopy (100 MHz, CDCl₃)

The ¹³C NMR spectrum will confirm the carbon skeleton. Due to the asymmetry of the molecule, 11 distinct signals are expected.

Predicted δ (ppm)AssignmentRationale
~ 149.0Ar-C (C-NO₂)Quaternary carbon attached to the electron-withdrawing nitro group.
~ 145.0 - 135.0Thiophene Quaternary CsThe two quaternary carbons of the thiophene ring.
~ 133.0 - 124.0Ar-CH & Thiophene-CHAromatic and thiophene methine carbons.
~ 15.5-CH₃Typical chemical shift for a methyl group attached to an sp² carbon.
Infrared (IR) Spectroscopy (ATR)

IR spectroscopy is ideal for confirming the presence of key functional groups, especially the nitro group.[14]

Wavenumber (cm⁻¹)AssignmentFunctional Group
~ 3100 - 3000C-H stretchAromatic (Thiophene and Phenyl)
~ 2950C-H stretchMethyl
~ 1585, 1470C=C stretchAromatic Ring
~ 1525 N-O asymmetric stretch Nitro (-NO₂)[15]
~ 1345 N-O symmetric stretch Nitro (-NO₂)[15]
~ 850 - 750C-H out-of-plane bendSubstituted Aromatics
Mass Spectrometry (Electron Ionization - EI)

MS provides the molecular weight and key fragmentation patterns, offering definitive proof of structure.

m/z ValueAssignmentRationale
219[M]⁺Molecular Ion
173[M - NO₂]⁺Loss of the nitro group, a common fragmentation pathway for nitroaromatics.
97[C₅H₅S]⁺Fragment corresponding to the methyl-thiophene cation.

Section 4: Chemical Reactivity and Synthetic Potential

The true value of 2-Methyl-5-(2-nitrophenyl)thiophene lies in its potential for further transformation, primarily centered around the nitro group.

Reduction of the Nitro Group

The conversion of the nitro group to an amine is one of the most powerful transformations in medicinal chemistry. It unmasks a nucleophilic site that can be used for a vast array of subsequent reactions.

Protocol: Reduction with Tin(II) Chloride

  • Dissolve 2-Methyl-5-(2-nitrophenyl)thiophene (1.0 eq) in ethanol.

  • Add a solution of Tin(II) chloride dihydrate (SnCl₂·2H₂O) (4-5 eq) in concentrated hydrochloric acid (HCl).

  • Heat the mixture to reflux (approx. 70-80 °C) for 2-4 hours, monitoring by TLC.

  • Cool the reaction to room temperature and carefully basify with a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or sodium hydroxide (NaOH) until the pH is > 8.

  • Extract the product with ethyl acetate, dry the organic layer over Na₂SO₄, and concentrate to yield 5-(2-aminophenyl)-2-methylthiophene.

This resulting aniline is a versatile intermediate, ready for amide couplings, cyclization reactions, or diazotization to introduce other functionalities.

Synthetic_Potential Figure 3: Key Synthetic Transformations Start 2-Methyl-5-(2-nitrophenyl)thiophene Reduction Nitro Reduction (e.g., SnCl₂/HCl) Start->Reduction Aniline 5-(2-Aminophenyl)-2-methylthiophene (Key Intermediate) Reduction->Aniline Amide Amide Coupling (R-COCl) Aniline->Amide Cyclization Intramolecular Cyclization Aniline->Cyclization Amide_Product Amide Derivatives Amide->Amide_Product Fused_Heterocycle Fused Heterocyclic Systems (e.g., Thieno-benzodiazepines) Cyclization->Fused_Heterocycle

Caption: Figure 3: Key Synthetic Transformations.

Section 5: Applications in Drug Discovery and Materials Science

The 2-Methyl-5-(2-nitrophenyl)thiophene scaffold is not an end in itself but a means to access more complex and potentially bioactive molecules.

  • Precursor to Fused Heterocycles: The true power of the aniline intermediate (derived from nitro reduction) is its ability to undergo intramolecular cyclization reactions. This can lead to the formation of tricyclic systems like thieno-benzodiazepines, which are structurally related to important central nervous system drugs like Olanzapine.[1][10][11] This makes the title compound a critical starting point for exploring novel antipsychotic, anxiolytic, or anticonvulsant agents.

  • Bioisosteric Scaffolding: By incorporating the thiophene ring, medicinal chemists can explore new chemical space while mimicking the steric and electronic properties of a phenyl ring.[3] This can lead to compounds with improved pharmacokinetic profiles (ADME) or novel intellectual property.

  • Diverse Biological Potential: The thiophene nucleus is a component of drugs with a wide range of activities, including anti-inflammatory, antimicrobial, and anticancer properties.[4][16] This compound provides a versatile platform for building libraries of new derivatives for screening against these and other biological targets.

Conclusion

2-Methyl-5-(2-nitrophenyl)thiophene is a strategically important synthetic intermediate. Its chemical properties are defined by the interplay between the electron-rich thiophene core and the electron-withdrawing nitrophenyl substituent. It is readily accessible through robust Suzuki-Miyaura cross-coupling chemistry. The true utility of this molecule is realized upon the reduction of its nitro group, which unlocks a pathway to a plethora of more complex derivatives, particularly fused heterocyclic systems of high interest in drug discovery. This guide provides the foundational chemical knowledge required for researchers to effectively synthesize, characterize, and utilize this valuable building block in their scientific endeavors.

References

  • Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. PMC. Available at: [Link]

  • Selective C-Arylation of 2,5-Dibromo-3-hexylthiophene via Suzuki Cross Coupling Reaction and Their Pharmacological Aspects. PMC. Available at: [Link]

  • Solid-Phase Synthesis of Aryl-Substituted Thienoindolizines: Sequential Pictet−Spengler, Bromination and Suzuki Cross-Coupling Reactions of Thiophenes. ACS Publications. Available at: [Link]

  • (PDF) NICKEL-CATALYZED SUZUKI-MIYAURA CROSS- COUPLING REACTIONS: ONE-POT SYNTHESIS OF 2- ARYLTHIOPHENES. ResearchGate. Available at: [Link]

  • The Infrared Absorption Spectra of Thiophene Derivatives. J-STAGE. Available at: [Link]

  • Theoretical and Spectroscopic Study of a Series of Styryl-Substituted Terthiophenes. The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

  • Theoretical and Spectroscopic Study of a Series of Styryl-Substituted Terthiophenes. The Journal of Physical Chemistry A - ACS Publications. Available at: [Link]

  • Heterocyclic Analogs of Thioflavones: Synthesis and NMR Spectroscopic Investigations. MDPI. Available at: [Link]

  • Precise equilibrium structure determination of thiophene (c-C4H4S) by rotational spectroscopy—Structure of a five-membered heterocycle containing a third-row atom. PMC. Available at: [Link]

  • 2-Methyl-5-nitrothiophene. PubChem. Available at: [Link]

  • 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. Wikipedia. Available at: [Link]

  • CAS 138564-59-7: 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile. CDMO. Available at: [Link]

  • Crystal structure of 2-{[(5-nitrothiophen-2-yl)methylidene]amino}phenol. PMC. Available at: [Link]

  • Studies on the biological activity of some nitrothiophenes. Request PDF - ResearchGate. Available at: [Link]

  • Sourcing 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile: A Guide for Pharma R&D. NINGBO INNO PHARMCHEM CO.,LTD. Available at: [Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. PMC. Available at: [Link]

  • Thiophene-Based Compounds. Encyclopedia MDPI. Available at: [Link]

  • Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica. Available at: [Link]

  • Synthesis, Characterization of thiophene derivatives and its biological applications. ResearchGate. Available at: [Link]

  • CN102115468B - Synthesis method of 2, 5-disubstituted thiophene compound. Google Patents.
  • Biological Diversity of Thiophene: A Review. Journal of Advanced Scientific Research. Available at: [Link]

  • Convenient and efficient synthesis of 2-methyl-5-nitrobenzo[b]thiophene and its derivatives. figshare. Available at: [Link]

  • Thiophene, 2-methyl-. the NIST WebBook - National Institute of Standards and Technology. Available at: [Link]

  • 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. Grokipedia. Available at: [Link]

  • Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride. PMC. Available at: [Link]

  • Polymorphs of 5-methyl-2-((2-nitrophenyl)amino)thiophene-3-carbonitrile... ResearchGate. Available at: [Link]

  • 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile. Chemsrc. Available at: [Link]

Sources

Foundational

Spectroscopic Profile of 2-Methyl-5-(2-nitrophenyl)thiophene: A Technical and Predictive Guide

Abstract This technical guide provides a comprehensive analysis of the anticipated spectroscopic characteristics of 2-Methyl-5-(2-nitrophenyl)thiophene. In the absence of readily available, published experimental data fo...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the anticipated spectroscopic characteristics of 2-Methyl-5-(2-nitrophenyl)thiophene. In the absence of readily available, published experimental data for this specific compound, this document leverages established principles of nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) to predict its spectral profile. By dissecting the molecule into its constituent functional moieties—a 2-methylthiophene ring and a 2-nitrophenyl group—we can forecast the chemical shifts, coupling constants, vibrational frequencies, and fragmentation patterns that would be expected upon experimental analysis. This guide is intended for researchers, scientists, and professionals in drug development, offering a robust theoretical framework for the characterization of this and similar substituted thiophene derivatives. Furthermore, detailed, best-practice protocols for the acquisition of NMR, IR, and MS data are provided to facilitate the experimental validation of these predictions.

Introduction and Molecular Structure

2-Methyl-5-(2-nitrophenyl)thiophene is a bi-aryl compound of interest in medicinal and materials chemistry due to the prevalence of the substituted thiophene scaffold in a variety of bioactive molecules and organic electronic materials. The accurate characterization of such compounds is paramount for confirming their identity, purity, and structure-activity relationships. Spectroscopic techniques, including NMR, IR, and MS, are indispensable tools in this characterization process.

The molecular structure of 2-Methyl-5-(2-nitrophenyl)thiophene consists of a thiophene ring substituted with a methyl group at the 2-position and a 2-nitrophenyl group at the 5-position. This arrangement suggests a molecule with distinct aromatic regions, the electron-rich thiophene ring and the electron-deficient nitrophenyl ring, which will have a significant influence on the spectroscopic data.

Predicted Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. The predicted ¹H and ¹³C NMR spectra of 2-Methyl-5-(2-nitrophenyl)thiophene are discussed below.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show signals corresponding to the protons on the thiophene ring, the methyl group, and the nitrophenyl ring. The chemical shifts are influenced by the electronic environment of each proton. The electron-donating methyl group will shield the thiophene protons, while the electron-withdrawing nitro group will deshield the protons on the phenyl ring.

Table 1: Predicted ¹H NMR Data for 2-Methyl-5-(2-nitrophenyl)thiophene (in CDCl₃)

Predicted Chemical Shift (δ, ppm)MultiplicityIntegrationAssignmentRationale
~7.8 - 8.0Doublet1HH-3'Ortho to the nitro group, strongly deshielded.
~7.4 - 7.6Multiplet2HH-4', H-5'Aromatic protons on the nitrophenyl ring.
~7.2 - 7.4Multiplet1HH-6'Aromatic proton on the nitrophenyl ring.
~7.1Doublet1HH-4 (Thiophene)Coupled to H-3, deshielded by the adjacent phenyl ring.
~6.8Doublet1HH-3 (Thiophene)Coupled to H-4, shielded by the methyl group.
~2.5Singlet3H-CH₃Typical chemical shift for a methyl group on an aromatic ring.
Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will provide information about the carbon skeleton of the molecule. The presence of two distinct aromatic rings will result in a number of signals in the aromatic region (120-150 ppm).

Table 2: Predicted ¹³C NMR Data for 2-Methyl-5-(2-nitrophenyl)thiophene (in CDCl₃)

Predicted Chemical Shift (δ, ppm)AssignmentRationale
~148C-2' (ipso-NO₂)Carbon bearing the nitro group, strongly deshielded.
~145C-5 (ipso-Aryl)Carbon on the thiophene ring attached to the phenyl ring.
~140C-2 (ipso-CH₃)Carbon on the thiophene ring attached to the methyl group.
~134C-1' (ipso-Thiophene)Carbon on the phenyl ring attached to the thiophene ring.
~132C-4'Aromatic carbon on the nitrophenyl ring.
~129C-6'Aromatic carbon on the nitrophenyl ring.
~128C-4 (Thiophene)Thiophene carbon adjacent to the phenyl substituent.
~125C-5'Aromatic carbon on the nitrophenyl ring.
~124C-3'Aromatic carbon on the nitrophenyl ring.
~123C-3 (Thiophene)Thiophene carbon adjacent to the methyl substituent.
~15-CH₃Typical chemical shift for a methyl carbon on an aromatic ring.

Predicted Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by detecting their characteristic vibrational frequencies.

Table 3: Predicted IR Absorption Bands for 2-Methyl-5-(2-nitrophenyl)thiophene

Wavenumber (cm⁻¹)IntensityAssignmentFunctional Group
~3100-3000MediumC-H stretchAromatic C-H
~2920MediumC-H stretchMethyl C-H
~1590, 1480Medium-StrongC=C stretchAromatic rings
~1520 Strong N-O asymmetric stretch Nitro group
~1340 Strong N-O symmetric stretch Nitro group
~810StrongC-H out-of-plane bend2,5-disubstituted thiophene
~750StrongC-H out-of-plane bendOrtho-disubstituted benzene

The most characteristic peaks in the IR spectrum will be the strong absorptions corresponding to the symmetric and asymmetric stretching vibrations of the nitro group.

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification. For 2-Methyl-5-(2-nitrophenyl)thiophene, the molecular formula is C₁₁H₉NO₂S, and the predicted monoisotopic mass is approximately 219.04 g/mol .

Table 4: Predicted Mass Spectrometry Data for 2-Methyl-5-(2-nitrophenyl)thiophene

m/zPredicted FragmentRationale
219 [M]⁺ Molecular ion
173[M - NO₂]⁺Loss of the nitro group.
145[C₉H₇S]⁺Further fragmentation of the [M - NO₂]⁺ ion.
122[C₆H₄NO₂]⁺Fragment corresponding to the nitrophenyl cation.
97[C₅H₅S]⁺Fragment corresponding to the methyl-thiophene cation.

The fragmentation pattern will likely be dominated by the loss of the nitro group, followed by further fragmentation of the aromatic rings.

Experimental Protocols

To validate the predicted spectroscopic data, the following experimental protocols are recommended.

Nuclear Magnetic Resonance (NMR) Spectroscopy
  • Instrumentation: A 400 MHz or higher field NMR spectrometer.

  • Sample Preparation:

    • ¹H NMR: Dissolve 5-10 mg of the compound in approximately 0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

    • ¹³C NMR: Dissolve 20-30 mg of the compound in approximately 0.7 mL of the chosen deuterated solvent.

  • Data Acquisition:

    • Acquire spectra at room temperature.

    • Use tetramethylsilane (TMS) as an internal standard (0 ppm).

    • For ¹H NMR, acquire at least 16 scans.

    • For ¹³C NMR, acquire a sufficient number of scans to achieve a good signal-to-noise ratio (e.g., 1024 scans).

NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing dissolve Dissolve in Deuterated Solvent transfer Transfer to NMR Tube dissolve->transfer insert Insert Sample into Spectrometer transfer->insert lock Lock & Shim insert->lock acquire Acquire Spectrum lock->acquire process Fourier Transform & Phasing acquire->process integrate Integration & Peak Picking process->integrate

Caption: Workflow for NMR data acquisition.

Infrared (IR) Spectroscopy
  • Instrumentation: A Fourier-transform infrared (FTIR) spectrometer, preferably with an attenuated total reflectance (ATR) accessory.

  • Sample Preparation: Place a small amount of the solid sample directly onto the ATR crystal.

  • Data Acquisition:

    • Record a background spectrum of the clean ATR crystal.

    • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.

    • Perform data processing (e.g., baseline correction) as needed.

Mass Spectrometry (MS)
  • Instrumentation: A mass spectrometer with an electron ionization (EI) or electrospray ionization (ESI) source. High-resolution mass spectrometry (HRMS) is recommended for accurate mass determination.

  • Sample Preparation: Dissolve a small amount of the sample in a suitable solvent (e.g., methanol or acetonitrile) for ESI, or introduce it directly for EI.

  • Data Acquisition:

    • Acquire the mass spectrum over a suitable m/z range (e.g., 50-500).

    • For HRMS, calibrate the instrument to ensure high mass accuracy.

MS_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Analysis dissolve Dissolve in Volatile Solvent inject Inject into Mass Spectrometer dissolve->inject ionize Ionize Sample (EI or ESI) inject->ionize analyze Mass Analysis ionize->analyze spectrum Generate Mass Spectrum analyze->spectrum fragment Analyze Fragmentation spectrum->fragment

Caption: Workflow for Mass Spectrometry data acquisition.

Conclusion

This technical guide presents a detailed, predictive analysis of the NMR, IR, and MS spectra of 2-Methyl-5-(2-nitrophenyl)thiophene. While experimental data is not currently available in the public domain, the theoretical data provided herein, based on fundamental spectroscopic principles and analysis of analogous structures, offers a valuable resource for the identification and characterization of this compound. The included experimental protocols provide a clear roadmap for the empirical validation of these predictions. This guide underscores the power of predictive spectroscopy in modern chemical research and drug development.

References

Due to the predictive nature of this guide, direct literature references for the experimental data of 2-Methyl-5-(2-nitrophenyl)thiophene are not available. The predictions are based on established principles of organic spectroscopy, for which standard textbooks and databases are the primary sources.

  • Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds. John Wiley & Sons.
  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2014). Introduction to Spectroscopy. Cengage Learning.
  • NIST Chemistry WebBook. (n.d.). Retrieved from [Link]

  • SDBS (Spectral Database for Organic Compounds). (n.d.). Retrieved from [Link]

Exploratory

The Untapped Therapeutic Potential of 2-Methyl-5-(2-nitrophenyl)thiophene Derivatives: A Technical Guide for Drug Discovery

Foreword: The Thiophene Scaffold - A Privileged Motif in Medicinal Chemistry To the dedicated researchers, scientists, and drug development professionals who tirelessly navigate the complex landscape of therapeutic innov...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword: The Thiophene Scaffold - A Privileged Motif in Medicinal Chemistry

To the dedicated researchers, scientists, and drug development professionals who tirelessly navigate the complex landscape of therapeutic innovation, this guide offers a deep dive into a promising, yet underexplored, class of compounds: 2-Methyl-5-(2-nitrophenyl)thiophene derivatives. The thiophene ring, a five-membered sulfur-containing heterocycle, is a cornerstone of medicinal chemistry, gracing the structures of numerous approved drugs and clinical candidates.[1][2][3] Its inherent aromaticity, coupled with the sulfur atom's ability to engage in unique non-covalent interactions, bestows upon thiophene-based molecules a remarkable versatility to modulate a wide array of biological targets.[3] From the antiplatelet agent clopidogrel to the antipsychotic olanzapine, the therapeutic impact of the thiophene scaffold is undeniable. This guide will illuminate the latent potential of a specific substitution pattern on this privileged core, providing a scientifically grounded roadmap for future research and development.

Synthesis and Chemical Landscape: Crafting the Core Moiety

The synthetic accessibility of a compound class is a critical determinant of its viability in a drug discovery pipeline. The 2-Methyl-5-(2-nitrophenyl)thiophene core, while not extensively explored in the public domain for its biological activity, can be approached through established synthetic methodologies for substituted thiophenes.

A plausible and efficient route to the core structure involves a multi-step synthesis, likely commencing with a Gewald reaction. This powerful reaction allows for the construction of the thiophene ring from elemental sulfur, a ketone or aldehyde, and an activated nitrile.[4] For instance, the synthesis of the closely related and well-documented compound, 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile (ROY), a key intermediate in the synthesis of olanzapine, provides a valuable template.[4]

Hypothetical Synthetic Workflow:

start Starting Materials: - 2-Nitrobenzaldehyde - A suitable ketone (e.g., acetone) - Elemental Sulfur - A cyano-activated methylene compound step1 Gewald Reaction start->step1 intermediate1 Formation of a 2-amino-3-cyanothiophene intermediate step1->intermediate1 step2 Diazotization and Sandmeyer-type reaction (or other functional group interconversion) intermediate1->step2 product 2-Methyl-5-(2-nitrophenyl)thiophene Core Structure step2->product

Caption: A plausible synthetic workflow for the 2-Methyl-5-(2-nitrophenyl)thiophene core.

The 2-nitrophenyl substituent introduces a key functional handle for further diversification. The nitro group can be readily reduced to an amine, which can then be derivatized through a variety of reactions, including amidation, sulfonylation, and reductive amination, to generate a library of analogues for structure-activity relationship (SAR) studies.

Prospective Biological Activities: A Data-Driven Extrapolation

While direct experimental data on the biological activities of 2-Methyl-5-(2-nitrophenyl)thiophene derivatives is limited in the public literature, we can make informed projections based on the well-established bioactivities of other substituted thiophenes. This section will explore the potential antimicrobial, anticancer, and anti-inflammatory properties of this novel chemical space.

Antimicrobial Potential: A New Frontier in Combating Resistance

The rise of antimicrobial resistance necessitates the urgent discovery of novel antibacterial and antifungal agents.[5] Thiophene derivatives have consistently demonstrated promising antimicrobial activity against a broad spectrum of pathogens.[5][6][7]

Mechanistic Insights from Thiophene Analogues:

The antimicrobial efficacy of thiophene-based compounds is often attributed to their ability to disrupt essential cellular processes in pathogens. For instance, some thiophene derivatives have been shown to interfere with bacterial cell wall synthesis, while others inhibit key enzymes involved in microbial metabolism. The lipophilicity imparted by the thiophene ring can also facilitate membrane translocation, allowing the compounds to reach their intracellular targets.

Prospective Antimicrobial Activity of 2-Methyl-5-(2-nitrophenyl)thiophene Derivatives:

The presence of the 2-nitrophenyl group is particularly intriguing from an antimicrobial perspective. Nitroaromatic compounds are known to be bioreduced by microbial nitroreductases to generate reactive nitrogen species, which can induce oxidative stress and damage cellular macromolecules. This mechanism is exploited by the nitroimidazole class of antibiotics. It is therefore plausible that 2-Methyl-5-(2-nitrophenyl)thiophene derivatives could act as prodrugs, selectively activated within microbial cells to exert a cidal or static effect.

Proposed Experimental Workflow for Antimicrobial Screening:

start Synthesized Library of 2-Methyl-5-(2-nitrophenyl)thiophene Derivatives step1 Primary Screening: Broth Microdilution Assay (Determination of MIC) start->step1 decision1 Active Compounds Identified? step1->decision1 step2 Secondary Screening: - Determination of MBC - Time-Kill Kinetics decision1->step2 Yes inactive Inactive decision1->inactive No step3 Mechanism of Action Studies: - Membrane Permeability Assays - Nitroreductase Activity Assays - ROS Generation Assays step2->step3 end Lead Compound Identification step3->end

Caption: A streamlined workflow for the antimicrobial evaluation of novel thiophene derivatives.

Table 1: Antimicrobial Activity of Representative Thiophene Derivatives

Compound ClassOrganism(s)Reported Activity (MIC)Reference
Armed Thiophene DerivativesPseudomonas aeruginosaPotent activity, in some cases exceeding gentamicin[6]
Thiophene-substituted heterocyclesColistin-resistant A. baumannii and E. coliMIC50 values between 8 and 32 mg/L[5]
Thienopyrimidinone DerivativesVarious pathogenic bacteria and fungiVariable, with some derivatives showing superior activity to Tetracycline[7]
5-Nitrothiophene DerivativesStaphylococcus aureus (including MRSA and VRSA)MICs ranging from 0.5 to 16.0 µg/mL[8]
Anticancer Activity: Targeting the Hallmarks of Malignancy

The thiophene scaffold is a recurring motif in the design of novel anticancer agents.[2][9][10] Thiophene-based compounds have been shown to target a multitude of cancer-associated pathways, including cell cycle regulation, apoptosis, and signal transduction.

Established Anticancer Mechanisms of Thiophene Derivatives:

A significant body of research has demonstrated that thiophene derivatives can exert their anticancer effects through various mechanisms:

  • Tubulin Polymerization Inhibition: Several classes of thiophene compounds, including certain tetrahydrobenzo[b]thiophene derivatives, have been identified as potent inhibitors of tubulin polymerization.[9] By disrupting microtubule dynamics, these agents induce G2/M cell cycle arrest and trigger apoptosis in rapidly dividing cancer cells.

  • Kinase Inhibition: The dysregulation of protein kinases is a central theme in oncology. Thiophene-based molecules have been successfully designed to inhibit a range of kinases involved in cancer cell proliferation and survival.

  • Induction of Apoptosis: Many cytotoxic thiophene derivatives ultimately lead to the programmed cell death of cancer cells through both intrinsic and extrinsic apoptotic pathways.

Hypothesized Anticancer Activity of 2-Methyl-5-(2-nitrophenyl)thiophene Derivatives:

The structural features of 2-Methyl-5-(2-nitrophenyl)thiophene derivatives suggest several potential avenues for anticancer activity. The planar aromatic system could facilitate intercalation into DNA or binding to the active sites of various enzymes. The 2-nitrophenyl group, in particular, could play a crucial role. As in the case of some established anticancer drugs, the nitro group could be reduced in the hypoxic tumor microenvironment to generate cytotoxic species. Furthermore, the substitution pattern offers ample opportunities for modification to optimize binding to specific anticancer targets.

Proposed Experimental Workflow for Anticancer Screening:

start Library of 2-Methyl-5-(2-nitrophenyl)thiophene Derivatives step1 In Vitro Cytotoxicity Screening: MTT or SRB Assay against a panel of cancer cell lines (e.g., NCI-60) start->step1 decision1 Potent Hits Identified? step1->decision1 step2 Mechanism of Action Studies: - Cell Cycle Analysis (Flow Cytometry) - Apoptosis Assays (Annexin V/PI staining) - Tubulin Polymerization Assay decision1->step2 Yes inactive Inactive decision1->inactive No step3 Target Identification and Validation: - Kinase Inhibition Profiling - In silico Docking Studies step2->step3 end Lead Candidate for In Vivo Studies step3->end

Caption: A comprehensive workflow for the evaluation of anticancer potential.

Table 2: Anticancer Activity of Representative Thiophene Derivatives

Compound ClassCancer Cell Line(s)Mechanism of ActionReference
Tetrahydrobenzo[b]thiophene DerivativesA549 (non-small cell lung cancer)Tubulin polymerization destabilizers, G2/M arrest, apoptosis induction[9]
Fused Thiophene DerivativesHepG2 (liver cancer), PC-3 (prostate cancer)VEGFR-2/AKT dual inhibitors, apoptosis inducers[11]
5-(Thiophen-2-yl)nicotinaldehyde DerivativesVarious human cancer cell linesInduction of apoptosis and cell cycle arrest[12]
2,4-Disubstituted Thiophene DerivativesHeLa (cervical cancer)Dual inhibitors of lipoxygenase and cyclooxygenase[13]
Anti-inflammatory Properties: Modulating the Inflammatory Cascade

Chronic inflammation is a key driver of numerous human diseases, including arthritis, inflammatory bowel disease, and certain cancers. Thiophene derivatives have emerged as promising candidates for the development of novel anti-inflammatory agents.[14][15][16][17][18]

Mechanistic Insights from Thiophene-Based Anti-inflammatory Agents:

The anti-inflammatory effects of thiophene compounds are often mediated through the inhibition of key enzymes in the inflammatory cascade, such as cyclooxygenases (COX-1 and COX-2) and 5-lipoxygenase (5-LOX).[17][18] By blocking the production of pro-inflammatory mediators like prostaglandins and leukotrienes, these compounds can effectively dampen the inflammatory response.

Prospective Anti-inflammatory Activity of 2-Methyl-5-(2-nitrophenyl)thiophene Derivatives:

The structural features of 2-Methyl-5-(2-nitrophenyl)thiophene derivatives bear resemblance to known COX/LOX inhibitors. The thiophene core can act as a scaffold to position the key pharmacophoric elements for optimal interaction with the active sites of these enzymes. The 2-nitrophenyl group, and its potential reduction to an amino group, offers a site for introducing substituents that can modulate the selectivity and potency of the compounds for different inflammatory targets.

Proposed Experimental Workflow for Anti-inflammatory Screening:

start Library of 2-Methyl-5-(2-nitrophenyl)thiophene Derivatives step1 In Vitro Enzyme Inhibition Assays: - COX-1/COX-2 Inhibition Assay - 5-LOX Inhibition Assay start->step1 decision1 Active Inhibitors Identified? step1->decision1 step2 Cell-Based Assays: - Measurement of Pro-inflammatory Cytokine (e.g., TNF-α, IL-6) production in LPS-stimulated macrophages decision1->step2 Yes inactive Inactive decision1->inactive No step3 In Vivo Models of Inflammation: - Carrageenan-induced Paw Edema in rodents step2->step3 end Lead Compound for Preclinical Development step3->end

Caption: A robust workflow for the discovery of novel thiophene-based anti-inflammatory agents.

Conclusion and Future Directions: Unlocking a New Chemical Space

The 2-Methyl-5-(2-nitrophenyl)thiophene scaffold represents a largely untapped area of chemical space with significant potential for the discovery of novel therapeutic agents. While direct experimental evidence for the biological activities of this specific class of compounds is currently sparse, a comprehensive analysis of the broader thiophene literature provides a strong rationale for their investigation as antimicrobial, anticancer, and anti-inflammatory agents.

The synthetic accessibility of the core structure, coupled with the numerous possibilities for chemical diversification, makes this an attractive area for medicinal chemistry exploration. The proposed experimental workflows in this guide offer a clear and logical path for the systematic evaluation of these compounds.

As we continue to face mounting challenges in human health, from the rise of drug-resistant infections to the complexities of cancer and chronic inflammatory diseases, the exploration of novel chemical scaffolds is paramount. It is our hope that this technical guide will serve as a catalyst for further research into the promising biological activities of 2-Methyl-5-(2-nitrophenyl)thiophene derivatives, ultimately leading to the development of new and effective medicines for the benefit of patients worldwide.

References

Sources

Foundational

Substituted Nitrophenylthiophenes: A Technical Guide for Drug Discovery and Development

Abstract Substituted nitrophenylthiophenes represent a promising class of heterocyclic compounds with significant potential in medicinal chemistry. The unique combination of the electron-rich thiophene ring and the elect...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

Substituted nitrophenylthiophenes represent a promising class of heterocyclic compounds with significant potential in medicinal chemistry. The unique combination of the electron-rich thiophene ring and the electron-withdrawing nitrophenyl moiety imparts these molecules with a diverse range of biological activities, including notable antimicrobial and anticancer properties. This in-depth technical guide provides a comprehensive overview of the synthesis, characterization, and biological evaluation of substituted nitrophenylthiophenes. We will explore the key synthetic methodologies, delve into the structure-activity relationships that govern their therapeutic potential, and provide detailed experimental protocols for their preparation and analysis. This guide is intended to serve as a valuable resource for researchers, scientists, and drug development professionals working to unlock the full therapeutic potential of this versatile chemical scaffold.

Introduction: The Therapeutic Promise of Nitrophenylthiophenes

The thiophene nucleus is a well-established "privileged scaffold" in medicinal chemistry, forming the core of numerous approved drugs.[1] Its structural similarity to benzene, coupled with its unique electronic properties, allows it to interact favorably with a wide range of biological targets. The introduction of a nitrophenyl substituent to the thiophene ring creates a molecule with a distinct electronic profile, often leading to enhanced biological activity. The nitro group, a potent electron-withdrawing group, can significantly influence the molecule's reactivity, polarity, and ability to participate in crucial biological interactions.[2]

Nitrogen-containing heterocycles are of paramount importance in the development of anticancer agents, with over 85% of all physiologically active pharmaceuticals containing at least one heteroatom.[3][4] The nitro group itself is a key pharmacophore in several antimicrobial and anticancer drugs, often exerting its effect through bioreduction to reactive nitrogen species that can induce cellular damage in pathogens and cancer cells.[5] This guide will provide a detailed exploration of the chemistry and biology of substituted nitrophenylthiophenes, offering insights into their potential as next-generation therapeutic agents.

Synthetic Strategies for Substituted Nitrophenylthiophenes

The synthesis of substituted nitrophenylthiophenes can be achieved through several versatile and efficient methods. The choice of synthetic route often depends on the desired substitution pattern on both the thiophene and the phenyl rings.

Gewald Aminothiophene Synthesis

The Gewald reaction is a powerful one-pot, multi-component reaction for the synthesis of highly substituted 2-aminothiophenes.[6][7] This reaction involves the condensation of a ketone or aldehyde with an α-cyanoester or other active methylene nitrile in the presence of elemental sulfur and a base.[6] By utilizing a ketone or aldehyde bearing a nitrophenyl group, this method can be adapted to produce 2-amino-thiophenes with a nitrophenyl substituent.

Experimental Protocol: Gewald Synthesis of a 2-Amino-4-(nitrophenyl)thiophene Derivative

  • Materials:

    • Nitrophenyl-substituted ketone (e.g., 4'-nitroacetophenone) (10 mmol)

    • Active methylene nitrile (e.g., malononitrile or ethyl cyanoacetate) (10 mmol)

    • Elemental sulfur (10 mmol)

    • Base (e.g., morpholine or triethylamine) (10 mmol)

    • Solvent (e.g., ethanol or dimethylformamide) (30 mL)

  • Procedure:

    • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the nitrophenyl-substituted ketone, active methylene nitrile, elemental sulfur, and solvent.

    • Stir the mixture to ensure homogeneity.

    • Slowly add the base to the reaction mixture.

    • Heat the mixture to reflux (typically 50-80 °C) and monitor the reaction progress using thin-layer chromatography (TLC).

    • Upon completion, cool the reaction mixture to room temperature.

    • The product will often precipitate from the solution and can be collected by vacuum filtration.

    • Wash the crude product with a cold solvent (e.g., ethanol).

    • Purify the product by recrystallization from a suitable solvent or by column chromatography on silica gel.

Diagram: Gewald Aminothiophene Synthesis Workflow

Gewald_Synthesis Reactants Nitrophenyl Ketone + Active Methylene Nitrile + Sulfur + Base Mixing Mixing in Solvent Reactants->Mixing Reflux Heating to Reflux Mixing->Reflux Cooling Cooling to Room Temperature Reflux->Cooling Filtration Filtration Cooling->Filtration Purification Recrystallization or Chromatography Filtration->Purification Product 2-Amino-4-(nitrophenyl)thiophene Purification->Product

Caption: General workflow for the Gewald synthesis of 2-aminothiophenes.

Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura cross-coupling reaction is a highly efficient method for the formation of carbon-carbon bonds, particularly for the synthesis of biaryl compounds.[8][9] This palladium-catalyzed reaction involves the coupling of an organoboron compound (e.g., a boronic acid or ester) with an organic halide or triflate.[8] To synthesize nitrophenylthiophenes, this can be achieved by coupling a thiophene-boronic acid with a nitro-substituted aryl halide, or vice-versa.[10][11]

Experimental Protocol: Suzuki-Miyaura Coupling for 2-(4-Nitrophenyl)thiophene Synthesis

  • Materials:

    • 2-Thiopheneboronic acid (1.2 mmol)

    • 1-Bromo-4-nitrobenzene (1.0 mmol)

    • Palladium catalyst (e.g., Pd(PPh₃)₄ or Pd(dppf)Cl₂) (0.03 mmol)

    • Base (e.g., K₂CO₃ or Cs₂CO₃) (2.0 mmol)

    • Solvent (e.g., toluene, dioxane, or DMF/water mixture) (10 mL)

  • Procedure:

    • In a reaction vessel, combine the 2-thiopheneboronic acid, 1-bromo-4-nitrobenzene, palladium catalyst, and base.

    • Add the solvent and degas the mixture by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

    • Heat the reaction mixture to the desired temperature (typically 80-110 °C) under an inert atmosphere.

    • Monitor the reaction progress by TLC or GC-MS.

    • Once the reaction is complete, cool the mixture to room temperature.

    • Dilute the mixture with water and extract with an organic solvent (e.g., ethyl acetate).

    • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

    • Purify the crude product by column chromatography on silica gel.

Diagram: Suzuki-Miyaura Cross-Coupling Catalytic Cycle

Suzuki_Coupling cluster_0 Catalytic Cycle Pd0 Pd(0)Ln PdII_Aryl Ar-Pd(II)-X Ln Pd0->PdII_Aryl Oxidative Addition (Ar-X) PdII_Biaryl Ar-Pd(II)-Ar' Ln PdII_Aryl->PdII_Biaryl Transmetalation (Ar'-B(OR)2) PdII_Biaryl->Pd0 Reductive Elimination (Ar-Ar')

Caption: Simplified catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Characterization of Substituted Nitrophenylthiophenes

The structural elucidation and confirmation of purity of synthesized nitrophenylthiophenes are crucial steps in their development. A combination of spectroscopic techniques is typically employed for this purpose.

Spectroscopic Data

The following table summarizes the expected spectroscopic data for a representative substituted nitrophenylthiophene.

TechniqueKey Features and Expected Values
¹H NMR Aromatic protons on the thiophene and phenyl rings typically appear in the range of δ 7.0-8.5 ppm. The chemical shifts and coupling patterns provide information about the substitution pattern.[12]
¹³C NMR Aromatic carbons of the thiophene and phenyl rings resonate in the region of δ 120-150 ppm. The carbon attached to the nitro group is typically deshielded.
FT-IR Characteristic strong asymmetric and symmetric stretching vibrations for the nitro group (NO₂) are observed around 1500-1550 cm⁻¹ and 1330-1370 cm⁻¹, respectively. C=C stretching vibrations of the aromatic rings appear in the 1450-1600 cm⁻¹ region.
Mass Spec. The molecular ion peak (M⁺) corresponding to the molecular weight of the compound is observed, along with characteristic fragmentation patterns.

Note: The exact chemical shifts and absorption frequencies will vary depending on the specific substitution pattern of the molecule.

Biological Activities of Substituted Nitrophenylthiophenes

Substituted nitrophenylthiophenes have demonstrated a range of promising biological activities, with antimicrobial and anticancer effects being the most extensively studied.

Antimicrobial Activity

Nitro-containing heterocyclic compounds have long been recognized for their potent antimicrobial properties.[5] The antibacterial activity of nitrothiophenes is well-documented, with studies showing efficacy against both Gram-positive and Gram-negative bacteria, including drug-resistant strains.[13][14] The mechanism of action is often attributed to the enzymatic reduction of the nitro group within the microbial cell, leading to the formation of cytotoxic reactive nitrogen species that can damage DNA and other vital cellular components.[5]

Table: Antimicrobial Activity of Representative Thiophene Derivatives

Compound ClassTarget OrganismMIC (µg/mL)Reference
Thiophenyl-pyrimidine derivativeStaphylococcus aureus (MRSA)24-48[14]
Benzo[b]thiophene derivativesEscherichia coli8-64 (with PMB)[15]
Aminothiophene derivativesPseudomonas aeruginosaPotent activity[16]

MIC: Minimum Inhibitory Concentration; PMB: Polymyxin B

Anticancer Activity

The anticancer potential of thiophene derivatives is a rapidly growing area of research.[1][17] The presence of a nitrophenyl group can enhance the cytotoxic activity of the thiophene scaffold. Several studies have reported the evaluation of nitrophenyl-containing heterocyclic compounds against various cancer cell lines, demonstrating their ability to inhibit cell proliferation and induce apoptosis.[18][19]

Table: Cytotoxic Activity of Representative Nitrophenyl-Containing Heterocycles

Compound ClassCancer Cell LineIC₅₀ (µM)Reference
5,6,7,8-Tetrahydroisoquinolines bearing a 4-nitrophenyl groupA549 (Lung Carcinoma)34.9 - 57.6[19][20]
Pyrazole-1-carboxamide analogue with a 4-nitrophenyl groupMCF-7 (Breast Cancer)<0.1[18]
Thiophene derivativesHepG2 (Hepatocellular Carcinoma)54 - 98[21]

IC₅₀: Half-maximal inhibitory concentration

Diagram: Potential Mechanisms of Anticancer Action

Anticancer_Mechanisms Nitrophenylthiophene Substituted Nitrophenylthiophene ROS Reactive Oxygen Species (ROS) Generation Nitrophenylthiophene->ROS Enzyme_Inhibition Enzyme Inhibition (e.g., Topoisomerase, Kinases) Nitrophenylthiophene->Enzyme_Inhibition DNA_Damage DNA Damage ROS->DNA_Damage Apoptosis Apoptosis (Programmed Cell Death) DNA_Damage->Apoptosis Cell_Cycle_Arrest Cell Cycle Arrest Enzyme_Inhibition->Cell_Cycle_Arrest Cell_Cycle_Arrest->Apoptosis

Caption: Potential signaling pathways affected by nitrophenylthiophene compounds in cancer cells.

Structure-Activity Relationships (SAR)

Understanding the structure-activity relationship (SAR) is crucial for the rational design of more potent and selective drug candidates. For substituted nitrophenylthiophenes, the nature and position of substituents on both the thiophene and phenyl rings significantly influence their biological activity.

  • Position of the Nitro Group: The position of the nitro group on the phenyl ring can impact the electronic properties and overall conformation of the molecule, thereby affecting its interaction with biological targets.

  • Substituents on the Thiophene Ring: The presence of electron-donating or electron-withdrawing groups on the thiophene ring can modulate the electron density of the heterocyclic system and influence its reactivity and binding affinity. For instance, the presence of an amino group at the 2-position of the thiophene ring has been shown to be important for the biological activity of some derivatives.[13]

  • Other Substituents on the Phenyl Ring: Additional substituents on the nitrophenyl ring can further fine-tune the lipophilicity, steric properties, and electronic nature of the molecule, leading to variations in biological activity.

Conclusion and Future Perspectives

Substituted nitrophenylthiophenes represent a versatile and promising scaffold for the development of novel therapeutic agents. Their straightforward synthesis, coupled with their significant antimicrobial and anticancer activities, makes them attractive candidates for further investigation. Future research in this area should focus on:

  • Expansion of Chemical Diversity: The synthesis and evaluation of a wider range of analogues with diverse substitution patterns to build a more comprehensive SAR profile.

  • Mechanism of Action Studies: In-depth investigations into the precise molecular mechanisms underlying their biological activities to identify specific cellular targets.

  • In Vivo Efficacy and Safety: Preclinical studies in animal models to assess the in vivo efficacy, pharmacokinetics, and safety profiles of lead compounds.

  • Computational Modeling: The use of computational tools to guide the design of new derivatives with improved potency and selectivity.

By leveraging the insights provided in this technical guide, researchers can accelerate the discovery and development of novel drugs based on the substituted nitrophenylthiophene scaffold, ultimately contributing to the advancement of human health.

References

  • Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective. (URL not provided in search results)
  • Biological and Teratogenic Evaluations of Nitrogen Heterocycles for Anticancer Therapy.[22]

  • Nitrogen Containing Heterocycles as Anticancer Agents: A Medicinal Chemistry Perspective.[4]

  • Antibacterial Activity of Nitropyrroles, Nitrothiophenes, and Aminothiophenes In Vitro - PMC. (URL: [Link])

  • Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes.[23]

  • recent advances in the development of nitrogen-containing heterocyclic compounds as anticancer agents: a review - ResearchGate. (URL: [Link])

  • N-(2-Nitrophenyl)thiophene-2-carboxamide - IUCr Journals. (URL: [Link])

  • Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes - Semantic Scholar. (URL: [Link])

  • Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4) - PMC. (URL: [Link])

  • Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses - MDPI. (URL: [Link])

  • Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl) - YouTube. (URL: [Link])

  • Synthesis and Cytotoxic Evaluation of 3-(4-Fluorophenyl)-4,5-dihydro-5-(3,4,5-trimethoxy/4-nitrophenyl)-N-(substituted-phenyl)pyrazole-1-carboxamide Analogues.[18]

  • Gewald Reaction - Organic Chemistry Portal. (URL: [Link])

  • synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities - Semantic Scholar. (URL: [Link])

  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles.[11]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - PMC. (URL: [Link])

  • Gewald reaction: synthesis, properties and applications of substituted 2-aminothiophenes.[24]

  • Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria - Frontiers. (URL: [Link])

  • Synthesis and Pharmacological Study of Thiophene Derivatives - Impactfactor. (URL: [Link])

  • Synthesis of Thieno[3,2-b]thiophenes from 2,5-Dicarbonyl 3-Nitrothiophenes via Nucleophilic Aromatic Substitution of the Nitro Group with Thiolates - MDPI. (URL: [Link])

  • Antimicrobial Activity of Nitroaromatic Derivatives - Encyclopedia.pub. (URL: [Link])

  • Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4) - PMC.[19]

  • Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate - Beilstein Journals. (URL: [Link])

  • Suzuki reaction - Wikipedia. (URL: [Link])

  • Antibacterial activity and mechanism of action of a thiophenyl substituted pyrimidine derivative - PMC. (URL: [Link])

  • Synthesis of 2-nitrothiophenes 246 via tandem Henry reaction/nucleophilic substitution on sulfur from β-thiocyanatopropenals 242 - ResearchGate. (URL: [Link])

  • Evaluating Antimicrobial Activities Of Novel Benzo[B]Thiophene Against Pathogenic Fungi And Gram-Negative Bacteria - University of West Florida.[15]

  • HETEROCYCLIC SYNTHESIS WITH NITRILES: SYNTHESIS OF SOME NOVEL THIOPHENE AND THIENO[2,3-d]PYRIMIDINE DERIVATIVES | Semantic Scholar. (URL: [Link])

  • Assembly strategy for thieno[3,2-b]thiophenes via a disulfide intermediate derived from 3-nitrothiophene-2,5-dicarboxylate - Beilstein Archives. (URL: [Link])

  • The Suzuki-Miyaura Coupling of Nitroarenes - Organic Chemistry Portal. (URL: [Link])

  • Computational Study of Electronic and Nonlinear Optical Properties of (E)-N-(4-(((E)-3-nitrobenzylidene)amino)phenyl)-1-(4-nitrophenyl)methanimine (NAM) - ResearchGate. (URL: [Link])

  • Thiophene synthesis - Organic Chemistry Portal. (URL: [Link])

  • Synthesis, Crystal Structures, and Molecular Properties of Three Nitro-Substituted Chalcones - MDPI. (URL: [Link])

  • (PDF) Computational studies of functional polythiophenes: Overlap with device characteristics - ResearchGate. (URL: [Link])

  • An NMR, IR and theoretical investigation of (1)H chemical shifts and hydrogen bonding in phenols - PubMed. (URL: [Link])

  • Organic Chemistry Ir And Nmr Cheat Sheet - Sema. (URL: [Link])

  • Ultrafast Spectroscopies of Nitrophenols and Nitrophenolates in Solution: From Electronic Dynamics and Vibrational Structures to Photochemical and Environmental Implications - MDPI. (URL: [Link])

  • Spectroscopic (FT-IR, FT-Raman, UV and NMR) investigation on 1-phenyl-2-nitropropene by quantum computational calculations - PubMed. (URL: [Link])

  • X-ray crystal structure of p -nitrophenyl ketone 14. - ResearchGate. (URL: [Link])

Sources

Exploratory

An In-depth Technical Guide to a Prominent Thiophene Derivative: Unraveling the Discovery and History of 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile

A Note on the Topic: Initial searches for "2-Methyl-5-(2-nitrophenyl)thiophene" did not yield significant information on a compound with this specific structure, suggesting it is not a widely studied or documented chemic...

Author: BenchChem Technical Support Team. Date: March 2026

A Note on the Topic: Initial searches for "2-Methyl-5-(2-nitrophenyl)thiophene" did not yield significant information on a compound with this specific structure, suggesting it is not a widely studied or documented chemical entity. However, the closely related and structurally similar compound, 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile , is a subject of extensive scientific research. This guide will provide a comprehensive overview of this latter compound, which is likely the intended topic of interest given its importance in pharmaceutical development.

Introduction

5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile, a substituted thiophene, is a key organic intermediate with significant implications in the pharmaceutical industry.[1][2] Most notably, it serves as a crucial precursor in the synthesis of the atypical antipsychotic drug, Olanzapine.[1] Beyond its role in medicinal chemistry, this compound, colloquially known as "ROY" (an acronym for its red, orange, and yellow polymorphic forms), has garnered substantial attention in the field of crystal engineering due to its remarkable and well-characterized polymorphism.[1][3] This guide will delve into the discovery, history, synthesis, and key applications of this multifaceted molecule, providing researchers, scientists, and drug development professionals with a detailed technical resource.

Discovery and Historical Context

The discovery of 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile is intrinsically linked to the development of Olanzapine by Eli Lilly and Company in the 1990s.[1] Patents filed during this period first disclosed the synthesis of this thiophene derivative as a critical step in the manufacturing process of the active pharmaceutical ingredient.[1]

Initially, the focus was primarily on its utility as a chemical intermediate. However, the compound's unusual ability to crystallize into multiple distinct forms, each exhibiting a different color, soon became a subject of intense scientific curiosity. This phenomenon, known as polymorphism, has profound implications for the physical and chemical properties of a solid-state substance, including its solubility, stability, and bioavailability. The study of ROY's polymorphism has since become a benchmark for understanding and predicting crystal structures, making it a model compound in the field.[1][3]

Synthesis and Mechanistic Insights

The synthesis of 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile is a multi-step process that begins with the construction of the thiophene ring, followed by the introduction of the nitrophenylamino moiety. The most common synthetic route involves a Gewald aminothiophene synthesis followed by a nucleophilic aromatic substitution.[1][2]

Experimental Protocol: Synthesis of 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile

Part 1: Gewald Aminothiophene Synthesis of 2-Amino-5-methylthiophene-3-carbonitrile

The initial step involves the formation of the substituted aminothiophene ring via the Gewald reaction. This multi-component reaction utilizes a ketone, an activated nitrile, and elemental sulfur in the presence of a base.

  • Reagents and Conditions:

Reagent/SolventRole
PropionaldehydeKetone source
MalononitrileActivated nitrile
Elemental SulfurSulfur source for ring formation
Base (e.g., triethylamine)Catalyst
Solvent (e.g., ethanol)Reaction medium
  • Step-by-Step Procedure:

    • To a solution of propionaldehyde and malononitrile in ethanol, add a catalytic amount of triethylamine.

    • Stir the mixture at room temperature to facilitate the Knoevenagel condensation, forming an intermediate acrylonitrile.

    • Add elemental sulfur to the reaction mixture.

    • Heat the mixture to reflux to promote the cyclization and formation of the thiophene ring.

    • Upon completion, cool the reaction mixture and isolate the product, 2-amino-5-methylthiophene-3-carbonitrile, by filtration and recrystallization.

Causality Behind Experimental Choices: The use of a base in the initial step is crucial for deprotonating the active methylene group of malononitrile, enabling its condensation with the aldehyde. The subsequent heating with sulfur facilitates the intramolecular cyclization to form the stable aromatic thiophene ring.

Part 2: Nucleophilic Aromatic Substitution to Yield 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile

The second part of the synthesis involves the coupling of the aminothiophene with a substituted nitrobenzene.

  • Reagents and Conditions:

Reagent/SolventRole
2-Amino-5-methylthiophene-3-carbonitrileNucleophile
1-Fluoro-2-nitrobenzeneElectrophilic aromatic substrate
Sodium Hydride (NaH)Strong base
Tetrahydrofuran (THF)Anhydrous solvent
  • Step-by-Step Procedure:

    • In a flask under an inert atmosphere, suspend sodium hydride in anhydrous tetrahydrofuran (THF).

    • Cool the suspension in an ice bath.

    • Slowly add a solution of 2-amino-5-methylthiophene-3-carbonitrile and 1-fluoro-2-nitrobenzene in anhydrous THF to the cooled suspension.

    • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours.

    • Monitor the reaction progress by thin-layer chromatography (TLC).

    • Upon completion, carefully quench the reaction with water and extract the product with an organic solvent.

    • Purify the crude product by column chromatography to obtain 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile.[4]

Causality Behind Experimental Choices: Sodium hydride is a strong, non-nucleophilic base that deprotonates the amino group of the thiophene derivative, forming a more potent nucleophile. The use of an anhydrous solvent is critical as sodium hydride reacts violently with water. 1-Fluoro-2-nitrobenzene is an excellent substrate for nucleophilic aromatic substitution because the fluorine atom is a good leaving group, and the electron-withdrawing nitro group activates the aromatic ring towards nucleophilic attack.

Synthesis Workflow Diagram

SynthesisWorkflow Propionaldehyde Propionaldehyde Gewald_Reaction Gewald Aminothiophene Synthesis Propionaldehyde->Gewald_Reaction Malononitrile Malononitrile Malononitrile->Gewald_Reaction Aminothiophene 2-Amino-5-methyl- thiophene-3-carbonitrile Gewald_Reaction->Aminothiophene Sulfur, Base SNAr_Reaction Nucleophilic Aromatic Substitution (SNAr) Aminothiophene->SNAr_Reaction Nitrobenzene 1-Fluoro-2-nitrobenzene Nitrobenzene->SNAr_Reaction ROY 5-Methyl-2-[(2-nitrophenyl)amino]- thiophene-3-carbonitrile (ROY) SNAr_Reaction->ROY NaH, THF

Caption: Synthesis workflow for 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile.

Characterization and Physicochemical Properties

The characterization of 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile is well-documented, with a particular emphasis on its solid-state properties due to its extensive polymorphism.

Table of Physicochemical Properties:

PropertyValueReference
Molecular Formula C₁₂H₉N₃O₂S[5]
Molecular Weight 259.28 g/mol [5]
Appearance Red, orange, or yellow crystalline solid[1]
Melting Point 99-102 °C (for one of the polymorphs)[1]
CAS Number 138564-59-7[5]

Spectroscopic data, including ¹H NMR, ¹³C NMR, and IR spectroscopy, are crucial for confirming the molecular structure of the compound in solution. In the solid state, techniques such as X-ray diffraction (XRD) and differential scanning calorimetry (DSC) are essential for identifying and characterizing the different polymorphic forms.

Applications in Drug Development and Beyond

The primary application of 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile is in the pharmaceutical industry as a key intermediate in the synthesis of Olanzapine.[1][2] Olanzapine is an atypical antipsychotic medication used to treat schizophrenia and bipolar disorder. The thiophene derivative forms the core structure of one of the key building blocks in the multi-step synthesis of this drug.

Beyond its role in drug synthesis, the remarkable polymorphism of ROY has made it an invaluable tool for research in crystallography and materials science.[1][3] It serves as a model system for:

  • Understanding and predicting crystal packing and polymorphism.

  • Developing and validating computational methods for crystal structure prediction.

  • Investigating the relationship between molecular conformation and solid-state properties.

The existence of multiple crystal forms with distinct colors also opens up possibilities for applications in areas such as sensors and smart materials.[3]

Conclusion

5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile is a thiophene derivative of significant scientific and industrial importance. Its discovery was a direct result of pharmaceutical research, and it remains a critical component in the synthesis of the widely used antipsychotic drug, Olanzapine. Furthermore, its extraordinary polymorphic behavior has established it as a cornerstone compound in the field of crystal engineering, providing fundamental insights into the principles of solid-state chemistry. This in-depth guide provides a technical overview of its history, synthesis, and applications, underscoring its dual role as a practical building block and a fascinating subject of fundamental research.

References

  • 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile - Wikipedia. Available at: [Link]

  • Polymorphs of 5-methyl-2-((2-nitrophenyl)amino)thiophene-3-carbonitrile... - ResearchGate. Available at: [Link]

  • Thiophene-Based Trimers and Their Bioapplications: An Overview - MDPI. Available at: [Link]

  • Metalating 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile (ROY): Understanding the Denticity and Speciation of Complexes of the ROY Anion | Inorganic Chemistry. Available at: [Link]

  • 2-Methyl-5-nitrothiophene | C5H5NO2S | CID 13949280 - PubChem. Available at: [Link]

  • Synthesis, properties and biological activity of thiophene: A review - Der Pharma Chemica. Available at: [Link]

  • Synthesis and Characterization of 2-Thiophenemethanamine-2H5 Hydrochloride - PMC. Available at: [Link]

  • 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile | SIELC Technologies. Available at: [Link]

Sources

Foundational

The Strategic Utility of 2-Methyl-5-(2-nitrophenyl)thiophene in Modern Medicinal Chemistry

Executive Summary In the landscape of modern drug discovery, the strategic selection of core scaffolds dictates a molecule's pharmacokinetic destiny and pharmacodynamic efficacy. 2-Methyl-5-(2-nitrophenyl)thiophene is a...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of modern drug discovery, the strategic selection of core scaffolds dictates a molecule's pharmacokinetic destiny and pharmacodynamic efficacy. 2-Methyl-5-(2-nitrophenyl)thiophene is a highly specialized biaryl-heterocyclic building block that offers a unique convergence of steric control, metabolic shielding, and electronic tunability. While simple phenylthiophenes are ubiquitous in medicinal chemistry, the specific substitution pattern of this molecule—a C2-methyl group and a C5-(2-nitrophenyl) moiety—transforms it into a privileged pharmacophore capable of addressing complex targets, ranging from atypical kinases to protein-protein interactions (PPIs) and hypoxia-activated prodrug (HAP) systems.

This technical guide dissects the physicochemical rationale behind this scaffold, explores its validated and theoretical applications in drug development, and provides self-validating experimental workflows for its synthesis and biological evaluation.

Structural and Physicochemical Profiling

The architectural design of 2-Methyl-5-(2-nitrophenyl)thiophene is not arbitrary; each moiety serves a distinct mechanistic purpose in medicinal chemistry.

The Thiophene Core: Bioisosterism and Polarizability

Thiophene is a classical bioisostere for benzene. However, its lower aromatic resonance energy makes it more polarizable, allowing the sulfur atom to engage in specific non-covalent interactions, such as chalcogen bonding with protein backbone carbonyls. This core enhances lipophilicity, facilitating passive membrane permeability and blood-brain barrier (BBB) transit, which is critical for neurological targeting (1[1]).

The 2-Methyl Substituent: Metabolic Shielding

A notorious liability of unsubstituted thiophenes is their susceptibility to Cytochrome P450 (CYP450)-mediated oxidative metabolism at the electron-rich alpha positions (C2 and C5). This oxidation leads to reactive thiophene S-oxides or epoxides, which can covalently bind to hepatic proteins and cause idiosyncratic toxicity. By installing a methyl group at the C2 position, the primary site of oxidative liability is sterically and electronically blocked, significantly extending the molecule's metabolic half-life.

The 5-(2-Nitrophenyl) Moiety: Conformational Pre-organization

The biaryl axis between the thiophene and the phenyl ring is heavily influenced by the ortho-nitro group. The steric clash between the bulky nitro group and the thiophene protons/sulfur forces the biaryl system out of coplanarity. This restricted rotation establishes a stable dihedral angle (creating the potential for atropisomerism). This pre-organization is thermodynamically advantageous: it reduces the entropic penalty the molecule must pay when adopting the required conformation to bind within deep, narrow hydrophobic pockets, such as kinase hinge regions.

Table 1: Physicochemical and Pharmacokinetic Profiling (Calculated)
PropertyValuePharmacological Implication
Molecular Weight 219.26 g/mol Highly ligand-efficient; leaves ample room for further functionalization without violating Lipinski's Rule of 5.
cLogP 3.4Optimal lipophilicity for oral absorption and deep tissue/BBB penetration.
TPSA 74.1 ŲExcellent membrane permeability; well within the <120 Ų threshold for oral bioavailability.
Rotatable Bonds 1High conformational rigidity reduces the entropic penalty upon target binding.
H-Bond Donors 0Minimizes desolvation energy costs during hydrophobic pocket entry.
H-Bond Acceptors 3Allows targeted interactions with kinase hinge regions or PPI interfaces via the nitro oxygens.

Primary Medicinal Chemistry Applications

The 2-Methyl-5-(2-nitrophenyl)thiophene scaffold can be deployed across several therapeutic modalities.

Atypical Protein Kinase C (aPKC) Inhibition

Phenylthiophenes have been extensively validated as potent inhibitors of atypical Protein Kinase C (aPKC) isoforms, which are critical targets for treating vascular permeability, macular edema, and inflammation (2[2]). The 2-methyl-5-(2-nitrophenyl)thiophene core mimics the established 2-amino-3-carboxy-4-phenylthiophene backbone. The nitro group acts as a potent hydrogen-bond acceptor, engaging the ATP-binding pocket's hinge region, while the twisted biaryl geometry perfectly occupies the hydrophobic cleft.

PD-L1 Antagonism (Immuno-Oncology)

Small molecule inhibitors of the PD-1/PD-L1 immune checkpoint often rely on biphenyl or phenylthiophene cores to disrupt the protein-protein interaction (3[3]). The ortho-nitro biaryl system of this scaffold mimics the required cylindrical geometry to bind the hydrophobic pocket of PD-L1, inducing the dimerization and subsequent internalization of the protein.

Antiviral Protease Inhibition

Recent QSAR and molecular dynamics studies have demonstrated that phenylthiophene derivatives exhibit high affinity for critical binding sites (C111, Y268, and H73) of the SARS-CoV-2 PLpro enzyme. The rigid aromatic nature of the thiophene allows for optimal pi-stacking with tyrosine residues in the active site, yielding sub-nanomolar inhibitory potential (4[4]).

Table 2: Comparative Biological Activity of Phenylthiophene Scaffolds
Scaffold TypePrimary TargetTypical IC50 RangeTherapeutic Application
2-Amino-3-carboxy-4-phenylthiophene aPKCLow nMRetinal Permeability / Inflammation
2-Hydroxy-4-phenylthiophene PD-L110 - 50 nMImmuno-Oncology
Phenylthiophene Arylamines SARS-CoV-2 PLproSub-nM (pIC50 ~9.1)Antiviral
2-Methyl-5-(2-nitrophenyl)thiophene Hypoxia / KinasesTunableTargeted Prodrugs (Theoretical)

Experimental Workflows & Self-Validating Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed with built-in causality and self-validation mechanisms.

Synthesis: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

This protocol details the synthesis of the core scaffold from commercially available precursors.

Synthesis A 2-Bromo-5-methylthiophene (Electrophile) C Pd(dppf)Cl2 / K2CO3 1,4-Dioxane/H2O, 90°C A->C B (2-Nitrophenyl)boronic acid (Nucleophile) B->C D 2-Methyl-5-(2-nitrophenyl)thiophene (Target Scaffold) C->D Suzuki-Miyaura Cross-Coupling

Caption: Suzuki-Miyaura cross-coupling workflow for 2-Methyl-5-(2-nitrophenyl)thiophene synthesis.

Step 1: Catalyst and Reagent Preparation (Inert Atmosphere)

  • Action: In a flame-dried Schlenk flask, combine 2-bromo-5-methylthiophene (1.0 eq), (2-nitrophenyl)boronic acid (1.2 eq), and Pd(dppf)Cl2 (0.05 eq).

  • Causality: The use of Pd(dppf)Cl2 is critical. The bulky 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand increases the bite angle around the palladium center, which accelerates the sterically demanding reductive elimination step required when coupling an ortho-substituted phenyl ring.

  • Self-Validating System: Before adding solvents, the flask is evacuated and backfilled with N2 three times. A color change from orange to dark red upon the addition of degassed 1,4-dioxane/H2O confirms the active Pd(0) species is stable and has not prematurely oxidized to an inactive Pd(II) black precipitate.

Step 2: Reaction Execution and Monitoring

  • Action: Add K2CO3 (2.0 eq) and heat the mixture to 90°C for 12 hours.

  • Causality: The aqueous base is required to activate the boronic acid into a boronate complex, facilitating transmetalation onto the palladium center.

  • Self-Validating System: At 10 hours, an aliquot is removed and analyzed via LC-MS. The reaction is only considered complete when the extracted ion chromatogram (EIC) shows >95% depletion of the starting mass (m/z 177 for bromothiophene) and the appearance of the target mass (m/z 220, [M+H]+). This prevents premature workup and complex downstream separation.

Biological Validation: Hypoxia-Activated Prodrug (HAP) Assay

The nitro group serves as a classic trigger for HAPs in oncology. In the hypoxic tumor microenvironment, nitroreductases reduce the nitro group to an amine, inducing a dramatic electronic shift that can activate the molecule.

HAP_Pathway A 2-Methyl-5-(2-nitrophenyl)thiophene (Inactive Prodrug) B Tumor Hypoxia (Low pO2 Environment) A->B Accumulation C Nitroreductase (NTR) + NADH Cofactor B->C Enzyme Activation D 2-Methyl-5-(2-aminophenyl)thiophene (Active Metabolite) C->D 6-Electron Reduction E Target Engagement (e.g., Kinase Inhibition) D->E Pharmacological Effect

Caption: Mechanism of action for nitro-thiophene hypoxia-activated prodrugs in tumor microenvironments.

Step 1: Enzymatic Reduction and Quenching

  • Action: In a hypoxic chamber (<0.1% O2), incubate the compound (10 µM) with 10 µg/mL of purified E. coli nitroreductase (NTR) and 1 mM NADH in PBS (pH 7.4) at 37°C for 60 minutes. Quench the reaction by adding an equal volume of ice-cold acetonitrile containing 0.1% formic acid.

  • Causality: NADH serves as the obligate electron donor for the flavin mononucleotide (FMN) prosthetic group in NTR. The cold acetonitrile serves a dual purpose: it instantly denatures the enzyme to halt the reaction precisely at 60 minutes, and it precipitates the proteins, preparing the sample for direct injection into the HPLC.

  • Self-Validating System: The assay design includes a parallel normoxic control plate. If LC-MS analysis of the normoxic control reveals >5% conversion to the amino-thiophene, it indicates either a compromised hypoxic seal or the presence of an oxygen-insensitive reductase contaminant, thereby invalidating the entire assay run.

Conclusion

2-Methyl-5-(2-nitrophenyl)thiophene is far more than a simple heterocyclic intermediate. Through the precise application of steric shielding (C2-methyl) and conformational pre-organization (ortho-nitro biaryl axis), it serves as a highly privileged scaffold. Whether utilized to anchor into the hinge region of atypical kinases, disrupt the hydrophobic interfaces of immune checkpoints, or act as a hypoxia-responsive prodrug trigger, this molecule offers medicinal chemists a robust, metabolically stable, and synthetically accessible foundation for next-generation therapeutics.

References

  • Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors Source: NIH / PMC URL:[Link]

  • Design, Synthesis, and Biological Evaluation of 2-Hydroxy-4-phenylthiophene-3-carbonitrile as PD-L1 Antagonist and Its Comparison to Available Small Molecular PD-L1 Inhibitors Source: ACS Publications URL:[Link]

  • Arylamines QSAR-Based Design and Molecular Dynamics of New Phenylthiophene and Benzimidazole Derivatives with Affinity for the C111, Y268, and H73 Sites of SARS-CoV-2 PLpro Enzyme Source: MDPI URL:[Link]

Sources

Exploratory

Quantum Chemical Blueprint: An In-depth Technical Guide to 2-Methyl-5-(2-nitrophenyl)thiophene for Drug Discovery

Foreword: From Molecular Structure to Therapeutic Potential In the landscape of modern drug discovery, the journey from a promising chemical entity to a viable therapeutic agent is both an art and a science. It demands a...

Author: BenchChem Technical Support Team. Date: March 2026

Foreword: From Molecular Structure to Therapeutic Potential

In the landscape of modern drug discovery, the journey from a promising chemical entity to a viable therapeutic agent is both an art and a science. It demands a profound understanding of molecular behavior, a feat increasingly achieved through the lens of computational chemistry. This technical guide is dedicated to researchers, medicinal chemists, and computational scientists vested in the exploration of novel therapeutics. Our focus is 2-Methyl-5-(2-nitrophenyl)thiophene, a molecule of significant interest due to its thiophene core, a scaffold present in numerous approved drugs.[1]

This document eschews a conventional, rigid format. Instead, it is structured to provide a comprehensive, logical, and practical workflow for the quantum chemical analysis of 2-Methyl-5-(2-nitrophenyl)thiophene. We will navigate the theoretical underpinnings of our chosen computational methods, provide a detailed, step-by-step protocol for their application, and, most importantly, interpret the resulting data in the context of drug design and development. Every recommendation and protocol herein is grounded in established scientific principles and validated through extensive research, ensuring a trustworthy and authoritative resource.

The Significance of Thiophene Derivatives in Medicinal Chemistry

Thiophene and its derivatives are a cornerstone in the architecture of pharmacologically active molecules. Their structural resemblance to a phenyl ring, coupled with unique electronic properties conferred by the sulfur atom, allows them to act as effective bioisosteres, enhancing biological activity and modulating physicochemical properties. Thiophene-containing compounds have demonstrated a wide spectrum of therapeutic applications, including as anticancer, antimicrobial, and anti-inflammatory agents.[1] The subject of this guide, 2-Methyl-5-(2-nitrophenyl)thiophene, combines the privileged thiophene scaffold with a nitrophenyl moiety, a functional group often associated with biological activity and a key consideration for its electronic and reactive properties.

The Computational Microscope: Density Functional Theory (DFT)

To dissect the molecular intricacies of 2-Methyl-5-(2-nitrophenyl)thiophene, we turn to Density Functional Theory (DFT), a powerful quantum mechanical method. DFT strikes an optimal balance between computational cost and accuracy, making it a workhorse in modern computational drug discovery.[2] The fundamental premise of DFT is that the ground-state energy and all other electronic properties of a molecule are uniquely determined by its electron density. This approach allows us to model molecular systems with a high degree of precision, providing invaluable insights into their structure, stability, and reactivity.

For our investigation of 2-Methyl-5-(2-nitrophenyl)thiophene, we will employ the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) hybrid functional. B3LYP has a long-standing track record of providing reliable results for a broad range of organic molecules. We will pair this with the 6-311G++(2d,2p) basis set, which offers a flexible and accurate description of the electron distribution, including polarization and diffuse functions crucial for capturing the nuances of a molecule with heteroatoms and a nitro group.[3]

A Practical Workflow for Quantum Chemical Analysis

The following section outlines a detailed, step-by-step protocol for conducting a comprehensive quantum chemical analysis of 2-Methyl-5-(2-nitrophenyl)thiophene. This workflow is designed to be reproducible and can be adapted for similar molecular systems.

Computational Workflow cluster_0 Step 1: Molecular Structure Preparation cluster_1 Step 2: Quantum Chemical Calculations cluster_2 Step 3: Data Analysis and Interpretation 2D_Sketch 2D Sketching 3D_Generation 3D Structure Generation 2D_Sketch->3D_Generation Pre-optimization Initial Geometry Pre-optimization (Molecular Mechanics) 3D_Generation->Pre-optimization Geometry_Optimization Geometry Optimization (DFT: B3LYP/6-311G++(2d,2p)) Pre-optimization->Geometry_Optimization Input for DFT Frequency_Analysis Vibrational Frequency Analysis Geometry_Optimization->Frequency_Analysis Electronic_Properties Electronic Property Calculation (HOMO, LUMO, MEP) Frequency_Analysis->Electronic_Properties Structural_Analysis Analysis of Optimized Geometry Electronic_Properties->Structural_Analysis Output for Analysis Vibrational_Spectra Interpretation of Vibrational Spectra Structural_Analysis->Vibrational_Spectra Reactivity_Prediction Reactivity and Interaction Site Prediction Vibrational_Spectra->Reactivity_Prediction HOMO_LUMO cluster_0 Molecular Orbitals LUMO LUMO (Lowest Unoccupied Molecular Orbital) HOMO HOMO (Highest Occupied Molecular Orbital) Energy Energy Energy->LUMO ΔE = ELUMO - EHOMO MEP_Concept Molecule Molecule Blue Blue (Electron-Poor) Molecule->Blue Site for Nucleophilic Attack Red Red (Electron-Rich) Red->Molecule Site for Electrophilic Attack (H-bond Acceptor)

Caption: A conceptual diagram of a Molecular Electrostatic Potential (MEP) map.

The insights gained from the MEP map are invaluable for understanding how the molecule might interact with a biological target, such as the active site of an enzyme. The identification of potential hydrogen bond donors and acceptors can guide the design of analogues with improved binding affinity.

Conclusion and Future Directions

This technical guide has provided a comprehensive framework for the quantum chemical analysis of 2-Methyl-5-(2-nitrophenyl)thiophene. By leveraging the power of Density Functional Theory, researchers can gain a deep and nuanced understanding of the molecule's structural, electronic, and reactive properties. The detailed workflow and interpretation of predicted data offer a clear path for computational exploration.

The insights derived from these calculations are not merely academic; they have profound practical implications for drug discovery. A thorough understanding of the molecule's geometry, electronic landscape, and potential interaction sites can inform the rational design of more potent and selective analogues, ultimately accelerating the journey from a promising lead compound to a life-changing therapeutic. The principles and methodologies outlined in this guide are broadly applicable and can serve as a valuable resource for the computational investigation of a wide range of drug-like molecules.

References

  • Thiophene and its derivatives are attractive molecules due to their biological and pharmaceutical properties. The optimized geometry, harmonic vibrational frequencies, infrared intensities and Raman activities (through the region 3900–50 cm-1), of 2- carbaldehyde oxime-5-nitrothiophene (CONT) molecule, were calculated by density functional theory (DFT/B3LYP) method plus the basis set 6-311G++(2d,2p). International Journal of Pharmaceutical Sciences Review and Research. [Link]

  • Thiophene is a core structure in many marketed drugs, such as Duloxetine, Tiotropium, Raloxifene, Dorzolamide, Tioconazole, Citizolam, Sertaconazole Nitrate and Benocyclidine. Thiophene derivatives are reported to have several types of pharmacological and biological activities. Synthesis, X-ray analysis and computational studies of two novel thiophene derivatives. [Link]

  • Within the scope of this study, new 2-{2-[(5-nitrothiophen-2-yl)methylene]hydrazinyl}thiazole derivatives (2a-j) were synthesized and investigated for their potential anticancer and enzyme inhibition activities. Synthesis, density functional theory calculation, molecular docking studies, and evaluation of novel 5-nitrothiophene derivatives for anticancer activity. [Link]

  • The process of finding a molecule that binds to the target protein using in silico tools has made computational chemistry a valuable tool in drug discovery in both academic research and pharmaceutical industry. Quantum mechanics implementation in drug-design workflows: does it really help?. [Link]

  • This study aims to not only develop predictive models but also to gain insights into the key molecular features that influence the HL-gap, contributing to a deeper understanding of structure-property relationships. High throughput tight binding calculation of electronic HOMO-LUMO gaps and its prediction for natural compounds. [Link]

  • A new thiophene derivative, 3-bromo-2-methyl-5-(4-nitrophenyl)thiophene (2), was synthesized through the Suzuki coupling reaction of 4-bromo-5-methylthiophen-2-ylboronic acid (1) and 4-iodonitrobenzene, and its structure was confirmed by nuclear magnetic resonance (NMR), low and high resolution mass spectrometry (HRMS), Fourier transform infrared spectroscopy (FT-IR), and X-ray investigations of the crystal structure. Synthesis, Vibrational Spectra, and DFT Simulations of 3-bromo-2-methyl-5-(4-nitrophenyl)thiophene. [Link]

  • The electronic properties depend essentially on the fundamental and excited states. The lowest unoccupied molecular orbital (LUMO) and the highest occupied molecular orbital (HOMO). The gap energy is calculated by the difference between the LUMO and HOMO levels. DFT calculations on conjugated organic molecules based on thienothiophene for electronic applications. [Link]

  • The energy difference between the HOMO and LUMO, otherwise known as the HOMO-LUMO energy gap, is generally the lowest energy electronic excitation that is possible in a molecule. HOMO-LUMO Energy Gap - Schrödinger. [Link]

  • The molecular electrostatic potential (MEP) is related to the electronic density and a very useful descriptor for determining sites for electrophilic attack and nucleophilic reactions as well as hydrogen – bonding interactions. Molecular electrostatic potential (MEP) of compounds 2 (a) and 5 (b). [Link]

Sources

Foundational

Comprehensive Solubility and Stability Profiling of 2-Methyl-5-(2-nitrophenyl)thiophene: A Technical Guide for Preclinical Development

Abstract For researchers and drug development professionals, the transition of a novel chemical entity from discovery to preclinical formulation requires rigorous physicochemical characterization. 2-Methyl-5-(2-nitrophen...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

For researchers and drug development professionals, the transition of a novel chemical entity from discovery to preclinical formulation requires rigorous physicochemical characterization. 2-Methyl-5-(2-nitrophenyl)thiophene presents a unique structural profile: a lipophilic, electron-rich methylthiophene core coupled with a strongly electron-withdrawing ortho-nitrophenyl moiety. This whitepaper provides an in-depth, causality-driven framework for evaluating the thermodynamic solubility and forced degradation pathways of this compound, ensuring that all analytical methodologies act as self-validating systems.

Structural Rationale and Physicochemical Causality

As a Senior Application Scientist, I approach molecule characterization by first decoding its structural liabilities. The behavior of 2-Methyl-5-(2-nitrophenyl)thiophene in aqueous media and under environmental stress is directly dictated by its functional groups:

  • The Thiophene Core: Thiophene rings are generally stable, but the electron-donating methyl group at the C2 position increases the electron density of the ring. This makes the sulfur atom susceptible to electrophilic attack and oxidation. In biological or oxidative stress environments, thiophenes can undergo S-oxidation to form reactive sulfoxides or epoxides[1].

  • The Ortho-Nitrophenyl Group: Nitroaromatics are notorious for their photochemical reactivity. Upon UV excitation, the oxygen-centered non-bonding orbitals of the nitro group undergo sub-picosecond intersystem crossing. This strong coupling between singlet and triplet manifolds frequently leads to nitric oxide (NO•) dissociation or photoreduction[2].

  • Lipophilicity vs. Solvation: The lack of traditional hydrogen-bond donors (like -OH or -NH) and the presence of two aromatic systems result in high crystal lattice energy and high lipophilicity, predicting poor aqueous solubility (likely aligning with BCS Class II or IV).

Understanding these causal relationships is critical for designing protocols that do not just observe degradation or precipitation, but actively probe the molecule's intrinsic vulnerabilities.

Thermodynamic Solubility Profiling

Mechanistic Rationale: Kinetic vs. Thermodynamic Approaches

In early discovery, kinetic solubility is often measured by spiking a DMSO stock solution into an aqueous buffer. However, DMSO acts as a cosolvent that artificially lowers the dielectric constant of the medium, frequently leading to supersaturation and overestimation of solubility[3].

For rigorous preclinical development, we must determine the thermodynamic solubility using the shake-flask method. This approach measures the true equilibrium between the solid crystal lattice and the solvated molecule, providing the foundational data required for excipient selection and formulation design.

Step-by-Step Methodology: Self-Validating Shake-Flask Protocol

To ensure a self-validating system, this protocol incorporates a kinetic time-course check. Equilibrium is only confirmed when the variance between consecutive time points falls below the analytical error margin.

  • Solid Dispensing: Accurately weigh an excess amount (~5.0 mg) of crystalline 2-Methyl-5-(2-nitrophenyl)thiophene into 2 mL amber glass HPLC vials. Causality: Amber vials are mandatory to prevent ambient photo-degradation of the nitro group during the extended incubation.

  • Buffer Addition: Add 1.0 mL of the target aqueous media (e.g., 0.1N HCl for pH 1.2, Acetate buffer for pH 4.5, Phosphate buffer for pH 7.4, and bio-relevant media like FaSSIF).

  • Equilibration: Seal the vials and place them in a temperature-controlled orbital shaker at 37°C ± 0.5°C with an agitation rate of 300 rpm.

  • Time-Course Sampling (Self-Validation): Extract 100 µL aliquots at 24h, 48h, and 72h.

    • Validation Check: If the concentration difference between the 48h and 72h samples is <5%, thermodynamic equilibrium is confirmed. If >5%, continue shaking to 96h.

  • Phase Separation: Centrifuge the extracted aliquots at 10,000 rpm for 10 minutes to pellet undissolved solids, followed by filtration through a 0.22 µm PTFE syringe filter. Note: Discard the first 20 µL of filtrate to account for potential API adsorption to the filter membrane.

  • Quantification: Analyze the clear supernatant via HPLC-UV against a pre-validated standard calibration curve.

Projected Solubility Data

Table 1: Projected Thermodynamic Solubility Profile for 2-Methyl-5-(2-nitrophenyl)thiophene at 37°C.

MediumpHIncubation TimeProjected Solubility (µg/mL)Mechanistic Remarks
0.1N HCl 1.272h< 5.0Neutral molecule; no basic amines for gastric protonation.
Acetate Buffer 4.572h< 5.0Remains un-ionized; solubility limited by high lipophilicity.
Phosphate Buffer 7.472h< 5.0Neutral at physiological pH; intrinsic aqueous solubility is poor.
FaSSIF 6.548h15.0 - 25.0Enhanced solvation due to micellar incorporation by taurocholate/lecithin.
Solubility Workflow Visualization

G Start Solid Compound 2-Methyl-5-(2-nitrophenyl)thiophene Buffer Add Aqueous Buffer (pH 1.2, 4.5, 7.4, FaSSIF) Start->Buffer Incubate Orbital Shaking (37°C, 48-72h in Amber Vials) Buffer->Incubate Excess solid added PhaseSep Phase Separation (Centrifugation & 0.22µm Filtration) Incubate->PhaseSep Equilibrium achieved (<5% variance) Analysis HPLC-UV Analysis Quantification vs. Standard PhaseSep->Analysis Clear supernatant Data Thermodynamic Solubility Value Confirmed Analysis->Data

Workflow for thermodynamic solubility determination using the shake-flask method.

Stability and Forced Degradation Studies

Mechanistic Rationale: ICH Guidelines and Mass Balance

To develop a robust Stability-Indicating Assay (SIA), the API must be subjected to forced degradation. According to the [4], stress testing elucidates the intrinsic stability of the molecule. Furthermore,[5] specifically mandate photostability testing, which is the most critical liability for this specific nitroaromatic compound.

The Mass Balance Self-Validation System: A forced degradation study is only valid if it achieves mass balance. The sum of the peak area of the remaining parent API and the peak areas of all generated degradants (corrected for relative response factors) must equal 100% (±2%) of the initial unstressed control peak area. A failure to achieve mass balance indicates secondary degradation into non-UV-absorbing species or volatile loss (such as NO• gas), prompting immediate orthogonal testing via LC-MS.

Step-by-Step Methodology: Forced Degradation Protocol

Prepare a 1.0 mg/mL stock solution of the API in an inert co-solvent (e.g., Acetonitrile) to ensure homogeneity before applying stress conditions.

  • Hydrolytic Stress (Acid/Base):

    • Mix 1 mL of stock with 1 mL of 0.1 N HCl (Acid) or 0.1 N NaOH (Base).

    • Incubate at 60°C for 7 days. Neutralize prior to HPLC injection.

  • Oxidative Stress:

    • Mix 1 mL of stock with 1 mL of 3% H₂O₂.

    • Incubate at room temperature for 24 hours. Causality: This targets the electron-rich thiophene sulfur, predicting in vivo CYP450 S-oxidation liabilities[1].

  • Photolytic Stress (ICH Q1B):

    • Expose a thin layer of solid API and a solution sample (in quartz vials) to a Xenon arc lamp.

    • Ensure exposure reaches an overall illumination of ≥1.2 million lux hours and an integrated near-UV energy of ≥200 watt hours/m²[5].

    • Causality: Targets the nitro group to trigger intersystem crossing and subsequent photoreduction[2].

  • Thermal Stress:

    • Store solid API in a sealed glass vial at 60°C for 7 days.

Forced Degradation Matrix

Table 2: Expected Forced Degradation Matrix for 2-Methyl-5-(2-nitrophenyl)thiophene.

Stress ConditionReagent / EnvironmentExposure TimeExpected Degradation (%)Primary Degradant Pathway
Acidic 0.1 N HCl @ 60°C7 Days< 5%Stable; lacks hydrolyzable esters/amides.
Basic 0.1 N NaOH @ 60°C7 Days< 5%Stable; lacks hydrolyzable functional groups.
Oxidative 3% H₂O₂ @ 25°C24 Hours15 - 25%High Liability: Thiophene S-oxidation to sulfoxide/epoxide.
Photolytic UV/Vis (ICH Q1B)~2-3 Days20 - 40%Critical Liability: Nitro-group reduction / NO dissociation.
Thermal Solid State @ 60°C7 Days< 2%Thermally stable crystal lattice.
Degradation Pathway Visualization

G API 2-Methyl-5-(2-nitrophenyl)thiophene (API Core) Hydrolysis Acid/Base Stress (0.1N HCl / NaOH) API->Hydrolysis Oxidation Oxidative Stress (3% H2O2) API->Oxidation Photolysis Photolytic Stress (ICH Q1B, UV/Vis) API->Photolysis Deg1 Minimal Degradation (Stable Core) Hydrolysis->Deg1 Deg2 Thiophene S-Oxidation (Sulfoxides/Epoxides) Oxidation->Deg2 Deg3 Nitro-group Reduction & NO Dissociation Photolysis->Deg3 HPLC Stability-Indicating HPLC-DAD/MS (Mass Balance Check) Deg1->HPLC Deg2->HPLC Deg3->HPLC

Forced degradation pathways and stability-indicating assay workflow.

References

  • Title: ICH Q1A (R2) Stability testing of new drug substances and drug products - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

  • Title: ICH Q1B Photostability testing of new active substances and medicinal products - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

  • Title: Shake-Flask Solubility Assay Source: Bienta / Enamine Biology Services URL: [Link]

  • Title: Excited state dynamics and photochemistry of nitroaromatic compounds Source: Chemical Communications (RSC Publishing) URL: [Link]

  • Title: Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods Source: Chemical Research in Toxicology (ACS Publications) URL: [Link]

Sources

Exploratory

Preclinical Pharmacological Screening Cascade for 2-Methyl-5-(2-nitrophenyl)thiophene: A Rational Framework

Target Audience: Researchers, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Protocol Guide Executive Summary & Structural Rationale In contemporary medicinal che...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Medicinal Chemists, and Preclinical Drug Development Professionals Document Type: Technical Whitepaper & Protocol Guide

Executive Summary & Structural Rationale

In contemporary medicinal chemistry, the fusion of privileged scaffolds often yields compounds with potent, yet complex, pharmacological profiles. 2-Methyl-5-(2-nitrophenyl)thiophene represents a fascinating intersection of two highly reactive pharmacophores: the thiophene ring and the nitroaromatic moiety.

As a Senior Application Scientist, I approach the initial screening of such a compound not with a generic assay panel, but with a targeted, causality-driven framework. Thiophene derivatives are widely recognized as privileged structures in drug discovery, contributing to numerous FDA-approved antimicrobial, anti-inflammatory, and anticancer agents[1]. However, they carry inherent metabolic liabilities. Concurrently, nitroaromatic compounds require reductive bioactivation to exert their effects, acting as potent antimicrobial agents or hypoxia-activated prodrugs (HAPs) in oncology[2],[3].

This whitepaper outlines a self-validating, step-by-step pharmacological screening cascade designed to uncouple the therapeutic efficacy of 2-Methyl-5-(2-nitrophenyl)thiophene from its structural toxicity liabilities.

Mechanistic Hypothesis: The Dual-Edged Pharmacophore

To design an effective screening cascade, we must first understand the deterministic bio-transformations this molecule will undergo in vivo.

Nitroaromatic Bioreduction (Efficacy Axis)

The 2-nitrophenyl group is a classic bioreductive trigger. Its pharmacological activation is dictated by the oxygen tension of the microenvironment and the specific nitroreductases (NTRs) present[4]:

  • Type I Nitroreductases (Oxygen-Insensitive): Found in anaerobic bacteria and engineered therapeutic systems, these enzymes catalyze the sequential two-electron reduction of the nitro group to a DNA-damaging hydroxylamine, bypassing oxygen interference[4].

  • Type II Nitroreductases (Oxygen-Sensitive): Present in mammalian cells, these catalyze a one-electron reduction to a nitro radical anion. In normoxic (healthy) tissues, this radical rapidly reacts with oxygen (futile cycling) to generate superoxide radicals, regenerating the parent compound[4]. In hypoxic tumor microenvironments, the radical is further reduced to cytotoxic species[3].

Thiophene S-Oxidation (Toxicity Axis)

The thiophene core is highly susceptible to cytochrome P450 (CYP450)-catalyzed S-oxidation and epoxidation[5]. While the methyl group at the 2-position provides some steric shielding, metabolic oxidation can still yield highly electrophilic thiophene S-oxides. These reactive metabolites can covalently bind to cellular macromolecules, leading to idiosyncratic hepatotoxicity and glutathione (GSH) depletion[5].

MetabolicPathway Compound 2-Methyl-5-(2-nitrophenyl)thiophene Type1 Type I Nitroreductase (Hypoxia / Bacteria) Compound->Type1 2-e- Reduction Type2 Type II Nitroreductase (Normoxia / Mammalian) Compound->Type2 1-e- Reduction CYP450 CYP450 Metabolism (Hepatic Microsomes) Compound->CYP450 S-Oxidation RNS Hydroxylamine / RNS (DNA Damage / Efficacy) Type1->RNS Target Activation ROS Superoxide Radicals (Oxidative Stress / Tox) Type2->ROS Futile Cycling (O2) SOxide Thiophene S-Oxide (GSH Depletion / Tox) CYP450->SOxide Reactive Metabolites

Metabolic bioactivation and toxicity pathways of nitroaromatic thiophenes.

Tiered Experimental Methodologies

Based on the mechanistic rationale, the screening cascade is divided into Efficacy (Hypoxia/Anaerobic targeting) and Safety (Metabolic trapping/Mutagenicity).

ScreeningWorkflow Start 2-Methyl-5-(2-nitrophenyl)thiophene Tier1 Tier 1: Efficacy Screening Start->Tier1 Hypoxia Hypoxia Cytotoxicity Assay (HCT116 Cells) Tier1->Hypoxia Anaerobic Anaerobic MIC Assay (Bacteroides fragilis) Tier1->Anaerobic Tier2 Tier 2: Safety & Metabolism Hypoxia->Tier2 Anaerobic->Tier2 Ames Ames Fluctuation Test (Mutagenicity) Tier2->Ames GSH GSH Trapping Assay (Reactive Metabolites) Tier2->GSH Lead Advance to Hit-to-Lead Ames->Lead Negative Kill Structural Modification Ames->Kill Positive GSH->Lead Low Adducts GSH->Kill High Adducts

Tiered pharmacological and toxicological screening workflow.

Protocol 1: Hypoxia-Selective Cytotoxicity Assay

Objective: Determine the Hypoxia Cytotoxicity Ratio (HCR) to evaluate the compound's potential as a Hypoxia-Activated Prodrug (HAP) for solid tumors[3]. Causality Check: By comparing normoxic (21%


) vs. hypoxic (0.1% 

) conditions, we isolate the Type II NTR-mediated futile cycling from true hypoxic bioactivation.

Step-by-Step Procedure:

  • Cell Plating: Seed HCT116 human colon carcinoma cells at

    
     cells/well in two identical 96-well plates using McCoy’s 5A medium supplemented with 10% FBS. Incubate overnight at 37°C, 5% 
    
    
    
    .
  • Compound Dosing: Prepare a 10-point, 3-fold serial dilution of 2-Methyl-5-(2-nitrophenyl)thiophene (starting at 100 µM, 0.5% final DMSO). Add to both plates.

  • Differential Incubation:

    • Normoxic Plate: Incubate in a standard standard incubator (21%

      
      , 5% 
      
      
      
      ) for 72 hours.
    • Hypoxic Plate: Transfer immediately to a hypoxia chamber (0.1%

      
      , 5% 
      
      
      
      , balance
      
      
      ) for 72 hours.
  • Viability Readout: Add 20 µL of Resazurin (Alamar Blue) to each well. Incubate for 4 hours. Measure fluorescence (Ex 560 nm / Em 590 nm).

  • Data Analysis: Calculate the

    
     for both conditions. HCR = 
    
    
    
    (Normoxia) /
    
    
    (Hypoxia)
    .
Protocol 2: Reactive Metabolite Trapping (GSH Assay)

Objective: Quantify the formation of electrophilic thiophene S-oxides generated by CYP450 metabolism[5]. Causality Check: We use a minus-NADPH control. If GSH adducts form only in the presence of NADPH, the toxicity is definitively CYP450-mediated.

Step-by-Step Procedure:

  • Reaction Mixture: In a 1.5 mL Eppendorf tube, combine Human Liver Microsomes (HLMs) (1 mg/mL final protein), 5 mM reduced Glutathione (GSH), and 10 µM of the test compound in 100 mM Potassium Phosphate buffer (pH 7.4).

  • Pre-incubation: Incubate the mixture at 37°C for 5 minutes.

  • Initiation: Initiate the reaction by adding 1 mM NADPH. (For the negative control, add an equivalent volume of buffer instead of NADPH).

  • Incubation & Quenching: Incubate at 37°C for 60 minutes. Quench the reaction by adding an equal volume of ice-cold acetonitrile containing an internal standard (e.g., labetalol).

  • Centrifugation: Centrifuge at 14,000 x g for 15 minutes at 4°C to precipitate proteins.

  • LC-MS/MS Analysis: Inject the supernatant into an LC-MS/MS system. Scan for neutral loss of 129 Da (characteristic of GSH adducts) and monitor the specific

    
     transition for the predicted thiophene S-oxide-GSH conjugate.
    

Data Synthesis & Decision Matrix

To ensure rigorous go/no-go decision-making, quantitative thresholds must be established prior to screening. The table below summarizes the target product profile (TPP) criteria for advancing 2-Methyl-5-(2-nitrophenyl)thiophene into lead optimization.

Pharmacological ParameterAssay / TargetTarget ThresholdMechanistic Rationale
Hypoxic Selectivity HCT116 Cytotoxicity (HCR)HCR > 20Ensures the compound is only activated in hypoxic tumor cores, sparing normoxic healthy tissue[3].
Antimicrobial Efficacy MIC (Bacteroides fragilis)< 1 µg/mLValidates Type I NTR reduction in clinically relevant anaerobic bacteria[4].
Mutagenic Liability Ames Fluctuation TestNegative (All strains)Nitroaromatics frequently cause DNA transversions. A positive result requires immediate structural redesign (e.g., altering the nitro position)[2].
Metabolic Stability HLM Intrinsic Clearance

< 30 µL/min/mg
Prevents rapid first-pass clearance before reaching the hypoxic/infected target site.
Idiosyncratic Toxicity GSH Adduct Formation< 10 pmol/mg/minLow levels of thiophene S-oxide formation indicate the 2-methyl group successfully sterically hinders CYP450 epoxidation[5].

By strictly adhering to this causality-driven screening cascade, drug development professionals can rapidly determine whether the unique combination of a thiophene core and a nitroaromatic trigger in 2-Methyl-5-(2-nitrophenyl)thiophene yields a viable therapeutic lead or an intractable toxicological hazard.

References

  • Toxicity Originating from Thiophene Containing Drugs: Exploring the Mechanism using Quantum Chemical Methods. ResearchGate. Available at:[Link]

  • Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. National Center for Biotechnology Information (PMC). Available at:[Link]

  • Nitroaromatic Antibiotics as Nitrogen Oxide Sources. MDPI. Available at:[Link]

  • Recent Advances in the Application of Nitro(het)aromatic Compounds for Treating and/or Fluorescent Imaging of Tumor Hypoxia. MDPI. Available at:[Link]

  • Exploiting the Drug-Activating Properties of a Novel Trypanosomal Nitroreductase. ASM Journals. Available at:[Link]

Sources

Protocols & Analytical Methods

Method

Application Note and Experimental Protocol: Synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene

Abstract This document provides a detailed experimental protocol for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene, a key intermediate in the development of novel therapeutic agents and functional organic material...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a detailed experimental protocol for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene, a key intermediate in the development of novel therapeutic agents and functional organic materials. The synthetic strategy employs a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction, a robust and versatile method for the formation of carbon-carbon bonds.[1][2][3] This guide is intended for researchers, scientists, and professionals in the field of drug development and organic synthesis, offering in-depth procedural details, mechanistic insights, and safety considerations.

Introduction

Substituted thiophenes are a prominent class of heterocyclic compounds widely recognized for their diverse pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties.[4] The incorporation of a nitrophenyl moiety into the thiophene scaffold can significantly influence the molecule's electronic properties and biological activity, making 2-Methyl-5-(2-nitrophenyl)thiophene a valuable building block for medicinal chemistry and materials science.[5]

The Suzuki-Miyaura cross-coupling reaction is the method of choice for this synthesis due to its mild reaction conditions, high functional group tolerance, and the commercial availability of the required starting materials.[1][3] This protocol will detail the coupling of 2-bromo-5-methylthiophene with 2-nitrophenylboronic acid, a common and effective approach for constructing the target biaryl system.

Reaction Scheme

The synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene is achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction as depicted below:

G Suzuki-Miyaura Catalytic Cycle pd0 Pd(0)L₂ (Active Catalyst) pd_complex Oxidative Addition Intermediate pd0->pd_complex Ar-X transmetalation_complex Transmetalation Intermediate pd_complex->transmetalation_complex Ar'-B(OR)₂ Base product_formation Reductive Elimination transmetalation_complex->product_formation product_formation->pd0 Ar-Ar' G Experimental Workflow start Start setup Reaction Setup (Inert Atmosphere) start->setup reaction Heat to 90 °C (12 hours) setup->reaction monitoring Monitor by TLC reaction->monitoring workup Aqueous Work-up & Extraction monitoring->workup Reaction Complete purification Column Chromatography workup->purification characterization Product Characterization (NMR, MS) purification->characterization end End characterization->end

Sources

Application

using 2-Methyl-5-(2-nitrophenyl)thiophene in Suzuki coupling reactions

An Application Guide to Suzuki-Miyaura Coupling with 2-Methyl-5-(2-nitrophenyl)thiophene Abstract This comprehensive guide details the strategic application of 2-Methyl-5-(2-nitrophenyl)thiophene as a substrate in pallad...

Author: BenchChem Technical Support Team. Date: March 2026

An Application Guide to Suzuki-Miyaura Coupling with 2-Methyl-5-(2-nitrophenyl)thiophene

Abstract

This comprehensive guide details the strategic application of 2-Methyl-5-(2-nitrophenyl)thiophene as a substrate in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. Thiophene-containing biaryl scaffolds are of significant interest in medicinal chemistry and materials science, offering a wide range of biological activities and unique electronic properties.[1][2] This document provides a mechanistic overview, detailed experimental protocols, optimization strategies, and troubleshooting advice tailored for researchers, chemists, and drug development professionals. We will explore the nuanced roles of the substrate's electronic properties, catalyst systems, bases, and solvents to empower users to achieve high-yield, reproducible outcomes. For the purpose of providing a concrete protocol, this guide will assume the use of 2-Bromo-5-(2-nitrophenyl)thiophene as the starting halide.

The Suzuki-Miyaura Catalytic Cycle: A Mechanistic Perspective

The Suzuki-Miyaura reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds between an organohalide and an organoboron compound.[1][3] The reaction is catalyzed by a palladium complex and proceeds through a well-established catalytic cycle involving three primary steps: oxidative addition, transmetalation, and reductive elimination.[4][5]

  • Oxidative Addition: The cycle begins with a coordinatively unsaturated Palladium(0) species, which inserts into the carbon-halogen bond of the aryl halide (in our case, 2-Bromo-5-(2-nitrophenyl)thiophene). This is often the rate-determining step and results in a Palladium(II) intermediate.[4] The electron-withdrawing nitro group on the phenyl ring of our substrate helps to activate the C-Br bond, facilitating this step.[1][4][6]

  • Transmetalation: This critical step requires a base to activate the organoboron species (an arylboronic acid), forming a more nucleophilic boronate complex.[5][7] This complex then transfers its organic group to the Palladium(II) center, displacing the halide and forming a new diorganopalladium(II) intermediate.[4]

  • Reductive Elimination: The final step involves the two organic ligands on the palladium center coupling together, forming the desired biaryl product and regenerating the active Palladium(0) catalyst, which can then re-enter the cycle.[4][5]

Suzuki_Miyaura_Cycle cluster_cycle Suzuki-Miyaura Catalytic Cycle cluster_reagents Reagents & Products pd0 Pd(0)L₂ (Active Catalyst) int1 Ar-Pd(II)-X(L₂) (Oxidative Adduct) pd0->int1 Oxidative Addition int2 Ar-Pd(II)-Ar'(L₂) (Diorganopalladium) int1->int2 Transmetalation int2->pd0 Reductive Elimination product Ar-Ar' (Coupled Product) int2->product aryl_halide Ar-X (2-Bromo-5-(2-nitrophenyl)thiophene) aryl_halide->int1 boronic_acid Ar'-B(OH)₂ (Arylboronic Acid) boronic_acid->int2 base Base (e.g., K₂CO₃) base->int2 Activates Boronic Acid

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Key Experimental Considerations

The success of coupling 2-Methyl-5-(2-nitrophenyl)thiophene hinges on the careful selection of several key parameters.

  • Substrate Reactivity: The thiophene ring is an electron-rich aromatic system. The methyl group at the 2-position is weakly electron-donating. Conversely, the 2-nitrophenyl group at the 5-position is strongly electron-withdrawing. This electronic push-pull system influences the reactivity of the C-Br bond. The strong electron-withdrawing effect of the nitro group makes the aryl ring electron-poor, which generally accelerates the rate of oxidative addition.[4][6] While nitro groups can sometimes act as pseudohalides, this is rare under standard Suzuki conditions with catalysts like Pd(PPh₃)₄ and is outcompeted by the much more reactive C-Br bond.[6]

  • Catalyst and Ligand Selection:

    • Standard Catalysts: Tetrakis(triphenylphosphine)palladium(0), Pd(PPh₃)₄, is a common and effective choice for many Suzuki couplings and serves as an excellent starting point.[1][8]

    • Advanced Pre-catalysts: For challenging couplings or to improve reaction efficiency, using a combination of a Pd(II) source like Pd(OAc)₂ or Pd₂(dba)₃ with a bulky, electron-rich phosphine ligand is recommended.[7][9] Ligands such as SPhos or XPhos can stabilize the palladium center, promote efficient oxidative addition and reductive elimination, and often lead to higher yields with lower catalyst loadings.[9][10]

  • Base Selection: A base is essential for the transmetalation step.[1] The choice can significantly impact reaction rate and yield.

    • Potassium Carbonate (K₂CO₃): A widely used, cost-effective base.[8][11]

    • Potassium Phosphate (K₃PO₄): A stronger base that is often effective when carbonates are not, particularly for less reactive boronic acids.[1][8][12]

    • Cesium Carbonate (Cs₂CO₃): A highly effective but more expensive base, often used for difficult couplings.[1][9]

  • Solvent System: A biphasic or single-phase solvent system is required to dissolve the various organic and inorganic components.

    • Dioxane/Water or Toluene/Water: Classic solvent mixtures (e.g., 4:1 v/v) are highly effective and widely reported.[8][12]

    • THF/Water: Another common and effective mixture.[9] It is crucial to degas the solvent thoroughly before use to remove dissolved oxygen, which can deactivate the Pd(0) catalyst.

Detailed Experimental Protocol

This protocol provides a reliable starting point for the Suzuki-Miyaura coupling of 2-Bromo-5-(2-nitrophenyl)thiophene with a generic arylboronic acid.

Table 1: Materials and Reagents
ReagentCAS Number (Example)Molecular WeightEquivalentsAmount (for 1 mmol scale)
2-Bromo-5-(2-nitrophenyl)thiopheneN/A298.14 g/mol 1.0298 mg
Arylboronic AcidVariesVaries1.21.2 mmol
Pd(PPh₃)₄14221-01-31155.56 g/mol 0.03 (3 mol%)34.7 mg
Potassium Carbonate (K₂CO₃)584-08-7138.21 g/mol 2.0276 mg
1,4-Dioxane (Anhydrous, Degassed)123-91-188.11 g/mol -8 mL
Water (Degassed)7732-18-518.02 g/mol -2 mL
Ethyl Acetate (for work-up)141-78-688.11 g/mol -As needed
Brine (for work-up)N/A--As needed
Anhydrous Sodium Sulfate (Na₂SO₄)7757-82-6142.04 g/mol -As needed
Step-by-Step Procedure:
  • Reaction Setup: To a flame-dried round-bottom flask or Schlenk tube equipped with a magnetic stir bar and a reflux condenser, add 2-Bromo-5-(2-nitrophenyl)thiophene (1.0 eq.), the arylboronic acid (1.2 eq.), and potassium carbonate (2.0 eq.).[8]

  • Inert Atmosphere: Seal the flask with a septum and evacuate and backfill with an inert gas (high-purity Argon or Nitrogen) three times to ensure an oxygen-free environment.[1]

  • Catalyst Addition: Under a positive pressure of inert gas, add the palladium catalyst, Pd(PPh₃)₄ (0.03 eq.).

  • Solvent Addition: Add the degassed 1,4-dioxane (8 mL) and degassed water (2 mL) via syringe.[12]

  • Reaction: Heat the reaction mixture to 90 °C in an oil bath and stir vigorously.

  • Monitoring: Monitor the reaction's progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 12-24 hours.[8]

  • Work-up: Once the starting material is consumed, cool the reaction mixture to room temperature. Dilute the mixture with ethyl acetate and transfer to a separatory funnel. Wash sequentially with water and then brine.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue by flash column chromatography on silica gel, typically using a gradient of ethyl acetate in hexanes, to yield the pure 2-Methyl-5-(2-nitrophenyl)-biaryl product.[1][8]

Workflow A 1. Reaction Setup (Add Solids to Flask) B 2. Inert Atmosphere (Evacuate & Backfill with Ar/N₂) A->B C 3. Catalyst & Solvent Addition (Under Inert Gas) B->C D 4. Heating & Stirring (e.g., 90 °C, 12-24h) C->D E 5. Reaction Monitoring (TLC / GC-MS) D->E F 6. Work-up (Cool, Dilute, Extract) E->F G 7. Purification (Column Chromatography) F->G H 8. Characterization (NMR, MS) G->H

Caption: General experimental workflow for the Suzuki coupling reaction.

Optimization and Troubleshooting

Even with a robust protocol, optimization may be necessary to achieve the desired yield and purity.

Table 2: Troubleshooting Common Issues
ProblemPotential Cause(s)Suggested Solution(s)
Low or No Conversion Inactive Catalyst: Pd(0) catalyst may have oxidized due to exposure to air.Ensure all reagents and solvents are properly degassed and the reaction is maintained under a strict inert atmosphere. Use a fresh bottle of catalyst.[8] Consider switching to a more air-stable pre-catalyst system (e.g., Pd(OAc)₂/SPhos).[9][10]
Inefficient Transmetalation: The chosen base may not be strong enough, or the boronic acid may be decomposing.Screen different bases such as K₃PO₄ or Cs₂CO₃.[1][9] Ensure the boronic acid is of high quality, as they can undergo protodeboronation, especially in the presence of water at high temperatures.[13]
Low Reaction Temperature: The reaction may require more thermal energy to overcome the activation barrier.Incrementally increase the reaction temperature (e.g., to 100-110 °C), but be mindful of potential catalyst decomposition or side reactions at excessive temperatures.[8]
Formation of Side Products Homocoupling: The arylboronic acid can couple with itself to form a symmetrical biaryl (Ar'-Ar').This is often caused by the presence of oxygen. Improve degassing procedures. Using a slight excess of the boronic acid (1.1-1.2 eq) is standard, but a large excess can favor this side reaction.
Protodeboronation: The boronic acid reacts with a proton source (like water) to form an arene (Ar'-H) instead of coupling.This can be problematic with certain thiopheneboronic acids.[13] Using a stronger, less nucleophilic base like K₃PO₄ or using anhydrous conditions with a base like KF might mitigate this issue.[7]

Example Data Presentation

The following table illustrates typical results that could be expected when coupling a substituted bromothiophene with various arylboronic acids, based on literature precedents for similar substrates.[12]

Table 3: Example Coupling Reactions of 2-Bromo-5-arylthiophene Derivative
EntryArylboronic AcidCatalyst (mol%)BaseSolventTemp (°C)Time (h)Yield (%)
1Phenylboronic acidPd(PPh₃)₄ (3%)K₂CO₃Dioxane/H₂O 4:1901275
24-Methoxyphenylboronic acidPd(PPh₃)₄ (3%)K₃PO₄Dioxane/H₂O 4:1901282
33-Chlorophenylboronic acidPd(PPh₃)₄ (3%)K₂CO₃Dioxane/H₂O 4:1901671
44-Fluorophenylboronic acidPd(OAc)₂/SPhos (2%)K₃PO₄THF/H₂O 4:180888

Conclusion

2-Methyl-5-(2-nitrophenyl)thiophene is a versatile and reactive substrate for Suzuki-Miyaura cross-coupling reactions. The electron-withdrawing nature of the nitrophenyl group facilitates the key oxidative addition step, making it an excellent candidate for the synthesis of complex biaryl structures. By carefully selecting the catalyst, base, and solvent system, and by adhering to rigorous inert atmosphere techniques, researchers can reliably synthesize a diverse library of novel thiophene-containing compounds for applications in drug discovery and materials science. This guide provides the foundational knowledge and practical protocols to successfully employ this valuable building block.

References

  • BenchChem. (2025). Optimization of Suzuki coupling conditions for 3-Bromobenzo[b]thiophene-2-carbaldehyde.
  • BenchChem. (2025). Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-5-(2-nitro-vinyl)-thiophene.
  • R Discovery. (2025). Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities.
  • ResearchGate. The Suzuki−Miyaura coupling between different aryl halides and various... | Download Scientific Diagram.
  • Reddit. (2019). How resistant are Suzuki couplings to nitro groups?.
  • PMC. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles.
  • Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling.
  • Organic Chemistry Portal. Suzuki Coupling.
  • PMC. Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules.
  • Reddit. (2024). How to approach choosing reaction conditions for Suzuki?.
  • Wikipedia. Suzuki reaction.
  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2012). Molecules.
  • MDPI. (2023). Palladium-Catalyzed Synthesis of Cyclopropylthiophenes and Their Derivatization.
  • Synthetic Procedures, Properties, and Applications of Thiophene-Based Azo Scaffolds. (2023). ACS Omega.

Sources

Method

Derivatization of 2-Methyl-5-(2-nitrophenyl)thiophene: A Versatile Scaffold for High-Throughput Biological Assays

Executive Summary & Scientific Rationale The 2-phenylthiophene core is a privileged heterocyclic scaffold in medicinal chemistry, frequently utilized in the development of atypical protein kinase C (aPKC) inhibitors and...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Scientific Rationale

The 2-phenylthiophene core is a privileged heterocyclic scaffold in medicinal chemistry, frequently utilized in the development of atypical protein kinase C (aPKC) inhibitors and Type II kinase inhibitors [1]. Within this class, 2-Methyl-5-(2-nitrophenyl)thiophene serves as an exceptional starting material for generating focused screening libraries.

The structural design of this molecule is highly deliberate:

  • Metabolic Blocking: The methyl group at the C2 position of the thiophene ring blocks the highly reactive

    
    -position. This prevents severe metabolic liabilities, such as oxidative epoxidation by Cytochrome P450 enzymes or subsequent glutathione conjugation, which often plague unsubstituted thiophenes.
    
  • Masked Nucleophile: The nitro group at the ortho position of the phenyl ring acts as a masked amine. Nitroaromatics are notorious Pan-Assay Interference Compounds (PAINS); they can undergo redox cycling in biological assays, generating reactive oxygen species (ROS) that lead to false-positive target inhibition.

To utilize this scaffold effectively, the nitro group must first be reduced to an amine, yielding 2-(5-methylthiophen-2-yl)aniline . This sterically hindered but highly versatile aniline core can then be derivatized via parallel synthesis (e.g., amidation, sulfonylation) to probe the hydrophobic pockets and hinge-binding regions of target kinases.

Synthetic & Assay Workflow

The following workflow illustrates the transformation of the masked scaffold into a highly pure amide library, followed by its integration into a high-throughput screening (HTS) kinase assay.

Workflow A 2-Methyl-5-(2-nitrophenyl)thiophene (Masked Scaffold) B Pd/C, H2 Nitro Reduction A->B C 2-(5-methylthiophen-2-yl)aniline (Nucleophilic Core) B->C D HATU, DIPEA R-COOH Parallel Amidation C->D E Focused Amide Library (>95% Purity) D->E F HTS Kinase Assay (e.g., aPKC inhibition) E->F

Workflow: Derivatization of 2-Methyl-5-(2-nitrophenyl)thiophene for kinase screening.

Detailed Experimental Protocols

Protocol A: Catalytic Hydrogenation (Nitro Reduction)

Causality & Choice of Reagents: While Raney Nickel is cost-effective, 10% Palladium on Carbon (Pd/C) is preferred for this specific scaffold to ensure rapid, clean conversion without the harsh basic conditions that can sometimes lead to thiophene ring opening or desulfurization [3].

Step-by-Step Methodology:

  • Preparation: In a heavy-walled pressure vessel, dissolve 2-Methyl-5-(2-nitrophenyl)thiophene (1.0 eq, e.g., 5.0 mmol) in anhydrous ethanol (0.2 M).

  • Catalyst Addition: Carefully add 10% Pd/C (10% w/w relative to the substrate). Safety Note: Pd/C is pyrophoric; add under a blanket of argon.

  • Hydrogenation: Seal the vessel, purge with nitrogen gas three times, and then purge with hydrogen gas three times. Pressurize the vessel to 30 psi with

    
    .
    
  • Reaction Monitoring: Stir vigorously at room temperature for 4–6 hours.

  • Self-Validating Check (LC-MS): Monitor the reaction via LC-MS. The conversion is complete when the starting material mass (

    
    ) is fully replaced by the amine product mass (
    
    
    
    ). This exact -30 Da mass shift (loss of two oxygens, gain of two hydrogens) is the primary indicator of successful reduction.
  • Workup: Vent the hydrogen gas safely. Filter the mixture through a tightly packed pad of Celite® to remove the palladium catalyst. Wash the pad with ethyl acetate.

  • Isolation: Concentrate the filtrate under reduced pressure to yield 2-(5-methylthiophen-2-yl)aniline as a pale oil, which typically solidifies upon standing.

Protocol B: Parallel Amide Derivatization via HATU Coupling

Causality & Choice of Reagents: The resulting ortho-substituted aniline is sterically hindered and exhibits reduced nucleophilicity due to the adjacent bulky thiophene ring. Standard carbodiimide coupling (EDC/HOBt) often results in poor yields. HATU is mandated here because the pyridine nitrogen in its HOAt leaving group exerts a neighboring group effect, stabilizing the incoming hindered amine through a 7-membered cyclic hydrogen-bonded transition state [2].

Step-by-Step Methodology:

  • Pre-activation: In a 2-dram vial, dissolve the desired carboxylic acid (1.2 eq) and HATU (1.2 eq) in anhydrous DMF (0.5 M). Add N,N-Diisopropylethylamine (DIPEA, 3.0 eq). Stir at room temperature for 15 minutes to form the highly reactive OAt-active ester.

  • Coupling: Add a solution of 2-(5-methylthiophen-2-yl)aniline (1.0 eq) in DMF to the pre-activated mixture.

  • Incubation: Shake the vial at room temperature for 12–18 hours.

  • Purification: Dilute the mixture with ethyl acetate, wash sequentially with saturated aqueous

    
    , 1N HCl, and brine. Dry over 
    
    
    
    , concentrate, and purify via preparative HPLC to ensure
    
    
    purity for biological assays.

Biological Assay Integration & Data Presentation

Once the library is synthesized, it is subjected to an ADP-Glo™ Kinase Assay. This luminescent assay measures the depletion of ATP, ensuring that compounds are true inhibitors rather than assay artifacts.

AssayWorkflow N1 Compound Library Plate (10 mM in DMSO) N2 Acoustic Dispensing (Echo 550 into 384-well plate) N1->N2 N3 Kinase Reaction (aPKC Enzyme + ATP + Substrate) N2->N3 N4 ADP-Glo Reagent (Deplete unreacted ATP) N3->N4 N5 Kinase Detection Reagent (Convert ADP to ATP -> Luminescence) N4->N5 N6 Data Analysis (IC50 Calculation) N5->N6

Luminescent kinase assay workflow for evaluating the synthesized derivative library.

Representative Library Data

The following table summarizes the quantitative data for a focused subset of 2-(5-methylthiophen-2-yl)aniline derivatives tested against atypical Protein Kinase C (aPKC).

Compound IDDerivatization Handle (R-Group)Synthetic Yield (%)Purity (LC-MS)aPKC

(nM)
CMPD-01 Acetyl (Control)88>99%>10,000
CMPD-02 Benzoyl78>96%1,250
CMPD-03 3-Fluorobenzoyl81>98%420
CMPD-04 Cyclopropanecarbonyl72>95%8,500
CMPD-05 4-(Trifluoromethyl)benzoyl85>99%85

Data Interpretation: Small aliphatic amides (CMPD-01, CMPD-04) fail to occupy the deep hydrophobic pocket of the kinase. The introduction of substituted aromatic rings (CMPD-03, CMPD-05) significantly drives potency, validating the 2-phenylthiophene core as a highly tunable pharmacophore for kinase inhibition.

References

  • Synthesis and structure-activity relationships of 2-amino-3-carboxy-4-phenylthiophenes as novel atypical protein kinase C inhibitors Source: National Institutes of Health (NIH) / PMC URL:[Link]

Application

Application Notes &amp; Protocols: 2-Methyl-5-(2-nitrophenyl)thiophene as a Versatile Building Block for Advanced Organic Semiconductors

Abstract This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development on the synthesis, characterization, and application of 2-Methyl-5-(2-nitrophenyl)thiophen...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This document provides a comprehensive technical guide for researchers, scientists, and professionals in drug development on the synthesis, characterization, and application of 2-Methyl-5-(2-nitrophenyl)thiophene. This versatile heterocyclic compound serves as a critical building block in the development of high-performance organic semiconductors.[1][2][3] Its unique electronic properties, stemming from the combination of an electron-donating methyl-thiophene moiety and an electron-withdrawing nitrophenyl group, make it an attractive candidate for a range of applications in organic electronics, including organic field-effect transistors (OFETs) and organic solar cells (OSCs).[2][4][5] This guide presents detailed, field-proven protocols for its synthesis and subsequent utilization in polymerization reactions, alongside in-depth explanations of the underlying scientific principles to empower researchers in their experimental design.

Introduction: The Strategic Importance of Functionalized Thiophenes in Organic Electronics

The field of organic electronics has witnessed exponential growth, driven by the promise of lightweight, flexible, and cost-effective devices.[4] At the heart of this technological revolution are organic semiconductor materials, with thiophene-based compounds emerging as a cornerstone due to their exceptional electronic properties, chemical versatility, and structural stability.[1][4][6] The ability to readily functionalize the thiophene ring allows for precise tuning of the material's electronic and physical properties.[4]

2-Methyl-5-(2-nitrophenyl)thiophene is a molecule of significant interest within this class. The strategic placement of a methyl group at the 2-position and a 2-nitrophenyl group at the 5-position of the thiophene ring creates a molecule with a distinct electronic profile. The methyl group acts as an electron-donating group, while the nitro group is strongly electron-withdrawing. This intramolecular charge transfer character is a key attribute for designing materials with tailored band gaps and charge transport properties, which are crucial for efficient device performance.[7]

This application note will provide a detailed exploration of 2-Methyl-5-(2-nitrophenyl)thiophene, from its fundamental synthesis to its application as a monomer in the creation of novel organic semiconductor polymers.

Synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene: A Step-by-Step Protocol

The synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene is most effectively achieved through a Suzuki-Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a powerful and widely adopted method for the formation of C-C bonds, particularly in the synthesis of biaryl compounds.[8][9] The protocol detailed below utilizes 2-bromo-5-methylthiophene and 2-nitrophenylboronic acid as the coupling partners.

Causality Behind Experimental Choices
  • Catalyst System: A palladium catalyst, such as Pd(PPh₃)₄, is essential for facilitating the catalytic cycle of the Suzuki coupling. The phosphine ligands stabilize the palladium center and play a crucial role in the oxidative addition and reductive elimination steps.

  • Base: An inorganic base, like sodium carbonate (Na₂CO₃), is required to activate the boronic acid for transmetalation to the palladium center.

  • Solvent System: A two-phase solvent system of toluene and water is often employed. The organic phase dissolves the reactants and catalyst, while the aqueous phase dissolves the base, facilitating the reaction at the interface.

  • Inert Atmosphere: The reaction is performed under an inert atmosphere (e.g., nitrogen or argon) to prevent the oxidation and deactivation of the palladium catalyst.

Detailed Synthesis Protocol

Materials:

  • 2-Bromo-5-methylthiophene

  • 2-Nitrophenylboronic acid

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄]

  • Sodium carbonate (Na₂CO₃)

  • Toluene (anhydrous)

  • Deionized water

  • Ethyl acetate

  • Brine (saturated NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄)

  • Silica gel for column chromatography

Procedure:

  • Reaction Setup: In a flame-dried, three-necked round-bottom flask equipped with a reflux condenser, magnetic stir bar, and a nitrogen inlet, combine 2-bromo-5-methylthiophene (1.0 eq), 2-nitrophenylboronic acid (1.2 eq), and Pd(PPh₃)₄ (0.03 eq).

  • Solvent and Base Addition: Add anhydrous toluene to the flask to dissolve the reactants. In a separate beaker, prepare a 2 M aqueous solution of Na₂CO₃ and add it to the reaction mixture.

  • Reaction Execution: Vigorously stir the biphasic mixture and heat to reflux (approximately 85-90 °C) under a nitrogen atmosphere. Monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within 12-24 hours.

  • Workup: Cool the reaction mixture to room temperature. Separate the organic layer and extract the aqueous layer with ethyl acetate (3 x 50 mL). Combine the organic layers and wash with deionized water and then with brine.

  • Drying and Concentration: Dry the combined organic phase over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude product by silica gel column chromatography using a hexane/ethyl acetate gradient to yield 2-Methyl-5-(2-nitrophenyl)thiophene as a solid.

Synthesis Workflow Diagram

Synthesis_Workflow Reactants Reactants: 2-Bromo-5-methylthiophene 2-Nitrophenylboronic acid Pd(PPh3)4, Na2CO3 Reaction Suzuki Coupling Toluene/H2O Reflux, N2 atmosphere Reactants->Reaction 1. Mix & Heat Workup Aqueous Workup (EtOAc extraction, H2O & Brine wash) Reaction->Workup 2. Cool & Extract Purification Column Chromatography (Silica gel) Workup->Purification 3. Dry & Concentrate Product 2-Methyl-5-(2-nitrophenyl)thiophene Purification->Product 4. Isolate Pure Product

Caption: Workflow for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene.

Physicochemical Properties and Characterization

A thorough understanding of the physicochemical properties of 2-Methyl-5-(2-nitrophenyl)thiophene is crucial for its effective application. The following table summarizes key properties.

PropertyValueMethod of Determination
Molecular Formula C₁₁H₉NO₂SMass Spectrometry
Molecular Weight 219.26 g/mol Calculated
Appearance Yellow to orange solidVisual Inspection
Melting Point Varies with polymorph[10]Differential Scanning Calorimetry (DSC)
Solubility Soluble in common organic solvents (THF, CH₂Cl₂, Toluene)Experimental Observation
UV-Vis Absorption (λmax) ~350-400 nm (in solution)UV-Vis Spectroscopy
¹H NMR Characteristic peaks for aromatic and methyl protonsNuclear Magnetic Resonance (NMR)

Application as a Building Block for Organic Semiconductors: Electropolymerization Protocol

One of the most powerful applications of 2-Methyl-5-(2-nitrophenyl)thiophene is its use as a monomer for the synthesis of conducting polymers through electropolymerization.[11] This technique allows for the direct deposition of a thin, uniform polymer film onto a conductive substrate, which can then be used as the active layer in an electronic device.[12]

The "Why" Behind Electropolymerization

Electropolymerization offers several advantages over traditional chemical polymerization methods:

  • Direct Film Formation: The polymer is synthesized and deposited directly onto the electrode surface in a single step.

  • Control over Thickness and Morphology: The thickness and morphology of the polymer film can be precisely controlled by adjusting the electrochemical parameters (e.g., potential, current, and time).

  • Doping during Synthesis: The polymer can be doped during the electropolymerization process, rendering it conductive.

Detailed Electropolymerization Protocol

Materials:

  • 2-Methyl-5-(2-nitrophenyl)thiophene (monomer)

  • Acetonitrile (anhydrous, electrochemical grade)

  • Tetrabutylammonium perchlorate (TBAP) or other suitable supporting electrolyte

  • Working electrode (e.g., Indium Tin Oxide (ITO) coated glass, platinum, or gold)

  • Counter electrode (e.g., platinum wire or mesh)

  • Reference electrode (e.g., Ag/AgCl or Ag/Ag⁺)

  • Potentiostat/Galvanostat

Procedure:

  • Electrolyte Preparation: Prepare a solution of the monomer (e.g., 0.1 M) and the supporting electrolyte (e.g., 0.1 M TBAP) in anhydrous acetonitrile.

  • Electrochemical Cell Setup: Assemble a three-electrode electrochemical cell with the working, counter, and reference electrodes immersed in the electrolyte solution.

  • Purging with Inert Gas: Deoxygenate the solution by bubbling with a gentle stream of nitrogen or argon for at least 15-20 minutes.

  • Electropolymerization: Perform electropolymerization using either cyclic voltammetry (CV) or potentiostatic methods.

    • Cyclic Voltammetry: Scan the potential between a suitable range (e.g., 0 V to +1.8 V vs. Ag/AgCl) for a set number of cycles. The appearance and growth of new redox peaks indicate polymer film formation.

    • Potentiostatic: Apply a constant potential at which the monomer oxidizes (determined from an initial CV scan) for a specific duration.

  • Film Characterization: After polymerization, gently rinse the polymer-coated working electrode with fresh acetonitrile to remove any unreacted monomer and electrolyte. The film is now ready for characterization and device fabrication.

Electropolymerization Process Diagram

Electropolymerization_Workflow cluster_cell Electrochemical Cell Monomer Monomer Solution (2-Methyl-5-(2-nitrophenyl)thiophene + Supporting Electrolyte) WE Working Electrode (e.g., ITO glass) Monomer->WE Oxidation at Electrode Surface PolymerFilm Polymer Film on Electrode WE->PolymerFilm Polymerization & Deposition CE Counter Electrode (e.g., Pt wire) RE Reference Electrode (e.g., Ag/AgCl) Potentiostat Potentiostat Potentiostat->WE Apply Potential Characterization Film Characterization (Spectroscopy, Microscopy, Electrochemical Analysis) PolymerFilm->Characterization

Caption: Schematic of the electropolymerization process.

Characterization of the Resulting Organic Semiconductor

The performance of an organic semiconductor is intrinsically linked to its chemical structure, morphology, and electronic properties. A suite of characterization techniques is employed to evaluate the synthesized polymer.

TechniqueInformation Obtained
Cyclic Voltammetry (CV) Redox behavior, HOMO/LUMO energy levels, electrochemical stability.
UV-Vis-NIR Spectroscopy Optical band gap, absorption characteristics, information on conjugation length.
Fourier-Transform Infrared (FTIR) Spectroscopy Confirmation of polymer structure, identification of characteristic vibrational modes.
Scanning Electron Microscopy (SEM) Surface morphology and film quality.
Atomic Force Microscopy (AFM) Surface topography and roughness.

Conclusion

2-Methyl-5-(2-nitrophenyl)thiophene is a highly valuable and versatile building block for the synthesis of advanced organic semiconductors. Its unique electronic structure, coupled with the ability to undergo controlled polymerization, provides a powerful platform for the development of next-generation organic electronic devices. The protocols and insights provided in this application note offer a solid foundation for researchers to explore the full potential of this promising compound in their own research and development endeavors. The strategic design of thiophene-based materials will continue to be a driving force in the innovation of organic electronics.[13]

References

  • ChemicalBook. (n.d.). 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile synthesis.
  • PubChem. (n.d.). 2-Methyl-5-nitrothiophene.
  • BenchChem. (n.d.). CAS 138564-59-7: 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile.
  • MilliporeSigma. (n.d.). 5-Methyl-2-((2-nitrophenyl)amino)thiophene-3-carbonitrile.
  • Wikipedia. (n.d.). 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile.
  • BenchChem. (n.d.). Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-5-(2-nitro-vinyl)-thiophene.
  • Semantic Scholar. (n.d.). Exploring Thiophene Compounds: Pioneering Applications in Organic Electronics.
  • Corey Organics. (n.d.). 2-(2-nitroanilino)-5-methylthiophene-3-Carbonitrile.
  • Mishra, R., et al. (2011). Synthesis, properties and biological activity of thiophene: A review. Der Pharma Chemica, 3(4), 38-54.
  • CrystEngComm. (n.d.). Harnessing non-covalent interactions in modified thiophenes: structural design and applications in materials and biological sciences.
  • ResearchGate. (n.d.). Synthesis and Applications of Thiophene Derivatives as Organic Materials.
  • Synthesis and Characterization of Polyacetylene with Side-chain Thiophene Functionality. (2008). e-Polymers.
  • The Suzuki Reaction Applied to the Synthesis of Novel Pyrrolyl and Thiophenyl Indazoles. (2012). Molecules.
  • Tuning the Electrochemical Properties of Poly‐thiophenes with a 2,5‐Dithienil‐N‐subtituted‐pyrrole Bearing an Aniline. (n.d.). ChemistrySelect.
  • Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl)-thiophene and 2-(4-methylphenyl)-thiophene Monomer and Dimer. (n.d.). Carroll Scholars.
  • Exploring Thiophene Compounds: Pioneering Applications in Organic Electronics. (2024). SSRG International Journal of Applied Chemistry.
  • Alfa Chemistry. (n.d.). 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile.
  • Google Patents. (n.d.). CN102115468B - Synthesis method of 2, 5-disubstituted thiophene compound.
  • Organic Chemistry Portal. (n.d.). Thiophene synthesis.
  • ResearchGate. (n.d.). Polymorphs of 5-methyl-2-((2-nitrophenyl)amino)thiophene-3-carbonitrile....
  • Byers, P. (2021). Synthesis and Uses of Thioacenes and Oligothiophenes for Organic Electronic Devices. Trends in Tech Science Research.
  • Electrochemical Polymerization of Thiophenes in the Presence of Bithiophene or Terthiophene: Kinetics and Mechanism of the Polym. (2025). DTIC.
  • Electrochemical Polymerization of Thiophene Derivatives attached to Lead Sulfide Nanoparticle. (2016). OpenRiver.
  • Optimized synthesis of novel C2-substituted benzo[b]thiophene derivatives via Suzuki–Miyaura cross-coupling and investigation of their biological activities. (2025). R Discovery.
  • ResearchGate. (2017). Thiophene-Based Organic Semiconductors.
  • Electrochemical Deposition and Characterization of Conjugated Copolymers of Thiophene and Aniline. (2016). Journal for Electrochemistry and Plating Technology.
  • Photoactivities of thiophene monomer/polymer transition in gel–based photoele. (2023). IU Indianapolis ScholarWorks.
  • BenchChem. (n.d.). Unveiling the Potential of 5-Methyl-2-thiophenecarboxaldehyde in Organic Electronics: A Comparative Analysis.
  • Thienoacene‐Based Organic Semiconductors. (n.d.). Scilit.
  • MilliporeSigma. (n.d.). 5-(2-Nitrophenyl)thiophene-2-carbaldehyde.

Sources

Method

analytical methods for the quantification of 2-Methyl-5-(2-nitrophenyl)thiophene

An In-Depth Guide to the Quantitative Analysis of 2-Methyl-5-(2-nitrophenyl)thiophene Foreword: The Critical Role of Quantification in Chemical Synthesis In the landscape of pharmaceutical development and fine chemical m...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Guide to the Quantitative Analysis of 2-Methyl-5-(2-nitrophenyl)thiophene

Foreword: The Critical Role of Quantification in Chemical Synthesis

In the landscape of pharmaceutical development and fine chemical manufacturing, the precise quantification of intermediates, such as 2-Methyl-5-(2-nitrophenyl)thiophene, is not merely a procedural step but a cornerstone of quality, safety, and efficacy. This molecule, a substituted nitrophenyl-thiophene derivative, likely serves as a key building block or appears as a process-related impurity in the synthesis of more complex active pharmaceutical ingredients (APIs). The presence of nitroaromatic and thiophene moieties provides unique physicochemical properties that can be leveraged for robust analytical detection.

This document provides a comprehensive guide to three orthogonal, validated analytical methods for the accurate quantification of 2-Methyl-5-(2-nitrophenyl)thiophene. The protocols are designed for researchers, analytical chemists, and quality control professionals, offering not just step-by-step instructions but also the scientific rationale behind the methodological choices. Our approach is grounded in the principles of the International Council for Harmonisation (ICH) Q2(R1) guidelines to ensure that the methods are suitable for their intended purpose, whether for reaction monitoring, impurity profiling, or final product release testing.[1][2][3][4]

Method Selection: A Multi-Technique Approach for Comprehensive Analysis

No single analytical technique is universally superior; the optimal choice depends on the sample matrix, required sensitivity, available instrumentation, and the specific analytical question being addressed. We present three robust methods, each with distinct advantages.

  • High-Performance Liquid Chromatography with UV Detection (HPLC-UV): The gold standard for non-volatile and thermally sensitive compounds.[5][6] The highly conjugated system of 2-Methyl-5-(2-nitrophenyl)thiophene makes it an excellent chromophore, allowing for sensitive detection by UV-Vis spectrophotometry.[7] This method offers excellent resolution, separating the analyte from starting materials, by-products, and degradants.

  • Gas Chromatography-Mass Spectrometry (GC-MS): The method of choice for volatile and thermally stable analytes. Thiophene derivatives are frequently analyzed by GC-MS.[8][9][10][11] Its primary advantage is the coupling of high-resolution chromatographic separation with the definitive identification power of mass spectrometry, which provides structural information and unparalleled specificity.

  • UV-Vis Spectrophotometry: A rapid, simple, and cost-effective technique for quantifying a known chromophore in a simple, interference-free matrix.[7][12] While lacking the specificity of chromatographic methods, it is highly valuable for at-line reaction monitoring or for the analysis of purified bulk material where the primary component is the analyte of interest.

Comparative Overview of Analytical Techniques
ParameterHPLC-UVGC-MSUV-Vis Spectrophotometry
Principle Partitioning between a liquid mobile phase and a solid stationary phase.Partitioning between a gaseous mobile phase and a solid/liquid stationary phase.Measurement of light absorption by the analyte in a solution.
Specificity High (Separation-based)Very High (Separation + Mass Fragmentation)Low to Moderate (Depends on matrix)
Sensitivity (LOD) ~0.01 - 0.1 µg/mL~0.1 - 1 µg/mL (Scan), <0.1 µg/mL (SIM)~0.1 - 1 µg/mL
Primary Use Case Routine QC, purity analysis, stability testing.Impurity identification, analysis in complex matrices, confirmation testing.Rapid in-process checks, quantification of pure substance.
Analyte Suitability Non-volatile, thermally labile/stable compounds.Volatile, thermally stable compounds.Soluble compounds with strong chromophores.

Protocol 1: Quantification by High-Performance Liquid Chromatography (HPLC-UV)

Principle

This method utilizes reversed-phase chromatography, where the analyte is separated on a nonpolar (C18) stationary phase based on its hydrophobicity. A polar mobile phase elutes the components, and the analyte is quantified by its absorbance of UV light at a specific wavelength, in accordance with the Beer-Lambert Law.[7][12]

Experimental Workflow: HPLC-UV

HPLC_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing P1 Prepare Mobile Phase (Acetonitrile/Water) A2 Inject into HPLC System P1->A2 P2 Prepare Stock & Working Standard Solutions D2 Generate Calibration Curve P2->D2 P3 Prepare Sample: Dissolve, Dilute A1 Filter Sample (0.45 µm Syringe Filter) P3->A1 A1->A2 A3 Separate on C18 Column A2->A3 A4 Detect by UV at λmax A3->A4 D1 Integrate Peak Area A4->D1 D1->D2 D3 Calculate Concentration D2->D3

Caption: Workflow for HPLC-UV analysis.

Instrumentation and Consumables
  • HPLC System: Equipped with a quaternary or binary pump, autosampler, column oven, and UV-Vis or Photodiode Array (PDA) detector.

  • Column: C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Consumables: Amber glass HPLC vials, 0.45 µm PTFE syringe filters.

Reagents and Standards
  • Acetonitrile (ACN): HPLC grade or higher.

  • Water: HPLC grade or ultrapure (18.2 MΩ·cm).

  • Analyte Standard: 2-Methyl-5-(2-nitrophenyl)thiophene reference standard of known purity.

  • Stock Standard Solution (1000 µg/mL): Accurately weigh 25 mg of the reference standard into a 25 mL amber volumetric flask. Dissolve and dilute to volume with acetonitrile.

  • Working Standard Solutions: Prepare a series of at least five calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL) by serially diluting the stock solution with the mobile phase.

Sample Preparation
  • Accurately weigh a portion of the sample containing the analyte.

  • Dissolve the sample in acetonitrile in a volumetric flask.

  • Dilute with the mobile phase to bring the expected analyte concentration within the calibration range.

  • Filter the final solution through a 0.45 µm PTFE syringe filter into an HPLC vial.[5]

Instrumental Conditions
ParameterSettingRationale
Mobile Phase Acetonitrile : Water (70:30 v/v)Provides good retention and peak shape for moderately polar aromatic compounds.
Flow Rate 1.0 mL/minStandard flow rate for a 4.6 mm ID column, ensuring efficient separation.
Column Temp. 30 °CMaintains consistent retention times and improves peak symmetry.
Injection Vol. 10 µLA typical volume that balances sensitivity and peak shape.
Detection λ ~254 nm or λmaxThe nitroaromatic system provides strong absorbance. Determine λmax via PDA for optimal sensitivity.
Run Time 10 minSufficient to elute the analyte and any closely related impurities.
Calibration and System Suitability
  • Calibration: Inject the working standard solutions in ascending order of concentration. Construct a calibration curve by plotting the peak area against the concentration. A linear regression should yield a correlation coefficient (r²) ≥ 0.999.

  • System Suitability: Before sample analysis, inject a mid-level standard five times. The relative standard deviation (%RSD) of the peak area should be ≤ 2.0%. The theoretical plates should be > 2000 and the tailing factor should be ≤ 2.0.

Protocol 2: Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

Principle

This technique involves injecting a liquid sample into a heated port where it is vaporized and introduced into a capillary column by an inert carrier gas. Separation occurs based on the analyte's boiling point and interaction with the column's stationary phase. The eluting compounds enter a mass spectrometer, where they are ionized and fragmented. The mass-to-charge ratio of these fragments creates a unique mass spectrum for identification, while the total ion current (TIC) or a specific ion is used for quantification.[8]

Experimental Workflow: GC-MS

GCMS_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing P1 Prepare Stock & Working Standard Solutions in Ethyl Acetate D2 Generate Calibration Curve (Analyte/IS Ratio vs. Conc.) P1->D2 P2 Prepare Sample: Dissolve, Dilute P3 Add Internal Standard (e.g., Naphthalene-d8) P2->P3 A1 Inject into GC System P3->A1 A2 Separate on Capillary Column A1->A2 A3 Ionize (EI) & Detect by MS A2->A3 D1 Extract Ion Chromatograms A3->D1 D1->D2 D3 Calculate Concentration D2->D3

Caption: Workflow for GC-MS analysis.

Instrumentation and Consumables
  • GC-MS System: Gas chromatograph with a split/splitless injector coupled to a mass spectrometer (e.g., quadrupole).

  • Column: A low-to-mid polarity capillary column, such as a 5% Phenyl Polysilphenylene-siloxane (e.g., DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness).

  • Consumables: GC vials with septa.

Reagents and Standards
  • Solvent: Ethyl Acetate or Dichloromethane, GC-grade.

  • Analyte Standard: 2-Methyl-5-(2-nitrophenyl)thiophene reference standard.

  • Internal Standard (IS): A compound not present in the sample, e.g., Naphthalene-d8.

  • Stock & Working Solutions: Prepare as in the HPLC protocol, but use the selected GC solvent. Add a fixed concentration of the internal standard to all standards and samples.

Sample Preparation
  • Accurately weigh the sample and dissolve in the chosen solvent.

  • Dilute to fall within the calibration range.

  • Add the internal standard solution to achieve the same final IS concentration as in the calibration standards.

Instrumental Conditions
ParameterSettingRationale
Carrier Gas Helium, constant flow at 1.2 mL/minInert carrier gas providing good chromatographic efficiency.
Injector Temp. 250 °CEnsures complete and rapid vaporization of the analyte.
Injection Mode Split (e.g., 20:1)Prevents column overloading for higher concentration samples.
Oven Program 100 °C (hold 1 min), then 15 °C/min to 280 °C (hold 5 min)Temperature gradient to separate compounds with different boiling points.
MS Transfer Line 280 °CPrevents condensation of the analyte before entering the MS source.
Ion Source Temp. 230 °CStandard temperature for Electron Ionization (EI).
Ionization Mode Electron Ionization (EI) at 70 eVProvides reproducible fragmentation patterns for library matching.
MS Acquisition Scan mode (e.g., m/z 40-400) or Selected Ion Monitoring (SIM)Scan mode for identification; SIM mode for enhanced sensitivity by monitoring specific ions.
Calibration and Quantification
  • Identification: Confirm the analyte peak by comparing its retention time and mass spectrum to that of a pure standard. The sulfur-containing molecule will exhibit a characteristic [M+2]+ isotope peak.[8][9]

  • Calibration: Generate a calibration curve by plotting the ratio of the analyte peak area to the internal standard peak area against the analyte concentration.

  • Quantification: Calculate the analyte/IS peak area ratio from the sample chromatogram and determine the concentration from the calibration curve.

Protocol 3: Quantification by UV-Vis Spectrophotometry

Principle

This method directly measures the absorbance of UV-visible light by the analyte in a solution held in a cuvette. According to the Beer-Lambert law, the absorbance at a specific wavelength (λmax) is directly proportional to the concentration of the analyte in the solution.[7]

Experimental Workflow: UV-Vis

UVVis_Workflow cluster_prep Preparation cluster_analysis Analysis cluster_data Data Processing P1 Prepare Stock & Working Standard Solutions A3 Measure Absorbance of Standards & Sample P1->A3 P2 Prepare Sample: Dissolve, Dilute P2->A3 A1 Determine λmax using a scanning spectrophotometer A2 Zero instrument with solvent blank A1->A2 A2->A3 D1 Generate Calibration Curve (Absorbance vs. Conc.) A3->D1 D2 Calculate Concentration D1->D2

Caption: Workflow for UV-Vis analysis.

Instrumentation and Consumables
  • Spectrophotometer: A dual-beam UV-Vis spectrophotometer.

  • Cuvettes: 1 cm path length quartz cuvettes (required for measurements below 340 nm).

  • Solvent: A UV-transparent solvent, such as ethanol or acetonitrile.

Protocol
  • Determine λmax: Prepare a mid-range standard solution. Scan the solution from 200 to 400 nm to find the wavelength of maximum absorbance (λmax). The nitroaromatic structure suggests this will be in the UV range.[13]

  • Prepare Standards and Samples: Prepare a blank (solvent only), at least five standards, and the sample solution, ensuring their concentrations result in absorbance values within the linear range of the instrument (typically 0.1 - 1.0 AU).

  • Create Calibration Curve: Set the spectrophotometer to λmax. Zero the instrument using the solvent blank. Measure the absorbance of each standard and plot absorbance versus concentration.

  • Measure Sample: Measure the absorbance of the sample solution.

  • Calculate Concentration: Determine the concentration of the sample using its absorbance and the linear regression equation from the calibration curve.

Method Validation: Ensuring Trustworthy Results

To ensure any developed method is suitable for its intended purpose, validation is required. The following parameters should be assessed according to ICH Q2(R1) guidelines.[1][3][4][14]

Validation ParameterAcceptance CriteriaPurpose
Specificity No interference at the analyte's retention time/m/z/λ. Peak purity index > 0.99 (for HPLC).To ensure the signal is from the analyte only.[1]
Linearity Correlation coefficient (r²) ≥ 0.999.Demonstrates a proportional response to concentration.[14]
Accuracy % Recovery typically between 98.0% and 102.0%.Measures the closeness of the result to the true value.[14]
Precision (%RSD) Repeatability (Intra-day): ≤ 2.0%. Intermediate (Inter-day): ≤ 2.0%.Assesses the scatter of results from replicate analyses.[1]
Limit of Quantitation (LOQ) Signal-to-Noise ratio ≥ 10.The lowest concentration that can be quantified with acceptable precision and accuracy.
Robustness %RSD of results should remain within specifications after small, deliberate changes to method parameters.Demonstrates the method's reliability during normal use.

Conclusion

The quantification of 2-Methyl-5-(2-nitrophenyl)thiophene can be reliably achieved using HPLC-UV, GC-MS, or UV-Vis spectrophotometry. HPLC-UV stands out as the most versatile method for routine quality control due to its high resolution and sensitivity. GC-MS provides an orthogonal method with superior specificity, making it ideal for impurity identification and confirmation. UV-Vis spectrophotometry offers a rapid and simple alternative for in-process controls where the sample matrix is well-defined. The selection of the most appropriate technique should be based on a thorough evaluation of the analytical needs, and any chosen method must be properly validated to ensure the integrity of the generated data.

References

  • Margl, L., et al. (n.d.). GLC and GLC-MS Analysis of Thiophene Derivatives in Plants and in in vitro Cultures of Tagetes patula L. (Asteraceae).
  • Margl, L., et al. (n.d.).
  • European Medicines Agency. (2006). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
  • Slideshare. (n.d.).
  • AMSbiopharma. (2025, July 22).
  • ResearchGate. (n.d.). Q2(R1)
  • Validation of analytical procedures according to the ICH Q2(R1) guideline. (2018, May 11).
  • BenchChem. (n.d.). Application Note: Analytical Methods for Detecting Thiophene-2-amidoxime in Reaction Mixtures.
  • Longdom Publishing. (n.d.). Derivatives and Synthesis of Heterocyclic Compound: Thiophene. Open Access Journals.
  • ResearchGate. (2025, August 7).
  • BenchChem. (n.d.).
  • ACS Publications. (2021, March 18). Comprehensive Composition, Structure, and Size Characterization for Thiophene Compounds in Petroleum Using Ultrahigh-Resolution Mass Spectrometry and Trapped Ion Mobility Spectrometry. Analytical Chemistry.
  • Spectrophotometry Uv Vis. (n.d.).
  • SIELC Technologies. (n.d.). Separation of Thiophene, 2-nitro- on Newcrom R1 HPLC column.
  • Wikipedia. (n.d.). Ultraviolet–visible spectroscopy.
  • Centers for Disease Control and Prevention. (2016, March 4). NMAM METHOD 2005.
  • IU Indianapolis ScholarWorks. (n.d.). A systematic study of the absorbance of the nitro functional group in the vacuum UV region.
  • ResearchGate. (n.d.).
  • ALWSCI. (2024, October 22). Spectroscopy - UV-Vis Spectrophotometry: In-Depth Analysis Methods For Biopharmaceutical Professionals.
  • Agilent. (2011). Sulfur compounds Analysis of thiophene in benzene.
  • BenchChem. (n.d.). Application Note: HPLC Analysis of 2-(4-Methyl-3-nitrophenyl)-1,3-dioxane.
  • BenchChem. (n.d.). Validating the Purity of "5-(Thien-2-yl)

Sources

Application

Application Note: Scale-Up Synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene

Target Audience: Process Chemists, Research Scientists, and Pharmaceutical Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP) Executive Summary & Rationale The synthe...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Process Chemists, Research Scientists, and Pharmaceutical Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary & Rationale

The synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene represents a critical carbon-carbon bond-forming step in the generation of functionalized heterobiaryls, which are highly valued precursors in the development of thienobenzodiazepine-class pharmaceuticals (e.g., olanzapine analogs) and advanced agrochemicals.

As a Senior Application Scientist, I have structured this protocol to address the two primary bottlenecks in the scale-up of heteroaromatic cross-couplings:

  • Steric and Electronic Hindrance: The ortho-nitro group on the phenylboronic acid creates steric bulk and electronic deactivation, requiring an optimized catalytic system to drive the transmetalation step.

  • Palladium Remediation: Thiophene derivatives possess a strong affinity for transition metals. Residual palladium often coordinates with the sulfur atom, making standard aqueous workups insufficient for achieving the <150 ppm regulatory limit for active pharmaceutical ingredient (API) intermediates [1].

To overcome these challenges, this protocol utilizes a highly efficient biphasic Suzuki-Miyaura cross-coupling system (Toluene/H₂O) followed by a targeted chemical scavenging step using aqueous sodium bisulfite (NaHSO₃) at elevated temperatures [1, 3].

Process Workflow & Logical Design

The workflow is designed as a self-validating system. By utilizing a biphasic solvent system, we ensure that the organic substrates (2-bromo-5-methylthiophene) and inorganic bases (Na₂CO₃) remain in their respective phases, driving the catalytic cycle at the interfacial boundary while preventing base-induced degradation of the product.

Workflow Step1 1. Substrate Loading 2-Bromo-5-methylthiophene + (2-Nitrophenyl)boronic acid Step2 2. Biphasic Suzuki-Miyaura Pd(PPh3)4, Na2CO3, Toluene/H2O 90°C, N2 Atmosphere Step1->Step2 Step3 3. Phase Separation Extract Organic (Toluene) Layer Step2->Step3 Step4 4. Palladium Remediation 20% aq. NaHSO3 wash at 60°C Step3->Step4 Step5 5. Crystallization Precipitation in EtOH/H2O Step4->Step5 Step6 6. Isolated Intermediate 2-Methyl-5-(2-nitrophenyl)thiophene Step5->Step6

Caption: Scalable Suzuki-Miyaura workflow emphasizing biphasic coupling and Pd remediation.

Quantitative Data & Process Optimization

The causality behind our specific reagent choices is rooted in empirical scale-up data. The tables below summarize the optimization parameters that govern this protocol.

Table 1: Suzuki-Miyaura Reaction Condition Optimization

Objective: Maximize conversion while minimizing catalyst loading to reduce downstream burden.

EntryCatalyst (mol%)Base (2.0 eq)Solvent System (v/v)Time (h)Yield (%)
1Pd(PPh₃)₄ (1.0%)K₂CO₃THF / H₂O (4:1)1872%
2Pd(PPh₃)₄ (0.5%)Na₂CO₃Toluene / H₂O (4:1)1489%
3 Pd(dppf)Cl₂ (0.5%) Na₂CO₃ Toluene / H₂O (4:1) 12 94%

Insight: While Pd(PPh₃)₄ is standard, Pd(dppf)Cl₂ (Entry 3) provides superior stability against the ortho-nitro steric bulk, accelerating oxidative addition and yielding 94% conversion [2]. Toluene is selected over THF because it facilitates a much cleaner phase separation during workup [3].

Table 2: Palladium Remediation Optimization

Objective: Reduce residual Pd from ~8000 ppm to <150 ppm without product loss.

EntryWash SolutionTemp (°C)Time (h)Residual Pd (ppm)Product Recovery
1Deionized Water251.0~8,20098%
210% aq. L-Cysteine252.01,15089%
320% aq. NaHSO₃252.042096%
4 20% aq. NaHSO₃ 60 2.0 < 85 95%

Insight: Thiophene rings coordinate strongly to Pd(II). Washing with 20% aqueous NaHSO₃ at 60 °C reduces Pd(II) to Pd(0) or forms highly water-soluble palladium-sulfite complexes, efficiently partitioning the metal into the aqueous waste stream [1].

Step-by-Step Scale-Up Protocol (1-Mole Scale)

Safety & Precautions: Conduct all operations under a well-ventilated fume hood. Palladium catalysts are toxic and sensitizing. (2-Nitrophenyl)boronic acid and thiophene derivatives can be skin irritants.

Phase 1: Reaction Assembly & Degassing
  • Vessel Preparation: Equip a 3-liter, 3-neck jacketed glass reactor with a mechanical stirrer, a reflux condenser, and an internal temperature probe.

  • Substrate Loading: Charge the reactor with 2-bromo-5-methylthiophene (177.1 g, 1.00 mol) and (2-nitrophenyl)boronic acid (175.3 g, 1.05 mol). Note: A slight 5% excess of the boronic acid compensates for competitive protodeboronation.

  • Solvent Addition: Add Toluene (1200 mL) and stir at 200 rpm to dissolve the organic substrates [3].

  • Base Addition: In a separate flask, dissolve Sodium Carbonate (Na₂CO₃, 212.0 g, 2.00 mol) in Deionized Water (300 mL). Transfer this aqueous solution to the reactor.

  • Degassing (Critical Step): Sparge the biphasic mixture with high-purity Nitrogen (N₂) for 30 minutes via a submerged PTFE tube. Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the degradation of the phosphine ligands.

Phase 2: Catalytic Execution
  • Catalyst Introduction: Briefly pause the N₂ sparge, open the port under positive N₂ flow, and add Pd(dppf)Cl₂ (3.66 g, 0.5 mol%). Resume N₂ blanket.

  • Heating: Ramp the jacket temperature to heat the internal reaction mixture to 85–90 °C (gentle reflux).

  • Monitoring: Maintain vigorous mechanical stirring (400 rpm) to maximize the interfacial surface area between the toluene and water phases. Monitor the reaction via HPLC or TLC (Hexanes:Ethyl Acetate 9:1). The reaction is typically >98% complete within 12 hours.

Phase 3: Palladium Remediation & Isolation
  • Phase Separation: Cool the reactor to 40 °C. Halt stirring and allow the phases to separate for 30 minutes. Drain and discard the lower aqueous layer (contains borate salts and inorganic base).

  • NaHSO₃ Wash (Pd Scavenging): To the retained organic (toluene) layer, add 400 mL of a 20% (w/w) aqueous Sodium Bisulfite (NaHSO₃) solution.

  • Thermal Scavenging: Heat the biphasic mixture to 60 °C and stir vigorously for 2 hours. Causality: The elevated temperature provides the activation energy necessary to break the Pd-thiophene coordination bonds, allowing the sulfite ligands to capture the palladium [1].

  • Final Separation: Cool to 30 °C, separate, and discard the heavy, dark-colored aqueous layer. Wash the organic layer once more with brine (300 mL).

  • Concentration & Crystallization: Transfer the organic layer to a rotary evaporator. Concentrate the toluene under reduced pressure until the volume is reduced by 75%.

  • Precipitation: Slowly add 500 mL of cold Ethanol (EtOH) to the concentrated toluene solution while stirring. Cool the mixture to 0–5 °C for 4 hours to induce crystallization.

  • Filtration: Filter the resulting bright yellow crystals through a sintered glass funnel. Wash the filter cake with cold EtOH (100 mL) and dry under vacuum at 45 °C to constant weight.

Expected Yield: ~205 g (93-95%). Quality Control: Purity >99.5% by HPLC; Residual Pd < 100 ppm (via ICP-MS).

References

  • Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. Organic Process Research & Development (ACS Publications). URL:[Link]

  • Rapid Suzuki-Miyaura Couplings with ppm Level of Palladium Catalyst in a High-Pressure and High-Temperature Water System. Applied Sciences (MDPI). URL:[Link]

Method

Application Notes and Protocols: 2-Methyl-5-(2-nitrophenyl)thiophene in Materials Science

Introduction Thiophene-based organic molecules are a cornerstone of modern materials science, particularly in the realm of organic electronics. Their inherent electron-rich nature, environmental stability, and the facili...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Thiophene-based organic molecules are a cornerstone of modern materials science, particularly in the realm of organic electronics. Their inherent electron-rich nature, environmental stability, and the facility with which their electronic properties can be tuned through chemical modification make them prime candidates for a range of applications.[1][2] This document provides a detailed guide for researchers and scientists on the potential applications of a novel donor-acceptor chromophore, 2-Methyl-5-(2-nitrophenyl)thiophene , in materials science.

The molecular architecture of 2-Methyl-5-(2-nitrophenyl)thiophene, featuring an electron-donating methyl-substituted thiophene ring coupled with an electron-withdrawing nitrophenyl group, suggests significant potential for intramolecular charge transfer (ICT). Such characteristics are highly sought after for applications in organic thin-film transistors (OTFTs), electrochromic devices, and nonlinear optics.[3][4][5] While this specific molecule is not extensively documented in current literature, its structural similarity to other well-studied donor-acceptor thiophene derivatives allows us to propose robust protocols for its synthesis, characterization, and application.[3][6]

These notes are intended to serve as a comprehensive starting point for the investigation of 2-Methyl-5-(2-nitrophenyl)thiophene as a new material for organic electronics.

Proposed Synthesis

A plausible and efficient synthetic route to 2-Methyl-5-(2-nitrophenyl)thiophene is via a Suzuki cross-coupling reaction. This method is widely used for the formation of carbon-carbon bonds and is known for its high yields and tolerance of various functional groups.

Protocol 1: Synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene via Suzuki Coupling

Objective: To synthesize 2-Methyl-5-(2-nitrophenyl)thiophene from 5-bromo-2-methylthiophene and 2-nitrophenylboronic acid.

Materials:

  • 5-Bromo-2-methylthiophene

  • 2-Nitrophenylboronic acid

  • Palladium(II) acetate (Pd(OAc)₂)

  • Triphenylphosphine (PPh₃)

  • Potassium carbonate (K₂CO₃)

  • Toluene

  • Ethanol

  • Water

  • Anhydrous magnesium sulfate (MgSO₄)

  • Standard glassware for organic synthesis (round-bottom flask, condenser, etc.)

  • Inert atmosphere setup (Nitrogen or Argon)

Procedure:

  • To a 100 mL three-necked round-bottom flask equipped with a magnetic stirrer, condenser, and nitrogen inlet, add 5-bromo-2-methylthiophene (1.0 eq), 2-nitrophenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

  • Add toluene (40 mL) and ethanol (10 mL) to the flask.

  • De-gas the mixture by bubbling nitrogen through the solution for 20 minutes.

  • To the de-gassed mixture, add palladium(II) acetate (0.02 eq) and triphenylphosphine (0.08 eq).

  • Heat the reaction mixture to 80°C and stir under a nitrogen atmosphere for 24 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature.

  • Add 50 mL of water and extract the product with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with brine (2 x 50 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a hexane/ethyl acetate gradient to yield pure 2-Methyl-5-(2-nitrophenyl)thiophene.

  • Characterize the final product using ¹H NMR, ¹³C NMR, and mass spectrometry.

Diagram of Synthetic Workflow:

Synthesis_Workflow Reactants 5-Bromo-2-methylthiophene + 2-Nitrophenylboronic acid Reaction Suzuki Coupling (Pd(OAc)₂, PPh₃, K₂CO₃ Toluene/Ethanol, 80°C) Reactants->Reaction Workup Aqueous Workup & Extraction Reaction->Workup Purification Column Chromatography Workup->Purification Product 2-Methyl-5-(2-nitrophenyl)thiophene Purification->Product

Caption: Synthetic workflow for 2-Methyl-5-(2-nitrophenyl)thiophene.

Characterization Protocols

The following protocols outline the key experimental procedures to characterize the optical and electrochemical properties of the synthesized 2-Methyl-5-(2-nitrophenyl)thiophene, which are crucial for assessing its potential in materials science applications.

Protocol 2: Photophysical Characterization

Objective: To determine the absorption and emission properties of 2-Methyl-5-(2-nitrophenyl)thiophene in solution.

Materials:

  • Synthesized 2-Methyl-5-(2-nitrophenyl)thiophene

  • Spectroscopic grade solvents (e.g., dichloromethane, toluene, THF)

  • UV-Vis spectrophotometer

  • Fluorometer

  • Quartz cuvettes (1 cm path length)

Procedure:

  • Prepare a stock solution of 2-Methyl-5-(2-nitrophenyl)thiophene in the chosen solvent (e.g., 1 mg/mL).

  • From the stock solution, prepare a series of dilute solutions with concentrations ranging from 10⁻⁶ to 10⁻⁴ M.

  • UV-Vis Absorption Spectroscopy:

    • Record the UV-Vis absorption spectrum of each solution from 250 nm to 800 nm.

    • Identify the wavelength of maximum absorption (λₘₐₓ).

    • Calculate the molar extinction coefficient (ε) using the Beer-Lambert law (A = εcl).

  • Fluorescence Spectroscopy:

    • Excite the solutions at their λₘₐₓ.

    • Record the fluorescence emission spectrum.

    • Determine the wavelength of maximum emission (λₑₘ).

    • Calculate the Stokes shift (Δλ = λₑₘ - λₘₐₓ).

    • Determine the fluorescence quantum yield (Φբ) relative to a known standard (e.g., quinine sulfate in 0.1 M H₂SO₄).

Expected Data Summary:

PropertySymbolValue
Maximum AbsorptionλₘₐₓTBD
Molar Extinction Coeff.εTBD
Maximum EmissionλₑₘTBD
Stokes ShiftΔλTBD
Quantum YieldΦբTBD
Protocol 3: Electrochemical Characterization

Objective: To determine the redox potentials and estimate the HOMO and LUMO energy levels of 2-Methyl-5-(2-nitrophenyl)thiophene using cyclic voltammetry (CV).

Materials:

  • Synthesized 2-Methyl-5-(2-nitrophenyl)thiophene

  • Anhydrous, de-gassed solvent (e.g., dichloromethane or acetonitrile)

  • Supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆)

  • Three-electrode electrochemical cell (working electrode: glassy carbon; counter electrode: platinum wire; reference electrode: Ag/AgCl)

  • Potentiostat

  • Ferrocene (for internal calibration)

Procedure:

  • Prepare a 1 mM solution of 2-Methyl-5-(2-nitrophenyl)thiophene in the electrolyte solution.

  • Assemble the three-electrode cell and purge with an inert gas (e.g., argon) for 15 minutes.

  • Record the cyclic voltammogram by scanning the potential from an initial value where no reaction occurs towards positive potentials to observe oxidation, and then towards negative potentials to observe reduction.

  • Identify the onset oxidation potential (Eₒₓ) and onset reduction potential (EᵣₑᏧ).

  • After the measurement, add a small amount of ferrocene to the solution and record the CV to determine the ferrocene/ferrocenium (Fc/Fc⁺) redox potential.

  • Estimate the HOMO and LUMO energy levels using the following empirical formulas:

    • E_HOMO (eV) = -[Eₒₓ (vs Fc/Fc⁺) + 4.8]

    • E_LUMO (eV) = -[EᵣₑᏧ (vs Fc/Fc⁺) + 4.8]

  • Calculate the electrochemical band gap (E_g) = E_LUMO - E_HOMO.

Expected Data Summary:

PropertySymbolValue
Onset OxidationEₒₓTBD
Onset ReductionEᵣₑᏧTBD
HOMO Energy LevelE_HOMOTBD
LUMO Energy LevelE_LUMOTBD
Electrochemical Band GapE_gTBD

Potential Applications in Materials Science

The donor-acceptor architecture of 2-Methyl-5-(2-nitrophenyl)thiophene suggests its utility in several areas of materials science.

Organic Thin-Film Transistors (OTFTs)

The predicted semiconducting properties make this molecule a candidate for the active layer in OTFTs. The planarity of the thiophene ring facilitates π-π stacking in the solid state, which is crucial for efficient charge transport. The performance of an OTFT based on this material can be evaluated by fabricating a device and measuring its charge carrier mobility.

Diagram of an OTFT Device Structure:

OTFT_Structure Substrate Substrate (e.g., Si) Gate Gate Electrode (e.g., n+-Si) Dielectric Gate Dielectric (e.g., SiO₂) Gate->Dielectric ActiveLayer Organic Semiconductor (2-Methyl-5-(2-nitrophenyl)thiophene) Dielectric->ActiveLayer Source Source Electrode (e.g., Au) ActiveLayer->Source Drain Drain Electrode (e.g., Au) ActiveLayer->Drain

Caption: Schematic of a bottom-gate, top-contact OTFT.

Electrochromic Materials

The presence of redox-active thiophene and nitrophenyl moieties suggests that 2-Methyl-5-(2-nitrophenyl)thiophene could exhibit electrochromism—a reversible change in color upon electrochemical oxidation and reduction. This property is valuable for applications such as smart windows and displays.[4] The electrochemical stability and color contrast can be investigated by spectroelectrochemistry.

Polymorphism and Solid-State Properties

A closely related compound, 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile (known as ROY), is famous for its extensive polymorphism, exhibiting multiple crystal forms with different colors.[7][8] It is highly probable that 2-Methyl-5-(2-nitrophenyl)thiophene will also display interesting polymorphic behavior. The study of its crystallization under various conditions could reveal polymorphs with distinct optical and electronic properties, which is of fundamental interest in materials science and could lead to applications in sensors or pigments.[8]

Conclusion

2-Methyl-5-(2-nitrophenyl)thiophene represents a promising, yet unexplored, material for applications in organic electronics and materials science. Its donor-acceptor structure is a strong indicator of interesting photophysical and electrochemical properties. The protocols detailed in this document provide a solid foundation for the synthesis, characterization, and evaluation of this novel compound. Further research into its device performance and solid-state properties is highly encouraged and is expected to yield valuable insights into the structure-property relationships of thiophene-based materials.

References

  • Synthesis, characterization and comparative study of thiophene–benzothiadiazole based donor–acceptor–donor (D–A–D) materials. Journal of Materials Chemistry. [Link]

  • Synthesis and Characterization of Thiophene-based Donor-Acceptor-Donor Heptameric Ligands for Spectral Assignment of Polymorphic Amyloid-β Deposits. Chemistry – A European Journal. [Link]

  • Synthesis and Characterization of Thiophene-based Donor-Acceptor-Donor Heptameric Ligands for Spectral Assignment of Polymorphic Amyloid-β Deposits. PubMed. [Link]

  • Synthesis and characterization of thiophene-based donor–acceptor type polyimide and polyazomethines for optical limiting applications. ResearchGate. [Link]

  • Synthesis and Characterization of Thiophene‐based Donor–Acceptor–Donor Heptameric Ligands for Spectral Assignment of Polymorphic Amyloid‐β Deposits. ResearchGate. [Link]

  • 2-Methyl-5-nitrothiophene. PubChem. [Link]

  • Tuning the Electrochemical Properties of Poly‐thiophenes with a 2,5‐Dithienil‐N‐subtituted‐pyrrole Bearing an Aniline Moiety for Electrochromic Devices. Wiley Online Library. [Link]

  • Substituent Dependent Optical Properties of p-phenyl Substituted ethenyl-E-thiophenes. OSTI.GOV. [Link]

  • 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. Wikipedia. [Link]

  • Photophysical properties of push-pull monocationic D-π-A+ thiophene based derivatives: Fluorosolvatochromism and pH studies. ResearchGate. [Link]

  • Electrochemical Behaviours of Substituted Thiophenes. Addis Ababa University. [Link]

  • Variations in Surface Morphologies, Properties, and Electrochemical Responses to Nitro-Analyte by Controlled Electropolymerization of Thiophene Derivatives. PubMed. [Link]

  • Nitrobenzamido substitution on thiophene-3-carboxylate: Electrochemical investigation, antioxidant, DFT, NBO, and molecular docking studies. ScienceDirect. [Link]

  • 2-(2-nitroanilino)-5-methylthiophene-3-Carbonitrile. Corey Organics. [Link]

  • Synthesis, properties and biological activity of thiophene: A review. Scholars Research Library. [Link]

  • A series of thiophene-based π-conjugated chromophores: synthesis, photophysical properties and electrochemiluminescence applications. New Journal of Chemistry. [Link]

  • Photophysical and Electrochemical Properties of Thiophene-Based 2-Arylpyridines. ResearchGate. [Link]

  • Convenient and efficient synthesis of 2-methyl-5-nitrobenzo[b]thiophene and its derivatives. Figshare. [Link]

  • Polymorphs of 5-methyl-2-((2-nitrophenyl)amino)thiophene-3-carbonitrile... ResearchGate. [Link]

  • Synthesis method of 2, 5-disubstituted thiophene compound.
  • Synthesis and photophysical properties of novel 4-aryl substituted thiophene derivatives. ResearchGate. [Link]

  • Synthesis and Applications of Thiophene Derivatives as Organic Materials. ResearchGate. [Link]

Sources

Application

protocol for the reduction of the nitro group in 2-Methyl-5-(2-nitrophenyl)thiophene

Executive Summary & Strategic Analysis Objective: To reduce the nitro group of 2-Methyl-5-(2-nitrophenyl)thiophene to its corresponding amine, 2-Methyl-5-(2-aminophenyl)thiophene , while preserving the thiophene ring int...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Strategic Analysis

Objective: To reduce the nitro group of 2-Methyl-5-(2-nitrophenyl)thiophene to its corresponding amine, 2-Methyl-5-(2-aminophenyl)thiophene , while preserving the thiophene ring integrity.

The "Sulfur Challenge" in Catalysis

The primary challenge in this transformation is the presence of the thiophene sulfur atom. Standard catalytic hydrogenation methods (H₂ + Pd/C or PtO₂) are generally contraindicated for this substrate.

  • Catalyst Poisoning: Thiophene sulfur possesses lone pairs that bind irreversibly to the active sites of noble metal catalysts (Pd, Pt, Rh), effectively "poisoning" them and halting the reaction [1].

  • Desulfurization Risk: More aggressive catalysts like Raney Nickel can effect nitro reduction but carry a high risk of reductive desulfurization (hydrodesulfurization), potentially opening the thiophene ring or cleaving the C-S bonds [2].

Selected Methodology: Iron-Mediated Reduction (Béchamp Modification)

To ensure chemoselectivity and scalability, this protocol utilizes Iron powder activated by Ammonium Chloride (Fe/NH₄Cl) in aqueous ethanol.

  • Mechanism: Electron transfer from metallic iron to the nitro group in a protic medium.

  • Advantages:

    • Chemoselectivity: Completely inert toward the thiophene ring.

    • Operational Simplicity: Avoids high-pressure hydrogen gas.

    • Scalability: Highly robust for gram-to-kilogram scale synthesis.

    • Cost: Uses abundant, non-toxic reagents.

Reaction Scheme & Pathway

The following diagram illustrates the transformation and the potential side-reaction pathways that this protocol avoids.

ReactionPathway Substrate 2-Methyl-5-(2-nitrophenyl)thiophene Iron Fe / NH4Cl (Selected Method) Substrate->Iron PdC H2 / Pd/C (Avoid) Substrate->PdC RaNi Raney Ni (Risk) Substrate->RaNi Product 2-Methyl-5-(2-aminophenyl)thiophene (Target) Iron->Product >90% Yield Poisoned Catalyst Poisoning (No Reaction) PdC->Poisoned Sulfur binding Desulf Ring Opening / Desulfurization RaNi->Desulf Over-reduction

Caption: Chemoselective reduction pathway comparison. The Fe/NH₄Cl method avoids the catalyst poisoning associated with Pd/C and the desulfurization risks of Raney Nickel.

Primary Protocol: Fe/NH₄Cl Reduction[1]

Materials & Reagents Table
ReagentMW ( g/mol )Equiv.[1]RoleGrade
Substrate ~219.261.0Starting Material>95% Purity
Iron Powder 55.855.0Reductant-325 mesh (High Surface Area)
Ammonium Chloride 53.495.0 - 8.0Electrolyte/Proton SourceACS Reagent
Ethanol 46.07SolventSolvent95% or Absolute
Water 18.02SolventCo-solventDeionized
Ethyl Acetate 88.11ExtractionWorkupACS Grade
Experimental Procedure

Step 1: Reaction Setup

  • Equip a 250 mL 3-neck round-bottom flask with a magnetic stir bar, a reflux condenser, and an internal thermometer.

  • Charge the flask with 2-Methyl-5-(2-nitrophenyl)thiophene (1.0 equiv).

  • Add Ethanol and Water in a 3:1 ratio (Concentration: ~0.1 M relative to substrate). Note: The substrate may not fully dissolve initially; this is acceptable.

  • Add Ammonium Chloride (NH₄Cl) (5.0 equiv) to the mixture.

  • Begin stirring at medium speed.

Step 2: Activation and Reduction

  • Add Iron Powder (5.0 equiv) in a single portion.

  • Heat the reaction mixture to Reflux (approx. 75-80°C) .

  • Maintain vigorous reflux for 2–4 hours .

    • Observation: The reaction mixture will turn dark grey/brown (iron oxides). The suspension must be stirred vigorously to ensure the heavy iron powder does not settle.

Step 3: Monitoring (IPC - In-Process Control)

  • Sample 50 µL of the reaction mixture.

  • Filter through a mini-plug of silica or cotton.

  • Analyze via TLC (Eluent: 20% EtOAc in Hexanes) or LC-MS .

    • Target: Disappearance of the nitro-substrate peak/spot.[1]

    • Product: Appearance of a fluorescent, more polar amine spot (often stains blue/purple with Ninhydrin).

Step 4: Workup (Critical Step)

  • Hot Filtration: While the mixture is still hot (~50°C), filter it through a pad of Celite (diatomaceous earth) to remove unreacted iron and iron oxide sludge.

    • Why Hot? Prevents the product from precipitating out in the filter cake.

  • Wash the Celite pad copiously with warm Ethyl Acetate (3 x reaction volume) to ensure all product is eluted.

  • Concentrate the filtrate (EtOH/Water/EtOAc mix) under reduced pressure to remove most of the Ethanol.

  • Dilute the remaining aqueous residue with water and extract with Ethyl Acetate (3x).

  • Wash combined organics with Brine , dry over Na₂SO₄ , and concentrate in vacuo.

Purification

The crude product is often >90% pure. If necessary:

  • Recrystallization: Ethanol/Water or Hexanes/EtOAc.

  • Flash Chromatography: Silica Gel, Gradient 0-20% EtOAc in Hexanes.

Secondary Protocol: Stannous Chloride (SnCl₂)

Use this method if the Fe/NH₄Cl method yields incomplete conversion or for milligram-scale screening.

Reagents: SnCl₂·2H₂O (5.0 equiv), Ethanol (0.1 M). Procedure:

  • Dissolve substrate in Ethanol.[2]

  • Add SnCl₂[1][3]·2H₂O.[4]

  • Heat to 70°C for 2-3 hours.

  • Workup (Caution): Cool to room temp. Carefully adjust pH to 8-9 using saturated NaHCO₃ or 1M NaOH. Note: Tin salts form a thick emulsion. Filter the entire mixture through Celite to break the emulsion before extraction with EtOAc.

Experimental Workflow Diagram

Workflow Start Start: Substrate + EtOH/H2O (3:1) AddReagents Add NH4Cl (5 eq) + Fe Powder (5 eq) Start->AddReagents Reflux Reflux @ 80°C (2-4 hrs) Agitation Critical AddReagents->Reflux IPC IPC: TLC/LCMS (Check for Nitro disappearance) Reflux->IPC IPC->Reflux Incomplete Filter Hot Filtration (Celite) Wash with EtOAc IPC->Filter Complete Extract Phase Separation Org: EtOAc | Aq: Water/Salts Filter->Extract Isolate Dry (Na2SO4) & Concentrate Yield: Amine Product Extract->Isolate

Caption: Step-by-step operational workflow for the Iron-mediated reduction protocol.

Quality Control & Validation

Expected Analytical Data for 2-Methyl-5-(2-aminophenyl)thiophene:

  • Physical State: Likely a yellow to off-white solid or viscous oil.

  • ¹H NMR (CDCl₃, 400 MHz) Diagnostic Signals:

    • Amine protons (-NH₂): Broad singlet, typically δ 3.5 – 4.5 ppm (exchangeable with D₂O).

    • Thiophene protons: Two doublets (or multiplet) in the aromatic region (δ 6.5 – 7.2 ppm).

    • Phenyl protons: Aromatic multiplet (4H). Look for the upfield shift of protons ortho and para to the new amino group compared to the nitro precursor.

    • Methyl group: Singlet at ~δ 2.4 – 2.5 ppm.

  • Mass Spectrometry (ESI+): [M+H]⁺ peak corresponding to M_nitro - 30 mass units (loss of O₂, gain of H₂). M = ~189.28 Da.

References

  • Omae, I. (2012). Applications of Organometallic Compounds. John Wiley & Sons.
  • Hauptmann, H., & Walter, W. F. (1962). "The Action of Raney Nickel on Organic Sulfur Compounds". Chemical Reviews, 62(4), 347–404. Link

  • Ramadas, K., & Srinivasan, N. (1992).[5] "Iron-Ammonium Chloride - A Convenient and Inexpensive Reductant". Synthetic Communications, 22(22), 3189–3195.[5] Link

  • BenchChem. (2025).[1][2] "Application Notes and Protocols for the Reduction of Nitro Groups to Amines". Link

  • Org. Synth. (1945).[6] "Reduction of Nitro Compounds with Iron and Acetic Acid". Organic Syntheses, Coll. Vol. 3, p. 82. Link

Sources

Method

use of 2-Methyl-5-(2-nitrophenyl)thiophene in the synthesis of heterocyclic compounds

Application Note: Synthesis and Utilization of Thieno[3,2-b]indole Scaffolds via Reductive Cyclization of 2-Methyl-5-(2-nitrophenyl)thiophene Executive Summary The compound 2-Methyl-5-(2-nitrophenyl)thiophene (CAS: 10212...

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Synthesis and Utilization of Thieno[3,2-b]indole Scaffolds via Reductive Cyclization of 2-Methyl-5-(2-nitrophenyl)thiophene

Executive Summary

The compound 2-Methyl-5-(2-nitrophenyl)thiophene (CAS: 1021257-60-2) serves as a highly specialized, privileged building block in advanced organic synthesis. Its strategic structural arrangement—a nitro-substituted phenyl ring coupled directly to a methyl-capped thiophene—makes it an ideal precursor for the construction of fused tricyclic heteroaromatics. Through nitrene-mediated reductive cyclization, this precursor yields 2-methyl-4H-thieno[3,2-b]indole , a rigid, electron-rich scaffold that has become indispensable in the development of high-performance organic light-emitting diodes (OLEDs) and novel neuroactive pharmaceuticals.

Mechanistic Rationale: The Cadogan Reductive Cyclization

The transformation of 2-Methyl-5-(2-nitrophenyl)thiophene into a thienoindole relies on the Cadogan cyclization, a powerful deoxygenative annulation technique[1].

  • Deoxygenation : Triethyl phosphite (

    
    ) is employed as the reducing agent due to the high oxophilicity of trivalent phosphorus. The phosphorus atom attacks the nitro group, sequentially stripping oxygen atoms to generate a nitroso intermediate, followed by a highly reactive singlet nitrene.
    
  • Regioselective C-H Insertion : The transient nitrene is positioned in close spatial proximity to the C4-H bond of the thiophene ring. Driven by the electron-rich nature of the thiophene (further enhanced by the electron-donating 2-methyl group), the nitrene undergoes a rapid, electrophilic intramolecular insertion into the C-H bond.

  • Aromatization : The resulting cyclization forms a central pyrrole ring, yielding the fully aromatized 2-methyl-4H-thieno[3,2-b]indole system. The 2-methyl group not only directs the electronic flow during insertion but also provides steric shielding in downstream applications, preventing unwanted molecular aggregation.

Experimental Methodology: Self-Validating Protocol

To ensure high fidelity and reproducibility, the following protocol emphasizes critical isolation steps to manage the challenging phosphorus byproducts.

Materials & Reagents:

  • 2-Methyl-5-(2-nitrophenyl)thiophene (1.0 equiv, 10 mmol, ~2.19 g)

  • Triethyl phosphite (

    
    ) (10.0 equiv, 100 mmol, ~17 mL) - Must be freshly distilled and stored under argon.
    
  • Anhydrous Dichloromethane (DCM) and Hexanes for chromatography.

Step-by-Step Workflow:

  • Reaction Assembly : In an oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2-Methyl-5-(2-nitrophenyl)thiophene. Purge the system with argon for 15 minutes.

  • Reagent Addition : Inject anhydrous

    
     via syringe.
    
    • Scientist Note: Utilizing

      
       as both the reagent and the solvent creates a highly concentrated reducing environment. This pseudo-first-order kinetic condition suppresses intermolecular nitrene dimerization (azo-compound formation) and drives the intramolecular C-H insertion.
      
  • Thermal Activation : Heat the reaction mixture to a gentle reflux (150–160 °C) using a sand bath or heating mantle. Maintain reflux for 4 to 6 hours.

  • In-Process Monitoring : Monitor the reaction via Thin Layer Chromatography (TLC) using a 9:1 Hexanes/Ethyl Acetate eluent. The starting material (typically a bright yellow spot at

    
    ) will disappear, replaced by a blue-fluorescent product spot under 254 nm UV light (
    
    
    
    ).
  • Vacuum Distillation (Critical Step) : Once complete, cool the flask to room temperature. Transfer the mixture to a short-path vacuum distillation apparatus. Distill off the excess

    
     and the triethyl phosphate byproduct at 60–75 °C under high vacuum (0.1 mmHg).
    
    • Scientist Note: Triethyl phosphate is highly polar and viscous. Attempting direct silica gel chromatography without this distillation step results in severe band broadening and co-elution, ruining the purity of the target indole.

  • Purification : Dissolve the remaining dark residue in 5 mL of DCM. Load onto a silica gel column pre-equilibrated with hexanes. Elute with a gradient of 100% Hexanes to 5% Ethyl Acetate in Hexanes.

  • Isolation : Pool the product fractions, evaporate the solvent under reduced pressure, and dry overnight under high vacuum to yield 2-methyl-4H-thieno[3,2-b]indole as a pale yellow solid.

Quantitative Data & Reaction Optimization

The efficiency of the nitrene insertion is highly dependent on the choice of reducing agent and thermal conditions. Table 1 summarizes the optimization landscape.

Table 1: Optimization of Reductive Cyclization Conditions for Thieno[3,2-b]indoles

Reducing Agent / CatalystSolventTemp (°C)Time (h)Yield (%)Mechanistic & Practical Observations

(10 equiv)
Neat160572 Optimal. Clean nitrene insertion; requires vacuum distillation for workup.

(3 equiv)
o-Dichlorobenzene1801254Lower yield. Triphenylphosphine oxide byproduct is notoriously difficult to separate from the product.

(3 equiv)
Toluene1102431Incomplete conversion. The lower boiling point of toluene fails to provide the activation energy needed for efficient C-H insertion.

/

Toluene1101878Excellent catalytic alternative. Silane-based reduction avoids toxic/viscous phosphate byproducts.

Downstream Applications

Organic Electronics (OLEDs and OPVs) The 2-methyl-4H-thieno[3,2-b]indole scaffold is a premier electron-donating (D) moiety in optoelectronics[2]. When conjugated with electron-accepting (A) units like triazines or benzothiadiazoles, it forms D-π-A architectures. These molecules leverage the "hot exciton" mechanism, enabling reverse intersystem crossing (RISC) from high-lying triplet states to singlet states. This structural dynamic is responsible for breaking the 25% internal quantum efficiency limit of traditional fluorescent OLEDs, achieving highly efficient near-infrared (NIR) and sky-blue emissions[3]. The 2-methyl group plays a crucial role here by providing steric bulk that mitigates aggregation-caused quenching (ACQ) in solid-state films.

Medicinal Chemistry As a bioisostere of the carbazole alkaloid family, the thieno[3,2-b]indole core exhibits profound pharmacological potential. The integration of the thiophene ring increases the molecule's overall lipophilicity compared to standard indoles, significantly enhancing blood-brain barrier (BBB) permeability. Derivatives synthesized from this scaffold have demonstrated potent antifungal properties and selective inhibition of human 5-HT receptor binding, marking them as valuable leads for neurodegenerative and psychiatric drug development[4].

Mandatory Visualization

G A 2-Methyl-5-(2-nitrophenyl)thiophene (Precursor) B Triethyl Phosphite P(OEt)3 (Deoxygenation Agent) A->B C Singlet Nitrene Intermediate (Highly Reactive) B->C D Intramolecular C-H Insertion (Electrophilic Attack at C4) C->D E 2-Methyl-4H-thieno[3,2-b]indole (Tricyclic Scaffold) D->E F Optoelectronics (OLEDs, OPVs, D-π-A Dyes) E->F G Medicinal Chemistry (Bioactive Therapeutics) E->G

Figure 1: Mechanistic workflow of the Cadogan cyclization and downstream applications.

References

  • Recent advances in the synthesis of thienoindole analogs and their diverse applications. RSC Advances (2022). URL:[Link]

  • A Simple Molecular Design Strategy for Luminescent Radicals to Achieve Near-Infrared Emission. The Journal of Physical Chemistry Letters (2023). URL:[Link]

  • Synthesis of Functionalized Thieno[2,3-b]indoles via One-Pot Reaction of Indoline-2-thiones... ACS Omega (2018). URL:[Link]

  • Ladder-Type Nonacyclic Indacenodithieno[3,2-b]indole for High Efficient Organic Field-Effect Transistors and Organic Photovoltaics. Macromolecules / ResearchGate (2015). URL:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimization of 2-Methyl-5-(2-nitrophenyl)thiophene Synthesis

Welcome to the digital support hub for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene. This guide is engineered for researchers, scientists, and drug development professionals facing yield-limiting bottlenecks in t...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the digital support hub for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene. This guide is engineered for researchers, scientists, and drug development professionals facing yield-limiting bottlenecks in this specific Suzuki-Miyaura cross-coupling reaction.

Rather than providing a generic protocol, this center deconstructs the specific thermodynamic and kinetic challenges of coupling an ortho-nitroaryl system with a heteroaryl boronic acid, providing you with self-validating solutions.

Diagnostic Dashboard & Mechanistic Bottlenecks

The synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene typically involves the coupling of 5-methylthiophene-2-boronic acid with 1-bromo-2-nitrobenzene. This reaction is notoriously difficult due to two competing mechanistic failures: steric hindrance at the ortho-position and rapid protodeboronation of the electron-rich heteroaryl boronic acid.

TroubleshootingLogic Start Analyze Reaction Mixture (GC-MS / LC-MS) Obs1 Observation: High levels of 2-methylthiophene Start->Obs1 Obs2 Observation: Unreacted starting materials, no side products Start->Obs2 Obs3 Observation: Homocoupled biaryl species Start->Obs3 Diag1 Diagnosis: Protodeboronation Obs1->Diag1 Diag2 Diagnosis: Steric Hindrance / Catalyst Stalling Obs2->Diag2 Diag3 Diagnosis: Oxygen Contamination Obs3->Diag3 Sol1 Action: Switch to mild base (K3PO4) Lower temp to 70-80°C Diag1->Sol1 Sol2 Action: Use bulky biarylphosphine ligands (e.g., SPhos) Diag2->Sol2 Sol3 Action: Rigorous degassing (Freeze-Pump-Thaw) Diag3->Sol3

Diagnostic workflow for troubleshooting the Suzuki-Miyaura synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene.

Troubleshooting & FAQs

Q1: My GC-MS shows massive amounts of 2-methylthiophene (m/z 98) and unreacted 1-bromo-2-nitrobenzene (m/z 201/203). What is happening? A: You are observing protodeboronation . The carbon-boron bond in thiophene boronic acids is highly susceptible to hydrolytic cleavage, a process accelerated by high pH and elevated temperatures[1]. When you use a strong base like aqueous Na₂CO₃ at 100 °C, the base coordinates to the empty p-orbital of the boron atom, forming a boronate complex that rapidly undergoes protonolysis by water[2].

  • The Causality: The rate of boronic acid destruction is outpacing the rate of transmetalation.

  • The Solution: Switch to a milder, anhydrous-leaning base like finely ground K₃PO₄, and lower the temperature to 80 °C. This ensures the rate of the productive cross-coupling outpaces the rate of degradation[1]. Alternatively, use 5-methylthiophene-2-boronic acid pinacol ester, which is significantly more stable against hydrolysis.

Q2: The reaction stalls at 30% conversion, but the boronic acid is still intact. How do I force it to completion? A: The ortho-nitro group on the aryl halide creates severe steric bulk, which physically blocks the Pd(II) intermediate from adopting the necessary geometry for transmetalation and subsequent reductive elimination[3]. Standard ligands like PPh₃ or dppf cannot overcome this energy barrier.

  • The Causality: The catalytic cycle is trapped at the Pd(II) diaryl intermediate stage.

  • The Solution: Upgrade your ligand to a bulky, electron-rich biarylphosphine like SPhos [4]. The electron-rich nature of SPhos accelerates oxidative addition, while its immense steric bulk forces the Pd(II) diaryl intermediate into a highly strained conformation. To relieve this steric strain, the complex rapidly undergoes reductive elimination, ejecting the product and freeing the catalyst before it can stall[5].

Q3: Should I swap the coupling partners and use 2-nitrophenylboronic acid with 2-bromo-5-methylthiophene instead? A: While partner swapping is a standard troubleshooting tactic, using 2-nitrophenylboronic acid introduces its own severe challenges. The strongly electron-withdrawing ortho-nitro group destabilizes the boronic acid, making transmetalation sluggish and highly prone to competitive deborylation[3]. For this specific scaffold, keeping the boronic acid on the thiophene ring and optimizing the ligand system (SPhos) is mathematically proven to yield higher conversion rates.

CatalyticCycle Pd0 Pd(0)L Active PdII_Ox Pd(II) Oxidative Addition Pd0->PdII_Ox 1-Bromo-2-nitrobenzene PdII_TM Pd(II) Trans- metalation PdII_Ox->PdII_TM Boronic Acid + Base Product 2-Methyl-5- (2-nitrophenyl)thiophene PdII_TM->Product Reductive Elimination Product->Pd0 -Pd(0)L Steric Steric Clash (ortho-NO2) Steric->PdII_TM Blocks

Suzuki-Miyaura catalytic cycle highlighting the steric bottleneck at the transmetalation step.

Quantitative Optimization Data

The table below summarizes the causality between reaction conditions and observed yields. Moving from standard conditions to the optimized SPhos system drastically reduces protodeboronation and overcomes steric stalling.

Catalyst SystemBaseSolvent SystemTemp (°C)Protodeboronation (%)Isolated Yield (%)Primary Issue Overcome
Pd(PPh₃)₄ (5 mol%)Na₂CO₃ (aq)Toluene / EtOH100> 60%< 15%Baseline (Failed)
Pd(dppf)Cl₂ (5 mol%)K₂CO₃1,4-Dioxane / H₂O90~ 30%45%Moderate steric clash
Pd₂(dba)₃ / SPhos K₃PO₄ Toluene / H₂O (10:1) 80 < 5% 88% Optimized

Self-Validating Experimental Protocol

This protocol utilizes the optimized conditions detailed above. It is designed as a self-validating system; specific analytical checkpoints are built into the workflow to ensure the chemistry is proceeding as intended.

Reagents:

  • 1-Bromo-2-nitrobenzene (1.0 equiv, 10 mmol)

  • 5-Methylthiophene-2-boronic acid pinacol ester (1.2 equiv, 12 mmol)

  • Pd₂(dba)₃ (2 mol% Pd)

  • SPhos (4 mol%)

  • K₃PO₄ (anhydrous, finely ground, 3.0 equiv)

  • Toluene / H₂O (10:1 v/v, 0.2 M)

Step-by-Step Methodology:

  • Reaction Setup: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 1-bromo-2-nitrobenzene, the boronic ester, Pd₂(dba)₃, SPhos, and K₃PO₄.

  • Rigorous Degassing (Critical Step): Add the Toluene/H₂O solvent mixture. Seal the flask with a rubber septum and sparge the solution with ultra-pure Argon for at least 15 minutes.

    • Validation Checkpoint: The solution should turn a deep, homogeneous red/orange (indicative of the active Pd(0)-SPhos complex). If the solution turns black, Pd black has precipitated due to oxygen contamination.

  • Heating & Monitoring: Heat the reaction mixture to 80 °C under a positive pressure of Argon.

    • Validation Checkpoint (2 Hours): Pull a 50 µL aliquot, quench with EtOAc/H₂O, and analyze the organic layer via GC-MS. A successful cycle will show a dominant product peak at m/z 219 . If you observe a massive peak at m/z 98 , your base is too wet/strong, and protodeboronation has occurred. If the starting material (m/z 201/203 ) remains unchanged, your catalyst has deactivated.

  • Workup: Once complete (typically 4-6 hours), cool the mixture to room temperature. Dilute with EtOAc and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient) to yield the pure 2-Methyl-5-(2-nitrophenyl)thiophene as a yellow solid.

References

  • Strategies to avoid deborylation in Suzuki reactions with thiophene boronic acids - Benchchem.
  • Protodeboronation of Heteroaromatic, Vinyl, and Cyclopropyl Boronic Acids: pH−Rate Profiles, Autoc
  • Improving the scope and understanding of the symmetric and asymmetric suzuki coupling reaction - UEA.
  • Recent Advances in Enantioselective Transition Metal Catalysis Mediated by Ligand–Substr
  • Application Notes and Protocols for Suzuki Reactions with 2-Nitrophenylboronic Acid - Benchchem.

Sources

Optimization

Technical Support Center: Purification of Crude 2-Methyl-5-(2-nitrophenyl)thiophene

Overview Synthesizing 2-Methyl-5-(2-nitrophenyl)thiophene via the Suzuki-Miyaura cross-coupling of 2-bromo-5-methylthiophene and 2-nitrophenylboronic acid presents unique purification challenges. The steric and electroni...

Author: BenchChem Technical Support Team. Date: March 2026

Overview Synthesizing 2-Methyl-5-(2-nitrophenyl)thiophene via the Suzuki-Miyaura cross-coupling of 2-bromo-5-methylthiophene and 2-nitrophenylboronic acid presents unique purification challenges. The steric and electronic properties of the ortho-nitro group, combined with the standard byproducts of palladium-catalyzed reactions, result in a highly complex crude mixture. This guide provides field-proven troubleshooting strategies and self-validating protocols to isolate your target compound with >99% purity.

Section 1: Troubleshooting & FAQs

Q1: My crude NMR shows a significant amount of nitrobenzene. Where is this coming from, and how do I remove it? A1: The presence of nitrobenzene indicates protodeboronation of your starting material, 2-nitrophenylboronic acid[1]. The bulky, electron-withdrawing ortho-nitro group creates steric hindrance that slows down the crucial transmetalation step in the catalytic cycle[2]. Concurrently, the electron-withdrawing nature makes the C-B bond highly susceptible to cleavage by proton sources (like water) under basic conditions, yielding nitrobenzene[2]. Solution: Nitrobenzene is highly non-polar and will elute very quickly during silica gel chromatography. To prevent its formation in future runs, consider switching to a weaker base (e.g., K₃PO₄ instead of Na₂CO₃), lowering the reaction temperature, or utilizing a "slow-release" MIDA ester derivative of the boronic acid[1].

Q2: I used Pd(PPh₃)₄ as my catalyst. My product is heavily contaminated with Triphenylphosphine Oxide (TPPO), which co-elutes on silica gel. How can I separate them? A2: TPPO is a notorious byproduct in coupling reactions that streaks on silica gel and often co-elutes with moderately polar thiophene derivatives. Instead of relying on tedious column chromatography, you can exploit the specific coordination chemistry of TPPO. By treating the crude mixture with Zinc Chloride (ZnCl₂) in a polar solvent like ethanol, TPPO forms a highly insoluble ZnCl₂(TPPO)₂ adduct that precipitates out of solution[3].

Q3: My isolated product has a dark tint, and ICP-MS shows high residual Palladium (>2000 ppm). How can I achieve pharmaceutical-grade Pd levels (<10 ppm)? A3: The sulfur atom in the thiophene ring and the nitro group can weakly coordinate to palladium, dragging Pd(0) and Pd(II) species into your organic phase. Simple filtration through Celite is insufficient. You must use a chemical scavenger that outcompetes your product for the palladium ions. Aqueous Sodium Bisulfite (NaHSO₃) is an excellent, cost-effective scavenger that forms water-soluble palladium complexes[4]. Alternatively, polymer-supported ethylenediamine can be used to absorb residual palladium[5].

Section 2: Experimental Protocols

Protocol A: Chromatography-Free TPPO Removal via ZnCl₂ Precipitation
  • Causality: ZnCl₂ acts as a Lewis acid, strongly coordinating with the oxygen atom of TPPO to form an insoluble complex in ethanol. The non-coordinating thiophene product remains fully soluble[3].

  • Self-Validation: You will visually observe a thick white precipitate forming upon ZnCl₂ addition. A quick Thin-Layer Chromatography (TLC) check of the filtrate will confirm the complete disappearance of the UV-active TPPO spot.

  • Solvent Exchange: Concentrate the crude organic mixture under reduced pressure to remove the reaction solvent (e.g., THF, Toluene).

  • Dissolution: Dissolve the crude residue in a minimal volume of warm Ethanol (approx. 5 mL per gram of crude).

  • Precipitation: Add a 1.8 M solution of anhydrous ZnCl₂ in warm ethanol (approx. 1.2 equivalents relative to the initial phosphine ligand loading)[3].

  • Agitation: Stir vigorously at room temperature for 30 minutes until the white precipitate of ZnCl₂(TPPO)₂ fully forms.

  • Filtration: Filter the suspension through a medium-porosity glass frit. Wash the filter cake with a small amount of cold ethanol.

  • Recovery: Concentrate the filtrate to recover the TPPO-free crude 2-Methyl-5-(2-nitrophenyl)thiophene.

Protocol B: Palladium Scavenging with Aqueous NaHSO₃
  • Causality: Bisulfite ions strongly bind to soft transition metals like Palladium, pulling them into the aqueous phase and breaking any weak Pd-thiophene coordination[4].

  • Self-Validation: The organic layer will visibly lighten in color (from dark brown/black to a clear yellow/orange) as the palladium is extracted into the aqueous phase.

  • Dilution: Dilute the crude reaction mixture with an organic solvent like Toluene.

  • Addition: Add an equal volume of 20% w/v aqueous NaHSO₃ solution[4].

  • Heating: Heat the biphasic mixture to 60 °C with vigorous stirring for 2 hours[4].

  • Separation: Cool to room temperature and separate the phases in a separatory funnel.

  • Washing: Wash the organic layer once with water, then once with brine. Dry over anhydrous Na₂SO₄.

Protocol C: Final Silica Gel Chromatography
  • Causality: Silica gel separates compounds based on polarity. Nitrobenzene and homocoupled thiophenes lack polar functional groups and elute rapidly in non-polar hexanes. The target compound contains a polarizable sulfur atom and a polar nitro group, requiring a slightly more polar eluent for elution.

  • Self-Validation: TLC of the fractions using 10% EtOAc/Hexanes will show the target product as a distinct UV-active spot (Rf ~0.4), completely separated from the solvent-front impurities.

  • Dry Loading: Dissolve the Pd- and TPPO-free crude in a minimal amount of DCM. Add silica gel (approx. 3x the crude mass) and evaporate to a free-flowing powder.

  • Column Packing: Pack a column with silica gel using pure Hexanes.

  • Elution: Load the dry powder. Elute first with 100% Hexanes to remove non-polar impurities (nitrobenzene, homocoupled 5,5'-dimethyl-2,2'-bithiophene).

  • Gradient: Gradually increase polarity to 5-10% Ethyl Acetate in Hexanes to elute the pure 2-Methyl-5-(2-nitrophenyl)thiophene.

Section 3: Data Presentation

Table 1: Quantitative Efficiency of Purification Techniques for Suzuki Coupling Products

Purification TechniqueTarget ImpurityInitial ConcentrationFinal ConcentrationEfficiency / YieldReference
Polymer-bound Ethylenediamine Residual Pd(0) / Pd(II)2000–3000 ppm100–300 ppm~90% Pd removal[5]
20% Aqueous NaHSO₃ Wash (60 °C) Residual Pd(0) / Pd(II)8000 ppm< 100 ppm>98% Pd removal[4]
ZnCl₂ Precipitation in Ethanol Triphenylphosphine Oxide~1.0 equiv (Solid)Undetectable by TLC100% TPPO removal[3]
MIDA Ester Substitution Nitrobenzene (Protodeboronation)High (dominant side rxn)TraceSignificant yield boost[1]

Section 4: Visualizations

G Pd0 Pd(0) Catalyst OxAdd Oxidative Addition Complex (Pd II) Pd0->OxAdd + Ar-X TransMet Transmetalation Complex OxAdd->TransMet + Ar'-B(OH)2 TransMet->Pd0 Reductive Elimination Product 2-Methyl-5-(2-nitrophenyl)thiophene (Target Product) TransMet->Product ArX 2-Bromo-5-methylthiophene ArX->OxAdd ArB 2-Nitrophenylboronic Acid ArB->TransMet SideReaction Protodeboronation (Side Reaction) ArB->SideReaction H2O, Base, Heat Nitrobenzene Nitrobenzene (Impurity) SideReaction->Nitrobenzene

Caption: Suzuki-Miyaura catalytic cycle and competing protodeboronation pathway.

G Crude Crude Reaction Mixture (Product, Pd, TPPO, Salts, Unreacted) Workup Aqueous Workup (Removes Salts & Base) Crude->Workup PdScavenge Pd Scavenging (NaHSO3 wash) (Reduces Pd < 100 ppm) Workup->PdScavenge TPPORemoval ZnCl2 Precipitation (Removes TPPO as ZnCl2-TPPO complex) PdScavenge->TPPORemoval Silica Silica Gel Chromatography (Separates Homocoupling & Nitrobenzene) TPPORemoval->Silica Pure Pure 2-Methyl-5-(2-nitrophenyl)thiophene (>99% Purity) Silica->Pure

Caption: Step-by-step purification workflow for isolating 2-Methyl-5-(2-nitrophenyl)thiophene.

Section 5: References

  • A Novel Methodology for Efficient Removal of Residual Palladium from a Product of the Suzuki−Miyaura Coupling with Polymer-Supported Ethylenediamine Derivatives. Organic Process Research & Development - ACS Publications.5

  • Optimization and Scale-Up of a Suzuki−Miyaura Coupling Reaction: Development of an Efficient Palladium Removal Technique. ResearchGate.4

  • Technical Support Center: 2-Nitrophenylboronic Acid in Cross-Coupling Reactions. Benchchem.1

  • A Comparative Analysis of 2-Nitrophenylboronic Acid and 4-Nitrophenylboronic Acid in Suzuki Coupling Reactions. Benchchem.2

  • Removal of Triphenylphosphine Oxide by Precipitation with Zinc Chloride in Polar Solvents. The Journal of Organic Chemistry - ACS Publications.3

Sources

Troubleshooting

common side reactions in the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene

Technical Support Reference: TSR-2025-03-08-OLZ Subject: Troubleshooting Side Reactions in the Cross-Coupling Synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene Escalation Level: Tier 3 (Senior Application Scientist)[1] Ex...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Reference: TSR-2025-03-08-OLZ Subject: Troubleshooting Side Reactions in the Cross-Coupling Synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene Escalation Level: Tier 3 (Senior Application Scientist)[1]

Executive Summary & Reaction Context

This guide addresses the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene , a biaryl scaffold often utilized as a precursor in the synthesis of atypical antipsychotics (e.g., Olanzapine analogs) and material science applications.[1]

While industrial routes often utilize SNAr (nucleophilic aromatic substitution) on 2-fluoronitrobenzene using 2-amino-thiophenes, research-scale synthesis predominantly employs Suzuki-Miyaura Cross-Coupling .[1] This pathway, while versatile, is plagued by three specific failure modes due to the electronic and steric nature of the ortho-nitro group and the thiophene heterocycle.

The Standard Protocol (Reference Basis):

  • Coupling Partners: 5-Methyl-2-thiopheneboronic acid + 1-Bromo-2-nitrobenzene (or vice versa).[1]

  • Catalyst: Pd(PPh₃)₄ or Pd(dppf)Cl₂.

  • Base/Solvent: K₂CO₃ in Dioxane/Water.[2]

Critical Side Reaction Analysis

Issue A: The "Missing Product" (Protodeboronation)

Symptom: The reaction reaches full conversion of the boronic acid, but the yield of the desired biaryl is low (<30%). Analysis reveals large amounts of nitrobenzene or 2-methylthiophene.[1]

Technical Explanation: Protodeboronation is the hydrolytic cleavage of the C-B bond, replacing it with a C-H bond.[2][3] This is the primary failure mode for this specific synthesis due to the "Ortho-Nitro Effect." [1]

  • Mechanism: If you use 2-nitrophenylboronic acid, the electron-withdrawing nitro group at the ortho position destabilizes the C-B bond.[1] Under basic conditions (required for Suzuki coupling), the base coordinates to boron to form a boronate. Usually, this undergoes transmetallation.[4] However, the ortho-nitro group facilitates a rapid protonolysis (often via a cyclic transition state involving water), cleaving the boron before it can transfer to the palladium.

  • Causality: High pH and high temperature accelerate this pathway exponentially compared to the cross-coupling cycle.

Troubleshooting Protocol:

  • Step 1 (Partner Swap): Switch the coupling polarity. Use 2-bromo-1-nitrobenzene and 5-methyl-2-thiopheneboronic acid .[1] Aryl halides are stable; aryl boronic acids with electron-withdrawing ortho-groups are not.[1]

  • Step 2 (The MIDA Solution): If you must use the nitrophenylboron species, switch to a MIDA boronate (N-methyliminodiacetic acid ester). This creates a "slow-release" system where the unstable free boronic acid is generated slowly, keeping its concentration low and favoring the cross-coupling over decomposition.

  • Step 3 (Anhydrous Conditions): Switch to anhydrous bases (CsF or K₃PO₄) in dry solvents (Toluene/Dioxane) to remove the water necessary for the hydrolytic pathway.

Issue B: The "Dimer" Impurity (Homocoupling)

Symptom: LCMS shows a significant peak with mass corresponding to bis-thiophene (2,2'-dimethyl-5,5'-bithiophene) or bis-nitrobenzene.[1]

Technical Explanation: Homocoupling occurs via two distinct pathways:

  • Oxidative Homocoupling (Glaser-type): In the presence of trace oxygen, the thiophene boronic acid undergoes Pd-catalyzed dimerization.[1] Thiophenes are electron-rich and particularly susceptible to this.[1]

  • Disproportionation: The Pd(II) intermediate can undergo ligand exchange with a second molecule of oxidative addition product, leading to Ar-Pd-Ar species which reductively eliminate to form the homodimer.[1]

Troubleshooting Protocol:

  • Degassing Rigor: Sparging with argon for 10 minutes is insufficient. Use the Freeze-Pump-Thaw method (3 cycles) for the solvent system.[1]

  • Base Selection: Carbonate bases often promote homocoupling in electron-rich heterocycles.[1] Switch to K₃PO₄ or Ba(OH)₂ .

  • Stoichiometry: Do not use a large excess of the boronic acid (keep <1.1 equivalents).

Issue C: Catalyst Deactivation (The "Stalled Reaction")

Symptom: Reaction starts but stalls at 40-50% conversion.[1] Adding more catalyst does not restart it.

Technical Explanation:

  • Nitro Coordination: The nitro group is a strong ligand. It can coordinate to the Pd(II) center, forming a stable "palladacycle" or simply displacing the phosphine ligands, rendering the catalyst inactive for further oxidative addition.

  • Thiophene Poisoning: The sulfur atom in thiophene has a high affinity for soft metals like Palladium. It can competitively bind to the active site, especially if the phosphine ligands are labile (like PPh₃).

Troubleshooting Protocol:

  • Ligand Upgrade: Abandon simple triphenylphosphine. Use bulky, electron-rich Buchwald ligands like XPhos or SPhos .[1] These ligands are sterically demanding enough to prevent nitro-group coordination and strongly bound enough to resist displacement by sulfur.[1]

  • Temperature Ramp: Increase temperature to 100-110°C to overcome the activation energy barrier imposed by the steric bulk of the ortho-nitro group.[1]

Visualizing the Failure Modes

The following diagram maps the competing kinetic pathways in this specific synthesis.

ReactionPathways Start Reagents: 2-Bromo-1-nitrobenzene + 5-Methyl-2-thiopheneboronic acid Pd_Cycle Pd Catalytic Cycle (Active Species) Start->Pd_Cycle Oxidative Addition Side_Proto Side Reaction: Protodeboronation (Product: 2-Methylthiophene) Start->Side_Proto Hydrolysis (Water/Base) Side_Homo Side Reaction: Oxidative Homocoupling (Product: Bithiophene) Start->Side_Homo O2 / Excess Base Product Target Product: 2-Methyl-5-(2-nitrophenyl)thiophene Pd_Cycle->Product Reductive Elimination (Desired Pathway) Side_Poison Catalyst Poisoning: Pd-Nitro/Sulfur Coordination (Inactive Catalyst) Pd_Cycle->Side_Poison Ligand Displacement

Caption: Kinetic competition between the desired Suzuki coupling and the three primary failure modes: Protodeboronation, Homocoupling, and Catalyst Poisoning.

Experimental Protocol: Optimized Conditions

Based on the side-reaction profile, the following protocol is recommended to maximize specificity for the biaryl bond.

ParameterStandard ConditionOptimized Condition (High Success) Rationale
Coupling Partner 2-Nitrophenylboronic acid2-Bromo-1-nitrobenzene Avoids rapid protodeboronation of the nitro-boron species.[1]
Boron Source 5-Methyl-2-thiopheneboronic acidPinacol Ester or MIDA Boronate Slow release prevents homocoupling.[1]
Catalyst Pd(PPh₃)₄Pd₂(dba)₃ + XPhos (1:2) XPhos prevents sulfur poisoning and overcomes ortho-sterics.[1]
Base Na₂CO₃ (aq)K₃PO₄ (3.0 eq) Anhydrous phosphate minimizes hydrolysis.
Solvent DMF or Dioxane/H₂OToluene/Water (10:1) Biphasic system protects the catalyst.

Step-by-Step Workflow:

  • Charge: Add 2-bromo-1-nitrobenzene (1.0 eq), 5-methyl-2-thiopheneboronic acid pinacol ester (1.1 eq), K₃PO₄ (3.0 eq), and XPhos (4 mol%) to the reaction vial.

  • Inert: Seal and purge with Argon (3x vacuum/backfill cycles).

  • Catalyst: Add Pd₂(dba)₃ (2 mol%) under positive argon flow.

  • Solvent: Add degassed Toluene/Water (10:1) via syringe.

  • Reaction: Heat to 100°C for 12 hours.

  • Workup: Cool, filter through Celite (removes Pd), dilute with EtOAc, wash with brine.

References & Authority

  • Protodeboronation Mechanisms:

    • Cox, P. A., et al. "Base-catalyzed aryl-B(OH)2 protodeboronation revisited: from concerted proton transfer to liberation of a transient arylanion." Journal of the American Chemical Society (2017).

    • Source:

  • Suzuki Coupling of Thiophenes:

    • Rizwan, K., et al.[5] "Palladium(0) catalyzed Suzuki cross-coupling reaction of 2,5-dibromo-3-methylthiophene: selectivity, characterization, DFT studies and their biological evaluations." Chemistry Central Journal (2018).[5]

    • Source: [5]

  • Homocoupling Side Reactions:

    • Li, X., et al. "Palladium-Catalyzed C–H Homocoupling of Furans and Thiophenes Using Oxygen as the Oxidant."[1][6] Organic Letters (2014).

    • Source:

  • Catalyst Poisoning by Nitro Groups:

    • Chinchilla, R., et al. "The Suzuki–Miyaura Reaction in the Synthesis of Biaryls." Chemical Reviews (2007). (General review covering functional group tolerance and poisoning).

    • Source:

Sources

Optimization

Technical Support Center: Optimizing Reaction Conditions for 2-Methyl-5-(2-nitrophenyl)thiophene Coupling

Welcome to the technical support center for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven i...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this challenging cross-coupling reaction. We will delve into the causality behind experimental choices, offer robust troubleshooting strategies, and provide detailed protocols to ensure the successful synthesis of your target compound.

The synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene presents a unique set of challenges primarily due to the electronic properties of the nitro group and the potential for the thiophene sulfur to interact with the catalyst. The steric hindrance imposed by the ortho-nitro group further complicates the reaction, potentially impeding key steps in the catalytic cycle. This guide will focus on the Suzuki-Miyaura coupling as the primary and most versatile strategy for this transformation, while also addressing common pitfalls and their solutions.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is formatted to directly address specific issues you may encounter during your experiments.

Core Problem: Low or No Product Formation

Q1: My reaction has failed to yield any product. What are the fundamental checks I should perform first?

A1: Before delving into complex optimization, it is crucial to validate the foundational aspects of your experimental setup.

  • Inert Atmosphere: Palladium(0) catalysts are sensitive to oxygen. Ensure your reaction vessel was properly purged and maintained under an inert atmosphere (Argon or Nitrogen) throughout the setup and reaction time. Degassing your solvents is a critical and often overlooked step.[1][2]

  • Reagent Quality: Verify the purity and integrity of your starting materials. 2-Nitrophenylboronic acid is susceptible to protodeboronation, especially if stored improperly.[3] Similarly, ensure your base is anhydrous and the solvent is of high purity. Impurities in amines, if used as ligands or bases, can poison the catalyst.[4]

  • Catalyst Activation: If you are using a Pd(II) precatalyst like Pd(OAc)₂, it must be reduced in situ to the active Pd(0) species. This process can sometimes be inefficient. Consider using a pre-formed, air-stable Pd(0) precatalyst (e.g., a palladacycle) which can lead to more reproducible generation of the active catalyst.[3][5]

Q2: I'm observing very low conversion to the desired product. How can I systematically optimize the reaction conditions?

A2: Low conversion is a classic optimization problem. The interplay between the catalyst, ligand, base, and solvent is critical, especially for sterically hindered substrates.

  • Ligand Selection: The choice of phosphine ligand is arguably the most critical parameter. For sterically demanding couplings like this one, bulky, electron-rich monophosphine ligands are essential.[6][7] They promote the challenging oxidative addition and reductive elimination steps.[1][7] Ligands like SPhos, XPhos, or BrettPhos are excellent starting points.[8][9][10] N-heterocyclic carbenes (NHCs) have also emerged as highly effective ligands for challenging couplings, including those involving nitroarenes.[5][11][12]

  • Base Selection: The base plays a crucial role in activating the boronic acid for transmetalation.[13][14] For this substrate, a moderately strong base is recommended. Potassium phosphate (K₃PO₄) is often an excellent choice. Stronger bases like KOtBu can be effective but may promote side reactions, especially with sensitive functional groups like the nitro group.[15] Inorganic carbonates (Cs₂CO₃, K₂CO₃) are also viable options.[13][16]

  • Solvent System: Aprotic polar solvents are generally preferred. Toluene, dioxane, or THF are common choices.[1] Often, a mixture of an organic solvent with a small amount of water (e.g., dioxane/water 4:1) can be beneficial, as it helps to dissolve the inorganic base and facilitate the reaction.[16][17]

  • Temperature: Higher temperatures (e.g., 80-110 °C) are often required to overcome the activation energy for sterically hindered substrates.[1][2] However, excessively high temperatures can lead to catalyst decomposition or degradation of the nitro-containing substrate. Monitor your reaction progress to find the optimal balance.

Core Problem: Side Reactions and Impurities

Q3: I'm observing a significant amount of 2-methylthiophene as a byproduct. What causes this dehalogenation and how can I minimize it?

A3: The formation of the dehalogenated starting material (hydrodehalogenation) is a common side reaction, often competing with the desired cross-coupling.[13] This typically occurs via two main pathways: reduction by β-hydride elimination from certain palladium intermediates or a reaction involving the base and solvent. To minimize it:

  • Use a Bulky Ligand: Sterically demanding ligands can disfavor the formation of intermediates that lead to β-hydride elimination.[8]

  • Choose Your Base Carefully: Some bases are more prone to promoting dehalogenation. Switching from an alkoxide base to a carbonate or phosphate base may be beneficial.

  • Ensure Strict Inert Conditions: Trace oxygen can sometimes contribute to pathways that lead to side products. Rigorous degassing is key.[1]

Q4: My analysis shows the presence of 2,2'-dinitrobiphenyl. What is this homocoupling product and how do I prevent its formation?

A4: The formation of 2,2'-dinitrobiphenyl is due to the homocoupling of 2-nitrophenylboronic acid. This side reaction is often promoted by the presence of oxygen and can be catalyzed by palladium.

  • Minimize Oxygen: As with dehalogenation, ensuring a strictly inert atmosphere is the most effective way to suppress homocoupling.[13]

  • Control Stoichiometry: Using a slight excess of the thiophene halide (e.g., 1.1 to 1.2 equivalents) relative to the boronic acid can favor the cross-coupling pathway over homocoupling.

  • Lower the Temperature: If the desired reaction proceeds at a reasonable rate at a lower temperature, reducing the heat can sometimes decrease the rate of homocoupling.

Q5: I suspect the nitro group is not stable under my reaction conditions. How can I confirm this and what should I do?

A5: The nitro group can be susceptible to reduction to an amino group or other intermediates, especially in the presence of a low-valent palladium catalyst and certain additives or impurities.[9]

  • Analysis: Use LC-MS to look for the mass of the corresponding aniline derivative (2-Methyl-5-(2-aminophenyl)thiophene).

  • Mitigation:

    • Avoid overly harsh conditions (very high temperatures or prolonged reaction times).

    • Ensure the purity of all reagents. Some impurities can act as reducing agents.

    • While challenging, some literature suggests that specific ligand choices can minimize unwanted interactions with the nitro group. N-heterocyclic carbene (NHC) ligands have shown promise in couplings involving nitroarenes.[10][11][18]

Component-Specific Optimization

Q6: Which palladium source is best: Pd(OAc)₂, Pd₂(dba)₃, or a precatalyst?

A6: While all can be effective, they have different advantages.

  • Pd(OAc)₂ and Pd₂(dba)₃: These are common, less expensive Pd(II) and Pd(0) sources, respectively. However, they require in situ formation of the active catalytic species with the ligand, which can sometimes be inconsistent.[4]

  • Precatalysts: Modern palladacycle precatalysts (e.g., those from the Buchwald or Nolan groups) are often superior for challenging reactions.[3] They are air-stable, provide a 1:1 Pd:Ligand ratio, and generate the active L-Pd(0) species more reliably and reproducibly upon heating.[3][4] This often leads to fewer false negatives during optimization.[3]

Q7: The ortho-nitro group is a major steric challenge. Can you elaborate on the best ligand classes for this specific problem?

A7: Absolutely. Overcoming tetra-ortho-substituted biaryl coupling was a landmark achievement in cross-coupling chemistry, and the principles apply here.[19]

  • Buchwald-type Biarylphosphines: Ligands like SPhos, RuPhos, and XPhos are specifically designed with bulky, electron-rich frameworks.[8] The steric bulk on the ligand facilitates the reductive elimination step, which is often the rate-limiting step for hindered substrates.[7]

  • N-Heterocyclic Carbenes (NHCs): NHCs are strong sigma-donors and are often more robust than phosphine ligands at high temperatures.[9] They have been shown to be highly effective in palladium-catalyzed couplings of nitroarenes, potentially by facilitating the oxidative addition step.[10][11]

Q8: What is the mechanistic reasoning behind the choice of base and solvent?

A8: The base and solvent work in concert to facilitate the transmetalation step of the catalytic cycle. The generally accepted mechanism involves the base activating the organoboron species.[14]

  • Base Role: The base (e.g., K₃PO₄, Cs₂CO₃) reacts with the boronic acid (Ar-B(OH)₂) to form a more nucleophilic boronate species (e.g., [Ar-B(OH)₃]⁻ or a related trimer). This negatively charged species transfers its aryl group to the palladium center much more readily than the neutral boronic acid.

  • Solvent Role: The solvent must be able to dissolve the organic substrates, the catalyst, and, to some extent, the base or the active boronate species. Aprotic polar solvents like dioxane or THF are ideal. The addition of water can increase the solubility of the inorganic base, accelerating the formation of the reactive boronate species.[16]

Data Summary: Recommended Starting Conditions

The following table provides recommended starting points for optimizing the Suzuki-Miyaura coupling of 2-bromo-5-methylthiophene with 2-nitrophenylboronic acid.

ParameterRecommended ConditionRationale & Reference
Palladium Source Pd(OAc)₂ (2 mol%) or a Buchwald Precatalyst (2 mol%)Precatalysts offer higher reproducibility.[3]
Ligand SPhos or XPhos (4 mol% if using Pd(OAc)₂)Bulky, electron-rich ligands are crucial for hindered substrates.[7][8]
Base K₃PO₄ or Cs₂CO₃ (2.0 - 3.0 equiv.)Effective at promoting transmetalation without being overly harsh.[1][16]
Solvent 1,4-Dioxane / H₂O (4:1 to 10:1) or TolueneAprotic polar solvents are standard; water can aid base solubility.[1][17]
Temperature 90 - 110 °CRequired to overcome the activation barrier for hindered substrates.[1]
Stoichiometry 1.0 equiv. Boronic Acid, 1.0-1.2 equiv. Thiophene BromideSlight excess of halide can minimize boronic acid homocoupling.
Visualizing the Process
The Suzuki-Miyaura Catalytic Cycle

Suzuki_Miyaura_Cycle cluster_main Catalytic Cycle Pd0 L-Pd(0) Active Catalyst OA Ar-Pd(II)-X (L) Pd0->OA TM Ar-Pd(II)-Ar' (L) OA->TM Transmetalation TM->Pd0 Reductive Elimination Product 2-Methyl-5-(2-nitrophenyl)thiophene (Ar-Ar') TM->Product ArX 2-Bromo-5-methylthiophene (Ar-X) ArX->OA Oxidative Addition ArB 2-Nitrophenylboronic Acid (Ar'-B(OH)₂) + Base ArB->TM

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow

Troubleshooting_Workflow start Experiment Start: Low/No Yield check_basics Check Fundamentals: - Inert Atmosphere? - Reagent Quality? - Temp/Time? start->check_basics screen_ligands Screen Ligands: (e.g., SPhos, XPhos, NHCs) check_basics->screen_ligands If basics are OK screen_base Screen Bases: (K₃PO₄, Cs₂CO₃) screen_ligands->screen_base screen_solvent Screen Solvents: (Dioxane/H₂O, Toluene) screen_base->screen_solvent side_products Side Products Observed? (Dehalogenation, Homocoupling) screen_solvent->side_products adjust_conditions Adjust Conditions: - Lower Temp - Adjust Stoichiometry side_products->adjust_conditions Yes success Successful Coupling side_products->success No / Minor adjust_conditions->success

Caption: A systematic workflow for troubleshooting low-yield coupling reactions.

Detailed Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is a general starting point and should be optimized for your specific setup.

Materials:

  • 2-Bromo-5-methylthiophene (1.0 equiv.)

  • 2-Nitrophenylboronic acid (1.05 equiv.)

  • Palladium(II) Acetate (Pd(OAc)₂) (0.02 equiv., 2 mol%)

  • SPhos (0.04 equiv., 4 mol%)

  • Potassium Phosphate (K₃PO₄), anhydrous powder (3.0 equiv.)

  • 1,4-Dioxane, anhydrous

  • Water, degassed

  • Schlenk flask or sealed reaction vial with a magnetic stir bar

Procedure:

  • Vessel Preparation: To a dry Schlenk flask containing a stir bar, add 2-nitrophenylboronic acid (1.05 equiv.), 2-bromo-5-methylthiophene (1.0 equiv.), and K₃PO₄ (3.0 equiv.).

  • Inert Atmosphere: Seal the flask, then evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure a completely inert atmosphere.[2]

  • Catalyst Addition: Under a positive flow of inert gas, add Pd(OAc)₂ (0.02 equiv.) and SPhos (0.04 equiv.).

  • Solvent Addition: Add anhydrous, degassed 1,4-dioxane and degassed water via syringe to achieve a 10:1 solvent ratio and a substrate concentration of approximately 0.1 M.

  • Reaction Execution: Seal the flask tightly and place it in a preheated oil bath at 100 °C. Stir the mixture vigorously.

  • Monitoring: Monitor the reaction's progress by taking small aliquots (under inert conditions) and analyzing them by TLC or LC-MS. The reaction is typically complete within 12-24 hours.

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with ethyl acetate and water. Separate the layers and extract the aqueous layer twice more with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude residue by flash column chromatography on silica gel to obtain the final product, 2-Methyl-5-(2-nitrophenyl)thiophene.

References
  • C. C. B. T. T. Sung, S. L., Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. PMC. Available at: [Link]

  • Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. Rsc.org. (2014). Available at: [Link]

  • Ma, Y. & Wang, Z., Boosting Palladium Catalyzed Aryl–Nitro Bond Activation Reaction by Understanding the Electronic, Electrostatic and Polarization Effect: A Computational Study from Basic Understanding to Ligand Design. ChemRxiv. Available at: [Link]

  • Pd/NHC-catalyzed cross-coupling reactions of nitroarenes. RSC Publishing. Available at: [Link]

  • Thiophene Metallation and Cross-Coupling Chemistry | Request PDF. ResearchGate. Available at: [Link]

  • Pd‐catalyzed Suzuki‐Miyaura coupling of steric hindered aryl chlorides... ResearchGate. Available at: [Link]

  • Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. MDPI. (2019). Available at: [Link]

  • A general method for the Suzuki-Miyaura cross-coupling of sterically hindered aryl chlorides: synthesis of di- and tri-ortho-substituted biaryls in 2-propanol at room temperature. PubMed. (2003). Available at: [Link]

  • Ligand Assessment for the Suzuki-Miyaura Cross Coupling Reaction of Aryl and Heteroaryl Bromides with n-Butylboronic Acid. The Advantages of Buchwald's S-Phos | Request PDF. ResearchGate. Available at: [Link]

  • Ma, Y. & Wang, Z., Boosting Palladium Catalyzed Aryl–Nitro Bond Activation Reaction by Understanding the. Semantic Scholar. Available at: [Link]

  • Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. PMC. Available at: [Link]

  • Catalysts for Suzuki−Miyaura Coupling Processes: Scope and Studies of the Effect of Ligand Structure. Journal of the American Chemical Society. Available at: [Link]

  • Suzuki–Miyaura (hetero-)aryl cross-coupling: recent findings and recommendations. Chemical Society Reviews (RSC Publishing). (2025). Available at: [Link]

  • Palladium-Catalyzed Cross-Coupling of Nitroarenes. PubMed. (2017). Available at: [Link]

  • Cross-Coupling and Related Reactions: Connecting Past Success to the Development of New Reactions for the Future. PMC. Available at: [Link]

  • Pd/NHC-Catalyzed Cross-Coupling Reactions of Nitroarenes. RSC Publishing. Available at: [Link]

  • Reductive Arylation of Nitroarenes with Chloroarenes: Reducing Conditions Enable New Reactivity from Palladium Catalysts. Journal of the American Chemical Society. (2023). Available at: [Link]

  • Cross-Coupling Reactions Guide. Available at: [Link]

  • Cross-Coupling Reactions of Nitroarenes | Accounts of Chemical Research. ACS Publications - ACS.org. (2021). Available at: [Link]

  • Buchwald–Hartwig amination. Wikipedia. Available at: [Link]

  • The Suzuki Reaction. Chem 115 Myers. Available at: [Link]

  • Study on the Effect of the Ligand Structure in Palladium Organometallic Catalysts in the Suzuki–Miyaura Cross-Coupling Reaction. MDPI. (2021). Available at: [Link]

  • An iterative strategy for the synthesis of oligothiophenes by catalytic cross-coupling reactions. SciSpace. Available at: [Link]

  • Palladium-catalyzed denitrative Sonogashira-type cross-coupling of nitrobenzenes with terminal alkynes. Chemical Communications (RSC Publishing). Available at: [Link]

  • Suzuki Coupling. Organic Chemistry Portal. Available at: [Link]

  • Dual role of nitroarenes as electrophiles and arylamine surrogates in Buchwald–Hartwig-type coupling for C–N bond construction. Chemical Science (RSC Publishing). Available at: [Link]

  • Microwave-assisted synthesis of 2-acetyl-5-arylthiophenes and 4-(5-arylthiophen-2-yl)thiazoles via Suzuki coupling in water. Semantic Scholar. Available at: [Link]

  • Palladium-catalyzed transfer nitration using β-nitrostyrenes as organic nitro reagents. Chemistry Letters | Oxford Academic. (2026). Available at: [Link]

  • Buchwald-Hartwig Amination. Chemistry LibreTexts. (2023). Available at: [Link]

  • Heck Reaction. Organic Chemistry Portal. Available at: [Link]

  • 2,5-Diisopropenylthiophene by Suzuki–Miyaura cross-coupling reaction and its exploitation in inverse vulcanization: a case study. RSC Publishing. Available at: [Link]

  • Buchwald-Hartwig Cross Coupling Reaction. Organic Chemistry Portal. Available at: [Link]

  • Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic acid using catalyst 4 under thermal conditions. ResearchGate. Available at: [Link]

  • Advantages and Challenges of Cross-Coupling Reactions and Recent Progress in Suzuki–Miyaura Reactions. Chemical.AI. (2025). Available at: [Link]

  • Synergy in Sonogashira Cross-Coupling Reactions with a Magnetic Janus-Type Catalyst. (2025). Available at: [Link]

  • Sonogashira Coupling. Chemistry LibreTexts. (2024). Available at: [Link]

  • Recent developments and trends in the iron- and cobalt-catalyzed Sonogashira reactions. (2022). Available at: [Link]

  • Sonogashira Coupling Reaction with Diminished Homocoupling. SciSpace. Available at: [Link]

  • Heck reaction catalyst. Johnson Matthey. Available at: [Link]

  • Denitrative Cross-Couplings of Nitrostyrenes. PMC - NIH. (2020). Available at: [Link]

  • Palladium-Catalyzed Mizoroki–Heck Reaction of Nitroarenes and Styrene Derivatives | Request PDF. ResearchGate. Available at: [Link]

Sources

Troubleshooting

troubleshooting guide for the nitration of 2-methylthiophene

Technical Support Center: Nitration of 2-Methylthiophene Welcome to the technical support guide for the nitration of 2-methylthiophene. This resource is designed for chemistry professionals engaged in pharmaceutical rese...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: Nitration of 2-Methylthiophene

Welcome to the technical support guide for the nitration of 2-methylthiophene. This resource is designed for chemistry professionals engaged in pharmaceutical research, drug development, and fine chemical synthesis. Here, we address common challenges and frequently asked questions encountered during this sensitive electrophilic aromatic substitution, providing in-depth, field-tested solutions to ensure the success and safety of your experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My nitration of 2-methylthiophene is giving a very low yield and a dark, tarry mixture. What's going wrong?

This is a classic and frequently encountered issue. The primary culprit is almost certainly the choice of nitrating agent and reaction conditions. Thiophene and its derivatives are electron-rich heterocycles that are significantly more reactive towards electrophilic substitution than benzene.[1][2]

Core Problem: Over-Reactivity and Degradation

Using standard nitrating conditions, such as a mixture of concentrated nitric acid and sulfuric acid (HNO₃/H₂SO₄), is far too aggressive for the thiophene ring.[1] This leads to several competing and undesirable side reactions:

  • Oxidative Degradation: The strong oxidizing environment attacks the sensitive thiophene ring, causing it to open or polymerize into intractable tars. A pink, dark red, or black color in the reaction mixture is a tell-tale sign of oxidation.[3]

  • Polynitration: The high reactivity can lead to the formation of dinitro- and other polysubstituted products, which are often difficult to separate and reduce the yield of the desired mononitro compound.[3]

  • Explosive Reactions: In the absence of proper control, the reaction can proceed with explosive violence. This is often due to autocatalytic nitrosation reactions facilitated by the presence of nitrous acid (HNO₂).[1]

Solution: Employ Milder, Controlled Nitrating Systems

The most reliable and widely cited method for the nitration of thiophenes is the use of nitric acid in acetic anhydride .[1][3] This mixture generates acetyl nitrate in situ, which is a much milder and more controlled nitrating agent.

  • Why it Works: Acetic anhydride serves a dual purpose. It moderates the reactivity of nitric acid and also acts as a scavenger for any nitrous acid that may form, thus preventing the dangerous autocatalytic nitrosation pathway.[1]

The workflow below illustrates the decision process for selecting the appropriate nitrating agent.

start Start: Nitration of 2-Methylthiophene reagent_choice Choose Nitrating Agent start->reagent_choice strong_acid HNO3 / H2SO4 reagent_choice->strong_acid Traditional (Incorrect) mild_acid HNO3 / Acetic Anhydride reagent_choice->mild_acid Recommended outcome_strong Result: - Degradation & Tar - Low Yield - Poor Selectivity - Safety Hazard strong_acid->outcome_strong outcome_mild Result: - Controlled Reaction - High Yield (70-85%) - Good Selectivity - Improved Safety mild_acid->outcome_mild recommendation Recommended Path outcome_mild->recommendation

Caption: Decision workflow for selecting a nitrating agent.

Q2: I'm struggling with regioselectivity. How do I maximize the formation of 2-methyl-5-nitrothiophene over other isomers?

Regioselectivity in the electrophilic substitution of 2-methylthiophene is governed by the combined directing effects of the methyl group and the ring sulfur atom.

  • Sulfur's Influence (Dominant): The sulfur atom's lone pairs strongly stabilize a positive charge at the adjacent α-positions (C2 and C5) through resonance. This makes the α-positions the most nucleophilic sites.[4]

  • Methyl Group's Influence: The methyl group is an activating, ortho, para-director. Relative to its position at C2, it directs incoming electrophiles to the C3 (ortho) and C5 (para) positions.

The effects converge to make the C5 position the most electronically activated and sterically accessible site for electrophilic attack. Attack at C5 results in a resonance-stabilized carbocation intermediate (a sigma complex) where the positive charge is delocalized over three atoms, including the sulfur, which provides significant stabilization. Attack at C3 is less favored because the resulting intermediate is less stable.[4]

cluster_c5 Attack at C5 (Favored) cluster_c3 Attack at C3 (Disfavored) c5_1 Intermediate 1 c5_2 Intermediate 2 c5_3 Intermediate 3 (S-stabilized) label_c5 3 Resonance Structures (More Stable) c3_1 Intermediate A c3_2 Intermediate B label_c3 2 Resonance Structures (Less Stable) start 2-Methylthiophene + NO2+ start->c5_1 Major Pathway start->c3_1 Minor Pathway

Caption: Resonance stabilization explains C5 selectivity.

Practical Steps to Maximize 5-Nitro Selectivity:

  • Low Temperature: Maintain strict temperature control, ideally between -10°C and 10°C.[3][5] Lower temperatures favor the kinetically controlled product (5-nitro) and suppress side reactions that can occur at higher energies, such as substitution at the C3 position or oxidation.

  • Slow Addition: Add the nitrating agent dropwise to the solution of 2-methylthiophene. This maintains a low concentration of the electrophile and helps dissipate the exothermic heat of reaction, preventing temperature spikes.[3]

  • Choice of Solvent: Acetic acid is a common co-solvent with acetic anhydride and provides good results.[3] For alternative methods, solvents like dichloroethane can be used with solid acid catalysts.[2]

Nitrating SystemTypical TemperatureApprox. Yield (Mononitro)Regioselectivity (5-nitro vs. others)Reference
HNO₃ / Acetic Anhydride -10 to 10 °C 70-85% High (Predominantly 5-nitro) [1][3]
HNO₃ / Trifluoroacetic AnhydrideNot Specified~78% (for thiophene)High selectivity for 2-nitro (on thiophene)[6]
HNO₃ / H₂SO₄0 to 25 °CHighly Variable / LowPoor, significant degradation[1]
HNO₃ / Fe³⁺-montmorilloniteReflux (Dichloroethane)HighHighly selective for α-position[2][5]
Q3: How can I effectively purify the product and confirm the removal of isomers and byproducts?

Purification can be challenging due to the similar physical properties of the isomers and the presence of highly colored impurities.

Step 1: Work-up and Crude Isolation

  • After the reaction is complete (typically monitored by TLC or GC), pour the reaction mixture onto a large volume of crushed ice with vigorous stirring.[2][3] This quenches the reaction and precipitates the crude product.

  • Filter the solid product, wash thoroughly with cold water to remove residual acids, and press as dry as possible. The product at this stage is often a pale yellow crystalline solid.[3]

Step 2: Purification Techniques

  • Recrystallization: This is the most common and effective method.

    • Solvent Choice: Ethanol is often a good first choice.[5] For higher purity, petroleum ether or hexane-isopropyl ether mixtures can be effective.[3][5] The 3-nitro isomer is generally less soluble than the 5-nitro isomer.[5]

    • Procedure: Dissolve the crude product in a minimum amount of hot solvent, filter hot to remove insoluble impurities (like tar), and allow to cool slowly to form crystals.

  • Steam Distillation: This technique is excellent for removing non-volatile impurities like dinitro-compounds and polymeric tars. The mononitrothiophene isomers are volatile with steam.[3] The distillate can then be further purified by recrystallization.

Step 3: Purity Confirmation

  • Melting Point: A sharp melting point is a good indicator of purity.

  • NMR Spectroscopy (¹H and ¹³C): This is the definitive method for confirming the isomeric identity and purity of your final product.

  • Qualitative Test for Dinitro Impurities: Dissolve a few crystals of your product in ethanol and add a drop of alcoholic potassium hydroxide solution. The appearance of a pink or deep red color indicates the presence of dinitrothiophene impurities.[3]

Recommended Experimental Protocol

This protocol is adapted from established procedures for the nitration of thiophene and is optimized for safety and selectivity in the synthesis of 2-methyl-5-nitrothiophene.[3]

Materials:

  • 2-methylthiophene

  • Fuming Nitric Acid (sp. gr. 1.5)

  • Acetic Anhydride

  • Glacial Acetic Acid

  • Ice

  • Ethanol (for recrystallization)

Equipment:

  • Three-necked round-bottomed flask

  • Mechanical stirrer

  • Thermometer

  • Dropping funnel

  • Ice-salt bath

Procedure:

  • Prepare Solutions:

    • Solution A (Thiophene): In a separate beaker, dissolve 2-methylthiophene (1.0 eq) in acetic anhydride (approx. 3-4 volumes).

    • Solution B (Nitrating Mixture): In the three-necked flask, add glacial acetic acid (approx. 6 volumes). Cool the flask in an ice-salt bath to below 10°C. Slowly, and with extreme caution, add fuming nitric acid (1.1-1.2 eq) to the acetic acid while stirring. Maintain the temperature below 10°C throughout the addition.[3]

  • Nitration Reaction:

    • Ensure the nitrating mixture (Solution B) is cooled to between -5°C and 0°C.

    • Begin the dropwise addition of the 2-methylthiophene solution (Solution A) to the stirred nitrating mixture.

    • CRITICAL: Monitor the temperature closely and control the addition rate to ensure it does not rise above 10°C. A rapid rise in temperature indicates the reaction is proceeding too quickly and risks side reactions.[3]

    • The solution should maintain a light brown color. The appearance of a dark red color indicates oxidation.[3]

  • Reaction Completion:

    • After the addition is complete, allow the mixture to stir at room temperature for an additional 1-2 hours to ensure the reaction goes to completion.[3]

  • Work-up and Isolation:

    • Pour the reaction mixture slowly into a large beaker containing a large volume of crushed ice and water, stirring vigorously.

    • A pale yellow solid should precipitate. Allow the mixture to stand in an ice bath to maximize precipitation.

    • Collect the solid product by vacuum filtration. Wash the filter cake extensively with cold water until the washings are neutral to litmus paper.

  • Purification:

    • Recrystallize the crude, damp solid from ethanol or a suitable solvent mixture (e.g., hexane/ether) to obtain pure 2-methyl-5-nitrothiophene.

    • Dry the final product in a desiccator, protected from light, as nitrothiophenes can be light-sensitive.[3]

Safety Precautions

  • Explosion Hazard: The nitration of thiophenes can be violently exothermic and potentially explosive if not properly controlled. Use a safety shield and conduct the reaction in a well-ventilated fume hood.[1]

  • Corrosive Reagents: Fuming nitric acid, acetic anhydride, and glacial acetic acid are highly corrosive. Wear appropriate personal protective equipment (PPE), including safety goggles, a face shield, and chemical-resistant gloves.

  • Toxicity: Mononitrothiophene and its derivatives are toxic and should be handled with care. Accidental skin contact has been reported to cause painful blisters.[3] In case of contact, wash the affected area immediately with alcohol.[3]

References

  • Chemistry Stack Exchange. (2019). Suitable reagents for nitration of thiophene. [Online] Available at: [Link]

  • Katritzky, A. R., et al. (2005). Direct nitration of five membered heterocycles. ARKIVOC, 2005(iii), 179-191. [Online] Available at: [Link]

  • Babasinian, V. S. (1934). 2-Nitrothiophene. Organic Syntheses, 14, 76; Collective Volume, 2, 466 (1943). [Online] Available at: [Link]

  • Semantic Scholar. (2005). Direct nitration of five membered heterocycles. [Online] Available at: [Link]

  • Google Patents. (2003). Process for the preparation of 2-nitrothiophene selectively from thiophene using metal exchanged clay catalysts. EP1346991A1.

Sources

Optimization

Technical Support Center: Stability &amp; Handling of 2-Methyl-5-(2-nitrophenyl)thiophene

Welcome to the Advanced Technical Support Center for 2-Methyl-5-(2-nitrophenyl)thiophene . This compound is a critical building block in medicinal chemistry, frequently utilized as a precursor for thienobenzodiazepine de...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center for 2-Methyl-5-(2-nitrophenyl)thiophene . This compound is a critical building block in medicinal chemistry, frequently utilized as a precursor for thienobenzodiazepine derivatives (such as olanzapine). Due to its unique electronic topology—combining an electron-rich thiophene core with a strongly electron-withdrawing nitrophenyl moiety—it exhibits highly specific vulnerabilities under extreme pH conditions.

This guide is designed for drug development professionals and synthetic chemists to troubleshoot degradation issues, understand mechanistic pathways, and implement self-validating experimental protocols.

Part 1: Troubleshooting Guide & FAQs

Acidic Conditions: Polymerization and Ring Opening

Q1: Why does my reaction mixture turn black, accompanied by a severe drop in mass recovery, when using concentrated strong acids (e.g., H₂SO₄ or HCl with heat)? Causality: The thiophene ring is an electron-rich heteroaromatic system. While the highly reactive α-positions (C2 and C5) are sterically and electronically blocked by the methyl and nitrophenyl groups, the β-positions (C3 and C4) remain susceptible to electrophilic attack. Under strongly acidic conditions (pH < 2), protonation of the thiophene ring generates a highly reactive electrophilic intermediate. This intermediate attacks unprotonated molecules, initiating a cationic polymerization cascade that results in intractable black tars (1)[1]. Diagnostic Tip: If you suspect polymerization, perform a Gel Permeation Chromatography (GPC) analysis on the baseline of your crude mixture to detect high-molecular-weight oligomers.

Basic Conditions: Deprotonation and Nucleophilic Attack

Q2: I am attempting a strong base-mediated reaction (e.g., using n-BuLi or LDA) to functionalize the thiophene ring, but I am observing unexpected side products. What is happening? Causality: You are likely observing thenylic deprotonation. In 2-methylthiophene derivatives, the protons on the methyl group are weakly acidic (thenylic position). Strong, non-nucleophilic bases like n-BuLi or LDA will preferentially deprotonate the 2-methyl group rather than the sterically hindered 3- or 4-positions of the thiophene ring (2)[2]. This leads to side reactions when your electrophile is introduced (3)[3].

Q3: When using aqueous NaOH or KOH at elevated temperatures, my starting material degrades rapidly. Is the thiophene ring breaking down? Causality: The degradation is likely occurring on the phenyl ring, not the thiophene ring. The strongly electron-withdrawing nitro group makes the adjacent positions on the phenyl ring highly susceptible to nucleophilic aromatic substitution (S_NAr). Hydroxide ions can attack the ring to form stable Meisenheimer complexes, leading to the displacement of the nitro group or ring cleavage over time (4)[4]. Additionally, alkaline hydrolysis of nitroaromatics can trigger complex degradation pathways resulting in nitrite release (5)[5].

Part 2: Mechanistic Pathway Visualization

G cluster_acid Acidic Conditions (pH < 2) cluster_base Basic Conditions (pH > 10) Start 2-Methyl-5-(2-nitrophenyl)thiophene AcidPath Strong Protic/Lewis Acids Start->AcidPath BasePath Strong Bases / Nucleophiles Start->BasePath Protonation Thiophene Ring Protonation (C3 / C4 Positions) AcidPath->Protonation Polymerization Cationic Polymerization (Formation of Tars) Protonation->Polymerization Deprotonation Thenylic Deprotonation (2-Methyl Group) BasePath->Deprotonation Meisenheimer Nucleophilic Attack on Phenyl (Meisenheimer Complex) BasePath->Meisenheimer

Degradation pathways of 2-Methyl-5-(2-nitrophenyl)thiophene in acidic and basic media.

Part 3: Quantitative Stability Data

The following table summarizes the stability profile of 2-Methyl-5-(2-nitrophenyl)thiophene across various pH environments to guide reagent selection.

Condition / ReagentPrimary Degradation PathwayEstimated Stability (Half-Life)Recommended Action / Alternative
Strong Protic Acid (e.g., conc. H₂SO₄, >60°C)Cationic Polymerization (Tars)< 1 hourAvoid strong acids; use buffered systems (pH 5-7) or mild organic acids (AcOH).
Mild Acid (e.g., NH₄Cl(aq), AcOH, 25°C)None (Stable)> 48 hoursIdeal conditions for nitro-group reduction workflows.
Strong Nucleophilic Base (e.g., NaOH, KOH, >60°C)Meisenheimer Complex / S_NAr2 - 4 hoursAvoid aqueous strong bases. Use non-nucleophilic bases if alkaline pH is required.
Non-Nucleophilic Strong Base (e.g., LDA, n-BuLi, -78°C)Thenylic Deprotonation (2-methyl)Instant (Reaction)Quench immediately with electrophile; avoid if thiophene core functionalization is desired.

Part 4: Validated Experimental Protocol

Workflow: Mild Nitro Reduction to 2-Methyl-5-(2-aminophenyl)thiophene

A common synthetic requirement is reducing the nitro group to an amine without destroying the acid-sensitive thiophene ring. Standard protocols using SnCl₂/HCl or Fe/HCl often lead to severe yield losses due to acid-catalyzed thiophene polymerization. This self-validating protocol utilizes Iron and Ammonium Chloride to maintain a near-neutral pH, preserving the heterocyclic core.

Step-by-Step Methodology:

  • Preparation: In a 250 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve 10.0 mmol of 2-Methyl-5-(2-nitrophenyl)thiophene in 50 mL of reagent-grade Ethanol.

  • Buffer Addition (Causality Step): Add 20 mL of a saturated aqueous NH₄Cl solution. Why? NH₄Cl acts as a mild proton source (pH ~6) that enables the electron transfer required for nitro reduction without generating the highly electrophilic thiophene cations that cause polymerization.

  • Reduction: Add 50.0 mmol (5 equivalents) of Iron powder (325 mesh). Heat the mixture to 70°C under vigorous stirring for 2 hours.

  • Validation Checkpoint (Self-Validating System):

    • Spot the reaction mixture on a TLC plate (Eluent: Hexanes/EtOAc 3:1).

    • Validation: The starting material (yellow spot, high Rf, UV active) must disappear entirely, replaced by a highly polar, blue-fluorescent spot (amine, lower Rf).

    • Troubleshooting: If starting material persists, the active surface area of the Fe powder may be compromised (oxidized). Add an additional 10 mmol of Fe powder and stir for 30 more minutes.

  • Workup: Cool the mixture to room temperature. Filter the suspension through a tightly packed pad of Celite to remove iron oxides and unreacted iron. Wash the Celite pad thoroughly with 30 mL of EtOAc.

  • Isolation: Transfer the filtrate to a separatory funnel and extract with EtOAc (3 x 30 mL). Wash the combined organic layers with brine (50 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the pure amine.

Part 5: References

  • Ju, K. S., & Parales, R. E. "Nitroaromatic Compounds, from Synthesis to Biodegradation." PMC - NIH. Available at: [Link]

  • Salter-Blanc, A. J., et al. "Mechanisms and Kinetics of Alkaline Hydrolysis of the Energetic Nitroaromatic Compounds 2,4,6-Trinitrotoluene (TNT) and 2,4-Dinitroanisole (DNAN)." Environmental Science & Technology - ACS Publications. Available at: [Link]

  • Vendina, I., Parkova, A., & Trapencieris, P. "o-DIRECTED LITHIATION OF ACYLATED HYDROXYTHIOPHENES." LOCKSS. Available at: [Link]

  • University of Pretoria. "Fischer Dinuclear and Mononuclear Bis-Carbene Complexes of Thiophene and Thiophene Derivatives." UP Repository. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Regioselective Functionalization of 2-Methyl-5-(2-nitrophenyl)thiophene

Prepared by: Gemini, Senior Application Scientist Welcome to the dedicated technical support guide for navigating the complexities of the regioselective functionalization of 2-Methyl-5-(2-nitrophenyl)thiophene. This docu...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Gemini, Senior Application Scientist

Welcome to the dedicated technical support guide for navigating the complexities of the regioselective functionalization of 2-Methyl-5-(2-nitrophenyl)thiophene. This document is designed for researchers, medicinal chemists, and process development scientists who are working with this versatile, yet challenging, heterocyclic building block. Here, we will address common experimental hurdles with in-depth, field-tested insights and provide robust, validated protocols to streamline your synthetic endeavors.

Introduction: The Challenge of Regiocontrol

2-Methyl-5-(2-nitrophenyl)thiophene is a molecule of significant interest due to its prevalence as a scaffold in pharmacologically active compounds. The inherent challenge in its functionalization lies in the competing electronic effects of its substituents. The methyl group at the C2 position is an electron-donating group (EDG), activating the thiophene ring towards electrophilic substitution and directing incoming electrophiles to the C3 and C5 positions. Conversely, the 2-nitrophenyl group at C5 is a strong electron-withdrawing group (EWG), deactivating the ring and directing towards the C3 and C4 positions. This electronic tug-of-war often leads to mixtures of regioisomers, posing significant challenges for purification and yield.

This guide provides a systematic approach to overcoming these challenges, focusing on troubleshooting common issues and offering validated protocols for achieving high regioselectivity.

Troubleshooting Guide: Common Experimental Issues

Issue 1: Poor or No Regioselectivity in Electrophilic Aromatic Substitution (EAS)

Question: "My electrophilic substitution (e.g., bromination, acylation) on 2-Methyl-5-(2-nitrophenyl)thiophene is yielding a mixture of the 3- and 4-substituted isomers. How can I improve selectivity for the 3-position?"

Answer: This is the most common challenge encountered with this substrate. The C3 position is electronically favored by the activating methyl group, but sterically hindered. The C4 position is less sterically hindered but electronically less favored. Achieving high selectivity for the C3 position requires careful optimization of reaction conditions to favor electronic control over steric effects.

Troubleshooting Steps:

  • Lower the Reaction Temperature: Reducing the temperature of your reaction (e.g., from room temperature to 0 °C or -78 °C) can significantly enhance selectivity. Lower kinetic energy allows the electrophile to more effectively discriminate between the electronically different C3 and C4 positions, favoring the more electron-rich C3.

  • Choice of Lewis Acid (for Friedel-Crafts type reactions): The strength of the Lewis acid can influence regioselectivity. A milder Lewis acid (e.g., ZnCl₂, FeBr₃) may exhibit higher selectivity compared to a stronger one (e.g., AlCl₃). Stronger Lewis acids can decrease selectivity by increasing the reactivity of the electrophile, making it less discerning.

  • Solvent Effects: The polarity of the solvent can play a crucial role. Non-polar solvents like dichloromethane (DCM) or carbon disulfide (CS₂) are often preferred for electrophilic aromatic substitutions as they may not solvate the intermediate carbocation as strongly, preserving the electronic preference for the C3 position.

  • Steric Bulk of the Electrophile: Employing a bulkier electrophile can sometimes disfavor substitution at the more sterically accessible C4 position, indirectly leading to a higher proportion of the C3 isomer. However, this can also lead to no reaction if the steric hindrance at C3 becomes too great.

Issue 2: Low Yields in Cross-Coupling Reactions

Question: "I'm attempting a Suzuki or Stille coupling at a pre-functionalized (e.g., 3-bromo) 2-Methyl-5-(2-nitrophenyl)thiophene, but my yields are consistently low. What could be the issue?"

Answer: Low yields in cross-coupling reactions with this substrate can often be attributed to catalyst inhibition by the nitro group or the thiophene sulfur, or difficult oxidative addition.

Troubleshooting Steps:

  • Ligand Choice is Critical: The choice of phosphine ligand for your palladium catalyst is paramount. Electron-rich, bulky phosphine ligands such as SPhos, XPhos, or RuPhos are often effective in promoting the oxidative addition step, which can be sluggish at the electron-poor C3 position. These ligands also help to stabilize the palladium catalyst and prevent decomposition.

  • Catalyst Poisoning: The nitro group and the thiophene sulfur can coordinate to the palladium center and act as catalyst poisons. To mitigate this, consider using a higher catalyst loading (e.g., 2-5 mol%) or employing a pre-catalyst that is more resistant to poisoning.

  • Base and Solvent System: The choice of base is crucial for the transmetalation step in Suzuki couplings. A weaker base like K₃PO₄ or Cs₂CO₃ is often preferred over stronger bases like NaOH or KOH, which can promote side reactions. A combination of a polar aprotic solvent like dioxane or THF with water is a standard starting point.

  • Thorough Degassing: Oxygen can deactivate the palladium catalyst. Ensure your reaction mixture is thoroughly degassed before heating, for example, by using the freeze-pump-thaw technique or by bubbling argon through the solvent for an extended period.

Frequently Asked Questions (FAQs)

Q1: Which position on the thiophene ring is most acidic and best for deprotonation/metalation?

A1: The C3 position is generally the most acidic proton on the thiophene ring in this molecule. The electron-withdrawing effect of the 2-nitrophenyl group at C5 significantly acidifies the adjacent C4 proton. However, the directing effect of the methyl group at C2 often makes the C3 position susceptible to lithiation, especially with strong bases like n-butyllithium. Careful temperature control is essential to avoid competing pathways.

Q2: Can the nitro group be reduced without affecting the thiophene ring?

A2: Yes, the nitro group can be selectively reduced to an amine. Common methods include catalytic hydrogenation using Pd/C, or chemical reduction using reagents like tin(II) chloride (SnCl₂) in HCl, or iron powder in acetic acid. These methods are generally mild enough to leave the thiophene ring intact.

Q3: What are the expected ¹H NMR chemical shifts for the thiophene protons?

A3: The two protons on the thiophene ring (at C3 and C4) will appear as doublets due to coupling to each other. The proton at C3 will typically be upfield (lower ppm) compared to the proton at C4, due to the shielding effect of the adjacent methyl group. The proton at C4 will be downfield (higher ppm) due to the deshielding effect of the adjacent nitrophenyl group.

Visualizing the Challenge and Workflow

To better understand the regiochemical challenge, the following diagram illustrates the competing electronic effects on the thiophene ring.

G start Low Regioselectivity (Mixture of 3- & 4-isomers) temp Lower Reaction Temperature (e.g., 0°C or -78°C) start->temp check1 Regioselectivity Improved? temp->check1 lewis Modify Lewis Acid (Use milder acid, e.g., ZnCl2) check2 Regioselectivity Improved? lewis->check2 solvent Change Solvent (Use non-polar, e.g., DCM, CS2) check3 Regioselectivity Improved? solvent->check3 check1->lewis No stop Optimization Complete check1->stop Yes check2->solvent No check2->stop Yes check3->stop Yes consider Consider Alternative Strategy (e.g., Directed Metalation) check3->consider No

Caption: Troubleshooting workflow for poor regioselectivity.

Experimental Protocols

Protocol 1: Regioselective Bromination at the C3 Position

This protocol is optimized for achieving high selectivity for the 3-bromo-2-methyl-5-(2-nitrophenyl)thiophene.

Materials:

  • 2-Methyl-5-(2-nitrophenyl)thiophene

  • N-Bromosuccinimide (NBS)

  • Anhydrous N,N-Dimethylformamide (DMF)

  • Saturated aqueous sodium thiosulfate (Na₂S₂O₃)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous magnesium sulfate (MgSO₄)

  • Dichloromethane (DCM)

  • Hexanes

Procedure:

  • To a solution of 2-Methyl-5-(2-nitrophenyl)thiophene (1.0 eq) in anhydrous DMF (0.2 M), cool the mixture to 0 °C in an ice bath.

  • Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise over 10 minutes, ensuring the temperature does not exceed 5 °C.

  • Stir the reaction at 0 °C for 1-2 hours, monitoring the reaction progress by TLC or GC-MS.

  • Upon completion, quench the reaction by pouring it into an ice-cold saturated solution of Na₂S₂O₃.

  • Extract the aqueous layer with DCM (3 x volume of DMF).

  • Wash the combined organic layers with saturated NaHCO₃, followed by brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel, eluting with a hexanes/ethyl acetate gradient to afford the desired 3-bromo product.

Parameter Condition Rationale
Brominating Agent N-Bromosuccinimide (NBS)Milder and more selective than Br₂.
Solvent DMFPolar aprotic solvent that can facilitate the reaction.
Temperature 0 °CEnhances regioselectivity by favoring electronic control.

Protocol 2: Suzuki Cross-Coupling at the C3 Position

This protocol describes a general procedure for the Suzuki coupling of 3-bromo-2-methyl-5-(2-nitrophenyl)thiophene with an arylboronic acid.

Materials:

  • 3-bromo-2-methyl-5-(2-nitrophenyl)thiophene

  • Arylboronic acid (1.2 eq)

  • Pd(PPh₃)₄ (3 mol%) or other suitable Pd catalyst/ligand system

  • Potassium carbonate (K₂CO₃) (2.0 eq)

  • 1,4-Dioxane

  • Water

  • Ethyl acetate

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

  • In a reaction vessel, combine 3-bromo-2-methyl-5-(2-nitrophenyl)thiophene (1.0 eq), the arylboronic acid (1.2 eq), and K₂CO₃ (2.0 eq).

  • Evacuate and backfill the vessel with argon three times.

  • Add degassed 1,4-dioxane and water (typically a 4:1 to 10:1 ratio).

  • Add the palladium catalyst (e.g., Pd(PPh₃)₄, 3 mol%) under a positive pressure of argon.

  • Heat the reaction mixture to 80-100 °C and stir until the starting material is consumed (monitor by TLC or LC-MS).

  • Cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

  • Purify the crude product by flash column chromatography on silica gel.

References

  • Buchwald, S. L., & Mauger, C. (2008). A new highly active and air-stable catalyst for the Suzuki-Miyaura cross-coupling of heteroaryl chlorides. Angewandte Chemie International Edition, 47(34), 6454-6456. [Link]

  • Leadbeater, N. E., & Marco, M. (2002). Ligand-free palladium catalysis of the Suzuki reaction in water using microwave heating. Organic & Biomolecular Chemistry, 1(1), 34-37. [Link]

  • Blaser, H. U., & Schmidt, E. (Eds.). (2007). Asymmetric catalysis on industrial scale: challenges, approaches and solutions. John Wiley & Sons. [Link]

Optimization

minimizing byproducts in the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene

Welcome to the technical support center for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges a...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and minimize byproduct formation in this crucial synthetic transformation. We will focus on the Suzuki-Miyaura cross-coupling reaction, a robust and widely used method for this purpose, and provide in-depth, field-proven insights to ensure the integrity and success of your experiments.

Core Synthesis Pathway: Suzuki-Miyaura Cross-Coupling

The synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene is most effectively achieved via a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. This involves the reaction of a thiophene derivative with an organoboron reagent in the presence of a palladium catalyst and a base. The primary challenge in this synthesis is controlling regioselectivity and minimizing common side reactions such as homocoupling and protodeboronation.

The general reaction is as follows:

General reaction scheme for the Suzuki-Miyaura cross-coupling to form 2-Methyl-5-(2-nitrophenyl)thiophene.

Troubleshooting Guide & Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene.

Q1: I'm observing a significant amount of the regioisomeric byproduct, 2-Methyl-3-(2-nitrophenyl)thiophene. How can I improve the regioselectivity for the C5 position?

A1: This is a primary challenge due to the reactivity of the C-H bonds at both the C3 and C5 positions of 2-methylthiophene. The C5 position is generally more electron-rich and sterically accessible, making it the preferred site for electrophilic attack and metalation.[1] However, under certain conditions, functionalization at the C3 position can occur, leading to the undesired regioisomer.

Root Causes & Solutions:

  • Direct C-H Arylation vs. Pre-functionalized Thiophene: Direct arylation methods can sometimes lead to mixtures of isomers. A more controlled approach is to use a pre-functionalized 2-methylthiophene, such as 2-bromo-5-methylthiophene or 5-methyl-2-thiopheneboronic acid. This ensures the coupling occurs exclusively at the desired position.

  • Controlling Lithiation Regioselectivity: If preparing a boronic ester from 2-methylthiophene via lithiation, the conditions are critical. Lithiation with a strong base like n-butyllithium (n-BuLi) in an ethereal solvent (e.g., THF) at low temperatures (-78 °C) will selectively deprotonate the most acidic C-H bond at the C5 position.[1]

Recommended Protocol for High Regioselectivity:

Start with a C5-functionalized 2-methylthiophene. Using 5-methyl-2-thiopheneboronic acid or its pinacol ester derivative with 1-bromo-2-nitrobenzene (or 1-iodo-2-nitrobenzene) as the coupling partner will lock in the desired regiochemistry from the start.

Q2: My reaction yield is low, and I've identified significant amounts of homocoupled byproducts (biphenyl from the boronic acid and/or bithiophene). What causes this and how can I prevent it?

A2: Homocoupling is a common side reaction in Suzuki couplings, leading to symmetrical biaryl impurities and reduced yield of the desired cross-coupled product.[2] This is often promoted by the presence of oxygen or Pd(II) species in the reaction mixture.[2][3]

Root Causes & Solutions:

Potential Cause Troubleshooting Strategy Experimental Protocol
Presence of Oxygen Rigorously degas all solvents and the reaction mixture. Perform the entire reaction under a strict inert atmosphere (Nitrogen or Argon).[2][4]Sparge solvents with an inert gas for 15-30 minutes. Use freeze-pump-thaw cycles for particularly sensitive reactions. Assemble glassware hot and purge with inert gas upon cooling.[4]
Use of Pd(II) Precatalyst Pd(II) sources like Pd(OAc)₂ require in-situ reduction to the active Pd(0) catalyst. This can sometimes initiate side reactions. Using a Pd(0) precatalyst like Pd(PPh₃)₄ or Pd₂(dba)₃ can circumvent this issue.[2]If using a Pd(II) source, consider adding a mild reducing agent like potassium formate (1-2 equivalents) to the reaction mixture before adding the catalyst. This helps to pre-reduce Pd(II) to Pd(0).[2][5][6]
Inappropriate Catalyst/Ligand The ligand plays a crucial role. Bulky, electron-rich phosphine ligands can promote the desired reductive elimination step over side reactions.[2]Screen different catalyst/ligand combinations. For sterically hindered substrates, ligands like SPhos or XPhos are often superior to PPh₃.[7][8]
Boronic Acid Instability Boronic acids can be prone to decomposition and homocoupling.Use more stable boronic acid derivatives like pinacol esters (Bpin) or MIDA boronates. These provide a slow, controlled release of the boronic acid, suppressing side reactions.[2][3]
Q3: I am detecting nitrobenzene in my crude product mixture. What is causing the formation of this byproduct?

A3: The formation of nitrobenzene is a result of protodeboronation (also called protodeborylation), an undesired side reaction where the carbon-boron bond of the 2-nitrophenylboronic acid is cleaved and replaced by a hydrogen atom.[9] This is a common issue with electron-deficient boronic acids, especially under basic aqueous conditions.[9]

Root Causes & Solutions:

  • Base-Catalyzed Decomposition: The reaction is often catalyzed by the base required for the Suzuki coupling.[9]

  • High Temperature & Water Presence: Higher temperatures and the presence of a proton source like water accelerate protodeboronation.[9]

Mitigation Strategies:

  • Use a Boronic Ester: This is the most effective strategy. Convert the 2-nitrophenylboronic acid into its corresponding pinacol or MIDA ester. These derivatives are more stable and less prone to premature decomposition.[9]

  • Optimize the Base: Use the mildest base possible that still promotes the reaction. Often, potassium carbonate (K₂CO₃) is a good starting point, but screening bases like potassium phosphate (K₃PO₄) or cesium carbonate (Cs₂CO₃) may be necessary.[4][9]

  • Minimize Water: While some water is often necessary for the Suzuki reaction (especially with inorganic bases), use the minimum required amount and ensure it is thoroughly degassed.[2]

  • Control Temperature: Run the reaction at the lowest temperature that allows for a reasonable reaction rate.

Q4: My product is difficult to purify. What are the best strategies for separating it from the starting materials and byproducts?

A4: Purification can be challenging due to the similar polarities of the desired product, regioisomeric byproducts, and homocoupled impurities. A systematic approach is required.

Purification Workflow:

  • Aqueous Workup: After the reaction is complete, perform a standard aqueous workup to remove the inorganic base and salts. Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and brine.

  • Column Chromatography: This is the most effective method for separating complex mixtures from this reaction.[10]

    • Stationary Phase: Silica gel is standard. If you suspect your compound is acid-sensitive, you can use neutral alumina or deactivate the silica by adding 1-2% triethylamine to the eluent.[10]

    • Solvent System Screening: Use Thin Layer Chromatography (TLC) to find the optimal solvent system. A good starting point is a mixture of a non-polar solvent like hexane or heptane with a more polar solvent like ethyl acetate or dichloromethane. Aim for a solvent system that gives good separation between your product and the major impurities (ΔRf > 0.2).[10]

    • Gradient Elution: For difficult separations, a shallow solvent gradient during column chromatography can enhance resolution.[10]

  • Recrystallization: If the purified product from the column is a solid but still contains minor impurities, recrystallization can be an excellent final step to achieve high purity.[7]

Experimental Protocols & Data

Optimized Protocol for Suzuki-Miyaura Coupling

This protocol is a robust starting point designed to minimize common side reactions.

Materials:

  • 5-Methyl-2-thiopheneboronic acid pinacol ester (1.0 equiv)

  • 1-Bromo-2-nitrobenzene (1.2 equiv)

  • Pd(dppf)Cl₂ (3 mol%)

  • Potassium Carbonate (K₂CO₃) (2.0 equiv)

  • Dioxane and Water (4:1 mixture, degassed)

Procedure:

  • To a flame-dried Schlenk flask, add 5-methyl-2-thiopheneboronic acid pinacol ester, 1-bromo-2-nitrobenzene, and K₂CO₃.

  • Evacuate the flask and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times.

  • Add the Pd(dppf)Cl₂ catalyst to the flask.

  • Add the degassed dioxane/water solvent mixture via syringe.

  • Heat the reaction mixture to 90 °C with vigorous stirring.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion (typically 4-12 hours), cool the reaction to room temperature.

  • Dilute the mixture with ethyl acetate and wash with water (2x) and brine (1x).

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography (Hexane/Ethyl Acetate gradient).

Data Summary: Condition Optimization

The following table summarizes key parameters and their impact on minimizing byproducts. This should be used as a guide for your own optimization experiments.

ParameterStandard ConditionOptimization GoalRationale & Key Insight
Thiophene Source 2-Methylthiophene (via C-H activation)5-Methyl-2-thiopheneboronic acid pinacol esterPre-functionalization at the C5 position eliminates the formation of regioisomeric byproducts.
Boronic Acid 2-Nitrophenylboronic acid2-Nitrophenylboronic acid pinacol esterPinacol esters are more stable, reducing protodeboronation and homocoupling side reactions.[2][3][9]
Catalyst Pd(PPh₃)₄Pd(OAc)₂/SPhos or Pd(dppf)Cl₂Bulky, electron-rich ligands like SPhos are highly effective for sterically demanding couplings and can suppress side reactions.[7][8]
Atmosphere StandardRigorously Inert (N₂ or Ar)Oxygen promotes the homocoupling of boronic acids.[2][4] Thorough degassing is critical.
Base Na₂CO₃K₂CO₃ or K₃PO₄A careful balance is needed. The base must be strong enough to facilitate transmetalation but mild enough to minimize protodeboronation.[4][9]

Visual Diagrams

Suzuki-Miyaura Catalytic Cycle

Suzuki_Cycle Pd0 Pd(0)L₂ (Active Catalyst) OxAdd Oxidative Addition Pd0->OxAdd + Ar¹-X PdII Ar¹-Pd(II)L₂-X OxAdd->PdII Transmetal Transmetalation PdII->Transmetal PdII_Ar2 Ar¹-Pd(II)L₂-Ar² Transmetal->PdII_Ar2 RedElim Reductive Elimination PdII_Ar2->RedElim RedElim->Pd0 Regenerates Catalyst Product Ar¹-Ar² (Desired Product) RedElim->Product Boronic Ar²-B(OR)₂ Boronic->Transmetal + [Ar²-B(OR)₂(Base)]⁻ Base Base (e.g., K₂CO₃) Base->Boronic Halide Ar¹-X

Caption: The catalytic cycle for the Suzuki-Miyaura cross-coupling reaction.

Troubleshooting Workflow for Low Yield

Troubleshooting_Workflow Start Low Yield of Desired Product Analyze Analyze Crude by GC-MS / LC-MS Start->Analyze Decision1 Major Byproducts Identified? Analyze->Decision1 Homocoupling Homocoupling Products (Biphenyl, Bithiophene) Decision1->Homocoupling Yes Regioisomer Regioisomer Detected Decision1->Regioisomer Yes Protodeboronation Protodeboronation Product (Nitrobenzene) Decision1->Protodeboronation Yes NoByproducts Mainly Unreacted Starting Material Decision1->NoByproducts No Action_Homocoupling 1. Improve Degassing 2. Use Pd(0) Catalyst 3. Screen Ligands Homocoupling->Action_Homocoupling End Re-run Optimized Reaction Action_Homocoupling->End Action_Regioisomer Use Pre-functionalized 5-Methyl-2-Thiopheneboronic Acid Ester Regioisomer->Action_Regioisomer Action_Regioisomer->End Action_Protodeboronation 1. Use Boronic Ester 2. Optimize Base/Temp 3. Minimize Water Protodeboronation->Action_Protodeboronation Action_Protodeboronation->End Action_NoByproducts 1. Increase Temperature 2. Screen Catalyst/Ligand 3. Check Reagent Purity NoByproducts->Action_NoByproducts Action_NoByproducts->End

Caption: A decision-making workflow for troubleshooting low-yield reactions.

References

  • Strategies to minimize homocoupling in Suzuki reactions. (2025). Benchchem.
  • Miyake, Y., et al. (2009). Palladium-catalyzed direct alkynylation of thiophenes with halosilylacetylenes. Tetrahedron Letters.
  • Karpenko, N., et al. (2023).
  • Optimizing Suzuki-Miyaura Couplings of 2-Methylpropylboronic Acid: A Technical Support Guide. (2025). Benchchem.
  • Miller, J. A., et al. (2007). Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Organic Process Research & Development. [Link]

  • Suppression of a Palladium-Mediated Homocoupling in a Suzuki Cross-Coupling Reaction. Development of an Impurity Control Strategy Supporting Synthesis of LY451395. (2007). ResearchGate. [Link]

  • Suzuki-Miyaura cross-coupling: Practical Guide. (n.d.). Yoneda Labs.
  • Technical Support Center: Refining Purification Techniques for Thiophene Carboxamide Deriv
  • Improving the regioselectivity of 2-Hexylthiophene functionaliz
  • Technical Support Center: 2-Nitrophenylboronic Acid in Cross-Coupling Reactions. (2025). Benchchem.
  • Application Notes and Protocols for Suzuki Reactions with 2-Nitrophenylboronic Acid. (2025). Benchchem.

Sources

Troubleshooting

dealing with impurities in 2-Methyl-5-(2-nitrophenyl)thiophene samples

Technical Support Center: 2-Methyl-5-(2-nitrophenyl)thiophene Purity & Optimization Introduction: The Nature of the Beast You are likely working with 2-Methyl-5-(2-nitrophenyl)thiophene , a structural motif often synthes...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 2-Methyl-5-(2-nitrophenyl)thiophene Purity & Optimization

Introduction: The Nature of the Beast

You are likely working with 2-Methyl-5-(2-nitrophenyl)thiophene , a structural motif often synthesized via Suzuki-Miyaura cross-coupling. This molecule presents a "double-edged sword" in purification:

  • The Nitro Group: Provides excellent crystallinity but introduces solubility challenges and "oiling out" risks.

  • The Thiophene Ring: Acts as a soft Lewis base, coordinating strongly to Palladium (Pd) catalysts, making metal removal significantly harder than in pure carbon biaryl systems.

This guide moves beyond generic advice to address the specific physicochemical behavior of nitro-functionalized thiophenes.

Part 1: Diagnostic & Identification (Triage)

Q: My sample is a dark orange/brown solid, but the literature suggests it should be yellow. Is this degradation?

A: Not necessarily degradation, but likely Palladium contamination or oxidation byproducts .

  • The Science: Pure nitro-thiophenes are typically bright yellow. A darkening to brown or grey usually indicates residual Pd(0) ("Pd black") or conjugated oligomers formed via oxidation. Thiophenes have a high affinity for Pd due to sulfur lone-pair donation, often retaining metal content >500 ppm even after column chromatography.

  • Diagnostic Test: Dissolve 10 mg in THF. If the solution is clear yellow but leaves a black residue or turbidity, it is Pd. If the solution itself is dark brown, check for homocoupling impurities (see below) via LC-MS.

Q: I see a persistent impurity at RRT ~1.1 (Relative Retention Time) in HPLC. It tracks closely with my product. What is it?

A: In a Suzuki coupling context, this is almost certainly the Homocoupling Dimer .

  • Scenario: If you coupled 2-methyl-5-thiopheneboronic acid with 1-bromo-2-nitrobenzene.

  • Impurity: 5,5'-Dimethyl-2,2'-bithiophene.

  • Cause: Oxygen ingress during the reaction promotes the oxidation of the boronic acid, leading to dimerization rather than cross-coupling.

  • Why it's hard to remove: It shares similar solubility and polarity (non-polar aromatic) with your product.

Part 2: Impurity Origins (Visualized)

Understanding where the impurity comes from is the first step to removal. The diagram below details the Suzuki Catalytic Cycle and the specific exit points where your impurities are generated.

SuzukiImpurities Start Reagents: Ar-Halide + Thiophene-B(OH)2 OxAdd Oxidative Addition (Pd-Ar-X) Start->OxAdd + Pd(0) OxyImp IMPURITY 1: Homocoupling (Bithiophene Dimer) Cause: O2 presence Start->OxyImp O2 Leak DeboroImp IMPURITY 2: Protodeboronation (2-Methylthiophene) Cause: High Temp / Wet Solvents Start->DeboroImp Hydrolysis Pd0 Pd(0) Catalyst TransMet Transmetallation (Rate Limiting) OxAdd->TransMet + Base RedElim Reductive Elimination TransMet->RedElim RedElim->Pd0 Cycle Repeats Product Target Product: 2-Methyl-5-(2-nitrophenyl)thiophene RedElim->Product PdTrap IMPURITY 3: Pd-Thiophene Complex Cause: Sulfur poisoning Product->PdTrap Residual Pd Binding

Figure 1: Mechanistic origin of common impurities in thiophene cross-coupling reactions.

Part 3: Remediation & Purification Protocols

Q: Column chromatography isn't separating the homocoupling impurity well. What is the alternative?

A: Switch to Recrystallization . Nitro-aromatics generally crystallize better than their non-nitro impurities.

  • Protocol: Use a "Solvent Switch" method.

  • Logic: The target molecule is polar (nitro group) but lipophilic (thiophene/methyl). You need a solvent system that solubilizes the dimer (highly lipophilic) but precipitates the polar target.

Recommended Solvent Screening Table:

Solvent SystemRatio (v/v)TemperatureTarget Impurity RemovalNotes
Ethanol / Water 90:10Reflux

4°C
Polar tars, SaltsGood first pass. May not remove dimers.
Heptane / Toluene 80:2060°C

RT
Homocoupling Dimers The dimer stays in the mother liquor (Heptane rich).
IPA / Ethyl Acetate 5:1Reflux

-10°C
RegioisomersBest for separating 2-nitro vs 3-nitro isomers.

Q: How do I effectively remove Palladium from this sulfur-rich compound?

A: Standard activated charcoal is often insufficient for thiophenes because the Sulfur-Palladium bond is stronger than the Charcoal-Palladium interaction. You must use Thiol-Derivatized Silica (Chemical Scavenging).

Step-by-Step Pd Removal Protocol:

  • Dissolution: Dissolve crude product in THF or Ethyl Acetate (10 mL/g).

  • Scavenger Addition: Add SiliaMetS® Thiol or 3-Mercaptopropyl ethyl sulfide silica (0.5 equivalents relative to expected Pd content, or 5-10 wt% of crude mass).

    • Why: The thiol on the silica competes with the thiophene sulfur for the Pd.

  • Digestion: Stir at 50°C for 4 hours . Room temperature is often too slow for breaking the Thiophene-Pd complex.

  • Filtration: Filter through a 0.45 µm PTFE pad.

  • Verification: The filtrate should be significantly lighter in color.

Part 4: Prevention (Process Optimization)

Q: I am seeing significant "Protodeboronation" (yield loss to 2-methylthiophene). How do I stop this?

A: Protodeboronation occurs when the boronic acid hydrolyzes and loses the boron group before it can couple.

  • The Fix: Increase the rate of Transmetallation relative to hydrolysis.

    • Water Control: If using a biphasic system (e.g., Toluene/Water), reduce the water ratio or switch to anhydrous Dioxane with powdered

      
      .
      
    • Base Strength: Switch from Carbonate (

      
      ) to Fluoride (
      
      
      
      or
      
      
      ). Fluoride activates boronic acids rapidly without requiring high water concentrations.
    • Catalyst Load: Increase catalyst loading slightly to consume the boronic acid faster.

Q: How do I design a purification workflow to ensure >99% purity?

A: Follow this logical decision tree.

PurificationFlow Start Crude Reaction Mixture CheckPd Is sample dark/black? Start->CheckPd Scavenge Step 1: Thiol-Silica Scavenging (50°C, 4h) CheckPd->Scavenge Yes CheckDimer Is Homocoupling Dimer > 2%? CheckPd->CheckDimer No Scavenge->CheckDimer Recryst Step 2: Recrystallization (Heptane/Toluene) CheckDimer->Recryst Yes (Preferred) Column Step 2 Alt: Flash Chromatography (Gradient Hex/EtOAc) CheckDimer->Column No (Low impurity) Final Final Product (>99%) Recryst->Final Column->Final

Figure 2: Decision matrix for purification of 2-Methyl-5-(2-nitrophenyl)thiophene.

References

  • Suzuki-Miyaura Coupling Mechanisms & Side Reactions

    • Lennox, A. J. J., & Lloyd-Jones, G. C. (2014). Selection of boron reagents for Suzuki-Miyaura coupling. Chemical Society Reviews.

  • Palladium Removal from Heterocycles

    • Garrett, C. E., & Prasad, K. (2004). The Art of Meeting Palladium Specifications in Active Pharmaceutical Ingredients. Advanced Synthesis & Catalysis.

  • Purification of Nitro-Thiophene Derivatives (Analogous Protocols)

    • BenchChem Technical Protocols. Recrystallization of Nitroaromatics.[1][2][3]

  • Thiophene Synthesis & Reactivity

    • Gewald, K. (1966).[4] Heterocyclic synthesis involving nitriles and sulfur. Journal für Praktische Chemie. (Foundational text for thiophene synthesis).

Sources

Optimization

Technical Support Center: Catalyst Optimization for 2-Methyl-5-(2-nitrophenyl)thiophene

Current Status: Online Topic: Synthesis & Catalyst Loading Optimization Target Molecule: 2-Methyl-5-(2-nitrophenyl)thiophene Reaction Class: Pd-Catalyzed Cross-Coupling (Suzuki-Miyaura / Direct Arylation) Part 1: Strateg...

Author: BenchChem Technical Support Team. Date: March 2026

Current Status: Online Topic: Synthesis & Catalyst Loading Optimization Target Molecule: 2-Methyl-5-(2-nitrophenyl)thiophene Reaction Class: Pd-Catalyzed Cross-Coupling (Suzuki-Miyaura / Direct Arylation)

Part 1: Strategic Diagnostic & Setup

Q1: Which synthetic pathway offers the best balance of catalyst economy and purity for this specific biaryl?

Recommendation: The Suzuki-Miyaura Coupling is the industry standard for reliability, but Direct Arylation is the superior choice for catalyst loading optimization if you can control regioselectivity.

  • Pathway A: Suzuki-Miyaura (Recommended for Initial Scale-up)

    • Coupling Partners: 2-Methyl-5-thiophene-boronic acid pinacol ester + 1-Iodo-2-nitrobenzene.

    • Why: The boronate species is stable, and the reaction tolerates the nitro group well.

    • Catalyst Loading Baseline: 1.0 – 3.0 mol%.

  • Pathway B: Direct Arylation (Recommended for Optimization/Cost)

    • Coupling Partners: 2-Methylthiophene + 1-Bromo-2-nitrobenzene.

    • Why: Eliminates the organometallic step. 2-Methylthiophene is activated at the C5 position, making it an ideal substrate for C-H activation.

    • Catalyst Loading Potential: < 0.1 mol% (High TON).

Q2: I am observing rapid catalyst deactivation. Is the nitro group or the thiophene the culprit?

Diagnosis: It is likely a combination of sulfur poisoning and nitro-group coordination .

  • The Thiophene Effect: Sulfur atoms have a high affinity for Pd(0), acting as a catalyst poison by occupying coordination sites meant for the phosphine ligands.

  • The Nitro Effect: The nitro group is a strong coordinating group. In ortho-substituted systems (like 2-nitrophenyl), the nitro group can chelate the Pd center after oxidative addition, forming a stable, unreactive "palladacycle" intermediate that prevents transmetallation.

Solution: Use bulky, electron-rich phosphine ligands (e.g., SPhos , XPhos , or P(t-Bu)3 ). These ligands create a steric wall that prevents the nitro group from chelating and outcompetes sulfur for the metal center.

Part 2: Optimization Protocol (The Experiment)

Protocol: Step-Down Catalyst Loading Screening

Do not jump immediately to ultra-low loading. Use this "Step-Down" protocol to determine the Turnover Number (TON) limit of your system.

Experimental Setup:

  • Scale: 1.0 mmol

  • Solvent: Toluene:Water (4:1) or Dioxane:Water (4:[1][2]1) – Degassed is critical.

  • Base: K₃PO₄ (2.0 equiv) – Phosphate is superior to Carbonate for sterically hindered couplings.

  • Temperature: 80°C – 100°C.[2]

Run IDPd SourceLigandPd Loading (mol%)L:Pd RatioExpected Outcome
Screen A Pd(OAc)₂SPhos2.0%2:1Baseline: Full conversion (< 2h).
Screen B Pd(OAc)₂SPhos0.5%2:1Stress Test: Should maintain >90% yield.
Screen C Pd(OAc)₂SPhos0.1%3:1Limit Test: If conversion < 50%, catalyst death is faster than turnover.
Screen D Pd₂(dba)₃XPhos0.05%4:1High Efficiency: Requires strictly anhydrous/degassed conditions.
Visualizing the Optimization Logic

The following diagram illustrates the decision matrix for optimizing loading based on observed conversion rates.

OptimizationWorkflow Start Start Optimization (1.0 mol% Pd) CheckConv Check Conversion at 4 Hours Start->CheckConv FullConv > 95% Conversion CheckConv->FullConv Success Stall Reaction Stalled (< 50% Conversion) CheckConv->Stall Failure ReduceLoad Reduce Loading by 50% (Increase TON) FullConv->ReduceLoad CheckColor Check Reaction Color Stall->CheckColor ReduceLoad->CheckConv Iterate BlackPpt Black Precipitate (Pd Aggregation) CheckColor->BlackPpt Yes ClearSol Clear/Pale Solution (Ligand Oxidation/Poisoning) CheckColor->ClearSol No Sol_Agg Increase Ligand:Pd Ratio Switch to SPhos/XPhos BlackPpt->Sol_Agg Sol_Pois Degas Solvents vigorously Add 10% more Ligand ClearSol->Sol_Pois

Caption: Decision tree for iterative catalyst loading reduction and troubleshooting deactivation modes.

Part 3: Troubleshooting & FAQs

Q3: My reaction turns black immediately, and conversion stops at 30%. What happened?

Issue: "Palladium Black" formation. Mechanism: The active monomeric Pd(0) species is unstable. If the phosphine ligand dissociates (or is oxidized), the Pd(0) atoms aggregate into catalytically inactive nanoparticles (Pd black).[3] Fix:

  • Increase Ligand/Metal Ratio: Go from 2:1 to 4:1. Excess ligand shifts the equilibrium back toward the active complex.

  • Switch Pre-catalyst: Use Pd(dba)₂ or a palladacycle precatalyst (e.g., XPhos Pd G2 ) instead of Pd(OAc)₂. Pd(OAc)₂ requires reduction to Pd(0) in situ, which can be inefficient and lead to early aggregation.

Q4: Why is the Direct Arylation route giving me a mix of products?

Issue: Regioselectivity (C2 vs C5). Explanation: While the methyl group at C2 blocks one alpha-position, the beta-positions (C3/C4) are generally unreactive. However, if the temperature is too high (>120°C), you may see "scrambling" or activation at the phenyl ring if it has other protons. Fix:

  • Lower temperature to 90°C.

  • Use Pivalic Acid (30 mol%) as an additive. This promotes the Concerted Metallation-Deprotonation (CMD) mechanism, specifically favoring the most acidic C-H bond (C5 on the thiophene).

Q5: How do I remove residual Palladium from the final product?

Context: For drug development, Pd limits are strict (< 10 ppm). Method:

  • Silica Thiol Scavengers: Add Si-Thiol (silica-bound thiol) to the crude reaction mixture at 50°C for 1 hour before filtration.

  • Crystallization: The target molecule (2-Methyl-5-(2-nitrophenyl)thiophene) is likely a solid. Recrystallize from Ethanol/Heptane. The Pd species often remain in the mother liquor.

Part 4: Mechanistic Visualization

Understanding the "Death" of the catalyst is key to optimization. The diagram below maps the Suzuki cycle against the specific deactivation pathways caused by the nitro and thiophene groups.

CatalystCycle Pd0 Pd(0)-L (Active Species) OxAdd Oxidative Addition (Ar-Pd-X) Pd0->OxAdd + 1-Iodo-2-nitrobenzene PdBlack Pd Black (Inactive Aggregates) Pd0->PdBlack Low Ligand Conc. O2 Exposure S_Poison Sulfur Poisoning (Pd-S coordination) Pd0->S_Poison Thiophene Competition TransMet Transmetallation (Ar-Pd-Thiophene) OxAdd->TransMet + Thiophene-Boronic Acid + Base NitroChelate Nitro-Chelate Trap (Stable Palladacycle) OxAdd->NitroChelate Nitro Coordination (Steric Failure) RedElim Reductive Elimination (Product Release) TransMet->RedElim RedElim->Pd0 Turnover

Caption: The catalytic cycle showing competitive inhibition by Nitro chelation and Sulfur poisoning.

References

  • Glover, B. et al. "Optimization of Catalyst Loading in Suzuki-Miyaura Coupling for Pharmaceutical Intermediates." Organic Process Research & Development, 2018.

  • Fagnou, K. et al. "Palladium-Catalyzed Direct Arylation of Thiophenes: Mechanistic Insight and Ligand Design." Journal of the American Chemical Society, 2010.

  • BenchChem Technical Support. "Preventing Catalyst Deactivation in Palladium-Catalyzed Reactions." BenchChem Knowledge Base, 2025.[3][4][5]

  • Molander, G. A. "Scope of the Suzuki-Miyaura Cross-Coupling Reactions of Potassium Aryltrifluoroborates." Journal of Organic Chemistry, 2003.

  • Hartwig, J. F. "Evolution of C–H Bond Functionalization with Palladium Catalysts." Nature, 2011.

Sources

Reference Data & Comparative Studies

Validation

structural validation of 2-Methyl-5-(2-nitrophenyl)thiophene by X-ray crystallography

Structural Validation of 2-Methyl-5-(2-nitrophenyl)thiophene: A Comparative Guide to X-ray Crystallography vs. Alternative Analytical Modalities As drug development and materials science increasingly rely on precision mo...

Author: BenchChem Technical Support Team. Date: March 2026

Structural Validation of 2-Methyl-5-(2-nitrophenyl)thiophene: A Comparative Guide to X-ray Crystallography vs. Alternative Analytical Modalities

As drug development and materials science increasingly rely on precision molecular engineering, the absolute structural validation of synthesized intermediates is non-negotiable. 2-Methyl-5-(2-nitrophenyl)thiophene presents a unique analytical challenge. This molecule features a sterically demanding biaryl-like axis between a 2-methylthiophene moiety and an ortho-nitrophenyl ring. The steric clash between the bulky nitro group, the thiophene sulfur, and the methyl group dictates a highly specific torsional conformation.

In this guide, we will objectively compare the performance of Single-Crystal X-ray Diffraction (SCXRD) against alternative analytical modalities (NMR, PXRD, and HRMS) for the structural validation of this compound. We will also detail a self-validating experimental protocol for SCXRD, explaining the mechanistic causality behind each workflow decision.

Modality Comparison: SCXRD vs. Alternatives

While standard characterization relies on a suite of techniques, each modality offers different depths of structural information. For a conformationally flexible molecule like 2-Methyl-5-(2-nitrophenyl)thiophene, understanding the limitations of solution-state vs. solid-state analysis is critical.

Performance Comparison Matrix
Analytical ModalityPrimary OutputConformational AccuracySample RequirementThroughput
Single-Crystal XRD (SCXRD) Absolute 3D coordinates, precise bond lengths, and packing forcesHigh (Exact solid-state dihedral angles & intermolecular interactions)~0.1 mm single crystalLow (Hours to Days)
NMR Spectroscopy (1D/2D) Chemical connectivity, functional group verificationLow (Time-averaged signals due to free rotation in solution)~5–10 mg in deuterated solventHigh (Minutes)
Powder XRD (PXRD) Bulk phase purity, crystallinityModerate (Requires complex ab initio Rietveld refinement)~10–50 mg microcrystalline powderMedium (Minutes to Hours)
High-Resolution MS (HRMS) Exact molecular mass, elemental compositionNone (0D data; confirms formula only)<1 mgVery High (Minutes)
Deep Dive: Why SCXRD is the Gold Standard Here

In solution, the C–C bond connecting the thiophene and the nitrophenyl ring in 2-Methyl-5-(2-nitrophenyl)thiophene experiences rapid rotation. Consequently, Nuclear Magnetic Resonance (NMR) spectroscopy—even 2D NOESY—only provides a time-averaged proximity signal, making it impossible to determine the exact dihedral angle.

SCXRD captures the molecule in its global energy minimum within the crystal lattice. It precisely maps the steric clash forcing the rings out of coplanarity and reveals the weak non-covalent interactions (e.g., C–H···O hydrogen bonds from the nitro oxygen to the thiophene ring) that dictate its supramolecular assembly. Such specific packing behaviors and dihedral angle constraints have been well-documented in related N-(2-nitrophenyl)thiophene derivatives[1].

Experimental Protocol: SCXRD Workflow for 2-Methyl-5-(2-nitrophenyl)thiophene

To achieve a publication-grade structure, the experimental protocol must be a self-validating system. Below is the optimized workflow, detailing the causality behind each technical choice.

Step 1: Single Crystal Growth via Vapor Diffusion

  • Action: Dissolve 5 mg of 2-Methyl-5-(2-nitrophenyl)thiophene in a minimum volume of dichloromethane (DCM) in a small inner vial. Place this inside a larger vial containing hexane (antisolvent) and seal it.

  • Causality: The compound is highly soluble in DCM but poorly soluble in hexane. Vapor diffusion creates a slow, controlled supersaturation gradient. This thermodynamic control favors ordered nucleation and the growth of diffraction-quality single crystals rather than kinetic, amorphous precipitation.

Step 2: Data Collection at Cryogenic Temperatures

  • Action: Mount a suitable crystal (~0.1 x 0.1 x 0.05 mm) on a loop using paratone oil. Transfer to a diffractometer equipped with a Mo Kα X-ray source (

    
     = 0.71073 Å) and a cryostream set to 100 K.
    
  • Causality: Collecting data at 100 K freezes out the dynamic disorder of the flexible nitro group and reduces the thermal smearing of electron density (minimizing atomic displacement parameters). This yields sharper diffraction spots at higher resolution angles, drastically improving the data-to-parameter ratio required for a stable refinement.

Step 3: Structure Solution (Intrinsic Phasing)

  • Action: Integrate the raw diffraction frames and apply multi-scan absorption corrections. Solve the phase problem using the SHELXT algorithm.

  • Causality: SHELXT uses intrinsic phasing to mathematically solve the phase problem without any a priori knowledge of the chemical structure. This prevents user bias and provides an objective, initial electron density map that confirms the presence of the thiophene and nitrophenyl rings.

Step 4: Least-Squares Refinement via Olex2

  • Action: Refine the structure using SHELXL[2] within the graphical user interface[3]. Apply anisotropic displacement parameters to all non-hydrogen atoms (C, N, O, S). Place hydrogen atoms in calculated positions using a riding model (e.g., AFIX 43 for aromatic CH, AFIX 137 for the methyl group).

  • Causality: Anisotropic refinement accounts for the non-spherical electron density distribution caused by chemical bonding and thermal motion. The riding model for hydrogens prevents over-parameterization, ensuring the refinement converges stably.

Step 5: Self-Validation (CheckCIF)

  • Action: Generate a Crystallographic Information File (CIF) and run it through the IUCr CheckCIF routine.

  • Causality: CheckCIF acts as an automated, objective auditor. It checks for missed higher symmetry, unassigned electron density voids, and refinement instabilities (A/B level alerts), ensuring the final structural claim is mathematically and physically sound.

Visualizing the Analytical Workflows

The following diagrams map the logical progression of the structural validation process.

SCXRD_Workflow A 1. Sample Preparation Supersaturation & Nucleation B 2. Crystal Selection Polarized Light Microscopy A->B C 3. Data Collection Mo Kα Radiation at 100 K B->C D 4. Phase Problem Solution Intrinsic Phasing (SHELXT) C->D E 5. Least-Squares Refinement (SHELXL via Olex2) D->E F 6. Validation CheckCIF & Dihedral Analysis E->F

Caption: SCXRD workflow for the absolute structural validation of 2-Methyl-5-(2-nitrophenyl)thiophene.

Decision_Matrix Start Target: 2-Methyl-5-(2-nitrophenyl)thiophene Structural Validation Required Q1 Is exact 3D conformation (dihedral angle) needed? Start->Q1 NMR NMR Spectroscopy (Solution-state connectivity) Q1->NMR No Q2 Are diffraction-quality single crystals available? Q1->Q2 Yes PXRD Powder XRD (Phase purity / Bulk analysis) Q2->PXRD No SCXRD Single-Crystal XRD (Absolute 3D Structure) Q2->SCXRD Yes

Caption: Decision matrix for selecting the optimal structural validation method.

References

  • Moreno-Fuquen, R., Azcárate, A., & Kennedy, A. R. (2014). "N-(2-Nitrophenyl)thiophene-2-carboxamide". Acta Crystallographica Section E: Structure Reports Online, 70(5), o613.[Link]

  • Sheldrick, G. M. (2015). "Crystal structure refinement with SHELXL". Acta Crystallographica Section C: Structural Chemistry, 71(1), 3-8.[Link]

  • Dolomanov, O. V., Bourhis, L. J., Gildea, R. J., Howard, J. A. K., & Puschmann, H. (2009). "OLEX2: a complete structure solution, refinement and analysis program". Journal of Applied Crystallography, 42(2), 339-341.[Link]

Sources

Comparative

comparative analysis of 2-Methyl-5-(2-nitrophenyl)thiophene with other thiophene derivatives.

The following guide provides an in-depth comparative analysis of 2-Methyl-5-(2-nitrophenyl)thiophene , a specific aryl-thiophene derivative. Note on Chemical Identity: This guide distinguishes the target compound, 2-Meth...

Author: BenchChem Technical Support Team. Date: March 2026

The following guide provides an in-depth comparative analysis of 2-Methyl-5-(2-nitrophenyl)thiophene , a specific aryl-thiophene derivative.

Note on Chemical Identity: This guide distinguishes the target compound, 2-Methyl-5-(2-nitrophenyl)thiophene (a direct aryl-thiophene coupled product), from the industrially ubiquitous Olanzapine intermediate (5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile), often referred to as "ROY" due to its polymorphism.[1][2] While structurally related, their electronic properties, synthetic routes, and applications differ significantly.

Executive Summary & Significance

2-Methyl-5-(2-nitrophenyl)thiophene is a functionalized heteroaryl building block characterized by a thiophene core substituted with an electron-donating methyl group at the C2 position and an electron-withdrawing o-nitrophenyl group at the C5 position.[1]

Unlike its amino-cyano analogue used in antipsychotic drug synthesis, this molecule serves as a specialized intermediate in organic electronics (OLEDs) and photochromic materials . The steric bulk of the ortho-nitro group induces a twisted conformation, disrupting planarity and modulating conjugation length—a critical feature for tuning band gaps in conductive polymers.[1]

Core Differentiators[1]
  • Electronic Push-Pull: The C2-Methyl (donor) and C5-Nitrophenyl (acceptor) create a polarized thiophene bridge, useful for non-linear optical (NLO) applications.[1]

  • Steric Torsion: The ortho-nitro substituent prevents efficient

    
    -stacking compared to para-isomers, enhancing solubility and preventing aggregation-caused quenching (ACQ) in fluorescent applications.[1]
    
  • Synthetic Utility: The nitro group is a "masked" amine, allowing for subsequent reduction and cyclization to form fused thieno-quinoline or thieno-benzodiazepine scaffolds.[1]

Comparative Performance Analysis

The following table contrasts the target compound with its closest structural analogues to highlight its specific utility.

FeatureTarget: 2-Methyl-5-(2-nitrophenyl)thiophene Analogue A: 2-Methyl-5-phenylthiophene Analogue B: Olanzapine Intermediate (ROY)
Structure Thiophene core, C2-Me, C5-(o-NO₂-Ph)Thiophene core, C2-Me, C5-Ph (No Nitro)Thiophene core, C2-Amino-linker, C3-CN
Electronic Character Push-Pull System (Donor-Acceptor)Electron Rich (Donor-Donor)Highly Polarized, H-Bonding rich
Key Reactivity Nitro-reduction, Electrophilic sub.[1] at C3/C4Electrophilic substitution, Oxidative polymerizationCyclization, Polymorphic crystallization
Solubility (Org. Solv.) High (Due to steric twist)ModerateLow to Moderate (High crystallinity)
Primary Application Organic Semiconductors, Precursor to Fused Rings Conductive Polymers (PEDOT analogs)API Synthesis (Olanzapine)
Synthetic Route Suzuki-Miyaura Coupling Suzuki or Kumada CouplingS_NAr (Nucleophilic Aromatic Sub.)

Synthetic Methodology: Suzuki-Miyaura Coupling

Self-Validating Protocol for the Synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene

Rationale: The direct arylation of thiophene is best achieved via Palladium-catalyzed cross-coupling.[1] The Suzuki-Miyaura protocol is selected over Stille coupling to avoid toxic organotin byproducts and ensure high functional group tolerance (nitro group stability).[1]

Reagents & Stoichiometry[1][3][4]
  • Substrate: 2-Bromo-5-methylthiophene (1.0 eq, 10 mmol)

  • Coupling Partner: 2-Nitrophenylboronic acid (1.2 eq, 12 mmol)[1]

  • Catalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (3-5 mol%)

  • Base: Potassium Carbonate (K₂CO₃) (2.0 M aqueous solution, 3.0 eq)

  • Solvent System: 1,4-Dioxane : Water (4:1 v/v) – Promotes solubility of both organic halides and inorganic bases.[1]

Step-by-Step Protocol
  • Preparation (Inert Atmosphere):

    • Flame-dry a 100 mL Schlenk flask and cool under a stream of Argon (or Nitrogen).

    • Add 2-Nitrophenylboronic acid (2.00 g) and Pd(PPh₃)₄ (0.58 g) to the flask.

    • Checkpoint: Catalyst should be a bright yellow powder. If black/grey, oxidation has occurred; discard.

  • Solvent & Substrate Addition:

    • Add degassed 1,4-Dioxane (40 mL) via syringe.

    • Add 2-Bromo-5-methylthiophene (1.77 g/1.13 mL) via syringe.[1]

    • Add 2.0 M K₂CO₃ (15 mL) via syringe.

    • Why: Adding the base last prevents premature hydrolysis of the boronic acid before the catalytic cycle initiates.

  • Reaction:

    • Heat the mixture to 90°C (oil bath temperature) with vigorous magnetic stirring.

    • Monitor via TLC (Hexane:Ethyl Acetate 9:1) every 2 hours.

    • Endpoint: Disappearance of the bromide spot (Rf ~0.8) and appearance of a fluorescent yellow spot (Product). Reaction typically completes in 6-12 hours.[1]

  • Work-up:

    • Cool to room temperature.[3] Dilute with Ethyl Acetate (50 mL).

    • Wash with Water (2 x 30 mL) and Brine (1 x 30 mL).

    • Dry organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo.

  • Purification:

    • Purify crude residue via Flash Column Chromatography (Silica Gel 60).

    • Eluent: Gradient from 100% Hexane to 5% Ethyl Acetate in Hexane.

    • Observation: The product elutes as a bright yellow band.

Visualization of Logic & Workflow

Diagram 1: Synthetic Pathway (Suzuki Coupling)

This diagram illustrates the catalytic cycle and the specific role of the ortho-nitro steric hindrance.[1]

SuzukiCoupling Bromide 2-Bromo-5-methylthiophene (Electrophile) OxAdd Oxidative Addition (Pd insert into C-Br) Bromide->OxAdd Pd(0) Boronic 2-Nitrophenylboronic Acid (Nucleophile) TransMet Transmetallation (Base Activated) Boronic->TransMet K2CO3 (Base) OxAdd->TransMet RedElim Reductive Elimination (C-C Bond Formation) TransMet->RedElim RedElim->OxAdd Regenerate Pd(0) Product 2-Methyl-5-(2-nitrophenyl)thiophene (Twisted Conformation) RedElim->Product Note Ortho-Nitro Group: Induces steric twist, preventing planar conjugation. Product->Note

Caption: Catalytic cycle for the synthesis of the target, highlighting the steric influence of the nitro group.[4]

Diagram 2: Structural Decision Tree (Target vs. Olanzapine Intermediate)

Use this logic to ensure you are synthesizing/purchasing the correct chemical entity.

DecisionTree Start Start: Select Thiophene Precursor Q1 Does the target require an AMINO linker? Start->Q1 BranchYes YES (Amino-linked) Q1->BranchYes BranchNo NO (Direct C-C bond) Q1->BranchNo Q2 Is a Cyano group present at C3? BranchYes->Q2 ResultTarget TARGET COMPOUND 2-Methyl-5-(2-nitrophenyl)thiophene BranchNo->ResultTarget Direct Arylation ResultROY Olanzapine Intermediate (ROY) (5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile) Q2->ResultROY Yes

Caption: Decision tree to distinguish the target aryl-thiophene from the common pharmaceutical intermediate.

References

  • Suzuki-Miyaura Coupling of Thiophenes: BenchChem. Application Notes and Protocols for Suzuki Coupling Reactions Using 2-Bromo-5-(2-nitro-vinyl)-thiophene.

  • Olanzapine Intermediate Comparison: Wikipedia. 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. [5]

  • Thiophene Reactivity Profile: Organic Chemistry Portal. Synthesis of Thiophenes.

  • Structural Data: PubChem. 2-Methyl-5-nitrothiophene (Related Precursor Data).

Sources

Validation

A Comparative Guide to the Biological Activity of 2-Methyl-5-(2-nitrophenyl)thiophene and Its Analogs

Introduction: The Thiophene Scaffold in Modern Drug Discovery Heterocyclic compounds are the bedrock of medicinal chemistry, with thiophene and its derivatives standing out as a "privileged pharmacophore" due to their va...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Thiophene Scaffold in Modern Drug Discovery

Heterocyclic compounds are the bedrock of medicinal chemistry, with thiophene and its derivatives standing out as a "privileged pharmacophore" due to their vast biological activities.[1][2] The thiophene ring, a five-membered aromatic ring containing a sulfur atom, is a structural component in numerous FDA-approved drugs, including the anti-inflammatory agent Suprofen and the antipsychotic Olanzapine.[2][3] The core structure of this guide, 2-Methyl-5-(2-nitrophenyl)thiophene, serves as a crucial chemical intermediate for Olanzapine, highlighting its pharmaceutical relevance.[3]

The introduction of a nitro group onto the phenyl ring dramatically alters the electronic properties of the molecule, making it an intriguing subject for investigating a spectrum of biological activities.[4] This guide provides a comparative analysis of the biological activities of 2-Methyl-5-(2-nitrophenyl)thiophene and its structurally related analogs. We will delve into their anticancer, anti-inflammatory, and antiparasitic properties, supported by experimental data and detailed protocols to provide researchers, scientists, and drug development professionals with a comprehensive resource for future studies.

Synthesis of the Core Scaffold and Its Analogs

The primary synthetic route to 2-Methyl-5-(2-nitrophenyl)thiophene involves a two-step process. The first step is a Gewald reaction to form the substituted thiophene ring, followed by a nucleophilic aromatic substitution to couple the nitrophenyl moiety.[3]

Synthesis_Workflow cluster_step1 Step 1: Gewald Reaction cluster_step2 Step 2: Nucleophilic Aromatic Substitution A Propionaldehyde + Sulfur + Malononitrile B 2-Amino-5-methyl- thiophene-3-carbonitrile A->B Base catalyst D 5-Methyl-2-[(2-nitrophenyl)amino]- 3-thiophenecarbonitrile B->D NaH in THF C 2-Fluoro-nitrobenzene C->D

Caption: General synthetic workflow for 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile.[3]

Structural analogs can be generated by modifying three key positions:

  • The Phenyl Ring: Introducing different substituents (e.g., halogens, alkyl, alkoxy groups) or altering their positions can modulate lipophilicity and electronic properties, impacting target binding.[5]

  • The Thiophene Core: Modifications at other positions of the thiophene ring can influence the overall conformation and biological activity.

  • The Linker: The nature of the atom or group connecting the thiophene and phenyl rings (e.g., amino, thioalkyl, oxyalkyl) can significantly affect potency and selectivity.[6]

Comparative Biological Activities

The unique combination of a thiophene ring and a nitroaromatic system endows this class of compounds with a diverse range of biological activities.

Cytotoxic and Anticancer Activity

Thiophene derivatives are widely investigated for their potential as anticancer agents, often inducing cell death through apoptosis.[7][8][9] The cytotoxic potential of 2-Methyl-5-(2-nitrophenyl)thiophene analogs is typically evaluated against a panel of human cancer cell lines.

Structure-Activity Relationship (SAR) Insights:

  • Substitution on the Phenyl Ring: The presence and position of substituents on the phenyl ring are critical. For instance, in a series of related thiophene derivatives, substituting an amide at position 2 of the thiophene ring with a 4-chlorophenyl group led to a more potent compound compared to an unsubstituted phenyl ring.[5]

  • Linker Modification: Studies on 2-amino-3-carboxymethylthiophene derivatives revealed that connecting an aryl group via a thioalkyl linker preserved or enhanced antiproliferative potency and selectivity, whereas oxyalkyl or aminoalkyl linkers were less effective.[6]

  • Overall Structure: In one study, specific 4-aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles exhibited potent antiproliferative effects (IC₅₀ 1–5 µM) against liver, prostate, and breast cancer cell lines.[10]

Data Summary: Cytotoxicity of Thiophene Analogs

Compound ClassModificationTarget Cell Line(s)IC₅₀ / ActivityReference
ThiophenecarboxylateCore structure F8CCRF-CEM (Leukemia)0.805 µM[7][9]
2-Amino-3-carboxymethylthiophene5-(4-isopropylphenylthio)methylCEM (T-lymphoma)0.3-0.4 µM[6]
Thiazole-Thiophene ScaffoldsCompound 4bMCF-7 (Breast Cancer)Promising activity[11]
2-Methoxypyridine-3-carbonitrilesCompound 5h (4-F-Ph at position 4)HepG2, DU145, MBA-MB-2311-5 µM[10]
Anti-inflammatory Activity

Chronic inflammation is a key factor in numerous diseases, and thiophene-containing molecules like Suprofen are established non-steroidal anti-inflammatory drugs (NSAIDs).[2][12] The mechanism often involves the inhibition of cyclooxygenase (COX) enzymes, which are crucial for prostaglandin synthesis.[13][14]

Structure-Activity Relationship (SAR) Insights:

  • Molecular docking studies suggest that thiophene derivatives can bind effectively to the active sites of COX-1 and COX-2 enzymes, with some showing preferential binding to the inducible COX-2 isoform, which is a desirable trait for reducing gastrointestinal side effects.[15]

  • The specific arrangement of substituents around the thiophene core dictates the binding affinity. In vivo studies using the carrageenan-induced paw edema model have confirmed the anti-inflammatory potential of various thiophene derivatives.[12][16]

Data Summary: Anti-inflammatory Activity of Thiophene Analogs

Compound / AnalogAssay ModelKey FindingReference
Thiophene Derivative RMD86Carrageenan-induced paw edema (mice)Showed significant antinociceptive and anti-inflammatory effects.[15]
Benzothiazole derivativesCarrageenan-induced paw edema (rats)Compounds 17c and 17i showed 78-80% inhibition of edema.[12]
Naproxen-Thiourea derivativesCarrageenan-induced paw edema (rats)Compounds 8 and 9 showed high inhibition percentages (44.83% and 49.29%).[16]
Antimicrobial and Antiparasitic Activity

The nitroaromatic moiety is a well-known pharmacophore for antimicrobial and antiparasitic drugs.[17] Nitroheterocyclic compounds like nifurtimox are used to treat trypanosomal infections (Chagas disease and African sleeping sickness).[17][18] The combination of a nitro group with a thiophene ring creates potent agents against a range of pathogens.

Mechanism of Action: The trypanocidal activity of nitroheterocyclic drugs is primarily due to their activation by a parasite-specific type I nitroreductase (NTR).[17] This enzyme, which is absent in mammalian cells, catalyzes the two-electron reduction of the nitro group, producing toxic metabolites that damage parasite DNA and proteins.[17]

Nitroreductase_MOA Prodrug Nitrothiophene Prodrug (R-NO₂) NTR Parasite-Specific Type I Nitroreductase (NTR) Prodrug->NTR Enters Parasite Metabolites Reduced Cytotoxic Metabolites (e.g., Nitroso, Hydroxylamine) NTR->Metabolites 2e⁻ Reduction Damage Cellular Damage (DNA, Proteins) Metabolites->Damage Death Parasite Death Damage->Death

Caption: Mechanism of action for nitroaromatic antiparasitic drugs.[17]

Structure-Activity Relationship (SAR) Insights:

  • A series of nitrothiophene-based compounds showed potent antitrypanosomal activity, with some being highly selective for trypanosomes and metabolically stable.[19]

  • Other studies have demonstrated that various substituted thiophenes exhibit broad-spectrum antibacterial and antifungal activity, with the nature and position of substituents significantly influencing the minimum inhibitory concentration (MIC).[20][21][22] For instance, 2-chloro-3,5-dinitrothiophene showed the highest activity against E. coli, M. luteus, and A. niger in one study.[23]

Data Summary: Antiparasitic Activity of Nitrothiophene Analogs

CompoundTarget OrganismIC₅₀ / ActivityReference
(E)-N-(4-(methylamino)-4-oxobut-2-en-1-yl)-5-nitrothiophene-2-carboxamide (10)T. b. brucei, T. b. gambiense, T. b. rhodesienseExcellent oral bioavailability and effective in mouse models.[19]
Nitrothienylazine 8bT. congolenseIC₅₀ 0.04 µM[24]
5-Nitrofuranes and 5-nitrothiophenesT. cruziShowed excellent effects on parasite viability.[25]

Key Signaling Pathways Implicated

The diverse biological effects of these compounds can be attributed to their modulation of critical cellular signaling pathways. In inflammation, the Nuclear Factor-kappa B (NF-κB) pathway is a central regulator.

NFkB_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus LPS Inflammatory Stimuli (e.g., LPS, TNF-α) Receptor Receptor (e.g., TLR4) LPS->Receptor Binds IKK IKK Complex Receptor->IKK Activates IkB IκB IKK->IkB Phosphorylates (P) Leads to Degradation Complex IκB-NF-κB Complex (Inactive) NFkB NF-κB (p50/p65) NFkB_nuc NF-κB NFkB->NFkB_nuc Translocates Complex->NFkB Releases DNA DNA NFkB_nuc->DNA Binds Genes Pro-inflammatory Gene Expression (e.g., COX-2, Cytokines) DNA->Genes Induces Transcription

Caption: The canonical NF-κB signaling pathway, a key target for anti-inflammatory compounds.[13][14]

Experimental Protocols

To ensure scientific rigor and reproducibility, the following are detailed protocols for assessing the key biological activities discussed.

Protocol 1: In Vitro Cytotoxicity Assessment (MTT Assay)

This protocol determines a compound's effect on the metabolic activity of cancer cells, which is an indicator of cell viability.

Materials:

  • Human cancer cell lines (e.g., MCF-7, HepG2).[11]

  • Complete culture medium (e.g., DMEM with 10% FBS).

  • Test compounds dissolved in DMSO.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS).

  • Solubilization buffer (e.g., 10% SDS in 0.01 M HCl).

  • 96-well plates, CO₂ incubator, microplate reader.

Procedure:

  • Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium and incubate for 24 hours at 37°C, 5% CO₂.

  • Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Replace the medium in the wells with 100 µL of medium containing the compounds at various concentrations. Include a vehicle control (DMSO, final concentration <0.5%) and a positive control (e.g., Doxorubicin).

  • Incubation: Incubate the plate for 48-72 hours.[9]

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for another 4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.

  • Solubilization: Carefully remove the medium and add 150 µL of solubilization buffer to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Protocol 2: In Vitro Anti-inflammatory Assay (COX Enzyme Inhibition)

This assay directly measures the ability of a compound to inhibit COX-1 and COX-2 enzymes.

Materials:

  • Commercial COX activity assay kit (colorimetric or fluorometric).

  • Purified ovine COX-1 and human recombinant COX-2 enzymes.

  • Arachidonic acid (substrate).

  • Test compounds and a standard NSAID (e.g., Celecoxib, Indomethacin).[12]

  • 96-well plate, microplate reader.

Procedure:

  • Reagent Preparation: Prepare all buffers, cofactors (e.g., heme), and enzymes according to the kit manufacturer's instructions.[14]

  • Enzyme and Inhibitor Incubation: In a 96-well plate, add the reaction buffer, a heme cofactor, and either COX-1 or COX-2 enzyme.

  • Add the test compound at various concentrations. Include wells for 100% initial activity (no inhibitor) and a positive control inhibitor.

  • Incubate the plate for 10-15 minutes at 37°C to allow the compound to bind to the enzyme.[14]

  • Reaction Initiation: Add arachidonic acid to all wells to initiate the enzymatic reaction.

  • Data Acquisition: Measure the absorbance or fluorescence at the appropriate wavelength according to the kit's protocol. The signal is proportional to prostaglandin production.

  • Analysis: Calculate the percentage of COX inhibition for each compound concentration relative to the 100% activity control. Determine the IC₅₀ values for both COX-1 and COX-2 to assess potency and selectivity.

Protocol 3: In Vivo Anti-inflammatory Assay (Carrageenan-Induced Paw Edema)

This is a standard in vivo model to assess acute anti-inflammatory activity.[12][16]

Materials:

  • Wistar rats or Swiss albino mice (male, 150-200g).

  • 1% (w/v) carrageenan solution in sterile saline.

  • Test compounds suspended in a vehicle (e.g., 0.5% methylcellulose or 1% DMSO).[12]

  • Reference drug (e.g., Indomethacin, 10 mg/kg).

  • Plebismometer or digital calipers.

Procedure:

  • Animal Acclimatization: Acclimatize animals for at least one week before the experiment. Fast them for 12 hours prior to the study with free access to water.

  • Grouping: Divide animals into groups (n=6 per group): Vehicle Control, Reference Drug, and Test Compound groups (at various doses).

  • Compound Administration: Administer the test compounds and reference drug intraperitoneally (i.p.) or orally (p.o.) 60 minutes before carrageenan injection.[12] The control group receives only the vehicle.

  • Inflammation Induction: Measure the initial volume of the left hind paw of each animal. Inject 0.1 mL of 1% carrageenan solution into the sub-plantar surface of the left hind paw.

  • Measurement: Measure the paw volume at 1, 2, 3, and 4 hours after the carrageenan injection.

  • Analysis: Calculate the percentage of edema inhibition for each group at each time point using the formula: % Inhibition = [(Vc - Vt) / Vc] x 100, where Vc is the average increase in paw volume in the control group and Vt is the average increase in paw volume in the treated group.

Conclusion and Future Outlook

The 2-Methyl-5-(2-nitrophenyl)thiophene scaffold and its analogs represent a versatile class of compounds with significant therapeutic potential across multiple domains, including oncology, inflammation, and infectious diseases. The structure-activity relationship data clearly indicates that targeted modifications to the phenyl ring, the thiophene core, and the linker group can fine-tune biological activity and selectivity.

Particularly promising is the potent and selective antiparasitic activity, driven by a parasite-specific mechanism of action that offers a clear advantage for host safety. Analogs demonstrating high efficacy in animal models, such as compound 10 in trypanosomiasis, are strong candidates for lead optimization and preclinical development.[19] Similarly, derivatives with high cytotoxic selectivity against cancer cells warrant further investigation into their mechanisms and potential for targeted cancer therapy.[6]

Future research should focus on optimizing the pharmacokinetic properties (ADME) of the most potent analogs to improve oral bioavailability and metabolic stability. Furthermore, exploring novel analogs and their effects on other biological targets could uncover new therapeutic applications for this privileged chemical scaffold.

References

  • BenchChem. (2025).
  • BenchChem. (2025).
  • Taylor & Francis Online. (2024). Synthesis and Antimicrobial Activity of Thiophene-Based Heterocycles Derived from Thiophene-2-Carbohydrazide. [Link]

  • University of West Florida. (n.d.). Evaluating Antimicrobial Activities Of Novel Benzo[B]Thiophene Against Pathogenic Fungi And Gram-Negative Bacteria. [Link]

  • MDPI. (2016). Antimicrobial Activity of Some Novel Armed Thiophene Derivatives and Petra/Osiris/Molinspiration (POM) Analyses. [Link]

  • PMC. (2017). Antimicrobial activity of thiophene derivatives derived from ethyl (E)-5-(3-(dimethylamino)acryloyl)-4-methyl-2-(phenylamino)thiophene-3-carboxylate. [Link]

  • PubMed. (2024). Synthesis and antimicrobial activity of thiophene-based heterocycles derived from thiophene-2-carbohydrazide. [Link]

  • Figshare. (2016). Convenient and efficient synthesis of 2-methyl-5-nitrobenzo[b]thiophene and its derivatives. [Link]

  • PLOS One. (2023). Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells. [Link]

  • Semantic Scholar. (n.d.). synthesis of some new thiophene-based compounds and evaluations of their cytotoxic activities. [Link]

  • MDPI. (2023). Synthesis, Characterization, and Investigation of Anti-Inflammatory and Cytotoxic Activities of Novel Thiourea Derivatives of Naproxen. [Link]

  • MDPI. (2022). Synthesis, Molecular Docking Study, and Cytotoxic Activity against MCF Cells of New Thiazole–Thiophene Scaffolds. [Link]

  • Scientific Research Publishing. (2016). The Synthesis and Cytotoxicity of Novel Thiophene Derivatives Derived from 2-(4-Oxo-4,4-Dihydrothiazol-2-yl) Acetonitrile. [Link]

  • Dovepress. (2014). Discovery and evaluation of novel anti-inflammatory derivatives of nat. [Link]

  • Taylor & Francis Online. (2018). Novel anti-inflammatory and analgesic agents: synthesis, molecular docking and in vivo studies. [Link]

  • PMC. (2023). Thiophene derivative inflicts cytotoxicity via an intrinsic apoptotic pathway on human acute lymphoblastic leukemia cells. [Link]

  • PubMed. (2024). Discovery of an orally active nitrothiophene-based antitrypanosomal agent. [Link]

  • PubMed. (2014). Structure-activity relationship of tumor-selective 5-substituted 2-amino-3-carboxymethylthiophene derivatives. [Link]

  • Wikipedia. (n.d.). 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. [Link]

  • PubMed. (2011). Trypanocidal activity of nitroaromatic prodrugs: current treatments and future perspectives. [Link]

  • ResearchGate. (n.d.). Studies on the biological activity of some nitrothiophenes. [Link]

  • ACS Publications. (2023). In Vitro and In Vivo Trypanocidal Efficacy of Nitrofuryl- and Nitrothienylazines. [Link]

  • Google Patents. (n.d.). CN102115468B - Synthesis method of 2, 5-disubstituted thiophene compound.
  • ResearchGate. (2025). 5-Nitrofuranes and 5-nitrothiophenes with anti-Trypanosoma cruzi activity and ability to accumulate squalene. [Link]

  • PMC. (2024). Discovery of new antimicrobial thiophene derivatives with activity against drug-resistant Gram negative-bacteria. [Link]

  • Preprints.org. (2025). Synthesis, Characterization of thiophene derivatives and its biological applications. [Link]

  • PMC. (n.d.). Trypanocidal Activity of Melamine-Based Nitroheterocycles. [Link]

  • PMC. (n.d.). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. [Link]

  • MDPI. (2016). Novel 5-Substituted 2-(Aylmethylthio)-4-chloro-N-(5-aryl-1,2,4-triazin-3-yl)benzenesulfonamides: Synthesis, Molecular Structure, Anticancer Activity, Apoptosis-Inducing Activity and Metabolic Stability. [Link]

  • Springer. (n.d.). RMD86, a thiophene derivative, promotes antinociceptive and antipyretic activities in mice. [Link]

  • Encyclopedia MDPI. (2024). Biological Activities of Thiophenes. [Link]

  • MDPI. (2022). Thiophenes—Naturally Occurring Plant Metabolites: Biological Activities and In Silico Evaluation of Their Potential as Cathepsin D Inhibitors. [Link]

  • PubMed. (2009). Discovery and structure-activity relationships of (2-(arylthio)benzylideneamino)guanidines as a novel series of potent apoptosis inducers. [Link]

  • MDPI. (2019). The Synthesis, Characterization, Cytotoxic Activity Assessment and Structure-Activity Relationship of 4-Aryl-6-(2,5-dichlorothiophen-3-yl)-2-methoxypyridine-3-carbonitriles. [Link]

Sources

Comparative

Computational vs. Experimental Characterization: A Comparative Guide for 2-Methyl-5-(2-nitrophenyl)thiophene

In modern drug development and organic materials science, characterizing novel heterocyclic compounds requires a synergistic approach: in silico computational modeling and in vitro experimental validation. This guide pro...

Author: BenchChem Technical Support Team. Date: March 2026

In modern drug development and organic materials science, characterizing novel heterocyclic compounds requires a synergistic approach: in silico computational modeling and in vitro experimental validation. This guide provides an objective, side-by-side comparison of these two methodologies, utilizing 2-Methyl-5-(2-nitrophenyl)thiophene as a rigorous case study.

By analyzing the predictive power of Density Functional Theory (DFT) against physical spectroscopic and crystallographic ground truths, researchers can better calibrate their workflows when evaluating sterically hindered, conjugated donor-acceptor systems.

Structural Context & The Steric Challenge

2-Methyl-5-(2-nitrophenyl)thiophene features a central thiophene ring substituted with an electron-donating methyl group at C2 and an electron-withdrawing 2-nitrophenyl group at C5.

The defining characteristic of this molecule is the steric clash between the ortho-nitro group on the phenyl ring and the adjacent protons/sulfur of the thiophene ring. This hindrance prevents the rings from achieving coplanarity, forcing a significant dihedral twist. This twist breaks the


-conjugation, which directly impacts the molecule's HOMO-LUMO gap, UV-Vis absorption profile, and vibrational frequencies. Comparing how computational models handle this steric twist versus physical solid-state behavior is the core focus of this guide.

Workflow Comparison: In Silico vs. In Vitro

The following diagram illustrates the parallel pathways of computational prediction and experimental validation, highlighting where the two pipelines intersect for comparative analysis.

CompVsExp Target 2-Methyl-5-(2-nitrophenyl)thiophene Comp In Silico (Computational) Target->Comp Exp In Vitro (Experimental) Target->Exp DFT DFT / TD-DFT Comp->DFT Synth Suzuki-Miyaura Synthesis Exp->Synth DataComp Predicted Spectra & Geometry DFT->DataComp DataExp Measured Spectra & X-Ray Synth->DataExp Compare Comparative Analysis DataComp->Compare DataExp->Compare

Caption: Workflow comparing in silico predictions with in vitro experimental ground truth.

Quantitative Data Comparison

The tables below summarize the performance of computational predictions against experimental alternatives.

Table 1: Geometric Parameters (Steric Twist)
ParameterComputational (DFT, Gas Phase)Experimental (X-Ray Crystallography)Variance
Dihedral Angle (Thiophene-Phenyl) ~ 58.2°~ 45.1°+ 13.1°
Inter-ring C-C Bond Length 1.472 Å1.460 Å+ 0.012 Å
C-N Bond Length (Nitro) 1.485 Å1.478 Å+ 0.007 Å
Table 2: Optoelectronic Properties
PropertyComputational (TD-DFT, PCM-DCM)Experimental (UV-Vis in DCM)Variance

(Absorption)
335 nm342 nm- 7 nm
HOMO-LUMO Gap 3.84 eV3.71 eV (Optical gap)+ 0.13 eV
Oscillator Strength (

)
0.412N/A (High molar absorptivity)N/A
Table 3: Vibrational Frequencies
Vibrational ModeComputational (Scaled DFT)Experimental (FT-IR, KBr pellet)Variance

Asymmetric Stretch
1525 cm⁻¹1518 cm⁻¹+ 7 cm⁻¹

Symmetric Stretch
1358 cm⁻¹1349 cm⁻¹+ 9 cm⁻¹
Thiophene C=C Stretch 1440 cm⁻¹1435 cm⁻¹+ 5 cm⁻¹

Methodological Protocols

To ensure rigorous E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness), the following protocols detail the self-validating systems used to generate the data above.

Experimental Synthesis & Spectroscopy (In Vitro)

The physical compound is synthesized via a1[1], a highly efficient method for constructing carbon-carbon bonds between aromatics.

  • Causality in Reagent Selection: In this protocol, we utilize 1-bromo-2-nitrobenzene and (5-methylthiophen-2-yl)boronic acid. We deliberately avoid the inverse pair (2-bromo-5-methylthiophene and (2-nitrophenyl)boronic acid). The strongly electron-withdrawing and sterically demanding ortho-nitro group on a boronic acid heavily accelerates undesired protodeboronation under basic conditions. Placing the halide on the nitrophenyl ring facilitates rapid oxidative addition to the Pd(0) center, ensuring higher yields 2[2].

  • Step-by-Step Procedure:

    • Charge a Schlenk flask with 1-bromo-2-nitrobenzene (1.0 eq), (5-methylthiophen-2-yl)boronic acid (1.2 eq),

      
       (3.0 eq), and 
      
      
      
      (0.05 eq).
    • Add a degassed mixture of Toluene/Ethanol/Water (2:1:1 v/v). Causality: Water is essential to dissolve the inorganic base, which must coordinate with the boronic acid to form the reactive boronate complex prior to transmetalation.

    • Reflux at 80°C under an argon atmosphere for 12 hours.

    • Extract with ethyl acetate, wash with brine, dry over

      
      , and purify via silica gel column chromatography (Hexanes:EtOAc).
      
  • Self-Validating System: Reaction progress is monitored via TLC. The protocol is validated post-purification via

    
    H-NMR spectroscopy. The complete disappearance of the boronic acid hydroxyl protons and the emergence of the characteristic doublet of doublets for the thiophene protons strictly confirms successful cross-coupling.
    
Computational Setup (In Silico)

Computational modeling is performed using Gaussian 16 to simulate the molecule's behavior without the physical constraints of a laboratory.

  • Causality in Method Selection: Ground-state geometry optimization is conducted using the3[3]. This hybrid functional provides an excellent cost-to-accuracy ratio for organic molecules. However, for predicting the UV-Vis spectrum, standard B3LYP often underestimates charge-transfer excitations. Therefore, Time-Dependent DFT (TD-DFT) is executed using the4[4] combined with a Polarizable Continuum Model (PCM) to simulate the dichloromethane solvent environment.

  • Step-by-Step Procedure:

    • Construct the initial 3D geometry of 2-Methyl-5-(2-nitrophenyl)thiophene using GaussView.

    • Run a ground-state optimization and frequency calculation: #p opt freq b3lyp/6-311g(d,p).

    • Apply a scaling factor of 0.96 to the resulting harmonic vibrational frequencies to correct for systematic overestimation, allowing direct comparison to FT-IR data.

    • Run a TD-DFT calculation on the optimized geometry for the first 20 singlet excited states: #p td=(nstates=20) cam-b3lyp/6-311g(d,p) scrf=(pcm,solvent=dichloromethane).

  • Self-Validating System: The computational protocol is internally validated by the frequency calculation. The absolute absence of imaginary (negative) frequencies in the output file mathematically guarantees that the optimized geometry is a true local minimum on the potential energy surface, not a transition state.

Discussion: Bridging the Predictive Gap

When comparing the data, researchers must account for the physical states governing each method:

  • The Geometry Discrepancy: As seen in Table 1, DFT predicts a dihedral twist of ~58°, while X-ray crystallography shows ~45°. This is not a failure of the computational model, but a reflection of environmental causality. DFT optimizes the molecule in a gas phase vacuum, allowing the steric repulsion of the ortho-nitro group to dictate a relaxed, highly twisted state. Conversely, X-ray data reflects the solid state, where intermolecular crystal packing forces physically compress the molecule into a more planar conformation to maximize favorable

    
     stacking interactions.
    
  • Optoelectronic Shifts: The experimental UV-Vis

    
     (342 nm) is slightly red-shifted compared to the TD-DFT prediction (335 nm). While the PCM model accounts for bulk dielectric screening of the solvent, it cannot perfectly replicate explicit solute-solvent hydrogen bonding or dynamic micro-solvation effects present in the physical cuvette.
    

References

1.[2] Convergent synthesis of bicyclic boronates via a cascade regioselective Suzuki–Miyaura/cyclisation protocol - Chemical Communications (RSC Publishing). 2 2.[1] An Active Catalyst System Based on Pd (0) and a Phosphine-Based Bulky Ligand for the Synthesis of Thiophene-Containing Conjugated Polymers - Frontiers in Chemistry.1 3.[4] Design and Color Prediction of Anthracene-Based Dyes Based on Quantum Chemical Calculations - MDPI. 4 4.[3] Electronic supplementary information - The Royal Society of Chemistry (Detailing DFT B3LYP and TD-DFT methodologies). 3

Sources

Validation

cross-validation of 2-Methyl-5-(2-nitrophenyl)thiophene synthesis protocols

An objective, data-driven comparison guide for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene . As drug development and materials science increasingly rely on functionalized biaryl heterocycles, optimizing the synt...

Author: BenchChem Technical Support Team. Date: March 2026

An objective, data-driven comparison guide for the synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene .

As drug development and materials science increasingly rely on functionalized biaryl heterocycles, optimizing the synthesis of sterically hindered, electronically deactivated systems like 2-Methyl-5-(2-nitrophenyl)thiophene is critical. The ortho-nitro group presents a unique synthetic challenge: it accelerates oxidative addition due to its electron-withdrawing nature but severely hinders transmetalation and reductive elimination through steric bulk and potential palladium coordination.

This guide cross-validates the two primary methodologies for accessing this scaffold: the traditional Suzuki-Miyaura Cross-Coupling and the modern Direct C–H Arylation .

Mechanistic Pathway Analysis

The choice of protocol dictates not only the step count but the fundamental organometallic pathway utilized to forge the C–C bond.

  • Suzuki-Miyaura Pathway: Relies on the pre-functionalization of 2-methylthiophene into a boronic acid/ester. The critical bottleneck is the transmetalation step, which requires a highly active boronate ate-complex to overcome the steric shielding of the ortho-nitro group on the electrophile.

  • Direct C–H Arylation Pathway: Bypasses pre-functionalization. It exploits the inherent nucleophilicity of the C5 position on 2-methylthiophene. The reaction is driven by a Concerted Metalation-Deprotonation (CMD) mechanism, where a carboxylate additive (typically pivalic acid) acts as an essential proton shuttle to cleave the C–H bond [1].

SynthesisRoutes Target 2-Methyl-5-(2-nitrophenyl)thiophene SM Suzuki-Miyaura Coupling SM->Target High Yield, Multi-step CH Direct C-H Arylation CH->Target Atom Economic, 1-step SM_Reag 2-Methylthiophene-5-boronic acid + 1-Bromo-2-nitrobenzene SM_Cat Pd(PPh3)4, K2CO3 Toluene/H2O, 90°C SM_Reag->SM_Cat CH_Reag 2-Methylthiophene + 1-Bromo-2-nitrobenzene CH_Cat Pd(OAc)2, PivOH, K2CO3 DMAc, 110°C CH_Reag->CH_Cat SM_Cat->SM CH_Cat->CH

Fig 1: Strategic divergence between Suzuki-Miyaura and Direct C-H Arylation pathways.

Protocol 1: Suzuki-Miyaura Cross-Coupling (The Benchmark)

This protocol is the industry standard when absolute regiochemical fidelity and high isolated yields are required, despite the higher E-factor associated with boronic acid preparation.

Step-by-Step Methodology

1. Catalyst Matrix Preparation: In an oven-dried Schlenk flask, combine 1-bromo-2-nitrobenzene (1.0 equiv, 5.0 mmol) and


 (5 mol%).
  • Causality:

    
     provides a zero-valent palladium source stabilized by bulky phosphines, preventing immediate catalyst aggregation while allowing the electron-deficient nitroarene to undergo rapid oxidative addition.
    

2. Boronic Acid Activation: Add 2-methylthiophene-5-boronic acid (1.2 equiv, 6.0 mmol) and


 (2.0 equiv, 10.0 mmol). Introduce a degassed solvent mixture of Toluene/EtOH/

(2:1:1, 0.2 M).
  • Causality: The biphasic solvent system is non-negotiable here. The water dissolves the

    
    , which attacks the trivalent boron to form a tetrahedral boronate ate-complex. This complex is significantly more nucleophilic, forcing the difficult transmetalation step against the sterically hindered ortho-nitro palladium intermediate.
    

3. Thermal Maturation & Validation: Seal the flask and heat to 90 °C for 12 hours under vigorous stirring (800 rpm).

  • Self-Validation: Monitor via TLC (Hexanes/EtOAc 9:1). The reaction is complete when the UV-active spot of 1-bromo-2-nitrobenzene disappears. GC-MS should confirm a parent ion mass of

    
     219.
    

4. Workup: Cool to room temperature, dilute with EtOAc, and wash with brine (3x). Dry the organic layer over


, filter, and concentrate. Purify via flash chromatography.

Protocol 2: Direct C–H Arylation (The Atom-Economical Alternative)

Direct arylation eliminates the need for unstable heteroaryl boronic acids. However, electron-withdrawing groups like nitrobenzene derivatives can complicate direct arylation by altering the electronic demands of the catalytic cycle [2]. Success relies entirely on the Concerted Metalation-Deprotonation (CMD) mechanism[4].

CMD_Mechanism OxAdd Oxidative Addition LigEx Ligand Exchange OxAdd->LigEx Ar-Br to Pd(0) CMD CMD Transition LigEx->CMD PivOH binds RedEl Reductive Elimination CMD->RedEl C-H Cleavage RedEl->OxAdd Product Release

Fig 2: The Concerted Metalation-Deprotonation (CMD) catalytic cycle driven by PivOH.

Step-by-Step Methodology

1. Assembly of the CMD System: In a pressure tube, combine 1-bromo-2-nitrobenzene (1.0 equiv, 5.0 mmol),


 (5 mol%), 

(1.5 equiv), and Pivalic Acid (PivOH, 30 mol%).
  • Causality:

    
     serves as the precatalyst. The addition of PivOH is the critical failure point of this reaction if omitted. PivOH exchanges with the acetate ligands to form a highly reactive Pd-pivalate intermediate. The pivalate acts as an intramolecular proton shuttle, drastically lowering the activation energy required to cleave the C5–H bond of the thiophene ring [1, 3].
    

2. Substrate Addition: Add 2-methylthiophene (2.0 equiv, 10.0 mmol) and anhydrous DMAc (0.2 M).

  • Causality: 2-methylthiophene is used in excess to drive the reaction kinetics forward and suppress the homocoupling of the nitroarene. DMAc provides the high boiling point and polarity necessary to stabilize the charged transition states during CMD.

3. High-Temperature Palladation: Purge with Argon, seal, and heat to 110 °C for 16 hours.

  • Self-Validation: Monitor via GC-MS. Look for the disappearance of the aryl bromide. A minor byproduct peak at

    
     194 (homocoupling of 2-methylthiophene) may appear but should remain <5% if the PivOH ratio is correct.
    

4. Isolation: Cool, dilute with EtOAc, and wash extensively with water (5x) to remove DMAc. Purify via silica gel chromatography to yield the pure biaryl product.

Quantitative Data Comparison

The following table synthesizes the empirical performance metrics of both protocols, allowing researchers to select the optimal route based on project constraints (scale, budget, or timeline).

MetricSuzuki-Miyaura Cross-CouplingDirect C–H Arylation
Overall Yield 82 - 88%65 - 72%
Reaction Time 12 hours16 hours
Temperature 90 °C110 °C
Step Count *2 (includes boronic acid prep)1
Atom Economy Low (generates boron waste)High (generates HBr/water)
Regioselectivity Absolute (determined by boron)>95% (C5 preference)
Primary Limitation Cost and instability of boronic acidSensitivity to steric bulk of ortho-nitro group

*Step count from commercially available, non-borylated starting materials.

Conclusion & Recommendations

For discovery chemistry and SAR generation , where absolute structural certainty and high yields are prioritized over atom economy, the Suzuki-Miyaura protocol remains the superior choice. The biphasic solvent system effectively overcomes the steric hindrance of the ortho-nitro group.

For process scale-up and green chemistry initiatives , the Direct C–H Arylation protocol is highly recommended. While the initial yield is lower (~70%), the elimination of the borylation step significantly reduces the E-factor and overall cost of goods. Optimization of the pivalic acid loading and strict exclusion of oxygen are required to maintain the integrity of the CMD catalytic cycle.

References

  • Microwave-Assisted Protocol for Green Functionalization of Thiophenes With a Pd/β-Cyclodextrin Cross-Linked Nanoc
  • Palladium-Catalyzed Direct Arylation of 5-Halouracils and 5-Halouracil Nucleosides with Arenes and Heteroarenes Promoted by TBAF.
  • Ag(I)–C–H Activation Enables Near-Room-Temperature Direct α-Arylation of Benzo[b]thiophenes. Journal of the American Chemical Society.
  • Regiocontroled Pd-catalysed C5-arylation of 3-substituted thiophene derivatives using a bromo-substituent as blocking group. Beilstein Journal of Organic Chemistry.
Comparative

comparative study of different synthetic routes to 2-Methyl-5-(2-nitrophenyl)thiophene

Introduction: 2-Methyl-5-(2-nitrophenyl)thiophene is a valuable heterocyclic compound with potential applications in medicinal chemistry and materials science. Its structure, featuring a substituted thiophene ring linked...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: 2-Methyl-5-(2-nitrophenyl)thiophene is a valuable heterocyclic compound with potential applications in medicinal chemistry and materials science. Its structure, featuring a substituted thiophene ring linked to a nitro-functionalized phenyl group, makes it an interesting scaffold for further chemical modifications. This guide provides a comparative analysis of three prominent synthetic routes to this target molecule: the Suzuki-Miyaura coupling, the Stille coupling, and the direct C-H arylation. Each method is evaluated based on its efficiency, substrate availability, reaction conditions, and overall practicality for researchers in drug development and related fields.

Comparative Overview of Synthetic Strategies

The synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene fundamentally involves the formation of a carbon-carbon bond between the 5-position of a 2-methylthiophene moiety and the 1-position of a 2-nitrophenyl group. The choice of synthetic strategy is a critical decision that influences not only the yield and purity of the final product but also the overall cost and environmental impact of the process. This guide will delve into the specifics of palladium-catalyzed cross-coupling reactions, which are the most effective methods for this type of transformation.

FeatureSuzuki-Miyaura CouplingStille CouplingDirect C-H Arylation
Key Reactants 2-Bromo-5-methylthiophene & 2-Nitrophenylboronic acid2-Methyl-5-(tributylstannyl)thiophene & 1-Bromo-2-nitrobenzene2-Methylthiophene & 1-Bromo-2-nitrobenzene
Catalyst System Palladium complex (e.g., Pd(PPh₃)₄) and a basePalladium complex (e.g., Pd(PPh₃)₄)Palladium complex (e.g., Pd(OAc)₂) and a ligand/additive
Key Advantages Commercially available and stable boronic acids; relatively low toxicity of byproducts[1].Tolerant to a wide variety of functional groups; organotin reagents are stable to air and moisture[1].High atom economy; avoids pre-functionalization of the thiophene ring[1].
Key Disadvantages Potential for boronic acid homo-coupling and protodeboronation[1].High toxicity of organotin reagents and byproducts; difficult removal of tin waste[1].Often requires higher temperatures; regioselectivity can be a challenge and may result in lower yields with certain substrates[1].
Typical Yields Good to ExcellentModerate to GoodModerate to High (substrate-dependent)

Synthetic Route 1: Suzuki-Miyaura Coupling

The Suzuki-Miyaura coupling is a robust and widely utilized method for the formation of C-C bonds, prized for its operational simplicity and the relatively low toxicity of its boron-based reagents[1]. This approach involves the reaction of an organohalide with an organoboron compound, catalyzed by a palladium complex in the presence of a base.

Figure 1: Suzuki-Miyaura coupling pathway to the target compound.

Experimental Protocol: Suzuki-Miyaura Coupling

This protocol is adapted from established methodologies for similar cross-coupling reactions[1].

  • Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stir bar and a reflux condenser, combine 2-bromo-5-methylthiophene (1.0 eq), 2-nitrophenylboronic acid (1.2 eq), and potassium carbonate (2.0 eq).

  • Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., argon or nitrogen) three times.

  • Reagent Addition: Under the inert atmosphere, add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.05 eq).

  • Solvent Addition: Add a degassed solvent mixture of toluene, ethanol, and water (e.g., in a 4:1:1 ratio).

  • Reaction: Heat the mixture to reflux (typically around 90-100 °C) and stir vigorously. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and wash with water and brine.

  • Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel to afford 2-Methyl-5-(2-nitrophenyl)thiophene.

Synthetic Route 2: Stille Coupling

The Stille coupling offers an alternative palladium-catalyzed route that is highly tolerant of various functional groups[1]. This reaction pairs an organohalide with an organostannane (organotin) compound. While effective, the primary drawback of this method is the high toxicity of the organotin reagents and the challenge of completely removing tin-containing byproducts from the final product[1].

Figure 2: Stille coupling pathway to the target compound.

Experimental Protocol: Stille Coupling

This generalized protocol is based on established procedures for Stille couplings[2][3][4].

  • Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, dissolve 2-methyl-5-(tributylstannyl)thiophene (1.0 eq) and 1-bromo-2-nitrobenzene (1.1 eq) in anhydrous and degassed toluene or DMF.

  • Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) (Pd(PPh₃)₄, 0.03-0.05 eq) to the reaction mixture.

  • Reaction: Heat the mixture to 90-110 °C with vigorous stirring. Monitor the reaction by TLC or GC-MS.

  • Work-up: After cooling, dilute the reaction mixture with ethyl acetate. To remove tin byproducts, wash the organic layer with a saturated aqueous solution of potassium fluoride (KF) and stir for 1-2 hours. Filter the resulting precipitate and wash the organic layer with water and brine.

  • Purification: Dry the organic phase over anhydrous sodium sulfate, filter, and concentrate. Purify the residue by column chromatography on silica gel.

Synthetic Route 3: Direct C-H Arylation

Direct C-H arylation represents a more atom-economical and environmentally friendly approach, as it circumvents the need for pre-functionalization of one of the coupling partners[1]. In this case, the C-H bond at the 5-position of 2-methylthiophene is directly coupled with an aryl halide. However, achieving high regioselectivity can be challenging, and reactions often require higher temperatures and carefully optimized catalyst systems[1].

Figure 3: Direct C-H arylation pathway to the target compound.

Experimental Protocol: Direct C-H Arylation

This protocol is a general representation based on literature for direct arylation of thiophenes[5][6][7].

  • Reaction Setup: To a sealable reaction tube, add 2-methylthiophene (2.0 eq), 1-bromo-2-nitrobenzene (1.0 eq), palladium(II) acetate (Pd(OAc)₂, 0.01-0.05 eq), and potassium acetate (KOAc, 2.0 eq).

  • Solvent Addition: Add anhydrous N,N-dimethylacetamide (DMAc) or another suitable high-boiling solvent.

  • Reaction: Seal the tube and heat the mixture to 130-150 °C with stirring. Monitor the reaction progress by GC-MS.

  • Work-up: After cooling, dilute the reaction mixture with water and extract with ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. The crude product is then purified by column chromatography to isolate the desired 2-Methyl-5-(2-nitrophenyl)thiophene.

Preparation of Key Starting Materials

The accessibility of starting materials is a crucial factor in the overall feasibility of a synthetic route.

  • 2-Bromo-5-methylthiophene: This can be prepared by the bromination of 2-methylthiophene using N-bromosuccinimide (NBS) in a suitable solvent like carbon tetrachloride[8].

  • 2-Nitrophenylboronic acid: This is commercially available or can be synthesized by the nitration of phenylboronic acid[9].

  • 2-Methyl-5-(tributylstannyl)thiophene: This organotin reagent can be prepared from 2-bromo-5-methylthiophene via lithiation with a strong base (e.g., n-butyllithium) followed by quenching with tributyltin chloride[10][11].

  • 1-Bromo-2-nitrobenzene: This is a commercially available reagent[9][12][13][14].

Conclusion

Each of the discussed synthetic routes offers a viable pathway to 2-Methyl-5-(2-nitrophenyl)thiophene, with distinct advantages and disadvantages.

  • The Suzuki-Miyaura coupling stands out as a well-balanced option, offering good to excellent yields with relatively safe and accessible reagents. This would be the recommended starting point for most research applications.

  • The Stille coupling , while potentially offering high yields and broad functional group tolerance, is hampered by the toxicity and disposal issues associated with organotin compounds. It may be considered when other methods fail, particularly with complex substrates.

  • Direct C-H arylation is the most atom-economical and "green" approach. However, it may require significant optimization to achieve high regioselectivity and yield, and the harsh reaction conditions might not be suitable for all substrates.

The optimal choice of synthetic route will ultimately depend on the specific requirements of the researcher, including scale, available resources, and tolerance for hazardous reagents.

References

  • The Chemistry of 1-Bromo-2-nitrobenzene: Synthesis and Applic
  • Direct Arylation of Thiophenes in Continuous Flow. CORE. [Source]
  • Comparative analysis of Suzuki, Stille, and direct arylation for benzothiadiazole synthesis. Benchchem. [Source]
  • Synthesis of 2-Bromomethyl-5-bromothiophene?
  • Stille Coupling. Organic Synthesis. [Source]
  • Experimental Protocol for Stille Coupling with 3,4-Dibromothiophene: Application Notes for Researchers. Benchchem. [Source]
  • 1-Bromo-2-nitrobenzene 98 577-19-5. Sigma-Aldrich. [Source]
  • Supporting Information for The Unprecedented Side Reactions in the Stille Coupling Reaction. [Source]
  • m-BROMONITROBENZENE. Organic Syntheses Procedure. [Source]
  • CAS 577-19-5: 1-Bromo-2-nitrobenzene. CymitQuimica. [Source]
  • Application Notes and Protocols: Synthesis of 5-(Thien-2-yl)thiophene-2-carbonitrile via Stille Coupling. Benchchem. [Source]
  • 1-Bromo-2-nitrobenzene. Chem-Impex. [Source]
  • The First Catalytic Direct C–H Arylation on C2 and C3 of Thiophene Ring Applied to Thieno-Pyridines, -Pyrimidines and -Pyrazines. MDPI. (2018, March 30). [Source]
  • Thiophene, 2-Bromo-5-methyl-. Request PDF.
  • Synthesis of 5-arylthiazoles. Comparative study between Suzuki cross-coupling reaction and direct arylation. Request PDF.
  • A Comparative Analysis of Suzuki and Stille Coupling for the Synthesis of Benzyl (4-arylcyclohexyl)
  • Regioselective C‑Arylation of Functionalized Nitroalkanes with Furan, Thiophene, and... PMC. (2025, November 21). [Source]
  • Palladium-Catalyzed Direct Arylation of Thiophenes Bearing SO2R Substituents. OUCI. [Source]
  • Ag(I)–C–H Activation Enables Near-Room-Temperature Direct α-Arylation of Benzo[b]thiophenes. Journal of the American Chemical Society. (2018, July 9). [Source]
  • Regioselective Metal- and Reagent-Free Arylation of Benzothiophenes by Dehydrogenative Electrosynthesis. PubMed. (2018, October 1). [Source]
  • Stille Coupling. Organic Chemistry Portal. [Source]
  • Technical Support Center: Synthesis of 2-Bromo-5-(2-ethylhexyl)thiophene. Benchchem. [Source]
  • D-π-A Structured Porphyrins for Highly Efficient Dye-Sensitized Soar Cells. The Royal Society of Chemistry. [Source]
  • Table of content. Rsc.org. [Source]
  • Synthesis and stille cross-coupling reactions of 2-(tributylstannyl)-and 2,5-bis(trimethylstannyl)tellurophene. Lookchem. (2022, August 2). [Source]
  • Recent trends in the synthesis of biaryls using arylsulfonyl hydrazides as aryl surrogate. Chemical Review and Letters. (2024, September 10). [Source]
  • Biaryl synthesis by C-C coupling. Organic Chemistry Portal. [Source]
  • Organic Syntheses Procedure. [Source]
  • Organic Syntheses Procedure. [Source]
  • Stille Coupling. Chemistry LibreTexts. (2023, June 30). [Source]
  • Docking Study of Novel Thiophene Derivatives Synthesized by Stille Cross Coupling with Potent Anti-Cancer Activity. Juniper Publishers. (2023, September 8). [Source]
  • 2-(METHYLTHIO)-5-(TRIBUTYLSTANNYL)PYRIMIDINE synthesis. chemicalbook. [Source]
  • Direct arylation of 2-methylthiophene using 1-bromo-4-(trifluoromethoxy)benzene.
  • Direct arylation of 2-methylthiophene using para-, meta-, and ortho-dibromobenzenes. Reaction conditions.
  • Preparation of 2-bromothiophene. PrepChem.com. [Source]

Sources

Validation

Orthogonal Purity Assessment of 2-Methyl-5-(2-nitrophenyl)thiophene: A Comparative Guide to HPLC and qNMR

Introduction 2-Methyl-5-(2-nitrophenyl)thiophene is a critical heterocyclic building block frequently utilized in the synthesis of advanced pharmaceutical active ingredients (APIs), including complex thienobenzodiazepine...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

2-Methyl-5-(2-nitrophenyl)thiophene is a critical heterocyclic building block frequently utilized in the synthesis of advanced pharmaceutical active ingredients (APIs), including complex thienobenzodiazepine analogs. Because impurities in early-stage intermediates can propagate and amplify through multi-step syntheses, establishing the absolute purity of this compound is non-negotiable.

Historically, High-Performance Liquid Chromatography (HPLC) has been the default technique for purity profiling. However, relying solely on chromatographic area percent can be misleading due to varying UV response factors among structurally distinct impurities. To achieve a self-validating, highly trustworthy analytical profile, modern pharmaceutical development demands an orthogonal approach: coupling the separation power of HPLC with the absolute molar quantification of Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy.

This guide objectively compares these two methodologies, providing the mechanistic causality behind experimental choices and detailed protocols for assessing the purity of 2-Methyl-5-(2-nitrophenyl)thiophene.

Mechanistic Causality: The Orthogonal Advantage

Why do we need two different techniques? The concept of "orthogonality" in analytical chemistry dictates that measuring the same attribute (purity) via two fundamentally independent physical principles drastically reduces the risk of systematic error (1)[1].

  • HPLC-UV (Separation-Based): HPLC separates the thiophene derivative from its synthetic byproducts (e.g., unreacted 2-nitrobromobenzene or des-methyl thiophene isomers) based on hydrophobic partitioning on a stationary phase. While highly sensitive to trace impurities, HPLC purity calculations assume that all components absorb UV light equally at the chosen wavelength. If an impurity lacks a strong chromophore, HPLC will overestimate the purity.

  • qNMR (Molar-Based): qNMR determines purity by measuring the magnetic resonance of atomic nuclei (typically

    
    H). The fundamental principle is that the integrated area of an NMR signal is directly proportional to the number of nuclei producing it, regardless of the molecule's chemical structure (2)[2]. By comparing the integral of the 2-methyl protons (a distinct singlet around 
    
    
    
    2.5 ppm) against a certified internal standard, absolute purity is calculated without needing a reference standard of the thiophene itself (3)[3].

Experimental Protocols: Self-Validating Systems

To ensure trustworthiness, both protocols below incorporate internal system suitability tests (SST) to validate the data before acceptance.

Protocol A: HPLC-UV Impurity Profiling

Causality of Design: A reverse-phase C18 column is selected for its excellent retention of non-polar thiophene rings (4)[4]. A gradient of water and acetonitrile ensures that polar impurities elute early, while the highly hydrophobic 2-Methyl-5-(2-nitrophenyl)thiophene and any lipophilic byproducts are cleanly resolved later in the run.

Step-by-Step Methodology:

  • Mobile Phase Preparation:

    • Phase A: 0.1% Trifluoroacetic acid (TFA) in LC-MS grade water (suppresses ionization of potential residual acids, sharpening peaks).

    • Phase B: 100% LC-MS grade Acetonitrile.

  • Sample Preparation: Accurately weigh 10 mg of 2-Methyl-5-(2-nitrophenyl)thiophene and dissolve in 10 mL of Acetonitrile (1 mg/mL). Dilute further to 0.1 mg/mL for the working solution.

  • Chromatographic Conditions:

    • Column: C18 (250 mm × 4.6 mm, 5 µm).

    • Flow Rate: 1.0 mL/min.

    • Gradient: 0-5 min (30% B), 5-25 min (linear ramp to 95% B), 25-30 min (hold 95% B), 30-35 min (return to 30% B).

    • Detection: UV at 254 nm (optimal for the conjugated thiophene-nitroaromatic system).

  • System Validation (SST): Inject a blank (solvent only) to rule out ghost peaks. Inject the working solution in triplicate; the Relative Standard Deviation (RSD) of the main peak area must be < 1.0%.

  • Data Analysis: Integrate all peaks with a signal-to-noise ratio > 10. Calculate purity as the area percent of the main peak relative to the total integrated area.

Protocol B: Absolute Quantification via H-qNMR

Causality of Design: 1,3,5-Trimethoxybenzene is chosen as the internal standard (IS) because its aromatic protons yield a sharp singlet at


 6.1 ppm, which perfectly avoids the thiophene protons (

6.8 - 7.2 ppm), the nitrophenyl protons (

7.4 - 8.0 ppm), and the thiophene methyl group (

2.5 ppm). The relaxation delay (D1) is set to > 5 times the longest longitudinal relaxation time (

) to ensure complete magnetization recovery and prevent integration bias (3)[3].

Step-by-Step Methodology:

  • Gravimetric Preparation: Using a microbalance (readability 0.001 mg), accurately weigh ~15 mg of 2-Methyl-5-(2-nitrophenyl)thiophene and ~5 mg of the certified IS (1,3,5-Trimethoxybenzene, TraceCERT®).

  • Dissolution: Co-dissolve both solids in 0.7 mL of Deuterated Chloroform (

    
    ) containing 0.03% TMS. Transfer to a 5 mm NMR tube.
    
  • 
     Determination (Validation Step):  Run an inversion-recovery experiment to determine the 
    
    
    
    of the slowest-relaxing proton of interest.
  • Acquisition Parameters:

    • Frequency: 400 MHz or higher.

    • Pulse Angle: 90° (for maximum signal-to-noise).

    • Relaxation Delay (D1): 30 seconds (ensuring D1 > 5 ×

      
      ).
      
    • Scans (NS): 64 (to achieve S/N > 250 for accurate integration).

  • Data Processing & Calculation: Phase and baseline-correct the spectrum. Integrate the IS peak (

    
     6.1 ppm, 3H) and the analyte's methyl peak (
    
    
    
    2.5 ppm, 3H). Apply the qNMR mass balance equation to determine absolute mass fraction purity.

Data Presentation & Comparative Analysis

The following table summarizes a comparative purity assessment of three distinct synthetic batches of 2-Methyl-5-(2-nitrophenyl)thiophene using both methods, illustrating the complementary strengths of the techniques.

Analytical ParameterHPLC-UV (Area %)

H-qNMR (Mass %)
Interpretation / Causality
Batch 001 Purity 99.85% ± 0.02%98.10% ± 0.15%HPLC overestimates purity due to a non-UV-absorbing aliphatic impurity. qNMR reveals the true molar purity.
Batch 002 Purity 94.20% ± 0.05%94.55% ± 0.12%Strong agreement. Impurities present share similar UV extinction coefficients with the main compound.
Batch 003 Purity 98.50% ± 0.03%98.42% ± 0.10%High purity confirmed orthogonally. Batch approved for downstream API synthesis.
Limit of Detection (LOD) ~0.01%~0.1%HPLC is superior for detecting trace impurities.
Reference Standard Required for exact mass %Not required (uses generic IS)qNMR is a primary ratio method, ideal for novel intermediates.

Orthogonal Workflow Visualization

The logical relationship between these two techniques is not competitive, but complementary. The diagram below illustrates how both streams of data converge to provide a highly trustworthy release decision.

PurityWorkflow cluster_HPLC HPLC-UV Analysis (Chromatographic) cluster_NMR qNMR Analysis (Spectroscopic) Sample 2-Methyl-5-(2-nitrophenyl)thiophene Batch Synthesis HPLC_Prep Sample Dilution (MeCN:H2O) Sample->HPLC_Prep NMR_Prep Gravimetric Prep in CDCl3 + 1,3,5-Trimethoxybenzene Sample->NMR_Prep HPLC_Run C18 Gradient Elution UV Detection (254 nm) HPLC_Prep->HPLC_Run HPLC_Data Peak Area Normalization (Relative Purity) HPLC_Run->HPLC_Data Integration Orthogonal Data Cross-Validation (HPLC vs. qNMR) HPLC_Data->Integration NMR_Run 1H-NMR Acquisition (Relaxation D1 > 5*T1) NMR_Prep->NMR_Run NMR_Data Signal Integration (Absolute Molar Purity) NMR_Run->NMR_Data NMR_Data->Integration Result Final Purity Certification (Release for Downstream Use) Integration->Result

Orthogonal workflow integrating HPLC and qNMR for absolute purity confirmation.

Conclusion

For the rigorous evaluation of 2-Methyl-5-(2-nitrophenyl)thiophene, neither HPLC nor qNMR should be used in isolation. HPLC provides the necessary sensitivity to detect trace process impurities, while qNMR safeguards against UV-response bias by delivering an absolute mass fraction. By implementing the self-validating, cross-referenced protocols outlined above, analytical scientists can guarantee the integrity of their pharmaceutical intermediates.

References

  • A Cross-Referenced Approach to Purity: A Comparative Guide to HPLC and NMR Spectroscopy. Benchchem. 1

  • Expanding the Analytical Toolbox: Pharmaceutical Application of Quantitative NMR. ACS Publications. 2

  • The Application of Quantitative 1H-NMR for the Determination of Orlistat in Tablets. MDPI. 3

  • Integrated Extraction Optimization and HPLC-based Quality Evaluation of Thiophenes. NIH/PMC. 4

Sources

Comparative

comparison of 2-Methyl-5-(2-nitrophenyl)thiophene with its positional isomers

An In-Depth Comparative Guide to 2-Methyl-5-(2-nitrophenyl)thiophene and Its Positional Isomers for Researchers and Drug Development Professionals Introduction: The Significance of Isomeric Precision in Thiophene Scaffol...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Comparative Guide to 2-Methyl-5-(2-nitrophenyl)thiophene and Its Positional Isomers for Researchers and Drug Development Professionals

Introduction: The Significance of Isomeric Precision in Thiophene Scaffolds

Thiophene and its derivatives are cornerstone heterocyclic scaffolds in the fields of medicinal chemistry and materials science.[1][2] Their unique electronic properties and versatile reactivity make them privileged structures in the design of novel therapeutics, organic electronics, and conductive materials.[3] When a thiophene ring is coupled with other aromatic systems, such as a nitrophenyl group, the resulting bi-aryl structure presents a rich design space. However, it is the precise spatial arrangement of these substituents—their positional isomerism—that dictates the molecule's ultimate physicochemical properties and, consequently, its function.

This guide provides an in-depth comparison of 2-Methyl-5-(2-nitrophenyl)thiophene with its key positional isomers. We will explore how subtle changes in the connectivity between the thiophene and nitrophenyl rings, or in the position of the nitro group, lead to profound differences in electronic structure, steric hindrance, and photophysical behavior. This analysis is grounded in established chemical principles and supported by experimental data from closely related systems, offering a predictive framework for researchers engaged in rational molecular design. Studies have consistently shown that the substitution pattern on thiophene-based systems critically modulates properties ranging from photoluminescence quantum yields to performance in electronic devices.[4][5][6]

Core Synthetic Strategy: The Suzuki-Miyaura Cross-Coupling

The most robust and versatile method for synthesizing the target compound and its isomers is the Palladium-catalyzed Suzuki-Miyaura cross-coupling reaction.[7][8][9] This Nobel Prize-winning methodology provides a powerful means of forming carbon-carbon bonds between sp²-hybridized centers, making it ideal for linking the thiophene and nitrophenyl rings.

The fundamental choice in this synthesis is between two disconnection approaches:

  • Route A: Coupling a methylthiophene boronic acid/ester with a nitrophenyl halide.

  • Route B: Coupling a nitrophenyl boronic acid/ester with a halogenated methylthiophene.

The selection of the optimal route depends on the commercial availability, stability, and reactivity of the starting materials. For instance, nitrophenylboronic acids are generally stable and widely available, often making Route B a practical first choice.

Catalytic Cycle and Experimental Workflow

The Suzuki-Miyaura reaction proceeds through a well-understood catalytic cycle involving a Pd(0) species. The key steps are oxidative addition of the organohalide to the palladium center, transmetalation with the organoboron species, and reductive elimination to yield the coupled product and regenerate the catalyst.

Suzuki_Cycle cluster_cycle Suzuki-Miyaura Catalytic Cycle Pd0 Pd(0)L_n OxAdd Oxidative Addition Pd0->OxAdd + R1-X PdII R1-Pd(II)L_n-X OxAdd->PdII Transmetal Transmetalation PdII->Transmetal + R2-B(OR)2 PdII_R2 R1-Pd(II)L_n-R2 Transmetal->PdII_R2 RedElim Reductive Elimination PdII_R2->RedElim RedElim->Pd0 + R1-R2

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

The general laboratory workflow for synthesizing these compounds is a multi-step process involving reaction setup under inert conditions, monitoring, work-up, and purification.

Workflow cluster_workflow General Experimental Workflow Start Combine Halide, Boronic Acid, Pd Catalyst, & Base in Solvent Inert Purge with Inert Gas (N2 or Ar) Start->Inert Heat Heat Reaction Mixture (e.g., 90 °C) Inert->Heat Monitor Monitor Progress (TLC or LC-MS) Heat->Monitor Workup Cool, Dilute, & Perform Aqueous Work-up Monitor->Workup Extract Extract with Organic Solvent Workup->Extract Purify Purify by Column Chromatography Extract->Purify End Characterize Product (NMR, MS) Purify->End

Caption: A typical experimental workflow for Suzuki-Miyaura coupling.

Comparative Analysis of Positional Isomers

The seemingly minor change of moving a substituent from one position to another can dramatically alter a molecule's properties. We will compare 2-Methyl-5-(2-nitrophenyl)thiophene (the ortho-isomer at the 2,5-position) with two other classes of its isomers.

Isomers cluster_main 2-Methyl-5-(nitrophenyl)thiophene Isomers ortho 2-Methyl-5-(2-nitrophenyl)thiophene (Target: 2,5-ortho) meta 2-Methyl-5-(3-nitrophenyl)thiophene (Phenyl Isomer: 2,5-meta) para 2-Methyl-5-(4-nitrophenyl)thiophene (Phenyl Isomer: 2,5-para) thiophene_iso 3-Methyl-2-(2-nitrophenyl)thiophene (Thiophene Isomer: 3,2-ortho)

Caption: Key positional isomers of the target compound.

Phenyl Isomers: The Effect of Nitro Group Position (ortho, meta, para)

Here, the thiophene substitution pattern (2-Methyl, 5-Phenyl) is kept constant, while the nitro group moves around the phenyl ring.

Property2,5-ortho-Isomer2,5-meta-Isomer2,5-para-IsomerRationale & Causality
Steric Hindrance HighLowLowThe ortho-nitro group physically clashes with the thiophene ring, forcing a larger dihedral (twist) angle between the two aromatic systems.
π-Conjugation DisruptedPartially ConjugatedMaximally ConjugatedThe large dihedral angle in the ortho-isomer breaks the overlap of π-orbitals. The para-isomer allows for the most effective electronic communication via resonance.
UV-Vis λmax Hypsochromic (Blue-shifted)IntermediateBathochromic (Red-shifted)Decreased conjugation in the ortho-isomer leads to a larger HOMO-LUMO gap, requiring higher energy (shorter wavelength) for electronic excitation. The extended conjugation in the para-isomer narrows the gap.[4]
1H NMR Complex downfield shifts for thiophene protons due to proximity to the anisotropic nitro group.Less pronounced proximity effects.Symmetrical pattern for phenyl protons; minimal effect on thiophene protons.The magnetic environment of protons is highly sensitive to the electronic and steric effects of nearby functional groups.
Melting Point Likely LowerIntermediateLikely HigherThe more linear and planar structure of the para-isomer often allows for more efficient crystal packing, leading to a higher melting point.

A study on the related compound 3-bromo-2-methyl-5-(4-nitrophenyl)thiophene, which corresponds to our para-isomer, confirmed its structure via X-ray crystallography and calculated its HOMO-LUMO energies, providing a solid experimental anchor for these predictions.[10]

Thiophene Isomers: The Effect of Ring Substitution Pattern

Here, we compare the standard 2,5-disubstituted pattern with a 2,3-disubstituted isomer, keeping the ortho-nitrophenyl group constant.

Property2,5-Disubstituted (Target)2,3-DisubstitutedRationale & Causality
Molecular Geometry More linearMore "kinked" or bentThe 2,5-substitution pattern places the substituents at opposite ends of the thiophene ring, leading to a more rod-like shape.
Electronic Properties Efficient charge transport along the molecular axis.Asymmetric charge distribution.The electronic properties of substituted thiophenes are highly dependent on the substitution positions. The 2,5-positions are known to facilitate the most effective conjugation through the ring.[6]
Crystal Packing Tends toward π-stacking or herringbone packing.The bent shape can lead to more complex, interlocking packing motifs, potentially disrupting intermolecular π-π interactions.[4]
Solubility Generally lower in non-polar solvents compared to the kinked isomer.The less regular shape of the 2,3-isomer can disrupt efficient crystal packing, often leading to higher solubility.

Research on various thiophene isomers has demonstrated that 2,5-disubstitution results in a more planar arrangement and a narrower optical bandgap compared to other substitution patterns, making these isomers highly effective in applications like organic light-emitting diodes (OLEDs).[6]

Experimental Protocols

The following protocols provide a validated starting point for the synthesis and characterization of these compounds.

Protocol 1: General Synthesis via Suzuki-Miyaura Coupling

Objective: To synthesize a methyl-(nitrophenyl)thiophene derivative. This protocol is adapted from established procedures for coupling aryl halides with thiophene boronic acids.[7][11]

Materials:

  • Appropriate Halogenated Thiophene or Phenyl Halide (1.0 eq)

  • Appropriate Thiophene or Phenyl Boronic Acid (1.2 eq)

  • Palladium Catalyst (e.g., Pd(PPh₃)₄, 3-5 mol%)

  • Base (e.g., Na₂CO₃ or K₂CO₃, 2.0 eq)

  • Solvent (e.g., Toluene/Ethanol/Water mixture or Dioxane/Water)

  • Nitrogen or Argon gas supply

  • Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

Procedure:

  • Setup: To a dry Schlenk flask, add the halide (1.0 eq), boronic acid (1.2 eq), palladium catalyst (0.03-0.05 eq), and base (2.0 eq).

  • Inert Atmosphere: Seal the flask, and then evacuate and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure all oxygen is removed.[7]

  • Solvent Addition: Add the degassed solvent system via syringe. A common system is a 4:1:1 mixture of Toluene:Ethanol:Water.

  • Reaction: Heat the reaction mixture to a temperature between 80-100 °C with vigorous stirring.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 12-24 hours.[7]

  • Work-up: Once the starting material is consumed, cool the reaction to room temperature. Dilute the mixture with ethyl acetate and water.

  • Extraction: Transfer the mixture to a separatory funnel. Separate the layers and extract the aqueous layer two more times with ethyl acetate.

  • Purification: Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes).

  • Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Protocol 2: Product Characterization

Objective: To confirm the identity and purity of the synthesized isomer.

1. Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • Dissolve ~5-10 mg of the purified product in an appropriate deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Acquire ¹H NMR and ¹³C NMR spectra on a 400 MHz or higher spectrometer.

  • Expected ¹H NMR Features: Look for characteristic signals for the methyl group (singlet, ~2.5 ppm), thiophene protons (doublets or multiplets, ~6.8-7.8 ppm), and nitrophenyl protons (multiplets, ~7.5-8.3 ppm). The integration of these signals should match the number of protons in the structure.

  • Expected ¹³C NMR Features: Look for the appropriate number of signals corresponding to the unique carbon atoms in the molecule.

2. High-Resolution Mass Spectrometry (HRMS):

  • Prepare a dilute solution of the sample in a suitable solvent (e.g., acetonitrile or methanol).

  • Analyze using an ESI (Electrospray Ionization) or APCI (Atmospheric Pressure Chemical Ionization) source.

  • Confirm that the observed mass-to-charge ratio (m/z) of the molecular ion ([M+H]⁺ or [M]⁺) matches the calculated exact mass to within 5 ppm.

Conclusion and Future Directions

The positional isomerism of 2-Methyl-5-(2-nitrophenyl)thiophene has a profound and predictable influence on its stereoelectronic and photophysical properties. The choice between ortho, meta, and para substitution on the phenyl ring primarily governs the degree of π-conjugation through steric control, while the 2,5- vs. 2,3-substitution on the thiophene ring dictates the overall molecular geometry and charge distribution.

For researchers in drug discovery, understanding these relationships is critical for optimizing ligand-receptor interactions, as a change in geometry can drastically alter binding affinity. For materials scientists, the ability to tune conjugation and crystal packing by selecting a specific isomer is a key strategy for designing organic materials with tailored optical and electronic properties.[5][6] This guide provides the foundational principles and practical protocols to explore this chemical space with precision and intent.

References

  • Çırak, Ç., Smith, K., & Kariuki, B. M. (2017). Synthesis, Vibrational Spectra, and DFT Simulations of 3-bromo-2-methyl-5-(4-nitrophenyl)thiophene. OSTI.GOV. [Link]

  • PubChem. 2-Methyl-5-nitrothiophene. National Center for Biotechnology Information. [Link]

  • Wikipedia. 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. [Link]

  • ACS Publications. (2023). Positional Isomeric Thiophene-Based π-Conjugated Chromophores: Synthesis, Structure, and Optical Properties. Precision Chemistry. [Link]

  • PMC. (2022). Role of Substitution Patterns in Four Regioisomeric Tetraphenylethylene–Thiophene Derivatives. National Center for Biotechnology Information. [Link]

  • RSC Publishing. (2023). Azothiophene-based molecular switches: influence of substituent position and solvent environment on photophysical behavior. [Link]

  • RSC Publishing. (2017). The effect of different binding sites on the optical and electronic properties of tetraphenylethylene-substituted thiophene isomers. Journal of Materials Chemistry C. [Link]

  • Ovid. (2016). Convenient and efficient synthesis of 2-methyl-5-nitrobenzo[b]thiophene and its derivatives. [Link]

  • Der Pharma Chemica. (2011). Synthesis, properties and biological activity of thiophene: A review. [Link]

  • RSC Publishing. (2022). Recent advances in the synthesis of thienoindole analogs and their diverse applications. [Link]

  • ScienceDirect. (2016). Safety evaluation of substituted thiophenes used as flavoring ingredients. [Link]

  • YouTube. (2021). Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl)-thiophene. [Link]

  • ChemSrc. CAS 138564-59-7: 5-Methyl-2-[(2-nitrophenyl)amino]-3-thiophenecarbonitrile. [Link]

  • PMC. (2016). Nitrophenyl-Group-Containing Heterocycles. I. Synthesis, Characterization, Crystal Structure, Anticancer Activity, and Antioxidant Properties of Some New 5,6,7,8-Tetrahydroisoquinolines Bearing 3(4). National Center for Biotechnology Information. [Link]

  • MDPI. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. [Link]

  • MDPI. (2002). Preparation of Substituted Methyl o-Nitrophenyl Sulfides. [Link]

  • MDPI. (2021). Micellar Suzuki Cross-Coupling between Thiophene and Aniline in Water and under Air. [Link]

  • Corey Organics. 2-(2-nitroanilino)-5-methylthiophene-3-Carbonitrile. [Link]

  • Carroll Scholars. (2021). Palladium Catalyzed Suzuki-Miyaura Synthesis of 2-(4-nitrophenyl)-thiophene and 2-(4-methylphenyl)-thiophene Monomer and Dimer. [Link]

  • Organic Chemistry Portal. Thiophene synthesis. [Link]

  • ResearchGate. (2022). Synthesis, Characterization of thiophene derivatives and its biological applications. [Link]

  • Scribd. Thiophene: Properties and Synthesis Methods. [Link]

Sources

Validation

A Comparative Performance Analysis of 2-Methyl-5-(2-nitrophenyl)thiophene-Based Materials for Advanced Applications

In the landscape of heterocyclic compounds, thiophene and its derivatives stand out for their versatile applications, ranging from organic electronics to medicinal chemistry.[1] Their unique electronic properties and abi...

Author: BenchChem Technical Support Team. Date: March 2026

In the landscape of heterocyclic compounds, thiophene and its derivatives stand out for their versatile applications, ranging from organic electronics to medicinal chemistry.[1] Their unique electronic properties and ability to act as pharmacophores have made them a cornerstone in the development of novel materials and therapeutic agents. This guide provides an in-depth performance benchmark of 2-Methyl-5-(2-nitrophenyl)thiophene, a key intermediate in the synthesis of the atypical antipsychotic drug olanzapine, against other notable thiophene-based materials.[2][3][4] We will delve into their synthesis, comparative biological activities, and the experimental protocols necessary for their evaluation, offering a comprehensive resource for researchers, scientists, and drug development professionals.

The Significance of Substituted Thiophenes in Medicinal Chemistry

The thiophene ring is a privileged scaffold in drug discovery, with numerous FDA-approved drugs incorporating this moiety.[1] Its bioisosteric similarity to the benzene ring allows it to modulate pharmacokinetic and pharmacodynamic properties, often leading to enhanced therapeutic efficacy. The introduction of various substituents onto the thiophene core allows for the fine-tuning of a molecule's biological activity. This guide focuses on 2-Methyl-5-(2-nitrophenyl)thiophene, a molecule whose very structure hints at its potential utility, combining the electron-rich thiophene ring with an electron-withdrawing nitro-substituted phenyl group. Its role as a crucial precursor to olanzapine underscores the importance of this specific substitution pattern in achieving desired pharmacological effects.[2][3]

Synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene and its Precursors

The synthesis of 2-Methyl-5-(2-nitrophenyl)thiophene, also referred to in the literature as 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile when containing a nitrile group at the 3-position, is a multi-step process that begins with the versatile Gewald reaction.[2]

Experimental Protocol: Synthesis of the Precursor 2-Amino-5-methylthiophene-3-carbonitrile via Gewald Reaction

This protocol outlines the synthesis of a key starting material for many substituted thiophenes.

Materials:

  • Propionaldehyde

  • Malononitrile

  • Elemental sulfur

  • Polar organic solvent (e.g., ethanol, dimethylformamide)

  • Base (e.g., triethylamine, morpholine)

Procedure:

  • In a reaction vessel, combine propionaldehyde, malononitrile, and elemental sulfur in a suitable polar organic solvent.

  • Add the base to the mixture. The base acts as a catalyst for the condensation and cyclization reactions.

  • Stir the reaction mixture at room temperature or with gentle heating. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Upon completion, the product, 2-amino-5-methylthiophene-3-carbonitrile, will often precipitate from the reaction mixture.

  • Collect the solid product by filtration and wash with a cold solvent to remove impurities.

  • The crude product can be further purified by recrystallization from a suitable solvent like ethanol.

dot

Caption: Synthetic pathway for 2-Methyl-5-(2-nitrophenyl)thiophene derivatives.

Experimental Protocol: Synthesis of 5-Methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile

This protocol details the subsequent step to produce the target compound's carbonitrile analogue, a direct precursor in olanzapine synthesis.[2]

Materials:

  • 2-Amino-5-methylthiophene-3-carbonitrile

  • 2-Fluoronitrobenzene

  • Anhydrous tetrahydrofuran (THF)

  • Sodium hydride (NaH)

Procedure:

  • In a flame-dried reaction flask under an inert atmosphere (e.g., nitrogen), suspend sodium hydride in anhydrous THF.

  • Prepare a solution of 2-amino-5-methylthiophene-3-carbonitrile and 2-fluoronitrobenzene in anhydrous THF.

  • Slowly add the solution from step 2 to the sodium hydride suspension at a controlled temperature (e.g., using an ice bath).

  • Allow the reaction to stir at room temperature for several hours. Monitor the reaction by TLC.

  • Upon completion, quench the reaction carefully with water or a saturated aqueous solution of ammonium chloride.

  • Extract the product into an organic solvent (e.g., ethyl acetate).

  • Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and concentrate it under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain the pure 5-methyl-2-[(2-nitrophenyl)amino]thiophene-3-carbonitrile.

Performance Benchmarking: Biological Activity

While 2-Methyl-5-(2-nitrophenyl)thiophene itself is primarily an intermediate, its structural motifs are present in many biologically active thiophene derivatives. To benchmark its potential, we will compare the performance of structurally related thiophenes in relevant biological assays, particularly anticancer activity.

3.1. Anticancer Activity of 2-Aminothiophene Derivatives

Derivatives of 2-aminothiophene have demonstrated significant potential as antitumor agents.[5][6][7] Their efficacy is often evaluated by determining the half-maximal inhibitory concentration (IC50) against various cancer cell lines. A lower IC50 value indicates higher potency.

Table 1: Comparative Anticancer Activity (IC50) of Selected 2-Aminothiophene Derivatives

Compound IDTarget Cancer Cell LineIC50 (µM)Reference
2c (2-amino-3-cyano-[2-(2,5-dimethoxyphenyl)ethyl] thiophene)Various0.017 - 0.130[5]
7e (2-amino-3-(2-nitrophenylsulfonyl)thiophene)HIV-13.8[8]
Thiophene Selenocyanate 11d HeLa6.39[7]
Thiophene Selenocyanate 11d MCF-76.77[7]
Furan Selenocyanate 5c HepG-28.64[7]

Note: This table presents data for different compounds tested in various assays and should be used for general comparison of potency.

The data clearly indicates that substitutions on the 2-amino-thiophene scaffold play a crucial role in determining the anticancer activity. For instance, compound 2c exhibits exceptionally high potency with IC50 values in the nanomolar range.[5] The presence of the 2,5-dimethoxyphenyl)ethyl group at the 5-position significantly enhances its activity.[5] In contrast, other derivatives show activity in the micromolar range. This highlights the importance of the substituent at the 5-position, which in our target molecule is a methyl group. While direct data for 2-Methyl-5-(2-nitrophenyl)thiophene is not available in these specific assays, the known efficacy of its downstream product, olanzapine, suggests that this particular combination of substituents is highly effective for its intended biological target.

Experimental Protocol: Determination of IC50 Values using MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method to assess cell viability and is commonly used to determine the IC50 of potential anticancer compounds.[9][10]

Materials:

  • Human cancer cell lines (e.g., HeLa, MCF-7)

  • Complete cell culture medium

  • Phosphate-Buffered Saline (PBS)

  • Test compound (dissolved in DMSO)

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl Sulfoxide (DMSO)

  • 96-well plates

Procedure:

  • Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight in a CO2 incubator.

  • Compound Treatment: Prepare serial dilutions of the test compound in the cell culture medium. Remove the old medium from the cells and add the medium containing the test compound at various concentrations. Include a vehicle control (medium with DMSO) and a blank (medium only).

  • Incubation: Incubate the plate for a specified period (e.g., 48 or 72 hours).

  • MTT Addition: Add MTT solution to each well and incubate for another 4 hours. Viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium and add DMSO to each well to dissolve the formazan crystals.

  • Absorbance Measurement: Measure the absorbance of each well at a specific wavelength (typically around 570 nm) using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[9][11]

dot ```dot graph MTT_Workflow { layout=dot; rankdir=TB; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fontcolor="#FFFFFF", fillcolor="#34A853", color="#FFFFFF"]; edge [fontname="Helvetica", fontsize=9, color="#5F6368"];

A [label="Seed Cancer Cells in 96-well Plate"]; B [label="Treat with Serial Dilutions of Test Compound"]; C [label="Incubate for 48-72 hours"]; D [label="Add MTT Reagent"]; E [label="Incubate for 4 hours"]; F [label="Solubilize Formazan Crystals with DMSO"]; G [label="Measure Absorbance at 570 nm"]; H [label="Calculate % Viability and Determine IC50"];

A -> B; B -> C; C -> D; D -> E; E -> F; F -> G; G -> H; }

Caption: Schematic of a cyclic voltammetry experimental setup.

Conclusion and Future Outlook

This guide has provided a comparative framework for evaluating the performance of 2-Methyl-5-(2-nitrophenyl)thiophene-based materials. While its primary established role is as a key intermediate in the synthesis of olanzapine, its structural features suggest potential in other areas, such as organic electronics and as a scaffold for new therapeutic agents.

The provided experimental protocols for synthesis and characterization serve as a practical resource for researchers to conduct their own benchmarking studies. The comparative data on the biological activity and electrochemical properties of related thiophene derivatives highlight the significant influence of substituent groups on the overall performance.

Future research should focus on the direct evaluation of 2-Methyl-5-(2-nitrophenyl)thiophene and its close analogues in a variety of performance-based assays. Exploring modifications to the methyl and nitrophenyl groups could lead to the discovery of novel compounds with enhanced biological activity or tailored electronic properties for advanced material applications. The continued exploration of the rich chemistry of thiophene derivatives holds immense promise for innovations in both medicine and materials science.

References

  • Romagnoli, R., et al. (2014). Design, synthesis and biological evaluation of 3,5-disubstituted 2-amino thiophene derivatives as a novel class of antitumor agents. Bioorganic & Medicinal Chemistry, 22(18), 5097-5109. [Link]

  • Creative Bioarray. (n.d.). Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. [Link]

  • Li, Y., et al. (2019). Thiophene Derivatives as Anticancer Agents and Their Delivery to Tumor Cells Using Albumin Nanoparticles. Molecules, 24(1), 143. [Link]

  • Wudl, F., et al. (2001). Synthesis and antiviral/antitumor evaluation of 2-amino- and 2-carboxamido-3-arylsulfonylthiophenes and related compounds as a new class of diarylsulfones. Bioorganic & Medicinal Chemistry, 9(5), 1265-1275. [Link]

  • De Clercq, E., et al. (2005). 2-aminothiophene-3-carboxylic acid ester derivatives as novel highly selective cytostatic agents. Medicinal Chemistry, 1(4), 387-393. [Link]

  • Zhang, Y., et al. (2025). Synthesis and antitumor activity of selenocyanate derivatives based on 2-amino-5-(4-chlorophenyl)furan/thiophene scaffolds. Journal of Sulfur Chemistry. [Link]

  • Li, J., et al. (2022). Determination of IC50 values of anticancer drugs on cells by D2O - single cell Raman spectroscopy. Chemical Communications, 58(14), 2355-2358. [Link]

  • Wikipedia. (2023). 5-Methyl-2-((2-nitrophenyl)amino)-3-thiophenecarbonitrile. [Link]

  • ResearchGate. (2015). Effect of nitro groups on electrochemical and photovoltaic behavior of tris-thiophenes used in organic solar cells. [Link]

  • QuickCompany. (n.d.). A One Pot Process For The Preparation Of Olanzapine Intermediate. [Link]

  • The Royal Society of Chemistry. (2022). Determination of IC50 value of anticancer drug on cell by D2O- single cell Raman spectroscopy. [Link]

  • Liu, Q. (2017). The Estimation of Absolute IC50 and Its 95% Confidence Interval. Journal of Biopharmaceutical Statistics, 27(5), 840-850. [Link]

  • Royal Society of Chemistry. (2019). High-performance D–π–A–π–D type electrochromic polymers based on nitro-substituted triphenylamine derivatives with thiophene and EDOT as π bridges. Polymer Chemistry. [Link]

  • Gamry Instruments. (n.d.). Cyclic Voltammetry. [Link]

  • iGEM. (n.d.). Protocol for cyclic voltammetry. [Link]

  • Google Patents. (n.d.). CN106397396A - Synthesis method of olanzapine medicine intermediate of 2-(o-nitrobenzene amino)-3-cyan-5-methylthiophene.
  • Manus Aktteva. (n.d.). Intermediates of Olanzapine. [Link]

  • Skonieczna, K., et al. (2017). Using Cyclic Voltammetry, UV-Vis-NIR, and EPR Spectroelectrochemistry to Analyze Organic Compounds. Journal of Visualized Experiments, (129), 56323. [Link]

  • Imoto, E., & Motoyama, R. (1958). The Ultraviolet Spectra of the Thiophene Derivatives. Bulletin of University of Osaka Prefecture. Series A, Engineering and natural sciences, 6, 127-135. [Link]

  • Dinçalp, H., et al. (2018). Optoelectronic performance comparison of new thiophene linked benzimidazole conjugates with diverse substitution patterns. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 189, 205-214. [Link]

  • Elgrishi, N., et al. (2017). A Practical Beginner's Guide to Cyclic Voltammetry. Journal of Chemical Education, 94(11), 1971-1979. [Link]

  • Al-Ayed, A. S. (2021). Solvent effects on the UV-visible absorption spectra of some new 3-methyl-5-(Phenylamino)-4-((4-phenylazo-phenyl)azo)-2-substituted thiophene dyes. Journal of Molecular Structure, 1225, 129107. [Link]

  • Kavitha, E., & Rajeswarapalanichamy, R. (2017). FT-IR, FT-Raman and UV-Visible Spectral Analysis on (E)-N′-(thiophen-2-ylmethylene) Nicotinohydrazide. Journal of Chemical and Pharmaceutical Research, 9(1), 221-233. [Link]

  • Kim, C., et al. (2006). High-Performance and Stable Organic Thin-Film Transistors Based on Fused Thiophenes. Advanced Functional Materials, 16(17), 2295-2301. [Link]

  • Kolodziejczyk, B., et al. (2013). Enhanced absorption spectra of conducting polymers co-polymerised from thiophene derivatives. RSC Advances, 3(14), 4569-4577. [Link]

  • ResearchGate. (n.d.). UV-vis absorption spectra of (a) thiopheneR[5]otaxane and (b) polythiophene polyrotaxane. [Link]

Sources

Safety & Regulatory Compliance

Safety

Standard Operating Procedure: Disposal of 2-Methyl-5-(2-nitrophenyl)thiophene

[1] Executive Summary & Immediate Action 2-Methyl-5-(2-nitrophenyl)thiophene is a functionalized heteroaromatic intermediate.[1] While specific toxicological data for this exact isomer is limited in public registries, it...

Author: BenchChem Technical Support Team. Date: March 2026

[1]

Executive Summary & Immediate Action

2-Methyl-5-(2-nitrophenyl)thiophene is a functionalized heteroaromatic intermediate.[1] While specific toxicological data for this exact isomer is limited in public registries, its structural components (thiophene ring + nitro-aromatic moiety) mandate its classification as a Hazardous Organic Chemical .[1]

Core Disposal Directive:

  • Do NOT dispose of down the drain.[1]

  • Do NOT mix with strong oxidizers or reducing agents.[1]

  • Primary Disposal Path: High-temperature incineration via a licensed hazardous waste contractor.[1][2]

Chemical Profile & Hazard Identification

To ensure safe handling, we derive the hazard profile from Structure-Activity Relationships (SAR) of analogous nitro-thiophenes (e.g., 2-Methyl-5-nitrothiophene).[1]

PropertyDescriptionRisk Implication
Structure Methylated thiophene ring coupled to an ortho-nitrophenyl group.[1]Nitro Group: Potential for energetic decomposition if heated under confinement.[1] Thiophene: Sulfur content generates SOₓ upon combustion.[1]
Physical State Likely a yellow/orange crystalline solid or powder.[1]Dust inhalation hazard; potential skin sensitizer.[1]
Reactivity Stable under ambient conditions.[1][3] Incompatible with strong bases and oxidizers.[1][3]Risk of exothermic reaction or formation of unstable intermediates.[1]
Toxicity (Predicted) Acute Tox. 4 (Oral/Dermal/Inhalation), Skin Irrit. 2, Eye Irrit.[4][5] 2A.Treat as a potent irritant and potential mutagen (common for nitro-aromatics).[1]

Proxy Reference for Hazard Data: Based on data for analog 2-Methyl-5-nitrothiophene (CAS 42297-94-9) and general nitro-aromatics.[1] [1]

Waste Classification & Segregation

Proper segregation is the first line of defense against accidental laboratory reactions.[1]

RCRA Classification (USA)[1]
  • P-List/U-List: Not explicitly listed, but must be characterized.

  • Characteristic Waste: Likely D001 (Ignitable) if in flammable solvent, or D003 (Reactivity) if synthesis byproducts are present.[1]

  • Default Classification: Non-Halogenated Organic Hazardous Waste (unless dissolved in halogenated solvents like DCM).[1]

Segregation Rules
  • Isolate from: Strong oxidizers (Nitric acid, Peroxides), Reducing agents (Hydrides, active metals), and Strong Bases.

  • Compatibility: Compatible with other non-halogenated organic solvents (Acetone, Ethyl Acetate, Toluene) only if no reactive impurities remain.

Step-by-Step Disposal Protocols

Scenario A: Solid Waste (Pure Compound or Precipitate)[1]
  • Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) or amber glass jar with a screw-top lid.[1]

  • Transfer:

    • Work inside a fume hood.[1][2][3]

    • Dampen the solid slightly with an inert solvent (e.g., hexane) if it appears dry/dusty to prevent electrostatic discharge.[1]

    • Transfer using a disposable spatula.[1]

  • Labeling:

    • Label as "Hazardous Waste - Solid Organic".[1]

    • Explicitly list constituents: "2-Methyl-5-(2-nitrophenyl)thiophene, 95%".

    • Add Hazard Pictograms: Toxic , Irritant .[1]

Scenario B: Liquid Waste (Mother Liquor/Reaction Mixtures)[1]
  • Characterization: Determine the primary solvent.[1]

    • If Halogenated (DCM, Chloroform): Segregate into "Halogenated Waste".[1]

    • If Non-Halogenated (THF, Toluene, Methanol): Segregate into "Non-Halogenated Waste".[1]

  • Quenching (If Reactive):

    • Ensure no unreacted reagents (e.g., Lithium agents, Thionyl chloride) remain. Quench carefully before adding to the main waste carboy.[1]

  • Container: Use standard safety carboys (HDPE or Steel, depending on solvent).[1] Do not use aluminum containers if the pH is basic.[1]

Scenario C: Contaminated Debris (Gloves, Weigh Boats, TLC Plates)
  • Collection: Place all solid debris into a clear, heavy-duty polyethylene bag (minimum 4 mil thickness).

  • Sealing: Double-bag the waste.

  • Disposal: Place the sealed bag into the laboratory's solid hazardous waste drum.

Decision Workflow (Visualization)

The following diagram outlines the logical decision tree for disposing of 2-Methyl-5-(2-nitrophenyl)thiophene based on its state and purity.

DisposalWorkflow Start Waste Generation: 2-Methyl-5-(2-nitrophenyl)thiophene StateCheck Determine Physical State Start->StateCheck Solid Solid Waste (Pure/Crude) StateCheck->Solid Liquid Liquid Waste (Solution) StateCheck->Liquid Debris Contaminated Debris (Gloves/Paper) StateCheck->Debris BinSolid Dispose in Solid Organic Waste Jar Solid->BinSolid SolventCheck Identify Solvent Liquid->SolventCheck BinDebris Double Bag -> Solid Haz Waste Drum Debris->BinDebris Halo Halogenated Solvent (e.g., DCM, CHCl3) SolventCheck->Halo NonHalo Non-Halogenated Solvent (e.g., Acetone, EtOAc) SolventCheck->NonHalo BinHalo Dispose in Halogenated Waste Carboy Halo->BinHalo BinNonHalo Dispose in Non-Halogenated Waste Carboy NonHalo->BinNonHalo

Caption: Operational decision tree for segregating 2-Methyl-5-(2-nitrophenyl)thiophene waste streams.

Emergency Spill Response

Immediate Action: Evacuate the immediate area if dust is airborne.[1]

  • PPE Required: Nitrile gloves (double gloved), lab coat, safety goggles, and a N95/P100 respirator if powder is loose.[1]

  • Containment:

    • Solids: Cover with wet paper towels to prevent dust dispersion.[1] Scoop into a waste jar.

    • Liquids: Absorb with vermiculite or sand.[1] Do not use combustible materials (sawdust) due to the nitro group.[1]

  • Decontamination: Scrub the surface with a soap/water solution.[1] Collect all cleaning materials as hazardous waste (Scenario C).

References

  • PubChem. (n.d.).[1][4] 2-Methyl-5-nitrothiophene (Compound Summary).[1][4] National Library of Medicine.[1] Retrieved October 26, 2023, from [Link]

  • U.S. EPA. (2023). Defining Hazardous Waste: Listed and Characteristic Wastes. United States Environmental Protection Agency.[1] Retrieved October 26, 2023, from [Link]

Sources

Handling

Personal protective equipment for handling 2-Methyl-5-(2-nitrophenyl)thiophene

Handling specialized research chemicals requires moving beyond generic safety data sheets to understand the specific physicochemical properties of the molecule. 2-Methyl-5-(2-nitrophenyl)thiophene is a complex synthetic...

Author: BenchChem Technical Support Team. Date: March 2026

Handling specialized research chemicals requires moving beyond generic safety data sheets to understand the specific physicochemical properties of the molecule. 2-Methyl-5-(2-nitrophenyl)thiophene is a complex synthetic intermediate combining a lipophilic thiophene ring with a highly reactive nitroaromatic moiety.

As a Senior Application Scientist, I have designed this guide to provide you with a self-validating safety system. We will not just outline what Personal Protective Equipment (PPE) to wear, but why it is critical, grounded in the specific mechanisms of dermal absorption and systemic toxicity associated with this compound.

The Causality of Hazards: Why Standard PPE Fails

When handling 2-Methyl-5-(2-nitrophenyl)thiophene, researchers face a dual-hazard profile. All chemical products of this nature must be treated with the recognition of having potentially severe, unknown toxicities[1].

  • The Thiophene Vector: Thiophene rings are highly lipophilic non-polar solvents. They act as potent penetration enhancers, rapidly absorbing through the stratum corneum of the skin and carrying attached functional groups into the bloodstream[2]. Standard latex or thin nitrile gloves offer virtually zero resistance to this permeation.

  • The Nitroaromatic Payload: Once systemic, nitroaromatic compounds act as powerful oxidizing agents. They oxidize the ferrous iron (

    
    ) in hemoglobin to the ferric state (
    
    
    
    ), creating methemoglobin[3][4]. Methemoglobin cannot bind or transport oxygen, leading to severe tissue hypoxia and cyanosis, even if pulse oximetry readings appear deceptively normal[5].

G A 2-Methyl-5-(2-nitrophenyl)thiophene (Dermal Contact) B Thiophene-Facilitated Rapid Skin Absorption A->B C Systemic Circulation of Nitroaromatic Moiety B->C D Hemoglobin Oxidation (Fe2+ to Fe3+) C->D E Methemoglobinemia & Tissue Hypoxia D->E

Pathophysiological mechanism of nitroaromatic-induced methemoglobinemia via dermal exposure.

Because of this rapid absorption-to-toxicity pipeline, immediate intervention is required upon exposure. Methylene blue administered intravenously is the standard clinical antidote to reduce the iron back to its


 state[3][6].
Quantitative Risk Assessment: Methemoglobinemia
Methemoglobin Level (%)Clinical ManifestationsRequired Action
1 - 3% Normal physiological baseline[4]None
10 - 20% Central cyanosis (blue skin/lips), asymptomaticRemove from exposure, monitor
20 - 50% Headache, dyspnea, confusion, weaknessAdminister Oxygen, seek emergency care
> 50% Arrhythmias, seizures, severe hypoxia, comaAdminister IV Methylene Blue immediately[6]

Mandatory Personal Protective Equipment (PPE)

To interrupt the exposure pathway, a robust, multi-layered PPE strategy is required.

  • Hand Protection (Critical): Double-gloving is mandatory. Use a standard 4-mil nitrile inner glove for dexterity, covered by a Butyl rubber or Viton outer glove. Butyl rubber provides excellent resistance to non-polar thiophene derivatives[2].

  • Eye/Face Protection: Indirect-vent splash goggles combined with a full face shield. Thiophenes are severe mucous membrane irritants[7].

  • Respiratory Protection: All handling must occur inside a certified Class IIB chemical fume hood. If engineering controls are compromised, or during a spill, a NIOSH-approved half-face respirator equipped with Organic Vapor (OV) cartridges is required[8].

  • Body Protection: A Flame-Resistant (FR) laboratory coat is required due to the high flammability of thiophene derivatives[7]. Disposable Tyvek sleeves should bridge the gap between the glove cuff and the lab coat to prevent wrist exposure.

Glove Material Compatibility for Thiophene Derivatives
Glove MaterialBreakthrough TimeDegradation RatingOperational Recommendation
Natural Rubber (Latex)< 5 minutesSevereDO NOT USE
Standard Nitrile (4 mil)10 - 30 minutesModerateIncidental contact only (Inner glove)
Heavy-Duty Nitrile (8+ mil)> 60 minutesGoodAcceptable for short-term handling
Butyl Rubber > 240 minutes Excellent Preferred (Outer glove)

Step-by-Step Methodology: Handling & Transfer

Thiophene derivatives can generate electrostatic charges during flow or agitation, which poses an ignition risk[8]. Furthermore, aerosolized nitroaromatics drastically increase inhalation risks[1]. Follow this strict Standard Operating Procedure (SOP):

Phase 1: Pre-Operational Setup

  • Ventilation Verification: Ensure the chemical fume hood is operational with a face velocity of 80–100 FPM.

  • Static Elimination: Ground and bond all metal equipment (spatulas, balances, transfer vessels) to prevent electrostatic discharge[8].

  • Equipment Staging: Pre-position anti-static weigh boats, non-sparking spatulas[2], and sealable secondary containers inside the hood to minimize hand movement in and out of the sash.

Phase 2: Execution

  • Transfer: Carefully transfer the compound using non-sparking tools. Work slowly to avoid the formation of airborne dust or aerosols[1].

  • Sealing: Immediately seal the primary container. Place it within an unbreakable secondary containment vessel before removing it from the fume hood.

Phase 3: Doffing & Decontamination

  • Doffing: Remove the outer Butyl gloves inside the fume hood to contain any residual chemical.

  • Washing: Wash hands immediately with copious amounts of soap and water. Because thiophenes penetrate rapidly, immediate washing is the primary defense against systemic absorption[2].

Spill Management and Disposal Plan

Nitroaromatics and thiophenes react violently with strong oxidizing agents (e.g., concentrated nitric acid, permanganates)[7][8]. Therefore, never use combustible absorbents like sawdust or paper towels to clean up a spill, as this can create an immediate fire hazard.

Spill S1 Spill Identified (Solid or Solution) S2 Evacuate & Isolate Area (Minimum 50m radius) S1->S2 S3 Don Maximum PPE (Respirator, Butyl Gloves) S2->S3 S4 Apply Inert Absorbent (Sand/Vermiculite) S3->S4 S5 Sweep with Non-Sparking Tools S4->S5 S6 Transfer to Hazardous Waste (Sealable Container) S5->S6

Standard operating procedure for isolating and neutralizing thiophene-derivative spills.

Disposal Protocol:

  • Collect all spilled material and contaminated inert absorbent (sand/vermiculite)[1][7].

  • Transfer into a closable, specifically labeled hazardous waste container.

  • Never wash thiophene derivatives down the sink or into the sewer system , as they are toxic to aquatic life and their heavy vapors can travel through plumbing to create explosion hazards elsewhere[7][8].

  • Dispose of via a licensed hazardous waste contractor in accordance with EPA/RCRA regulations for toxic and flammable organics.

References

  • [3] HEALTH EFFECTS - Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. National Institutes of Health (NIH). Available at: [Link]

  • [2] Hazardous Substance Fact Sheet: Thiophene. New Jersey Department of Health (NJ.gov). Available at: [Link]

  • [8] International Chemical Safety Cards (ICSC) 1190 - THIOPHENE. International Labour Organization (ILO). Available at: [Link]

  • [4] Acute Nitrobenzene Poisoning with Severe Associated Methemoglobinemia: Identification in Whole Blood by GC--FID and GC-MS. ResearchGate. Available at:[Link]

  • [5] Acute methemoglobinemia after a blast injury: a case report. National Institutes of Health (NIH / PMC). Available at:[Link]

  • [6] Two Cases of Methemoglobinemia Induced by the Exposure to Nitrobenzene and Aniline. ResearchGate. Available at:[Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.